Cyanidin 3-glucoside

Core Science & Biosynthesis

The Biosynthesis of Cyanidin 3-Glucoside: A Technical Guide for Researchers

An In-depth Examination of the Core Pathway, Quantitative Data, and Experimental Methodologies for Drug Development and Scientific Professionals.

This technical guide provides a comprehensive overview of the biosynthesis of cyanidin (B77932) 3-glucoside, a prominent anthocyanin responsible for the red, purple, and blue pigmentation in a multitude of plant species. This document is intended for researchers, scientists, and professionals in the field of drug development, offering a detailed exploration of the enzymatic pathway, quantitative analysis of its components, and explicit experimental protocols for its study.

The Core Biosynthesis Pathway of Cyanidin 3-Glucoside

The biosynthesis of cyanidin 3-glucoside is a specialized branch of the broader flavonoid pathway, commencing with the general phenylpropanoid pathway. The core pathway involves a series of enzymatic reactions that convert L-phenylalanine into cyanidin 3-glucoside. The key enzymes and their sequential roles are outlined below.

The pathway is initiated by the conversion of L-phenylalanine to cinnamic acid, which is then hydroxylated to form p-coumaric acid. This is subsequently converted to 4-coumaroyl-CoA, the entry point into the flavonoid synthesis pathway.

The core of cyanidin 3-glucoside biosynthesis involves the following enzymatic steps:

• Chalcone (B49325) Synthase (CHS): This enzyme catalyzes the condensation of one molecule of 4-coumaroyl-CoA with three molecules of malonyl-CoA to form naringenin (B18129) chalcone. This is the first committed step in flavonoid biosynthesis.

• Chalcone Isomerase (CHI): Naringenin chalcone is then stereospecifically isomerized by CHI to produce (2S)-naringenin, a flavanone.

• Flavanone 3-Hydroxylase (F3H): This 2-oxoglutarate-dependent dioxygenase hydroxylates (2S)-naringenin at the 3-position to yield dihydrokaempferol (B1209521) (DHK).

• Flavonoid 3'-Hydroxylase (F3'H): DHK is subsequently hydroxylated by F3'H to produce dihydroquercetin (DHQ).

• Dihydroflavonol 4-Reductase (DFR): DHQ is then reduced by DFR to form leucocyanidin (B1674801).

• Anthocyanidin Synthase (ANS) / Leucoanthocyanidin Dioxygenase (LDOX): This enzyme oxidizes leucocyanidin to the unstable colored anthocyanidin, cyanidin.[1]

• UDP-glucose:Flavonoid 3-O-Glucosyltransferase (UFGT): Finally, the stabilization of cyanidin is achieved through glycosylation at the 3-hydroxyl group by UFGT, using UDP-glucose as the sugar donor, to produce the stable cyanidin 3-glucoside.[2][3]

This pathway is subject to intricate regulation at the transcriptional level, primarily by a complex of transcription factors known as the MBW complex, which comprises proteins from the MYB, bHLH, and WD40-repeat families.

Fig. 1: Core biosynthesis pathway of cyanidin 3-glucoside.

Quantitative Data

This section presents quantitative data for key enzymes in the cyanidin 3-glucoside biosynthesis pathway and the concentration of the final product in various plant sources.

Table 1: Kinetic Properties of Key Biosynthetic Enzymes

Enzyme	Source Organism	Substrate	K_m_ (µM)	V_max_ (µM/min)	Optimal pH	Optimal Temp. (°C)
CHS	Physcomitrella patens	4-Coumaroyl-CoA	1.8 ± 0.2	-	7.0-8.0	30-40
Medicago sativa	4-Coumaroyl-CoA	0.6	-	7.5	30
CHI	Deschampsia antarctica	Naringenin chalcone	15.3 ± 1.5	-	7.6	25
Ophiorrhiza japonica	Naringenin chalcone	-	-	7.5	30
F3H	Carthamus tinctorius	Naringenin	43.75 ± 7.12	22.90 ± 0.94	7.0	30
Camellia sinensis	Naringenin	3.22 ± 0.31	124.49 (pM·min⁻¹·mg⁻¹)	-	-
DFR	Camellia sinensis	Dihydroquercetin	41.80	-	6.5-7.0	30
Vitis vinifera	Dihydroquercetin	24.6 ± 1.5	-	6.5	30
ANS	Arabidopsis thaliana	Leucocyanidin	-	-	7.5	30
Malus domestica	cis-Leucocyanidin	-	-	-	-
UFGT	Vitis vinifera	Cyanidin	70	-	8.0	30
Freesia hybrida	Cyanidin	-	-	8.0	30

Table 2: Cyanidin 3-Glucoside Content in Various Plant Tissues and Engineered Microbes

Source	Plant Part/Strain	Cyanidin 3-Glucoside Content	Reference
Black Rice	Bran	288.28 mg/g DW	[4]
Blackberry	Fruit	100-400 mg/100g FW
Elderberry	Fruit	200-1000 mg/100g FW
Red Cabbage	Leaves	25-50 mg/100g FW
Purple Corn	Cob	90.6% of total anthocyanins	[4]
Escherichia coli	Engineered Strain	~439 mg/L	[5]
Saccharomyces cerevisiae	Engineered Strain	>100 mg/L

FW: Fresh Weight, DW: Dry Weight.

Experimental Protocols

This section provides detailed methodologies for key experiments used in the study of the cyanidin 3-glucoside biosynthesis pathway.

Extraction of Anthocyanins from Plant Tissues

This protocol describes a general method for the solid-liquid extraction of anthocyanins.[5][6][7]

Materials:

• Plant tissue (fresh, frozen, or freeze-dried)

• Extraction solvent: Methanol or ethanol (B145695) with 0.1% HCl or 1% formic acid

• Mortar and pestle or homogenizer

• Centrifuge and centrifuge tubes

• Rotary evaporator (optional)

• 0.45 µm syringe filters

Procedure:

• Homogenize 1 g of plant tissue in 10 mL of acidified extraction solvent using a mortar and pestle or a mechanical homogenizer.

• Incubate the mixture in the dark at 4°C for 1-2 hours with occasional vortexing.

• Centrifuge the extract at 10,000 x g for 15 minutes at 4°C.

• Carefully collect the supernatant.

• Repeat the extraction process with the remaining pellet to ensure complete extraction.

• Pool the supernatants.

• If necessary, concentrate the extract using a rotary evaporator under vacuum at a temperature below 40°C.

• Filter the extract through a 0.45 µm syringe filter before HPLC analysis.

Fig. 2: Workflow for anthocyanin extraction.

Enzyme Assays

This spectrophotometric assay measures the formation of naringenin chalcone.

Materials:

• Enzyme extract or purified CHS

• Reaction buffer: 100 mM potassium phosphate (B84403) buffer, pH 7.2

• Substrates: 80 µM p-coumaroyl-CoA, 160 µM malonyl-CoA

• Ethyl acetate (B1210297)

• HPLC system with a C18 column

Procedure:

• Prepare the reaction mixture containing 100 mM potassium phosphate buffer (pH 7.2), 80 µM p-coumaroyl-CoA, and 160 µM malonyl-CoA.

• Initiate the reaction by adding 30 µg of purified recombinant protein or crude enzyme extract.

• Incubate the reaction at 30°C for 60 minutes.

• Stop the reaction by extracting twice with 100 µL of ethyl acetate.

• Centrifuge to separate the phases.

• Analyze the ethyl acetate phase by HPLC, monitoring absorbance at 304 nm to detect naringenin chalcone.

This assay measures the NADPH-dependent reduction of dihydroflavonols.

Materials:

• Enzyme extract or purified DFR

• Reaction buffer: 100 mM Tris-HCl buffer, pH 7.0

• Substrates: 10 mg/mL dihydroquercetin (DHQ)

• Cofactor: 20 mM NADPH

• HPLC system with a C18 column

Procedure:

• Prepare a 500 µL reaction mixture containing 100 mM Tris-HCl buffer (pH 7.0), 20 mM NADPH, and 10 mg/mL DHQ.

• Initiate the reaction by adding 35 µg of the enzyme extract.

• Incubate at 30°C for 30 minutes.

• Stop the reaction and analyze the products by HPLC, monitoring at 280 nm.

This assay measures the conversion of leucoanthocyanidins to anthocyanidins.

Materials:

• Recombinant E. coli expressing ANS or purified ANS

• Reaction buffer

• Substrate: 15 mM cis- or trans-leucoanthocyanidin

• Cofactors: 500 mM sodium ascorbate, 500 mM ferrous sulfate

• HPLC system

Procedure:

• Prepare a 200 µL reaction mixture by mixing 10 µL of 15 mM leucoanthocyanidin, 4 µL of 500 mM sodium ascorbate, and 2 µL of 500 mM ferrous sulfate.

• Initiate the reaction by adding the enzyme preparation.

• Incubate the reaction mixture.

• Analyze the reaction products by HPLC, monitoring at 515 nm for anthocyanidins.

This assay measures the glycosylation of anthocyanidins.

Materials:

• Enzyme extract or purified UFGT

• Reaction buffer: e.g., pH 8.0 buffer

• Substrates: Cyanidin, UDP-glucose

• HPLC system

Procedure:

• Prepare a reaction mixture containing the reaction buffer, cyanidin, and UDP-glucose.

• Initiate the reaction by adding the enzyme preparation.

• Incubate at 30°C.

• Stop the reaction and analyze the formation of cyanidin 3-glucoside by HPLC, monitoring at 520 nm.

Gene Expression Analysis by qRT-PCR

This protocol provides a general framework for quantifying the expression of genes involved in cyanidin 3-glucoside biosynthesis.[8][9][10][11]

Materials:

• Plant tissue

• RNA extraction kit (e.g., Trizol-based or column-based)

• DNase I

• cDNA synthesis kit (with reverse transcriptase)

• SYBR Green or TaqMan-based qPCR master mix

• Gene-specific primers for target and reference genes

• qPCR instrument

Procedure:

• RNA Extraction: Isolate total RNA from plant tissue using a suitable RNA extraction kit, following the manufacturer's instructions.

• DNase Treatment: Treat the extracted RNA with DNase I to remove any contaminating genomic DNA.

• RNA Quantification and Quality Control: Determine the concentration and purity of the RNA using a spectrophotometer (A260/A280 ratio). Assess RNA integrity using gel electrophoresis.

• cDNA Synthesis: Synthesize first-strand cDNA from the total RNA using a cDNA synthesis kit with reverse transcriptase.

• Primer Design and Validation: Design gene-specific primers for the target genes (e.g., CHS, CHI, F3H, DFR, ANS, UFGT) and suitable reference genes (e.g., Actin, Tubulin, Ubiquitin). Validate primer efficiency through a standard curve analysis.

• qPCR Reaction Setup: Prepare the qPCR reaction mix containing the cDNA template, gene-specific primers, and qPCR master mix.

• qPCR Run: Perform the qPCR reaction using a real-time PCR system with appropriate cycling conditions (denaturation, annealing, and extension steps).

• Data Analysis: Analyze the amplification data using the 2-ΔΔCt method to determine the relative expression levels of the target genes, normalized to the expression of the reference gene(s).

Fig. 3: Workflow for qRT-PCR analysis.

Regulatory Networks

The biosynthesis of cyanidin 3-glucoside is tightly controlled by a network of transcription factors. The MBW complex plays a central role, where different MYB proteins can activate specific branches of the flavonoid pathway, leading to the production of different classes of compounds.

Fig. 4: Simplified regulatory network of anthocyanin biosynthesis.

This technical guide provides a foundational understanding of the cyanidin 3-glucoside biosynthesis pathway. The provided data and protocols serve as a starting point for researchers to delve deeper into the intricacies of this important metabolic pathway and its potential applications in various scientific and industrial domains.

References

• 1. EC 1.14.20.4 [iubmb.qmul.ac.uk]
• 2. Characterization of Two Key Flavonoid 3-O-Glycosyltransferases Involved in the Formation of Flower Color in Rhododendron Delavayi - PMC [pmc.ncbi.nlm.nih.gov]
• 3. uniprot.org [uniprot.org]
• 4. How to Optimize Temperature and pH for Enzyme Activity [synapse.patsnap.com]
• 5. Frontiers | Biochemical and Molecular Characterization of a Flavonoid 3-O-glycosyltransferase Responsible for Anthocyanins and Flavonols Biosynthesis in Freesia hybrida [frontiersin.org]
• 6. Anthocyanin Structure and pH Dependent Extraction Characteristics from Blueberries (Vaccinium corymbosum) and Chokeberries (Aronia melanocarpa) in Subcritical Water State - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Functional Differentiation of Duplicated Flavonoid 3-O-Glycosyltransferases in the Flavonol and Anthocyanin Biosynthesis of Freesia hybrida - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

An In-depth Technical Guide to Cyanidin 3-Glucoside: Natural Sources, Distribution, and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cyanidin (B77932) 3-glucoside (C3G), a prominent member of the anthocyanin family, is a water-soluble pigment responsible for the vibrant red, purple, and blue hues of numerous fruits, vegetables, and grains. Beyond its role as a natural colorant, C3G has garnered significant scientific interest for its potent antioxidant and anti-inflammatory properties, positioning it as a promising candidate for the development of novel therapeutics and functional foods. This technical guide provides a comprehensive overview of the natural sources and distribution of C3G, detailed experimental protocols for its extraction and quantification, and an in-depth analysis of its modulation of key signaling pathways. The information presented herein is intended to serve as a valuable resource for researchers, scientists, and drug development professionals engaged in the study of this multifaceted phytochemical.

Natural Sources and Distribution of Cyanidin 3-Glucoside

Cyanidin 3-glucoside is one of the most widespread anthocyanins in the plant kingdom.[1] Its concentration can vary significantly depending on the plant species, cultivar, geographical origin, and harvesting conditions.[2] Berries, particularly those with dark pigmentation, are among the richest dietary sources of C3G. Grains such as black rice and purple corn, as well as certain vegetables and fruits, also contain substantial amounts.

The following table summarizes the quantitative data on the concentration of cyanidin 3-glucoside in a variety of natural sources. This compilation allows for a comparative analysis of C3G content across different plant materials.

Table 1: Quantitative Distribution of Cyanidin 3-Glucoside in Various Natural Sources

Natural Source	Mean Content (mg/100g FW)	Minimum Content (mg/100g FW)	Maximum Content (mg/100g FW)	Notes
Berries
Black Elderberry	794.13[3][4]	361.00[3]	1266.00[3]	One of the richest known sources.
Blackberry	138.72[5]	85.21[5]	190.62[5]	Content can vary significantly between cultivars.[2]
Blackcurrant	25.07[6]	12.48[6][7]	51.78[6]
Red Raspberry	14.89[5]	Not Specified	30.50[5]
Black Chokeberry	19.64[5]	1.69[5]	37.60[5]
Lowbush Blueberry	7.50[5]	2.00[5]	13.58[5]
Highbush Blueberry	1.37[5]	0.40[5]	3.04[5]
Açaí Berry	~77 (in pulp)[8]	Not Specified	Not Specified	Expressed as mg/ml of total anthocyanins. C3G is a major component.[8]
Sour Cherry	1.12 - 4.29[9][10]	Not Specified	Not Specified	Cyanidin-3-O-rutinoside is often more abundant.[11]
Sweet Cherry	~30 - 79 (total anthocyanins as C3G equivalents)[12]	Not Specified	Not Specified	C3G is a major anthocyanin.[13]
Grains
Black Rice	Up to 80.6[14]	Not Specified	Not Specified	Expressed as mg/kg. C3G is the dominant anthocyanin.[14]
Purple Corn	29.0 - 133.3 (total monomeric anthocyanins as C3G equivalents)[15]	Not Specified	Not Specified	C3G is a major component.[16]
Fruits
Blood Orange	~1.41 (in pure juice)[10]	Not Specified	Not Specified	C3G is a main component.[17]
Black Cherry	~402 (total anthocyanins as C3G equivalents)[18]	Not Specified	Not Specified	C3G is a major anthocyanin.[18]

FW: Fresh Weight. Data is aggregated from multiple sources and may vary based on the specific cultivar, analytical method, and environmental factors.

Experimental Protocols

Accurate and reproducible methodologies are crucial for the investigation of cyanidin 3-glucoside. This section provides detailed protocols for the extraction and quantification of C3G from plant materials.

Extraction of Cyanidin 3-Glucoside from Plant Material

This protocol is a generalized procedure adaptable for various plant matrices, particularly berries and grains.

Materials and Reagents:

• Fresh or freeze-dried plant material

• Methanol (B129727) (HPLC grade)

• Formic acid or Hydrochloric acid (HCl)

• Ethanol (B145695) (analytical grade)

• Distilled water

• Solid Phase Extraction (SPE) cartridges (C18)

• Rotary evaporator

• Centrifuge

• 0.45 µm syringe filters

Procedure:

• Sample Preparation:

  • For fresh samples, weigh approximately 10-100 g of the material. Homogenize in a blender with an acidified methanol or ethanol solution (e.g., 85:15 methanol:1.0 N HCl, or 50% ethanol at pH 2).[19]

  • For dried samples, grind the material into a fine powder.

• Solvent Extraction:

  • Mix the homogenized or powdered sample with the acidified solvent in a ratio of 1:5 to 1:10 (w/v).

  • Sonicate the mixture for 15-30 minutes or macerate overnight at 4°C in the dark to prevent degradation.

  • Centrifuge the mixture at 4000-7500 rpm for 10-15 minutes.

  • Collect the supernatant. Repeat the extraction process on the pellet at least once more to ensure complete extraction.

  • Combine the supernatants.

• Solvent Evaporation:

  • Concentrate the combined supernatant using a rotary evaporator at a temperature not exceeding 40°C to remove the organic solvent.

• Purification by Solid Phase Extraction (SPE):

  • Condition a C18 SPE cartridge by passing methanol followed by acidified water (e.g., water with 0.1% HCl).

  • Load the concentrated aqueous extract onto the cartridge.

  • Wash the cartridge with acidified water to remove sugars and other polar impurities.

  • Elute the anthocyanins, including C3G, with acidified methanol.

  • Evaporate the methanol from the eluate to obtain the purified anthocyanin extract.

• Final Preparation:

  • Redissolve the dried extract in a suitable solvent for analysis (e.g., mobile phase for HPLC).

  • Filter the solution through a 0.45 µm syringe filter prior to injection into the HPLC system.

Quantification of Cyanidin 3-Glucoside by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a standard HPLC method for the quantification of C3G.

Instrumentation and Conditions:

• HPLC System: A system equipped with a pump, autosampler, column oven, and a diode array detector (DAD) or UV-Vis detector.

• Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.[19]

• Mobile Phase A: 0.1% to 0.5% formic acid or phosphoric acid in water.[19]

• Mobile Phase B: Acetonitrile or methanol (HPLC grade).

• Gradient Elution: A typical gradient starts with a low percentage of mobile phase B, which is gradually increased to elute the compounds. An example gradient is: 0-15 min, 5-20% B; 15-25 min, 20-50% B; 25-30 min, 50-5% B. The gradient should be optimized based on the specific column and sample matrix.

• Flow Rate: 0.8 to 1.0 mL/min.

• Column Temperature: 25-30°C.

• Detection Wavelength: 520 nm.

• Injection Volume: 10-20 µL.

Procedure:

• Standard Preparation:

  • Prepare a stock solution of a certified cyanidin 3-glucoside standard in acidified methanol.

  • Prepare a series of calibration standards by diluting the stock solution to concentrations ranging from approximately 0.1 to 100 µg/mL.

• Calibration Curve:

  • Inject the calibration standards into the HPLC system.

  • Construct a calibration curve by plotting the peak area of C3G against the corresponding concentration.

• Sample Analysis:

  • Inject the prepared sample extracts into the HPLC system.

  • Identify the C3G peak in the sample chromatogram by comparing its retention time with that of the standard.

  • Quantify the amount of C3G in the sample by using the peak area and the calibration curve.

Mass Spectrometry (MS) for Identification and Confirmation

For unambiguous identification, especially in complex matrices, coupling HPLC with mass spectrometry (LC-MS/MS) is recommended.

Instrumentation and Parameters:

• Mass Spectrometer: A triple quadrupole or a high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap).

• Ionization Source: Electrospray ionization (ESI) in positive ion mode is typically used.

• Selected Reaction Monitoring (SRM) for Quantification (Triple Quadrupole):

  • Parent Ion (Q1): m/z 449.1

  • Fragment Ion (Q3): m/z 287.1 (corresponding to the cyanidin aglycone).

• High-Resolution Mass Spectrometry (HRMS):

  • Acquire full scan data to determine the accurate mass of the parent ion and its fragment ions for confirmation of the elemental composition.

Signaling Pathways Modulated by Cyanidin 3-Glucoside

Cyanidin 3-glucoside and its metabolites exert their biological effects by modulating various intracellular signaling pathways. This section details the key pathways influenced by C3G and provides visualizations using the DOT language for Graphviz.

AMPK Signaling Pathway

The AMP-activated protein kinase (AMPK) is a crucial regulator of cellular energy homeostasis. C3G has been shown to activate AMPK, leading to beneficial effects on metabolism.[20][21] The activation of AMPK by C3G is primarily indirect.[1][20] C3G increases the cellular AMP:ATP ratio and activates the adiponectin receptor signaling pathway, both of which lead to the phosphorylation and activation of AMPK.[1][8][20]

C3G-mediated activation of the AMPK signaling pathway.

NF-κB Signaling Pathway

Nuclear factor-kappa B (NF-κB) is a key transcription factor that regulates inflammatory responses. Chronic activation of NF-κB is implicated in numerous inflammatory diseases. C3G has demonstrated potent anti-inflammatory effects by inhibiting the NF-κB signaling pathway.[13][22] For instance, C3G can prevent the activation of NF-κB induced by pro-inflammatory stimuli like TNF-α.[22]

Inhibition of the NF-κB signaling pathway by C3G.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) signaling pathway is involved in a wide range of cellular processes, including proliferation, differentiation, and apoptosis. The effect of C3G on the MAPK pathway can be context-dependent. In some cancer cells, C3G can activate the MAPK pathway, leading to apoptosis.[12] This activation can be mediated by an increase in reactive oxygen species (ROS).[12]

C3G-induced activation of the MAPK pathway leading to apoptosis.

Experimental Workflow Overview

The following diagram illustrates a typical experimental workflow for the analysis of cyanidin 3-glucoside from a plant source to its biological activity assessment.

General experimental workflow for C3G analysis.

Conclusion

Cyanidin 3-glucoside is a ubiquitously distributed anthocyanin with significant potential for applications in the pharmaceutical and nutraceutical industries. This guide has provided a detailed overview of its natural sources, robust methodologies for its extraction and quantification, and insights into its molecular mechanisms of action through the modulation of key signaling pathways. The presented data and protocols offer a solid foundation for researchers and professionals to further explore the therapeutic and functional properties of this remarkable phytochemical. As research continues to unravel the intricate biological activities of C3G, its importance in human health and disease prevention is expected to grow.

References

• 1. Concentration data for Cyanidin 3-O-(6''-malonyl-glucoside) in Blackberry, raw - Phenol-Explorer [phenol-explorer.eu]
• 2. researchgate.net [researchgate.net]
• 3. Concentration data for Cyanidin 3-O-glucoside in Black elderberry - Phenol-Explorer [phenol-explorer.eu]
• 4. researchgate.net [researchgate.net]
• 5. Showing all foods in which the polyphenol Cyanidin 3-O-glucoside is found - Phenol-Explorer [phenol-explorer.eu]
• 6. Showing details for content value of Cyanidin 3-O-glucoside in Blackcurrant, raw - Phenol-Explorer [phenol-explorer.eu]
• 7. Concentration data for Cyanidin 3-O-glucoside in Blackcurrant, raw - Phenol-Explorer [phenol-explorer.eu]
• 8. alzdiscovery.org [alzdiscovery.org]
• 9. Determination of Flavonoid and Proanthocyanidin Profile of Hungarian Sour Cherry | MDPI [mdpi.com]
• 10. Cyanidin-3-O-glucoside: Physical-Chemistry, Foodomics and Health Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Cherry Antioxidants: From Farm to Table - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Application of Cyanidin-3-Glucosides as a functional food ingredient in rice-based bakery products - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Anthocyanins in metabolites of purple corn - PMC [pmc.ncbi.nlm.nih.gov]
• 16. ffcr.or.jp [ffcr.or.jp]
• 17. mdpi.com [mdpi.com]
• 18. mdpi.com [mdpi.com]
• 19. researchgate.net [researchgate.net]
• 20. Showing details for content value of Cyanidin 3-O-(6''-p-coumaroyl-glucoside) in Blackcurrant, raw - Phenol-Explorer [phenol-explorer.eu]
• 21. Concentration data for Cyanidin 3-O-(6''-dioxalyl-glucoside) in Blackberry, raw - Phenol-Explorer [phenol-explorer.eu]
• 22. Showing details for content value of Cyanidin 3-O-(6''-acetyl-glucoside) in Lowbush blueberry, raw - Phenol-Explorer [phenol-explorer.eu]

The Pharmacokinetics and Bioavailability of Cyanidin-3-Glucoside in Humans: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyanidin-3-glucoside (C3G), a prominent member of the anthocyanin family, is a water-soluble flavonoid responsible for the vibrant red, purple, and blue pigments in numerous fruits and vegetables. Beyond its role as a natural colorant, C3G has garnered significant scientific interest for its potent antioxidant and anti-inflammatory properties, with emerging evidence suggesting potential benefits for cardiovascular and metabolic health. Understanding the absorption, distribution, metabolism, and excretion (ADME) of C3G is paramount for elucidating its mechanisms of action and for the development of evidence-based dietary recommendations and therapeutic applications. This technical guide provides a comprehensive overview of the current knowledge on the pharmacokinetics and bioavailability of cyanidin-3-glucoside and its metabolites in humans, summarizing key quantitative data, detailing experimental methodologies, and visualizing metabolic and experimental pathways.

Pharmacokinetic Profile of Cyanidin-3-Glucoside and Its Metabolites

The bioavailability of intact cyanidin-3-glucoside is relatively low, with studies indicating that less than 1% of the ingested dose is recovered in its original form.[1] However, recent research, particularly stable isotope-labeled C3G feeding studies, has revealed that anthocyanins are more bioavailable than previously thought, with a relative bioavailability of approximately 12.38% when accounting for its extensive metabolism.[2][3] The majority of ingested C3G undergoes significant transformation, both through host-mediated phase I and II metabolism and through catabolism by the gut microbiota.[4][5]

Quantitative Pharmacokinetic Data

The following tables summarize the key pharmacokinetic parameters for cyanidin-3-glucoside and its major metabolites identified in human clinical trials.

Table 1: Pharmacokinetic Parameters of Cyanidin-3-Glucoside in Human Plasma/Serum

Study (Reference)	Dose	Cmax (nM)	Tmax (h)	t1/2 (h)	AUC (nM·h)
de Ferrars et al.[4]	500 mg ¹³C₅-C3G	141 ± 70	1.8 ± 0.2	0.4	279 ± 170 (AUC₀₋₄₈h)
Czank et al.[2]	500 mg ¹³C₅-C3G	-	-	-	-
Kay et al.[6]	721 mg Cyanidin (B77932) Glycosides	-	3.0	1.51 (t½a)	-

Table 2: Pharmacokinetic Parameters of Major Cyanidin-3-Glucoside Metabolites in Human Serum

Metabolite	Cmax (nM)	Tmax (h)	t1/2 (h)	Study (Reference)
Total ¹³C-labeled Metabolites	5970 ± 2140	10.25 ± 4.14	12.44 - 51.62	Czank et al.[2]
Protocatechuic Acid (PCA)	146	~3.8	-	de Ferrars et al.[1]
Phloroglucinaldehyde (PGA)	582	~4.8	-	de Ferrars et al.[1]
Hippuric Acid	1962	~16	-	de Ferrars et al.[1]
Ferulic Acid	-	~8	96.5 ± 73.4	de Ferrars et al.[1]
Vanillic Acid-Sulfate	-	30.1	-	de Ferrars et al.[1]
PCA-3-Glucuronide	11	-	-	de Ferrars et al.[1]

Note: Data are presented as mean ± SEM or range where available. Dashes indicate data not reported in the cited study.

Metabolism and Excretion

Upon ingestion, C3G is rapidly absorbed, with initial absorption occurring in the stomach where the acidic environment favors its stability.[5][7] It can be absorbed in its intact glycosylated form, likely via transporters such as the bilitranslocase transporter and sodium-glucose cotransporter 1 (SGLT1).[7] However, a significant portion undergoes extensive first-pass metabolism in the small intestine and liver, involving methylation and glucuronidation.[8][9]

The unabsorbed C3G and its metabolites travel to the colon, where they are subjected to enzymatic degradation by the gut microbiota.[5][10] This process involves the cleavage of the C-ring of the anthocyanin structure, leading to the formation of various phenolic acids, including protocatechuic acid, phloroglucinaldehyde, hippuric acid, ferulic acid, and vanillic acid.[1][2] These microbial metabolites are then absorbed into the systemic circulation and can persist for up to 48 hours post-ingestion, exhibiting much longer half-lives than the parent C3G.[2]

Excretion of C3G and its metabolites occurs via both urine and feces. Urinary excretion of the parent compound is typically low, ranging from 0.03% to 4% of the ingested dose.[8][11] However, when accounting for metabolites, a larger percentage of the ingested dose is recovered. In a ¹³C-tracer study, approximately 5.37% of the label was excreted in urine and 6.91% in breath, with a total recovery of 43.9% in urine, breath, and feces over 48 hours.[2][3]

Experimental Protocols

The following section details the methodologies employed in key human pharmacokinetic studies of cyanidin-3-glucoside.

Study 1: Stable Isotope-Labeled Cyanidin-3-Glucoside Feeding Study (Czank et al. & de Ferrars et al.)[1][2][4]

• Subjects: Eight healthy male participants.

• Study Design: Single oral bolus dose administration.

• Dosage: 500 mg of isotopically labeled 6,8,10,3',5'-¹³C₅-cyanidin-3-glucoside.

• Sample Collection: Blood, urine, and fecal samples were collected at baseline (0 h) and at multiple time points up to 48 hours post-ingestion (e.g., 0.5, 1, 2, 4, 6, 24, 48 h). Breath samples were also collected.

• Analytical Method:

  • Sample Preparation: Solid-phase extraction (SPE) was used to extract C3G and its metabolites from serum, urine, and fecal samples.[1]

  • Analysis: High-performance liquid chromatography coupled with electrospray ionization tandem mass spectrometry (HPLC-ESI-MS/MS) was used for the identification and quantification of ¹³C-labeled compounds.[1] Isotope-ratio mass spectrometry was used to measure total ¹³C enrichment in biological samples.[2]

  • Pharmacokinetic Analysis: Non-compartmental pharmacokinetic modeling was used to determine key parameters such as Cmax, Tmax, and t1/2.[1]

Study 2: Black Bean Seed Coat Extract Administration (Han et al.)[12][13]

• Subjects: Twelve healthy subjects.

• Study Design: Two-week multiple dosing study.

• Dosage: 1 g of black bean seed coat extract administered orally.

• Sample Collection: Plasma concentrations of C3G were measured on day 1 and day 14.

• Analytical Method:

  • Sample Preparation: Plasma samples were prepared by dilution and spiking with an internal standard, followed by solid-phase extraction using HLB cartridges.[12]

  • Analysis: An LC/MS/MS system was used for quantification. The system operated in positive ionization mode with electrospray and multiple reaction monitoring. Transition ions at m/z 449.18 to 287.30 were monitored for C3G.[12]

  • Pharmacokinetic Analysis: Non-compartmental analysis (NCA) was performed to determine Cmax and Tmax from observed values and AUC was estimated using the log-linear trapezoidal rule. A mixed-effect analysis method (NONMEM) was also used.[12]

Study 3: Chokeberry Extract Consumption (Kay et al.)[14]

• Subjects: Healthy human volunteers.

• Study Design: Single-dose administration.

• Dosage: Approximately 20 g of chokeberry extract containing 1.3 g of cyanidin 3-glycosides.

• Sample Collection: Blood samples were collected at 0, 0.5, 1, and 2 hours post-consumption. Urine samples were collected at 0, 4-5, and 22-24 hours.

• Analytical Method:

  • Sample Preparation: Solid-phase extraction.

  • Analysis: HPLC with a diode array detector, mass spectrometry (MS), and gas chromatography (GC) were used for the identification and quantification of anthocyanins and their metabolites.

Visualizations

Metabolic Pathway of Cyanidin-3-Glucoside

The following diagram illustrates the major metabolic fate of cyanidin-3-glucoside in humans, including phase II metabolism and degradation by gut microbiota.

Caption: Metabolic fate of Cyanidin-3-Glucoside in humans.

Generalized Experimental Workflow for C3G Pharmacokinetic Studies

This diagram outlines a typical workflow for a human clinical trial investigating the pharmacokinetics of cyanidin-3-glucoside.

Caption: Experimental workflow for C3G pharmacokinetic studies.

Conclusion

The pharmacokinetics of cyanidin-3-glucoside in humans are characterized by low bioavailability of the parent compound and extensive metabolism into a diverse array of phenolic acids by both host enzymes and the gut microbiota. These metabolites exhibit longer half-lives and are present in the circulation at higher concentrations than C3G itself, suggesting they may be key contributors to the observed health benefits. Future research should continue to focus on elucidating the specific biological activities of these metabolites and their mechanisms of action. A thorough understanding of C3G's ADME profile is essential for the design of effective clinical interventions and the development of novel therapeutic strategies based on this promising natural compound.

References

• 1. The pharmacokinetics of anthocyanins and their metabolites in humans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Human metabolism and elimination of the anthocyanin, cyanidin-3-glucoside: a (13)C-tracer study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Cyanidin-3-O-glucoside: Physical-Chemistry, Foodomics and Health Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Cyanidin-3-glucoside: targeting atherosclerosis through gut microbiota and anti-inflammation [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Aspects of anthocyanin absorption, metabolism and pharmacokinetics in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Aspects of anthocyanin absorption, metabolism and pharmacokinetics in humans | Nutrition Research Reviews | Cambridge Core [cambridge.org]
• 10. semanticscholar.org [semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. The Safety and Pharmacokinetics of Cyanidin-3-Glucoside after 2-Week Administration of Black Bean Seed Coat Extract in Healthy Subjects - PMC [pmc.ncbi.nlm.nih.gov]

signaling pathways modulated by cyanidin 3-glucoside

An In-depth Technical Guide to Signaling Pathways Modulated by Cyanidin (B77932) 3-Glucoside

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyanidin 3-glucoside (C3G) is one of the most widespread anthocyanins found in various colored fruits and vegetables, including berries, black rice, and purple corn.[1][2][3] Recognized for its potent antioxidant and anti-inflammatory properties, C3G has garnered significant attention for its potential therapeutic applications in a range of diseases associated with oxidative stress and inflammation.[4][5][6][7][8] Emerging research indicates that the beneficial effects of C3G are not merely due to direct radical scavenging but are also a result of its ability to modulate critical intracellular signaling pathways.[4] This technical guide provides a comprehensive overview of the core signaling cascades regulated by C3G, supported by quantitative data, detailed experimental protocols, and pathway visualizations to facilitate further research and drug development.

Core Signaling Pathways Modulated by C3G

C3G exerts its pleiotropic effects by targeting several key signaling hubs that regulate inflammation, oxidative stress response, cell survival, and metabolism. The primary pathways identified include the NF-κB, Nrf2, MAPK, PI3K/Akt, and AMPK signaling cascades.

Nuclear Factor-kappaB (NF-κB) Signaling Pathway

The NF-κB pathway is a central regulator of inflammation. In response to stimuli like TNF-α or lipopolysaccharide (LPS), the IκB kinase (IKK) complex phosphorylates the inhibitory protein IκBα, leading to its degradation. This allows the NF-κB p65 subunit to translocate to the nucleus and initiate the transcription of pro-inflammatory genes.[9][10]

C3G has been consistently shown to inhibit the NF-κB pathway.[9] Studies demonstrate that C3G can prevent the TNF-α-mediated increase in IKKα and p65 phosphorylation.[9] By blocking IκBα phosphorylation and degradation, C3G inhibits the nuclear translocation of p65, thereby downregulating the expression of downstream targets like TNF-α, IL-8, E-selectin, and VCAM-1.[9][10] This inhibitory action is a key mechanism behind C3G's anti-inflammatory effects observed in various cell types, including intestinal epithelial cells and endothelial cells.[4][9]

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. The Effects and Mechanisms of Cyanidin-3-Glucoside and Its Phenolic Metabolites in Maintaining Intestinal Integrity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. nchr.elsevierpure.com [nchr.elsevierpure.com]
• 6. scilit.com [scilit.com]
• 7. Health benefits of cyanidin-3-glucoside as a potent modulator of Nrf2-mediated oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cyanidin-3-O-glucoside protection against TNF-α-induced endothelial dysfunction: involvement of nuclear factor-κB signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Cyanidin-3-O-Glucoside Ameliorates Lipopolysaccharide-Induced Injury Both In Vivo and In Vitro Suppression of NF-κB and MAPK Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

Cyanidin 3-Glucoside: A Technical Guide on its Therapeutic Potential and Mechanisms of Action

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: Cyanidin (B77932) 3-glucoside (C3G), a prominent member of the anthocyanin family, is a water-soluble flavonoid responsible for the vibrant red, purple, and blue pigments in numerous fruits, vegetables, and grains, including black rice, black beans, and various berries.[1][2] Beyond its role as a natural colorant, C3G has garnered significant scientific attention for its diverse and potent health benefits, positioning it as a promising candidate for therapeutic applications.[2][3][4] This technical guide provides an in-depth overview of the current scientific understanding of C3G, focusing on its therapeutic potential, underlying molecular mechanisms, and relevant experimental methodologies. The information is tailored for researchers, scientists, and professionals in the field of drug development.

Therapeutic Potential and Health Benefits

Cyanidin 3-glucoside exhibits a wide spectrum of pharmacological activities, including antioxidant, anti-inflammatory, neuroprotective, anti-cancer, and metabolic regulatory effects. These properties contribute to its potential in mitigating a range of chronic and degenerative diseases.

Antioxidant and Cytoprotective Effects

The potent antioxidant activity of C3G is a cornerstone of its health benefits, primarily attributed to the two hydroxyl groups on its B ring.[1] C3G can directly scavenge reactive oxygen species (ROS) and activate cellular antioxidant defense systems.[1][3][5] In vivo studies have demonstrated that C3G exerts its cytoprotective properties by modulating the nuclear factor erythroid 2-related factor 2 (Nrf2)/antioxidant-responsive element (ARE) pathway.[3][6] This activation leads to the upregulation of various antioxidant and detoxification enzymes.[7]

Anti-inflammatory Activity

C3G has demonstrated significant anti-inflammatory properties in both in vitro and in vivo models.[7][8] It can suppress the production of pro-inflammatory cytokines such as tumor necrosis factor-α (TNF-α), interleukin-6 (IL-6), and IL-1β.[8] The anti-inflammatory effects of C3G are mediated through the inhibition of key signaling pathways, including the nuclear factor-kappaB (NF-κB) and mitogen-activated protein kinase (MAPK) pathways.[1][8][9] By blocking the activation of these pathways, C3G can reduce inflammatory cell infiltration and tissue damage.[8]

Neuroprotective Potential

Emerging evidence highlights the neuroprotective effects of C3G, suggesting its potential in the prevention and treatment of neurodegenerative disorders.[10][11] C3G and its metabolites can cross the blood-brain barrier and have been shown to protect neurons against oxidative stress, neuroinflammation, and apoptosis.[11][12] Mechanistic studies indicate that its neuroprotective actions involve the suppression of c-Jun N-terminal kinase (JNK) activation and the activation of brain-derived neurotrophic factor (BDNF) signaling.[11] In a mouse model of focal cerebral ischemia, C3G treatment reduced infarct volume and improved neurological outcomes.[12][13]

Anti-Cancer Properties

C3G has exhibited promising anti-cancer activity in various cancer cell lines and animal models.[14][15][16] It can inhibit cancer cell proliferation, induce apoptosis (programmed cell death), and suppress tumor growth and metastasis.[15][17] The anti-cancer mechanisms of C3G are multifaceted and include the modulation of signaling pathways involved in cell survival and proliferation, such as the Akt/mTOR pathway.[14] Studies have shown that C3G can induce apoptosis through the activation of caspase-3 and DNA fragmentation.[15]

Metabolic Regulation

C3G plays a significant role in regulating metabolic processes, making it a potential therapeutic agent for metabolic syndrome, obesity, and type 2 diabetes.[2][18][19][20] It can improve glucose tolerance, enhance insulin (B600854) sensitivity, and regulate lipid metabolism.[18] These effects are partly mediated by the activation of adenosine (B11128) monophosphate-activated protein kinase (AMPK), a key cellular energy sensor.[21][22] C3G has also been shown to modulate the expression of genes involved in adipocyte differentiation and lipid homeostasis, such as peroxisome proliferator-activated receptor-gamma (PPARγ).[23]

Quantitative Data on the Efficacy of Cyanidin 3-Glucoside

The following tables summarize quantitative data from various preclinical studies, illustrating the therapeutic potential of C3G across different models.

Table 1: Neuroprotective Effects of Cyanidin 3-Glucoside

Experimental Model	Treatment	Outcome Measure	Result	Reference
Permanent middle cerebral artery occlusion (pMCAO) in mice	2 mg/kg C3G (pre-treatment)	Infarct volume	27% reduction	[12][13]
Permanent middle cerebral artery occlusion (pMCAO) in mice	2 mg/kg C3G (post-treatment)	Infarct volume	25% reduction	[12][13]
Acrylamide-induced neurotoxicity in vitro	10 µmol/L C3G	Cell viability	1.31-fold increase	[24]
Acrylamide-induced neurotoxicity in vitro	10 µmol/L C3G	Intracellular ROS levels	84.0% reduction	[24]
Acrylamide-induced neurotoxicity in vitro	10 µmol/L C3G	MDA levels	61.9% reduction	[24]

Table 2: Anti-Cancer Effects of Cyanidin 3-Glucoside

Experimental Model	Treatment	Outcome Measure	Result	Reference
Human lung large-cell carcinoma xenograft in nude mice	C3G and 5-Fluorouracil (B62378)	Tumor growth	Significant impairment	[25]
Human lung large-cell carcinoma xenograft in nude mice	C3G and 5-Fluorouracil	Tumor size	Significant decrease	[25]
Human lung large-cell carcinoma xenograft in nude mice	C3G and 5-Fluorouracil	Tumor inhibition	Significant increase	[25]

Table 3: Metabolic Regulatory Effects of Cyanidin 3-Glucoside

Experimental Model	Treatment	Outcome Measure	Result	Reference
High-carbohydrate, high-fat diet-fed rats	~8 mg/kg/day C3G for 8 weeks	Visceral adiposity, impaired glucose tolerance, hypertension	Reversal of these signs of metabolic syndrome	[18]
High-carbohydrate, high-fat diet-fed rats	~8 mg/kg/day C3G for 8 weeks	Cardiovascular remodeling, liver steatosis	Reversal of these pathological changes	[18]

Key Signaling Pathways Modulated by Cyanidin 3-Glucoside

The therapeutic effects of C3G are underpinned by its ability to modulate several critical intracellular signaling pathways.

NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of inflammation. C3G has been shown to inhibit the activation of NF-κB, thereby downregulating the expression of pro-inflammatory genes.[7][8][9][26]

References

• 1. The Effects and Mechanisms of Cyanidin-3-Glucoside and Its Phenolic Metabolites in Maintaining Intestinal Integrity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Health benefits of cyanidin-3-glucoside as a potent modulator of Nrf2-mediated oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A review of recent advances on cyanidin-3-glucoside: the biotransformation, absorption, bioactivity and applications of nano-encapsulation - Food & Function (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Health benefits of cyanidin-3-glucoside as a potent modulator of Nrf2-mediated oxidative stress | springermedicine.com [springermedicine.com]
• 7. mdpi.com [mdpi.com]
• 8. Cyanidin-3-O-Glucoside Ameliorates Lipopolysaccharide-Induced Injury Both In Vivo and In Vitro Suppression of NF-κB and MAPK Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The Effects and Mechanisms of Cyanidin-3-Glucoside and Its Phenolic Metabolites in Maintaining Intestinal Integrity - ProQuest [proquest.com]
• 10. The Neuroprotective Potential of Cyanidin-3-glucoside Fraction Extracted from Mulberry Following Oxygen-glucose Deprivation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Neuroprotective effects of anthocyanins and its major component cyanidin-3-O-glucoside (C3G) in the central nervous system: An outlined review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Neuroprotective effect of cyanidin-3-O-glucoside anthocyanin in mice with focal cerebral ischemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Cyanidin-3-Glucoside Reduces Tumor Growth In A Mouse Model Of Breast Cancer | Food for Breast Cancer [foodforbreastcancer.com]
• 15. eurekaselect.com [eurekaselect.com]
• 16. Glucoside-3-cyanidin (Cy3G) and its importance in cancer therapy | Journal of Education, Health and Sport [apcz.umk.pl]
• 17. researchgate.net [researchgate.net]
• 18. Cyanidin 3-glucoside improves diet-induced metabolic syndrome in rats [pubmed.ncbi.nlm.nih.gov]
• 19. researchers.westernsydney.edu.au [researchers.westernsydney.edu.au]
• 20. Recent advances on cyanidin-3-O-glucoside in preventing obesity-related metabolic disorders: A comprehensive review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Mechanism of Action of Cyanidin 3-O-Glucoside in Gluconeogenesis and Oxidative Stress-Induced Cancer Cell Senescence [mdpi.com]
• 22. Mechanism of Action of Cyanidin 3-O-Glucoside in Gluconeogenesis and Oxidative Stress-Induced Cancer Cell Senescence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Frontiers | Cyanidin-3-glucoside: targeting atherosclerosis through gut microbiota and anti-inflammation [frontiersin.org]
• 24. Protective Effects of Cyanidin-3-O-Glucoside Against Neurotoxin Acrylamide Through Alleviating Mitochondrial Dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 25. The anticancer effects of cyanidin 3-O-glucoside combined with 5-fluorouracil on lung large-cell carcinoma in nude mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. Cyanidin-3-O-Glucoside Modulates the In Vitro Inflammatory Crosstalk between Intestinal Epithelial and Endothelial Cells - PMC [pmc.ncbi.nlm.nih.gov]

The Crosstalk Between Cyanidin-3-Glucoside and Gut Microbiota: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyanidin-3-glucoside (C3G), a prominent member of the anthocyanin family, is a water-soluble flavonoid responsible for the vibrant red, purple, and blue pigments in numerous fruits and vegetables.[1] Beyond its role as a natural colorant, C3G is gaining significant attention for its potent antioxidant, anti-inflammatory, and disease-mitigating properties.[1] Emerging evidence underscores a crucial bidirectional relationship between C3G and the gut microbiota, which plays a pivotal role in its bioavailability and therapeutic efficacy. This technical guide provides an in-depth exploration of the intricate interactions between C3G and gut microbiota, offering a comprehensive resource for researchers, scientists, and professionals in drug development. We will delve into the metabolic fate of C3G in the gastrointestinal tract, its influence on the composition and function of the gut microbiome, and the downstream effects on host health, particularly concerning inflammatory and metabolic disorders.

Metabolism of Cyanidin-3-Glucoside by Gut Microbiota

The bioavailability of C3G is notably low, with a significant portion reaching the colon intact.[2] Here, it is extensively metabolized by the resident gut microbiota into more readily absorbable and bioactive phenolic derivatives.[3][4] This biotransformation is a critical step in unlocking the systemic health benefits of C3G.

The metabolic journey of C3G begins in the oral cavity, where it can be partially metabolized to its corresponding chalcone (B49325) by the oral microbiota.[3][2] After passing through the stomach, the remaining C3G and its metabolites enter the small and large intestines. In the colon, gut microbial enzymes, such as β-glucosidases, hydrolyze the glycosidic bond of C3G, releasing the aglycone cyanidin (B77932). Subsequently, the heterocyclic ring of cyanidin is cleaved, leading to the formation of various phenolic acids and aldehydes.[5]

The primary metabolites resulting from the microbial degradation of C3G include protocatechuic acid (PCA), phloroglucinaldehyde (PGA), vanillic acid (VA), and ferulic acid (FA).[5] Of these, PCA is one of the most abundant and well-studied metabolites, known for its enhanced systemic bioavailability and potent anti-inflammatory and antioxidant activities.[4] The presence of gut microbiota significantly increases the recovery of C3G metabolites. For instance, a study in human microbiota-associated rats showed a 3.7% recovery of the C3G dose, compared to 1.7% in germ-free rats, with a notable increase in the excretion of 3,4-dihydroxybenzoic acid (protocatechuic acid), 2,4,6-trihydroxybenzaldehyde (B105460), and 2,4,6-trihydroxybenzoic acid.[6]

Quantitative Data on C3G Metabolism

The following table summarizes quantitative data on the metabolism of C3G by gut microbiota from various studies.

Study Model	C3G Dosage	Key Metabolites Detected	Quantitative Findings	Reference
Human microbiota-associated rats	92 μmol C3G/kg body weight	3,4-dihydroxybenzoic acid (PCA), 2,4,6-trihydroxybenzaldehyde, 2,4,6-trihydroxybenzoic acid, peonidin, 3-hydroxycinnamic acid	3.7% recovery of C3G dose in HMA rats vs. 1.7% in germ-free rats. Increased excretion of PCA, 2,4,6-trihydroxybenzaldehyde, and 2,4,6-trihydroxybenzoic acid in HMA rats.	[7][6]
In vitro incubation with human fecal slurries	66.0 (sd 4.4) μM C3G	3,4-dihydroxybenzoic acid (PCA), 2,4,6-trihydroxybenzaldehyde	C3G completely converted within 2 hours. Maximum recovery of 6.46 (sd 0.98) μM as PCA and 1.38 (sd 0.83) μM as 2,4,6-trihydroxybenzaldehyde after 10 hours.	[8]

Modulation of Gut Microbiota Composition by Cyanidin-3-Glucoside

C3G and its metabolites exert a prebiotic-like effect, beneficially modulating the composition and function of the gut microbiota. This modulation is characterized by an increase in the abundance of beneficial bacteria and a reduction in potentially pathogenic bacteria, thereby contributing to gut homeostasis and overall health.

Studies in various animal models have consistently demonstrated the positive impact of C3G on gut microbial communities. C3G supplementation has been shown to increase the abundance of beneficial genera such as Bifidobacterium, Lactobacillus, and Akkermansia.[9] For example, C3G has been observed to promote the growth of probiotics by undergoing enzymatic degradation by β-glucosidase, which provides energy for bacterial proliferation.[4] Furthermore, C3G can reverse gut dysbiosis induced by high-fat diets or environmental toxins.[9][10] This includes lowering the Firmicutes/Bacteroidetes ratio, which is often elevated in obesity.[9]

Conversely, C3G has been found to suppress the growth of pro-inflammatory and pathogenic bacteria, including Escherichia/Shigella, Desulfovibrio, and Helicobacter.[9][10]

Quantitative Data on Gut Microbiota Modulation

The table below presents a summary of the quantitative effects of C3G on gut microbiota composition from selected studies.

Study Model	C3G Dosage	Duration	Key Changes in Gut Microbiota	Health Impact	Reference
High-fat/high-sucrose diet-induced insulin-resistant mice	7.2 mg/kg/day	11 weeks	Increased Bacteroidetes/Firmicutes ratio. Increased relative abundance of Muribaculaceae.	Attenuated hyperglycemia, hyperlipidemia, insulin (B600854) resistance, and inflammation.	[7][11]
Alcoholic liver injury mice	100 mg/kg/day	Not specified	Increased abundance of norank_f_Muribaculaceae. Decreased abundance of Bacteroides, Blautia, Collinsella, Escherichia-Shigella, Enterococcus, Prevotella, [Ruminococcus]_gnavus_group, Methylobacterium-Methylorubrum, Romboutsia, Streptococcus, and Bilophila.	Ameliorated pathological structure and liver function, inhibited accumulation of liver lipids.	[9]
Polystyrene microplastic-exposed mice	Not specified	Not specified	Reversed the increase in pro-inflammatory bacteria (Desulfovibrio, norank_f_Oscillospiraceae, Helicobacter, and Lachnoclostridium) and the decrease in anti-inflammatory bacteria (Dubosiella, Akkermansia, and Alistipes) caused by PS exposure.	Mitigated colonic inflammation.	[12]
Antibiotic-associated diarrhea mice	Not specified	5 days	Significantly increased gut microbiota richness and diversity. Decreased the abundance of Enterococcus and Clostridium sensu stricto 1.	Alleviated antibiotic-associated diarrhea.	[1]
C57BL/6 mice	150 mg/kg/day	6 weeks	Significantly altered gut microbial composition.	Altered metabolite profile of the gut microbiome.	[5]

Signaling Pathways Modulated by C3G and its Metabolites

The beneficial effects of C3G and its microbial metabolites on host health are mediated through the modulation of various cellular signaling pathways, primarily those involved in inflammation and oxidative stress.

Anti-inflammatory Effects via NF-κB Pathway Inhibition

The nuclear factor-kappa B (NF-κB) signaling pathway is a central regulator of inflammation.[13] In pathological conditions, the activation of NF-κB leads to the production of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β. C3G and its metabolites, particularly PCA, have been shown to inhibit the activation of the NF-κB pathway. This inhibition can occur through the prevention of the phosphorylation and degradation of IκB, which otherwise allows the p65 subunit of NF-κB to translocate to the nucleus and initiate the transcription of pro-inflammatory genes. By downregulating the NF-κB pathway, C3G and its metabolites can effectively reduce the production of inflammatory mediators, thereby alleviating inflammation in conditions like inflammatory bowel disease and atherosclerosis.[[“]]

Inhibition of the NF-κB signaling pathway by C3G and its metabolites.

Antioxidant Effects via Nrf2 Pathway Activation

The nuclear factor erythroid 2-related factor 2 (Nrf2) is a key transcription factor that regulates the expression of a wide array of antioxidant and cytoprotective genes.[15] Under normal conditions, Nrf2 is kept in the cytoplasm by its inhibitor, Keap1. In the presence of oxidative stress or inducers like C3G, Nrf2 is released from Keap1 and translocates to the nucleus. There, it binds to the antioxidant response element (ARE) in the promoter region of its target genes, leading to the transcription of antioxidant enzymes such as heme oxygenase-1 (HO-1), NAD(P)H quinone dehydrogenase 1 (NQO1), and glutathione (B108866) S-transferases (GSTs).[[“]] C3G and its metabolites have been shown to activate the Nrf2 pathway, thereby enhancing the cellular antioxidant defense system and protecting against oxidative damage.[[“]][15]

Activation of the Nrf2 signaling pathway by C3G and its metabolites.

Experimental Protocols

This section outlines detailed methodologies for key experiments commonly employed in the study of C3G-gut microbiota interactions.

Animal Models and C3G Administration

• Animal Models: C57BL/6J mice are a commonly used strain for studying diet-induced obesity, metabolic syndrome, and gut microbiota modulation.[7][11] For inflammatory bowel disease research, dextran (B179266) sulfate (B86663) sodium (DSS)-induced colitis models are frequently utilized.[[“]]

• C3G Administration: C3G is typically administered orally via gavage or as a supplement in the diet. Dosages can range from 7.2 mg/kg/day to 150 mg/kg/day, depending on the study's objectives and the animal model.[5][7][11] The duration of administration can vary from a few days to several weeks.

A typical experimental workflow for an in vivo C3G study.

16S rRNA Gene Sequencing for Gut Microbiota Analysis

• DNA Extraction: Fecal DNA is extracted using commercially available kits (e.g., QIAamp DNA Stool Mini Kit) or a column-free, direct-PCR approach.[16] It is crucial to include negative controls (no feces) and internal duplicates to ensure data quality.

• PCR Amplification: The variable region of the 16S rRNA gene (commonly the V3-V4 region) is amplified using specific primers.[16] The PCR reaction typically involves an initial denaturation step, followed by multiple cycles of denaturation, annealing, and extension, and a final extension step.[16]

• Library Preparation and Sequencing: The amplified DNA is purified, and sequencing libraries are prepared. Sequencing is often performed on platforms like Illumina MiSeq or HiSeq.

• Data Analysis: Raw sequencing data is processed using bioinformatics pipelines such as QIIME2.[11] This involves demultiplexing, quality filtering, denoising (e.g., with DADA2), and taxonomic assignment against a reference database like SILVA.[11] Alpha and beta diversity analyses are then performed to assess within-sample diversity and between-sample differences in microbial composition, respectively.

Metabolomics Analysis of C3G Metabolites

• Sample Preparation: Fecal, urine, or plasma samples are homogenized, and proteins are precipitated using a methanol-based buffer containing extraction standards.[17] The supernatant is collected, evaporated, and reconstituted in a buffer with internal standards.[17]

• Analytical Methods: Liquid chromatography-mass spectrometry (LC-MS) is a widely used platform for metabolomics analysis.[2] Gas chromatography-mass spectrometry (GC-MS) can also be employed for volatile and thermally stable metabolites.[2]

• Data Processing and Analysis: The raw data is preprocessed to identify and quantify metabolites. Statistical analyses, such as principal component analysis (PCA) and partial least squares-discriminant analysis (PLS-DA), are used to identify key metabolites that differ between experimental groups. Pathway analysis tools (e.g., KEGG) can then be used to understand the biological pathways affected by the changes in metabolite profiles.

Conclusion and Future Directions

The interaction between cyanidin-3-glucoside and the gut microbiota is a dynamic and multifaceted process with significant implications for human health. The biotransformation of C3G by gut bacteria into more bioactive phenolic compounds is a key determinant of its therapeutic effects. In turn, C3G and its metabolites beneficially shape the gut microbial ecosystem, promoting a healthier and more balanced community. This intricate crosstalk leads to the modulation of critical signaling pathways involved in inflammation and oxidative stress, offering a mechanistic basis for the observed health benefits of C3G in a range of chronic diseases.

For researchers, scientists, and drug development professionals, understanding this complex interplay is paramount. Future research should focus on:

• Identifying specific bacterial species and enzymes responsible for the metabolism of C3G to tailor interventions for personalized nutrition and therapy.

• Conducting well-designed human clinical trials to validate the findings from preclinical studies and establish optimal dosages for different health outcomes.

• Investigating the synergistic effects of C3G with other dietary components and therapeutics to develop more effective combination strategies.

• Developing novel delivery systems to enhance the stability and bioavailability of C3G, ensuring its efficient delivery to the colon for microbial metabolism.

By continuing to unravel the complexities of the C3G-gut microbiota axis, we can unlock the full therapeutic potential of this promising natural compound for the prevention and treatment of a wide spectrum of diseases.

References

• 1. Cyanidin-3-O-glucoside extracted from the Chinese bayberry (Myrica rubra Sieb. et Zucc.) alleviates antibiotic-associated diarrhea by regulating gut microbiota and down-regulating inflammatory factors in NF-κB pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Metabolomic Profiling Service for Gut Microbiota Research - Creative Biolabs [live-biotherapeutic.creative-biolabs.com]
• 3. Cyanidin-3-glucoside: targeting atherosclerosis through gut microbiota and anti-inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Cyanidin-3-glucoside: targeting atherosclerosis through gut microbiota and anti-inflammation [frontiersin.org]
• 5. mdpi.com [mdpi.com]
• 6. [PDF] Contribution of gut bacteria to the metabolism of cyanidin 3-glucoside in human microbiota-associated rats | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. Contribution of gut bacteria to the metabolism of cyanidin 3-glucoside in human microbiota-associated rats | British Journal of Nutrition | Cambridge Core [cambridge.org]
• 9. mdpi.com [mdpi.com]
• 10. Food-derived cyanidin-3-O-glucoside reverses microplastic toxicity via promoting discharge and modulating the gut microbiota in mice - Food & Function (RSC Publishing) [pubs.rsc.org]
• 11. Impact of Cyanidin-3-Glucoside on Gut Microbiota and Relationship with Metabolism and Inflammation in High Fat-High Sucrose Diet-Induced Insulin Resistant Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Modulation of Gut Microbial Metabolism by Cyanidin-3- O-Glucoside in Mitigating Polystyrene-Induced Colonic Inflammation: Insights from 16S rRNA Sequencing and Metabolomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. NF-κB Regulation by Gut Microbiota Decides Homeostasis or Disease Outcome During Ageing - PMC [pmc.ncbi.nlm.nih.gov]
• 14. consensus.app [consensus.app]
• 15. researchgate.net [researchgate.net]
• 16. Guided Protocol for Fecal Microbial Characterization by 16S rRNA-Amplicon Sequencing - PMC [pmc.ncbi.nlm.nih.gov]
• 17. A metabolomics pipeline for mechanistic interrogation of the gut microbiome - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Absorption, Metabolism, and Excretion of Cyanidin 3-Glucoside

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyanidin (B77932) 3-glucoside (C3G) is one of the most abundant anthocyanins found in a variety of pigmented fruits and vegetables. As a potent antioxidant and anti-inflammatory agent, C3G has garnered significant interest for its potential therapeutic applications in chronic diseases. A thorough understanding of its absorption, metabolism, distribution, and excretion (ADME) is paramount for the development of C3G-based therapeutics and functional foods. This technical guide provides a comprehensive overview of the current scientific knowledge on the pharmacokinetics of C3G, with a focus on quantitative data, detailed experimental methodologies, and the intricate pathways governing its fate in the body.

Absorption

The absorption of C3G is a complex process that begins in the upper gastrointestinal tract and involves multiple mechanisms. While its bioavailability is relatively low, it is now understood to be higher than initially perceived.

Sites of Absorption

C3G absorption occurs throughout the gastrointestinal tract, with the stomach and small intestine being the primary sites. Gastric absorption allows for the rapid appearance of C3G in the bloodstream, while the small intestine, particularly the jejunum, is responsible for the majority of its uptake.

Mechanisms of Transport

The transport of C3G across the intestinal epithelium is not fully elucidated but is believed to involve both passive diffusion and active transport mechanisms. Some studies suggest the involvement of glucose transporters, such as the sodium-dependent glucose transporter 1 (SGLT1), although other research indicates that glucose does not significantly interfere with C3G absorption, suggesting the role of other transporters.

Quantitative Data on Absorption and Bioavailability

The bioavailability of C3G varies depending on the species, the dose administered, and the food matrix. The following tables summarize key pharmacokinetic parameters related to the absorption of C3G from various studies.

Table 1: Pharmacokinetic Parameters of Cyanidin 3-Glucoside in Humans

Dosage	Cmax (µmol/L)	Tmax (h)	AUC	Relative Bioavailability (%)	Study Reference
500 mg (¹³C-labeled)	5.97 ± 2.14 (total ¹³C-metabolites)	10.25 ± 4.14	-	12.38 ± 1.38	--INVALID-LINK--[1][2]
1 g black bean extract	1.5 (Day 1), 1.6 (Day 14) (ng/mL)	1.0 (Day 1), 1.5 (Day 14)	-	-	--INVALID-LINK--[3]

Table 2: Pharmacokinetic Parameters of Cyanidin 3-Glucoside in Rats

Dosage	Cmax	Tmax (min)	AUC	Study Reference
0.9 mmol/kg	-	-	-	--INVALID-LINK--[4]
Wild mulberry extract (C3G & Cy-3-rut)	-	15	2.76 ± 0.88 µg·h/mL (plasma)	--INVALID-LINK--[5][6]
Red orange extract (53 µmol C3G equiv.)	-	-	-	--INVALID-LINK--[7]
Black rice extract (300 mg C3G/kg)	Peaked at 30 min	30	-	--INVALID-LINK--[8]

Metabolism

Upon absorption, C3G undergoes extensive metabolism, primarily through phase I and phase II enzymatic reactions, as well as significant biotransformation by the gut microbiota.

Phase I and Phase II Metabolism

Phase I metabolism involves the hydrolysis of the glycosidic bond to release the aglycone, cyanidin. However, a significant portion of C3G is absorbed intact. Phase II metabolism includes methylation, glucuronidation, and sulfation, leading to the formation of various conjugated metabolites. These reactions primarily occur in the enterocytes and the liver. In the liver and kidney, C3G can be metabolized to methylated C3G.[4]

Gut Microbiota Metabolism

A substantial amount of ingested C3G reaches the colon, where it is extensively metabolized by the gut microbiota.[9] The primary metabolic pathway involves the cleavage of the C-ring of the anthocyanin structure, leading to the formation of smaller phenolic acids and aldehydes. The major microbial metabolites of C3G include protocatechuic acid (PCA) and phloroglucinaldehyde (PGA).[9] Other metabolites such as vanillic acid, ferulic acid, and hippuric acid have also been identified.[1][10] These metabolites are more readily absorbed than the parent compound and are believed to contribute significantly to the overall biological activity of C3G.

The metabolic journey of C3G is a complex interplay of host and microbial processes, leading to a diverse array of bioactive compounds.

Metabolic Pathway of Cyanidin 3-Glucoside

Excretion

The metabolites of C3G, as well as any absorbed intact C3G, are primarily excreted in the urine and feces. A ¹³C-tracer study in humans revealed that after 48 hours, a significant percentage of the administered dose is recovered in urine, breath, and feces, with metabolites being present in the circulation for up to 48 hours.[1]

Table 3: Recovery of ¹³C-labeled Cyanidin 3-Glucoside in Humans (500 mg dose)

Excretion Route	Mean Recovery (%)	Range (%)	Study Reference
Urine	5.37 ± 0.67	-	--INVALID-LINK--[1]
Breath	6.91 ± 1.59	-	--INVALID-LINK--[1]
Feces	-	-	--INVALID-LINK--[1]
Total	43.9 ± 25.9	15.1 - 99.3	--INVALID-LINK--[1]

Experimental Protocols

A variety of in vitro, in situ, and in vivo models are employed to investigate the ADME of C3G. The following sections detail the methodologies for some of the key experiments.

In Vitro Caco-2 Cell Permeability Assay

The Caco-2 cell line, a human colon adenocarcinoma cell line, is widely used as an in vitro model of the human intestinal epithelium to assess drug permeability.

• Cell Culture: Caco-2 cells are seeded on semipermeable filter supports in transwell plates and cultured for 21 days to allow for differentiation and the formation of a confluent monolayer with well-developed tight junctions.

• Monolayer Integrity: The integrity of the Caco-2 monolayer is assessed by measuring the transepithelial electrical resistance (TEER) using a voltmeter.

• Permeability Assay: A solution of C3G is added to the apical (AP) side of the transwell, and samples are collected from the basolateral (BL) side at various time points. The transport from the BL to the AP side can also be assessed to investigate active efflux.

• Quantification: The concentration of C3G and its metabolites in the collected samples is determined using analytical techniques such as HPLC-MS/MS.

• Apparent Permeability Coefficient (Papp): The Papp value is calculated to quantify the rate of transport across the cell monolayer.

In Situ Intestinal Perfusion in Rats

This technique allows for the study of intestinal absorption in a more physiologically relevant environment compared to in vitro models.

• Animal Preparation: Rats are anesthetized, and a segment of the small intestine (e.g., jejunum) is isolated and cannulated at both ends.

• Perfusion: A solution containing C3G is perfused through the isolated intestinal segment at a constant flow rate.

• Sample Collection: The perfusate is collected at the outlet, and blood samples can be drawn from the mesenteric vein to measure the amount of absorbed compound.

• Analysis: The concentration of C3G in the perfusate and blood samples is quantified to determine the absorption rate.

In Vivo Pharmacokinetic Studies in Humans and Animals

These studies are essential for understanding the complete ADME profile of C3G in a living organism.

• Study Design: Subjects (human volunteers or animals) are administered a defined dose of C3G, either as a pure compound or within a food matrix.

• Sample Collection: Blood, urine, and feces are collected at predetermined time points over a specified period (e.g., 48 hours).

• Sample Preparation: Biological samples are processed to extract C3G and its metabolites. Solid-phase extraction (SPE) is a common technique used for sample clean-up and concentration.

• Analytical Quantification: High-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) is the gold standard for the sensitive and specific quantification of C3G and its metabolites in biological matrices.

• Pharmacokinetic Analysis: The concentration-time data are used to calculate key pharmacokinetic parameters such as Cmax, Tmax, AUC, half-life, and bioavailability using non-compartmental analysis.

A typical workflow for a pharmacokinetic study of C3G involves several key stages, from sample collection to data analysis.

Experimental Workflow for C3G Pharmacokinetic Study

Conclusion

The absorption, metabolism, and excretion of cyanidin 3-glucoside are multifaceted processes involving both host and microbial machinery. While its bioavailability as the parent glycoside is limited, its extensive metabolism leads to the formation of numerous bioactive phenolic compounds that contribute to its overall health effects. The quantitative data and experimental protocols outlined in this guide provide a foundational understanding for researchers and drug development professionals working with this promising natural compound. Further research is warranted to fully elucidate the transport mechanisms, the complete metabolic profile, and the biological activities of its various metabolites to harness the full therapeutic potential of cyanidin 3-glucoside.

References

• 1. preprints.org [preprints.org]
• 2. Permeability Assessment Using 5-day Cultured Caco-2 Cell Monolayers | Springer Nature Experiments [experiments.springernature.com]
• 3. Dietary Fiber Modulates the Fermentation Patterns of Cyanidin-3-O-Glucoside in a Fiber-Type Dependent Manner - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Human metabolism and elimination of the anthocyanin, cyanidin-3-glucoside: a (13)C-tracer study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. research-groups.usask.ca [research-groups.usask.ca]
• 6. Absorption and metabolism of cyanidin-3-glucoside and cyanidin-3-rutinoside extracted from wild mulberry (Morus nigra L.) in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Cyanidin-3-glucoside as a possible biomarker of anthocyanin-rich berry intake in body fluids of healthy humans: a systematic review of clinical trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pure.qub.ac.uk [pure.qub.ac.uk]
• 10. enamine.net [enamine.net]

The Enzymatic Odyssey of Cyanidin 3-Glucoside: A Technical Guide to its Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delineates the intricate enzymatic cascade responsible for the synthesis of cyanidin (B77932) 3-glucoside (C3G), a prominent anthocyanin with significant therapeutic and nutraceutical potential. This document provides a comprehensive overview of the core biosynthetic pathway, quantitative enzymatic data, detailed experimental methodologies, and the complex regulatory networks that govern its production in plants.

The Core Biosynthetic Pathway: From Phenylalanine to a Pigmented Glucoside

The biosynthesis of cyanidin 3-glucoside is a multi-step process that begins with the general phenylpropanoid pathway and transitions into the flavonoid and anthocyanin-specific branches. The journey starts with the amino acid L-phenylalanine and culminates in the glycosylation of the cyanidin aglycone. The key enzymatic steps are outlined below:

• Phenylalanine Ammonia-Lyase (PAL): Initiates the pathway by deaminating L-phenylalanine to form cinnamic acid.

• Cinnamate 4-Hydroxylase (C4H): A cytochrome P450 monooxygenase that hydroxylates cinnamic acid to produce p-coumaric acid.

• 4-Coumarate:CoA Ligase (4CL): Activates p-coumaric acid by ligating it to Coenzyme A, forming p-coumaroyl-CoA, a central precursor for various secondary metabolites.

• Chalcone (B49325) Synthase (CHS): A key enzyme that catalyzes the condensation of one molecule of p-coumaroyl-CoA with three molecules of malonyl-CoA to form naringenin (B18129) chalcone.

• Chalcone Isomerase (CHI): Catalyzes the stereospecific isomerization of naringenin chalcone into (2S)-naringenin, a flavanone.

• Flavanone 3-Hydroxylase (F3H): A 2-oxoglutarate-dependent dioxygenase that hydroxylates (2S)-naringenin to produce dihydrokaempferol (B1209521).

• Flavonoid 3'-Hydroxylase (F3'H): Another cytochrome P450 monooxygenase that hydroxylates dihydrokaempferol to dihydroquercetin.

• Dihydroflavonol 4-Reductase (DFR): Reduces dihydroquercetin to leucocyanidin (B1674801).

• Anthocyanidin Synthase (ANS) / Leucoanthocyanidin Dioxygenase (LDOX): A dioxygenase that converts leucocyanidin to the unstable colored anthocyanidin, cyanidin.

• UDP-glucose:Flavonoid 3-O-Glucosyltransferase (UFGT or 3GT): The final step involves the glycosylation of cyanidin at the 3-hydroxyl position using uridine (B1682114) diphosphate (B83284) glucose (UDP-glucose) as the sugar donor, resulting in the stable cyanidin 3-O-glucoside.

Caption: Enzymatic pathway of cyanidin 3-glucoside biosynthesis.

Quantitative Enzymatic Data

The kinetic properties of the enzymes in the cyanidin 3-glucoside pathway are crucial for understanding the efficiency and regulation of the entire process. The following tables summarize key kinetic parameters (Michaelis constant, Km, and maximum velocity, Vmax) for these enzymes from various plant sources. It is important to note that these values can vary depending on the plant species, isoform of the enzyme, and assay conditions.

Table 1: Kinetic Parameters of Enzymes in the General Phenylpropanoid Pathway

Enzyme	Source Organism	Substrate	Km (µM)	Vmax (units)
Phenylalanine Ammonia-Lyase (PAL)	Pyrus bretschneideri	L-Phenylalanine	28.3 - 55.6	Not specified
Cinnamate 4-Hydroxylase (C4H)	Sorghum bicolor	Cinnamic Acid	1.8 ± 0.2	1.1 ± 0.02 (nmol/min/nmol P450)
4-Coumarate:CoA Ligase (4CL)	Arabidopsis thaliana	4-Coumaric Acid	130 ± 10	4.0 ± 0.1 (µkat/kg)

Table 2: Kinetic Parameters of Enzymes in the Flavonoid and Anthocyanin Biosynthesis Pathways

Enzyme	Source Organism	Substrate	Km (µM)	Vmax (units)
Chalcone Synthase (CHS)	Petunia hybrida	p-Coumaroyl-CoA	1.8	2.1 (pkat/µg)
Malonyl-CoA	7.0	2.1 (pkat/µg)
Chalcone Isomerase (CHI)	Deschampsia antarctica	Naringenin Chalcone	1.9 ± 0.2	7819 ± 825 (min-1, kcat)
Flavanone 3-Hydroxylase (F3H)	Camellia sinensis	Naringenin	Not specified	Not specified
Dihydroflavonol 4-Reductase (DFR)	Lotus japonicus	Dihydroquercetin	Not specified	Not specified
Anthocyanidin Synthase (ANS)	Malus domestica	Leucocyanidin	Not specified	Low conversion rate
UDP-glucose:Flavonoid 3-O-Glucosyltransferase (UFGT)	Vitis vinifera	Cyanidin	250 ± 50	1.34 (nkat/mg)
UDP-Glucose	600 ± 100	1.34 (nkat/mg)

Experimental Protocols

This section provides an overview of the methodologies for key experiments in the study of cyanidin 3-glucoside biosynthesis.

Heterologous Expression and Purification of Biosynthetic Enzymes

For in vitro characterization, the genes encoding the biosynthetic enzymes are often heterologously expressed in systems like Escherichia coli or yeast.

Protocol Outline:

• Gene Amplification: The coding sequence of the target enzyme is amplified from cDNA using PCR with specific primers.

• Vector Ligation: The amplified gene is cloned into an expression vector (e.g., pET or pGEX series for E. coli) containing an affinity tag (e.g., His-tag or GST-tag) for purification.

• Transformation: The recombinant plasmid is transformed into a suitable expression host strain (e.g., E. coli BL21(DE3)).

• Protein Expression: The transformed cells are cultured to an optimal density, and protein expression is induced (e.g., with IPTG).

• Cell Lysis: Cells are harvested and lysed by sonication or enzymatic methods in a suitable buffer.

• Protein Purification: The target protein is purified from the cell lysate using affinity chromatography (e.g., Ni-NTA for His-tagged proteins or glutathione-sepharose for GST-tagged proteins).

• Purity Verification: The purity of the recombinant protein is assessed by SDS-PAGE.

In Vitro Enzyme Assays

a) Dihydroflavonol 4-Reductase (DFR) Assay

This assay measures the conversion of dihydroflavonols to leucoanthocyanidins.

• Reaction Mixture:

  • 100 mM Potassium phosphate (B84403) buffer (pH 7.0)

  • 10 mM NADPH

  • 10 µg Dihydroquercetin (substrate)

  • Purified recombinant DFR enzyme

• Procedure:

  • The reaction mixture is incubated at 30°C.

  • The reaction is stopped, and the products are extracted with ethyl acetate.

  • The extracted leucoanthocyanidins are unstable and are converted to the corresponding colored anthocyanidins by acid treatment (e.g., with n-butanol:HCl) and heating.

  • The resulting anthocyanidins are analyzed and quantified by HPLC.

b) Anthocyanidin Synthase (ANS) Assay

This assay measures the conversion of leucocyanidin to cyanidin.

• Reaction Mixture:

  • Buffer (e.g., Tris-HCl) at optimal pH

  • Leucocyanidin (substrate)

  • 2-oxoglutarate, Fe(II), and ascorbate (B8700270) as cofactors

  • Purified recombinant ANS enzyme

• Procedure:

  • The reaction is carried out at a controlled temperature (e.g., 30°C).

  • The formation of cyanidin is monitored spectrophotometrically or by HPLC analysis. Due to the instability of cyanidin, reaction products may also include dihydroquercetin and quercetin.

c) UDP-glucose:Flavonoid 3-O-Glucosyltransferase (UFGT) Assay

This assay measures the final glycosylation step.

• Reaction Mixture:

  • 100 mM Potassium phosphate buffer (pH 8.0)

  • 100 µM Cyanidin (substrate)

  • 10 mM UDP-glucose (sugar donor)

  • Purified recombinant UFGT enzyme

• Procedure:

  • The reaction is incubated at 30°C for a defined period (e.g., 5-10 minutes).

  • The reaction is terminated by adding acid (e.g., 5% HCl).

  • The product, cyanidin 3-glucoside, is separated and quantified by HPLC.

Analysis of Anthocyanins by HPLC-MS

High-Performance Liquid Chromatography coupled with Mass Spectrometry is a powerful technique for the separation, identification, and quantification of anthocyanins.

• Sample Preparation: Plant tissues are extracted with a solvent, typically methanol (B129727) with a small percentage of acid (e.g., 1% HCl or formic acid) to maintain anthocyanin stability. The extract is then filtered before injection.

• Chromatographic Conditions:

  • Column: A C18 reverse-phase column is commonly used.

  • Mobile Phase: A gradient elution is typically employed using two solvents:

    • Solvent A: Acidified water (e.g., with 1% formic acid).

    • Solvent B: Methanol or acetonitrile.

  • Detection: A photodiode array (PDA) detector is used to monitor the absorbance at the characteristic wavelength for anthocyanins (around 520 nm). A mass spectrometer is used for identification based on mass-to-charge ratio (m/z).

• Quantification: The concentration of cyanidin 3-glucoside is determined by comparing its peak area to a standard curve generated with a pure C3G standard.

Caption: General workflow for enzyme characterization and analysis.

Regulatory Network of Cyanidin 3-Glucoside Biosynthesis

The expression of the structural genes involved in cyanidin 3-glucoside biosynthesis is tightly regulated at the transcriptional level. A key regulatory mechanism involves a ternary protein complex known as the MBW complex, which consists of transcription factors from the R2R3-MYB, basic helix-loop-helix (bHLH), and WD40 repeat protein families.[1]

• MYB Transcription Factors: These proteins often act as the primary determinants of specificity, activating the expression of specific genes in the pathway.

• bHLH Transcription Factors: These proteins interact with MYB factors and are essential for the activation of the target gene promoters.

• WD40 Proteins: These proteins act as a scaffold, stabilizing the interaction between the MYB and bHLH transcription factors to form a functional activation complex.

This MBW complex binds to the promoter regions of the late biosynthetic genes (LBGs) of the anthocyanin pathway, such as DFR, ANS, and UFGT, thereby coordinating their expression and leading to the accumulation of cyanidin 3-glucoside. The formation and activity of this complex are influenced by various developmental and environmental cues, allowing for the precise spatiotemporal control of pigmentation.

Caption: The MYB-bHLH-WD40 (MBW) regulatory complex.

This guide provides a foundational understanding of the enzymatic synthesis of cyanidin 3-glucoside. Further research into the specific isoforms of these enzymes, their precise kinetic properties in different species, and the intricate details of their regulation will be crucial for the effective metabolic engineering of this valuable compound for pharmaceutical and industrial applications.

References

• 1. The interaction of MYB, bHLH and WD40 transcription factors in red pear (Pyrus pyrifolia) peel - PubMed [pubmed.ncbi.nlm.nih.gov]

The Molecular Blueprint: A Technical Guide to Cyanidin-3-Glucoside's Regulation of Gene Expression

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

Cyanidin-3-glucoside (C3G), a prominent anthocyanin found in a variety of fruits and vegetables, has garnered significant scientific attention for its potent antioxidant, anti-inflammatory, and cytoprotective properties.[1][2] The therapeutic potential of C3G is largely attributed to its ability to modulate complex intracellular signaling pathways, thereby regulating the expression of a multitude of genes involved in cellular defense, inflammation, metabolism, and apoptosis.[3][4] This technical guide provides an in-depth exploration of the core mechanisms by which C3G exerts its influence on gene expression, focusing on the Nrf2, NF-κB, MAPK, and AMPK/SIRT1 signaling cascades. Detailed experimental protocols, quantitative data summaries, and pathway visualizations are presented to equip researchers and drug development professionals with a comprehensive understanding of C3G's molecular interactions.

Core Regulatory Mechanisms of C3G

C3G's regulatory effects on gene expression are not mediated by a single mechanism but rather through the intricate modulation of several key signaling pathways. These pathways are central to cellular homeostasis and response to stressors.

Activation of the Nrf2 Antioxidant Response Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a master transcription factor that regulates the expression of a wide array of antioxidant and cytoprotective genes.[1][5][6] Under basal conditions, Nrf2 is sequestered in the cytoplasm by its inhibitor, Keap1, which facilitates its degradation. C3G activates this pathway, leading to a robust antioxidant defense.

Mechanism of Action: C3G promotes the dissociation of Nrf2 from Keap1, allowing Nrf2 to translocate to the nucleus.[7] In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter regions of its target genes, initiating their transcription.[6][8] This leads to the upregulation of numerous protective enzymes. Furthermore, Sirtuin 1 (SIRT1) has been identified as a potential upstream activator of the Nrf2 pathway, and C3G can enhance SIRT1 expression and activity.[7]

Signaling Pathway Diagram:

Caption: C3G-mediated activation of the Nrf2 signaling pathway.

Table 1: C3G's Effect on Nrf2 Pathway Gene and Protein Expression

Target Gene/Protein	Cell/Tissue Model	C3G Concentration/Dose	Observed Effect	Reference
Nrf2	SH-SY5Y neuroblastoma cells	50 µM	Increased mRNA and protein expression	[7]
Superoxide Dismutase (SOD)	SH-SY5Y neuroblastoma cells	50 µM	Increased expression	[7]
Catalase	SH-SY5Y neuroblastoma cells	50 µM	Increased expression	[7]

| Antioxidant Genes (S100a8, S100a9, Prdx2, etc.) | Spleen of Alzheimer's mouse model | N/A (Treated) | Upregulation of gene expression |[4] |

Inhibition of the NF-κB Inflammatory Pathway

Nuclear Factor-kappa B (NF-κB) is a critical transcription factor that governs the expression of genes involved in inflammation, including pro-inflammatory cytokines and adhesion molecules.[3] Chronic activation of NF-κB is implicated in numerous inflammatory diseases. C3G exerts potent anti-inflammatory effects by suppressing this pathway.[9][10]

Mechanism of Action: In resting cells, NF-κB (typically the p65/p50 heterodimer) is held inactive in the cytoplasm by the inhibitor of κB (IκBα).[10] Pro-inflammatory stimuli, such as TNF-α or LPS, trigger the phosphorylation and subsequent degradation of IκBα, freeing NF-κB to translocate to the nucleus and activate gene transcription. C3G inhibits this process by preventing the phosphorylation of IκBα and the p65 subunit of NF-κB.[9][11][12] This inhibitory action can be mediated through the suppression of upstream kinases like IKK and those in the MAPK pathway, or through the activation of SIRT1, a known NF-κB inhibitor.[12][13]

Signaling Pathway Diagram:

References

• 1. nchr.elsevierpure.com [nchr.elsevierpure.com]
• 2. Health benefits of cyanidin-3-glucoside as a potent modulator of Nrf2-mediated oxidative stress | Scilit [scilit.com]
• 3. Cyanidin-3-O-glucoside protection against TNF-α-induced endothelial dysfunction: involvement of nuclear factor-κB signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparative Transcriptome Analysis of the Expression of Antioxidant and Immunity Genes in the Spleen of a Cyanidin 3-O-Glucoside-Treated Alzheimer’s Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Health benefits of cyanidin-3-glucoside as a potent modulator of Nrf2-mediated oxidative stress | springermedicine.com [springermedicine.com]
• 6. The Effects and Mechanisms of Cyanidin-3-Glucoside and Its Phenolic Metabolites in Maintaining Intestinal Integrity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Induction of Sirtuin1 Activity in SH-SY5Y Cells by Cyanidin-3-O-Glucocide Induced [scirp.org]
• 8. researchgate.net [researchgate.net]
• 9. Cyanidin-3-O-Glucoside Ameliorates Lipopolysaccharide-Induced Injury Both In Vivo and In Vitro Suppression of NF-κB and MAPK Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Frontiers | Cyanidin-3-glucoside: targeting atherosclerosis through gut microbiota and anti-inflammation [frontiersin.org]
• 11. Cyanidin-3-Glucoside inhibits UVB-induced oxidative damage and inflammation by regulating MAP kinase and NF-κB signalling pathways in SKH-1 hairless mice skin - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Cyanidin-3-glucoside induces mesenchymal to epithelial transition via activating Sirt1 expression in triple negative breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

The Molecular Anti-Inflammatory Mechanisms of Cyanidin-3-Glucoside: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cyanidin-3-glucoside (C3G), a prominent anthocyanin found in a variety of pigmented fruits and vegetables, has garnered significant scientific interest for its potent anti-inflammatory properties. This technical guide provides an in-depth exploration of the molecular mechanisms underpinning the anti-inflammatory effects of C3G. It details the compound's interactions with key signaling pathways, including Nuclear Factor-kappa B (NF-κB), Mitogen-Activated Protein Kinase (MAPK), and Nuclear factor erythroid 2-related factor 2 (Nrf2). This document summarizes quantitative data from various in vitro and in vivo studies, presents detailed experimental protocols for assessing C3G's activity, and provides visual representations of the involved signaling cascades and experimental workflows to facilitate a comprehensive understanding for researchers and professionals in drug development.

Introduction

Inflammation is a fundamental biological process in response to harmful stimuli, but its dysregulation is a key component of numerous chronic diseases. Cyanidin-3-glucoside (C3G) has emerged as a promising natural compound with the potential to modulate inflammatory responses.[1][2][3] Its therapeutic effects are attributed to its ability to interfere with pro-inflammatory signaling cascades at the molecular level. This guide synthesizes current research to provide a detailed overview of these mechanisms.

Molecular Mechanisms of Anti-inflammatory Action

C3G exerts its anti-inflammatory effects through a multi-pronged approach, primarily by modulating key signaling pathways and inhibiting the expression and activity of pro-inflammatory mediators.

Inhibition of the NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of inflammation.[1][4] C3G has been shown to inhibit this pathway at multiple points. In inflammatory bowel disease models, C3G prevents the phosphorylation of IKKα and p65, key steps in NF-κB activation.[1] It also hinders the nuclear translocation of the p65 subunit, which is essential for the transcription of pro-inflammatory genes.[4][5] This inhibition leads to a downstream reduction in the expression of NF-κB target genes, including those for cytokines like TNF-α, IL-6, and IL-1β, as well as enzymes such as COX-2 and iNOS.[1][2][3][6]

Figure 1. NF-κB Signaling Pathway Inhibition by C3G.

Modulation of the MAPK Signaling Pathway

The MAPK pathway, which includes ERK, p38, and JNK, is another critical regulator of inflammation. C3G has been demonstrated to suppress the activation of the MAPK pathway by inhibiting the phosphorylation of ERK, p38, and JNK in response to inflammatory stimuli like LPS and UVB radiation.[2][7][8] This inhibitory action contributes to the downregulation of inflammatory mediators.

Figure 2. MAPK Signaling Pathway Modulation by C3G.

Activation of the Nrf2 Pathway

In contrast to its inhibitory effects on pro-inflammatory pathways, C3G activates the Nrf2 pathway, a key regulator of the antioxidant response.[1][9] C3G promotes the nuclear translocation of Nrf2, leading to the expression of antioxidant and cytoprotective enzymes such as heme oxygenase-1 (HO-1) and NAD(P)H quinone dehydrogenase 1 (NQO1).[1][9] This Nrf2 activation not only enhances cellular antioxidant defenses but also contributes to the anti-inflammatory effect, as there is crosstalk between the Nrf2 and NF-κB pathways.[1]

Figure 3. Nrf2 Pathway Activation by C3G.

Inhibition of Inflammatory Enzymes and Cytokines

A direct consequence of C3G's modulation of signaling pathways is the reduced expression and activity of key inflammatory enzymes and cytokines.

• Cyclooxygenase-2 (COX-2) and Inducible Nitric Oxide Synthase (iNOS): C3G dose-dependently inhibits the expression of COX-2 and iNOS at both the mRNA and protein levels.[6][10] This leads to a decrease in the production of prostaglandin (B15479496) E2 (PGE2) and nitric oxide (NO), respectively, both of which are potent inflammatory mediators.[6][10][11]

• Pro-inflammatory Cytokines: C3G significantly suppresses the production of pro-inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Interleukin-1β (IL-1β).[2][3][12] This has been observed in various cell types, including macrophages and endothelial cells, upon stimulation with agents like lipopolysaccharide (LPS).[2][3]

Modulation of the NLRP3 Inflammasome

Recent evidence suggests that C3G can also inhibit the activation of the NLRP3 inflammasome, a multi-protein complex that plays a crucial role in the innate immune response by activating caspase-1 and leading to the maturation and secretion of IL-1β and IL-18.[13][14][15] C3G has been shown to reduce the expression of NLRP3, caspase-1, IL-1β, and IL-18.[14][16]

Quantitative Data Summary

The following tables summarize the quantitative effects of C3G on various inflammatory markers from key studies.

Table 1: Effect of C3G on Pro-inflammatory Cytokine Production

Cell Line/Model	C3G Concentration	Inflammatory Stimulus	Cytokine	% Inhibition / Fold Change	Reference
THP-1 macrophages	10, 50, 100 µM	LPS (1 µg/mL)	TNF-α	Dose-dependent decrease	[3]
THP-1 macrophages	10, 50, 100 µM	LPS (1 µg/mL)	IL-1β	Dose-dependent decrease	[3]
THP-1 macrophages	10, 50, 100 µM	LPS (1 µg/mL)	IL-6	Dose-dependent decrease	[3]
HUVECs	Not specified	LPS	TNF-α, IL-6, IL-1β	Significant inhibition	[2]
HT-29 cells	25 µM	Cytokine mix	IL-8	Significant reduction	[11][17]

Table 2: Effect of C3G on Inflammatory Enzyme Expression and Activity

Cell Line/Model	C3G Concentration	Inflammatory Stimulus	Target	Effect	Reference
THP-1 macrophages	1, 10, 50, 100 µM	LPS (1 µg/mL)	iNOS mRNA	Dose-dependent inhibition	[6][10]
THP-1 macrophages	1, 10, 50, 100 µM	LPS (1 µg/mL)	COX-2 mRNA	Dose-dependent inhibition	[6][10]
HT-29 cells	25 µM	Cytokine mix	iNOS protein	Significant reduction	[11][17]
HT-29 cells	25 µM	Cytokine mix	COX-2 protein	Significant reduction	[11][17]
HT-29 cells	25 µM	Cytokine mix	NO production	~75% reduction	[11][17]
HT-29 cells	25 µM	Cytokine mix	PGE2 production	Significant reduction	[11][17]

Table 3: Effect of C3G on Signaling Pathway Components

Cell Line/Model	C3G Concentration	Inflammatory Stimulus	Pathway Component	Effect	Reference
Caco-2 cells	20-40 µM	TNF-α	p-IKKα, p-p65	Complete prevention of increase	[1]
Lung tissue (mice)	Not specified	LPS	p-IκBα, p-p65	Significant suppression	[2]
Lung tissue (mice)	Not specified	LPS	p-ERK, p-p38, p-JNK	Significant suppression	[2]
Caco-2 cells	20-40 µM	TNF-α	Nrf2 nuclear translocation	Dose-dependent increase	[1][9]
THP-1 macrophages	10, 50, 100 µM	LPS (1 µg/mL)	p-p65, p-IκBα	Dose-dependent inhibition	[3]

Detailed Experimental Protocols

This section provides an overview of common methodologies used to evaluate the anti-inflammatory properties of C3G.

Cell Culture and Treatment

• Cell Lines: Commonly used cell lines include human monocytic THP-1 cells (differentiated into macrophages with PMA), human intestinal epithelial Caco-2 and HT-29 cells, and human umbilical vein endothelial cells (HUVECs).[2][3][6][11]

• Culture Conditions: Cells are typically maintained in appropriate media (e.g., RPMI-1640 or DMEM) supplemented with fetal bovine serum (FBS) and antibiotics, and incubated at 37°C in a humidified atmosphere with 5% CO2.

• Treatment Protocol: Cells are often pre-treated with various concentrations of C3G for a specific duration (e.g., 1 to 24 hours) before being stimulated with an inflammatory agent such as LPS (e.g., 1 µg/mL) or a cytokine cocktail (e.g., TNF-α, IL-1β, IFN-γ) for a further incubation period.[3][11]

Figure 4. Experimental Workflow for In Vitro C3G Anti-inflammatory Assay.

Western Blotting for Protein Expression Analysis

• Purpose: To determine the effect of C3G on the protein levels of key signaling molecules (e.g., p-p65, p-ERK, iNOS, COX-2).

• Protocol:

  • After treatment, cells are lysed to extract total protein.

  • Protein concentration is determined using a BCA or Bradford assay.

  • Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane is blocked and then incubated with primary antibodies against the target proteins.

  • After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

  • Band intensities are quantified using densitometry software and normalized to a loading control (e.g., β-actin or GAPDH).

Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokine Quantification

• Purpose: To measure the concentration of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) in the cell culture supernatant.

• Protocol:

  • Cell culture supernatants are collected after the treatment period.

  • Commercially available ELISA kits are used according to the manufacturer's instructions.

  • Briefly, supernatants and standards are added to a microplate pre-coated with a capture antibody.

  • A detection antibody, often biotinylated, is then added.

  • This is followed by the addition of a streptavidin-HRP conjugate.

  • A substrate solution (e.g., TMB) is added to produce a colorimetric reaction.

  • The reaction is stopped, and the absorbance is measured at a specific wavelength (e.g., 450 nm).

  • Cytokine concentrations are calculated from the standard curve.[3]

Real-Time Quantitative PCR (RT-qPCR) for Gene Expression Analysis

• Purpose: To quantify the mRNA expression levels of inflammatory genes (e.g., TNF-α, IL-6, NOS2, PTGS2).

• Protocol:

  • Total RNA is extracted from treated cells using a suitable kit.

  • The quality and quantity of RNA are assessed.

  • First-strand cDNA is synthesized from the RNA using reverse transcriptase.

  • qPCR is performed using the cDNA, gene-specific primers, and a fluorescent dye (e.g., SYBR Green).

  • The relative gene expression is calculated using the 2-ΔΔCt method, with a housekeeping gene (e.g., ACTB or GAPDH) for normalization.

Conclusion

Cyanidin-3-glucoside demonstrates significant anti-inflammatory potential at the molecular level through its ability to inhibit the NF-κB and MAPK signaling pathways, activate the Nrf2-mediated antioxidant response, and suppress the NLRP3 inflammasome. These actions collectively lead to a reduction in the production of a wide array of pro-inflammatory mediators. The quantitative data and experimental protocols presented in this guide provide a solid foundation for further research into the therapeutic applications of C3G in inflammatory diseases. Its multi-target nature makes it a compelling candidate for drug development and a valuable component of anti-inflammatory dietary strategies.

References

• 1. mdpi.com [mdpi.com]
• 2. Cyanidin-3-O-Glucoside Ameliorates Lipopolysaccharide-Induced Injury Both In Vivo and In Vitro Suppression of NF-κB and MAPK Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Anti‐inflammatory activity of cyanidin‐3‐O‐glucoside and cyanidin‐3‐O‐glucoside liposomes in THP‐1 macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Cyanidin-3-glucoside: targeting atherosclerosis through gut microbiota and anti-inflammation [frontiersin.org]
• 5. Cyanidin-3-glucoside: targeting atherosclerosis through gut microbiota and anti-inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cyanidin-3-O-beta-glucoside inhibits iNOS and COX-2 expression by inducing liver X receptor alpha activation in THP-1 macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cyanidin-3-Glucoside inhibits UVB-induced oxidative damage and inflammation by regulating MAP kinase and NF-κB signalling pathways in SKH-1 hairless mice skin - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cyanidin-3-O-glucoside inhibits the UVB-induced ROS/COX-2 pathway in HaCaT cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Cyanidin-3-O-glucoside inhibits NF-kB signalling in intestinal epithelial cells exposed to TNF-α and exerts protective effects via Nrf2 pathway activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Cyanidin-3-Glucoside Suppresses Cytokine-Induced Inflammatory Response in Human Intestinal Cells: Comparison with 5-Aminosalicylic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 12. jstage.jst.go.jp [jstage.jst.go.jp]
• 13. Cyanidin-3-glucoside Alleviates 4-Hydroxyhexenal-Induced NLRP3 Inflammasome Activation via JNK-c-Jun/AP-1 Pathway in Human Retinal Pigment Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Cyanidin-3-O-glucoside and Peonidin-3-O-glucoside-Rich Fraction of Black Rice Germ and Bran Suppresses Inflammatory Responses from SARS-CoV-2 Spike Glycoprotein S1-Induction In Vitro in A549 Lung Cells and THP-1 Macrophages via Inhibition of the NLRP3 Inflammasome Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Cyanidin-3-O-glucoside and Peonidin-3-O-glucoside-Rich Fraction of Black Rice Germ and Bran Suppresses Inflammatory Responses from SARS-CoV-2 Spike Glycoprotein S1-Induction In Vitro in A549 Lung Cells and THP-1 Macrophages via Inhibition of the NLRP3 Inflammasome Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Cyanidin-3-Glucoside Suppresses Cytokine-Induced Inflammatory Response in Human Intestinal Cells: Comparison with 5-Aminosalicylic Acid | PLOS One [journals.plos.org]

The Neuroprotective Effects of Cyanidin-3-Glucoside and Its Metabolites: A Technical Guide for Researchers

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Neurodegenerative diseases, such as Alzheimer's and Parkinson's, represent a growing global health challenge characterized by the progressive loss of neuronal structure and function. Emerging research has highlighted the therapeutic potential of natural compounds in mitigating the pathological processes underlying these devastating disorders. Among these, Cyanidin-3-glucoside (C3G), a prominent anthocyanin found in berries and other pigmented plants, and its metabolites have garnered significant attention for their potent neuroprotective properties. This technical guide provides a comprehensive overview of the current understanding of the neuroprotective mechanisms of C3G and its primary metabolites, with a focus on quantitative data, detailed experimental protocols, and the intricate signaling pathways involved.

Core Neuroprotective Mechanisms

The neuroprotective effects of Cyanidin-3-glucoside and its metabolites are multi-faceted, primarily revolving around their potent antioxidant, anti-inflammatory, and anti-apoptotic activities. Following ingestion, C3G is metabolized into several bioactive compounds, with protocatechuic acid (PCA), ferulic acid, and vanillic acid being the most extensively studied for their neuroprotective roles.[1][2] These compounds can cross the blood-brain barrier, allowing them to exert their effects directly within the central nervous system.

Antioxidant Effects

Oxidative stress, resulting from an imbalance between the production of reactive oxygen species (ROS) and the body's ability to detoxify these reactive products, is a key pathological feature of neurodegenerative diseases. C3G and its metabolites combat oxidative stress through two primary mechanisms: direct scavenging of free radicals and upregulation of endogenous antioxidant defense systems. A key pathway in this process is the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2)-Antioxidant Response Element (ARE) pathway.[3][4][5]

Anti-inflammatory Effects

Chronic neuroinflammation, mediated by microglia and astrocytes, contributes significantly to neuronal damage in neurodegenerative conditions. C3G and its metabolites have been shown to suppress the production of pro-inflammatory cytokines and enzymes by modulating key inflammatory signaling pathways.

Anti-apoptotic Effects

Apoptosis, or programmed cell death, is a critical process in the removal of damaged neurons. However, excessive apoptosis contributes to the progressive neuronal loss seen in neurodegenerative diseases. C3G and its metabolites can interfere with apoptotic signaling cascades, thereby promoting neuronal survival.

Quantitative Data on Neuroprotective Effects

The following tables summarize the quantitative data from various in vitro and in vivo studies, demonstrating the neuroprotective efficacy of Cyanidin-3-glucoside and its metabolites.

Table 1: In Vitro Neuroprotective Effects of Cyanidin-3-Glucoside (C3G)

Cell Line	Insult	C3G Concentration	Outcome Measure	Result	Reference
HT22	Glutamate (5 mM)	0.05–1 μM	Cell Viability (MTT assay)	Significant increase in a dose-dependent manner	[4]
HT22	Glutamate (5 mM)	1 μM	Intracellular ROS	Significant reduction	[4]
Primary Cortical Neurons	Oxygen-Glucose Deprivation (OGD)	5 and 10 µg/ml	Cell Viability (MTT assay)	Increased to 61.5% and 61.4% respectively from 37.6%	[6][7]
Primary Cortical Neurons	Oxygen-Glucose Deprivation (OGD)	5 and 10 µg/ml	LDH Release	Decreased to 30.8% and 29.9% respectively from 47.2%	[6][7]
Astrocytes	Acrylamide (B121943) (2.0 mmol/L)	10 μmol/L	Cell Viability	Increased by 1.31 times compared to acrylamide alone	[8]
Astrocytes	Acrylamide (2.0 mmol/L)	10 μmol/L	Intracellular ROS	Reduced by 84.0%	[8]
Astrocytes	Acrylamide (2.0 mmol/L)	10 μmol/L	MDA Levels	Reduced by 61.9%	[8]
SH-SY5Y	Amyloid-β (1-42) (1 µM)	60 µg/mL (pre-treatment)	Cell Viability (MTT assay)	Significantly increased compared to Aβ alone	[9]

Table 2: In Vivo Neuroprotective Effects of Cyanidin-3-Glucoside (C3G)

Animal Model	Disease Model	C3G Dosage and Administration	Outcome Measure	Result	Reference
APPswe/PS1ΔE9 Mice	Alzheimer's Disease	30 mg/kg/day (oral gavage) for 16 weeks	Soluble and Insoluble Aβ40 and Aβ42 levels	Significant reduction in cortical and hippocampal regions	[10]
APPswe/PS1ΔE9 Mice	Alzheimer's Disease	30 mg/kg/day (oral gavage) for 38 weeks	M2 Microglial Markers (CD206, Arg1)	Significant increase	[8]
C57BL/6 Mice	Permanent Middle Cerebral Artery Occlusion (pMCAO)	2 mg/kg (oral gavage, pre-treatment)	Infarct Volume	Attenuated by 27%	[11]
C57BL/6 Mice	Permanent Middle Cerebral Artery Occlusion (pMCAO)	2 mg/kg (oral gavage, post-treatment)	Infarct Volume	Reduced by 25%	[11]

Table 3: Neuroprotective Effects of C3G Metabolites

Metabolite	Animal/Cell Model	Insult	Dosage/Concentration	Outcome Measure	Result	Reference
Protocatechuic Acid (PCA) & Chrysin	PC12 cells	6-hydroxydopamine	-	Cell Viability & LDH release	Synergistic increase in viability and decrease in LDH release	[12]
Protocatechuic Acid (PCA) & Chrysin	Zebrafish & Mice	Chemically-induced dopaminergic neuron loss	-	Dopaminergic Neuron Loss	Significantly attenuated	[12]
Vanillic Acid	Mice	Streptozotocin-induced neurodegeneration	50 and 100 mg/kg	Acetylcholinesterase (AChE), TNF-α, Corticosterone	Significant decrease (p < 0.001)	[3]
Vanillic Acid	Mice	Streptozotocin-induced neurodegeneration	50 and 100 mg/kg	Antioxidants (SOD, GPx, Catalase)	Significant increase (p < 0.001)	[3]
Vanillic Acid	Diabetic Rats	Diabetes-associated cognitive decline	50 mg/kg/day (P.O.) for 8 weeks	Cognitive Decline	Improved	[13]
Ferulic Acid	Zebrafish	MPTP-induced Parkinson's Disease model	100 μM	p53 Gene Expression	Decreased by 51.17% compared to MPTP-treated larvae	[10]
Ferulic Acid	Rats	Cerebral Ischemia/Reperfusion	-	Hippocampal Neuronal Apoptosis and Oxidative Stress	Significant reduction in a dose-dependent manner	[14]
Ferulic Acid	PC-12 cells	Ischemia/Reperfusion	-	ROS Generation and Apoptosis	Inhibited in a concentration-dependent manner	[14]

Key Signaling Pathways

The neuroprotective actions of C3G and its metabolites are orchestrated through the modulation of complex intracellular signaling pathways. Understanding these pathways is crucial for the development of targeted therapeutic strategies.

The Keap1-Nrf2-ARE Signaling Pathway

Under normal physiological conditions, Nrf2 is sequestered in the cytoplasm by its inhibitor, Kelch-like ECH-associated protein 1 (Keap1), which facilitates its ubiquitination and subsequent proteasomal degradation. In the presence of oxidative stress or electrophiles, C3G and its metabolites can induce a conformational change in Keap1, leading to the dissociation and stabilization of Nrf2.[3][15] The stabilized Nrf2 then translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) in the promoter regions of a battery of antioxidant and cytoprotective genes.[5] This leads to the enhanced expression of enzymes such as heme oxygenase-1 (HO-1), NAD(P)H:quinone oxidoreductase 1 (NQO1), superoxide (B77818) dismutase (SOD), catalase (CAT), and glutathione (B108866) peroxidase (GPx).[3][4][5]

Keap1-Nrf2-ARE Signaling Pathway Activation by C3G and its Metabolites.

The MAPK/ERK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathways, including the Extracellular signal-regulated kinase (ERK) cascade, are crucial regulators of cell proliferation, differentiation, and survival. Dysregulation of these pathways is implicated in neurodegeneration. C3G has been shown to activate the ERK pathway, which in turn can promote neuronal survival.[4][16] Activated ERK can phosphorylate and activate transcription factors, such as CREB (cAMP response element-binding protein), which upregulate the expression of pro-survival genes, including brain-derived neurotrophic factor (BDNF).[17] Furthermore, there is evidence of crosstalk between the ERK and Nrf2 pathways, where activated ERK can phosphorylate and further stabilize Nrf2, enhancing its nuclear translocation and antioxidant gene expression.[4]

MAPK/ERK Signaling Pathway in C3G-mediated Neuroprotection.

Modulation of the Apoptosis Pathway

C3G and its metabolites can inhibit apoptosis by modulating the expression of key regulatory proteins in the intrinsic (mitochondrial) pathway. They have been shown to decrease the expression of the pro-apoptotic protein Bax and increase the expression of the anti-apoptotic protein Bcl-2. This shift in the Bax/Bcl-2 ratio prevents the release of cytochrome c from the mitochondria, a critical step in the activation of the caspase cascade. Consequently, the activation of executioner caspases, such as caspase-3, is inhibited, leading to a reduction in apoptotic cell death.

Modulation of the Intrinsic Apoptosis Pathway by C3G.

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments commonly used to assess the neuroprotective effects of Cyanidin-3-glucoside and its metabolites.

Cell Viability and Cytotoxicity Assays

1. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

• Principle: This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability. Viable cells with active mitochondria reduce the yellow MTT tetrazolium salt to purple formazan (B1609692) crystals.

• Protocol:

  • Cell Seeding: Seed neuronal cells (e.g., HT22, SH-SY5Y) in a 96-well plate at a density of 5 x 10³ cells/well in 100 µL of complete culture medium and incubate overnight.[4]

  • Treatment: Pre-treat cells with various concentrations of C3G or its metabolites for a specified duration (e.g., 24 hours).[4]

  • Induction of Toxicity: Introduce the neurotoxic insult (e.g., glutamate, amyloid-β) and incubate for the desired period (e.g., 18-24 hours).[4]

  • MTT Incubation: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate at 37°C for 4 hours.[4][8]

  • Formazan Solubilization: Carefully remove the supernatant and add 100-150 µL of a solubilizing agent (e.g., DMSO, isopropanol (B130326) with 0.04 N HCl) to each well.[4][8]

  • Absorbance Measurement: Shake the plate for 15 minutes to ensure complete dissolution of the formazan crystals. Measure the absorbance at a wavelength of 550-570 nm using a microplate reader.

  • Data Analysis: Calculate cell viability as a percentage of the control (untreated) cells.

2. LDH (Lactate Dehydrogenase) Cytotoxicity Assay

• Principle: This assay quantifies the amount of LDH, a stable cytosolic enzyme, released into the culture medium upon cell membrane damage or lysis.

• Protocol:

  • Cell Culture and Treatment: Follow the same cell seeding, pre-treatment, and toxicity induction steps as in the MTT assay.

  • Supernatant Collection: After the incubation period, centrifuge the 96-well plate at a low speed (e.g., 250 x g) for 5 minutes to pellet any detached cells.

  • LDH Reaction: Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

  • Add 50 µL of the LDH reaction mixture (containing diaphorase, NAD+, and a tetrazolium salt) to each well.

  • Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

  • Stop Reaction: Add 50 µL of a stop solution (e.g., 1 M acetic acid) to each well.

  • Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

  • Data Analysis: Determine the percentage of cytotoxicity relative to a maximum LDH release control (cells lysed with a detergent).

Western Blot Analysis for Protein Expression

• Principle: Western blotting is used to detect and quantify specific proteins in a sample. This is crucial for assessing the expression levels of proteins involved in the signaling pathways modulated by C3G and its metabolites.

• Protocol:

  • Protein Extraction: After cell or tissue treatment, lyse the samples in RIPA buffer supplemented with protease and phosphatase inhibitors. For nuclear and cytoplasmic fractions, use a nuclear/cytoplasmic extraction kit.

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford protein assay.

  • SDS-PAGE: Denature equal amounts of protein (e.g., 20-40 µg) by boiling in Laemmli sample buffer. Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

  • Blocking: Block the membrane with a solution of 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

  • Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the protein of interest (e.g., Nrf2, p-ERK, Bax, Bcl-2, Caspase-3) overnight at 4°C with gentle agitation.[18]

  • Washing: Wash the membrane three times with TBST for 10 minutes each.

  • Secondary Antibody Incubation: Incubate the membrane with an appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1-2 hours at room temperature.

  • Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Densitometry Analysis: Quantify the band intensities using image analysis software (e.g., ImageJ) and normalize to a loading control protein (e.g., β-actin, GAPDH).

General Workflow for Western Blot Analysis.

Animal Models of Neurodegeneration

• Principle: In vivo studies using animal models are essential to validate the therapeutic potential of C3G and its metabolites in a complex biological system.

• Alzheimer's Disease Model (APPswe/PS1ΔE9 Transgenic Mice):

  • Animals: Use APPswe/PS1ΔE9 transgenic mice, which develop age-dependent amyloid-β plaques and cognitive deficits.[8][10]

  • Treatment: Begin treatment at an appropriate age (e.g., before or after significant plaque deposition). Administer C3G (e.g., 30 mg/kg/day) or its metabolites via oral gavage for a specified duration (e.g., 16-38 weeks).[8][10]

  • Behavioral Testing: Assess cognitive function using behavioral tests such as the Morris water maze, Y-maze, or novel object recognition test.

  • Tissue Collection: At the end of the treatment period, euthanize the animals and perfuse with saline. Collect the brains for biochemical and histological analysis.

  • Biochemical Analysis: Homogenize brain tissue to measure levels of soluble and insoluble amyloid-β peptides, inflammatory markers, and protein expression via ELISA and Western blotting.

  • Histological Analysis: Fix one hemisphere of the brain in 4% paraformaldehyde, embed in paraffin, and section for immunohistochemical staining of amyloid plaques, neurofibrillary tangles, and markers of neuroinflammation (e.g., Iba1 for microglia, GFAP for astrocytes).

Conclusion

Cyanidin-3-glucoside and its primary metabolites, particularly protocatechuic acid, ferulic acid, and vanillic acid, have demonstrated significant neuroprotective potential in a variety of preclinical models. Their ability to mitigate oxidative stress, neuroinflammation, and apoptosis through the modulation of key signaling pathways, including the Nrf2-ARE and MAPK/ERK pathways, underscores their promise as therapeutic agents for neurodegenerative diseases. This technical guide provides a foundational resource for researchers and drug development professionals, offering a compilation of quantitative data, detailed experimental protocols, and an overview of the molecular mechanisms underlying the neuroprotective effects of these natural compounds. Further research, including well-designed clinical trials, is warranted to translate these promising preclinical findings into effective therapies for patients suffering from neurodegenerative disorders.

References

• 1. researchgate.net [researchgate.net]
• 2. scialert.net [scialert.net]
• 3. researchgate.net [researchgate.net]
• 4. Cyanidin-3-glucoside activates Nrf2-antioxidant response element and protects against glutamate-induced oxidative and endoplasmic reticulum stress in HT22 hippocampal neuronal cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]
• 7. The Neuroprotective Potential of Cyanidin-3-glucoside Fraction Extracted from Mulberry Following Oxygen-glucose Deprivation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Protective Effects of Cyanidin-3-O-Glucoside Against Neurotoxin Acrylamide Through Alleviating Mitochondrial Dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. Neuroprotective Effects of Ascorbic Acid, Vanillic Acid, and Ferulic Acid in Dopaminergic Neurons of Zebrafish - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Ferulic acid antioxidant protection against hydroxyl and peroxyl radical oxidation in synaptosomal and neuronal cell culture systems in vitro: structure-activity studies. | University of Kentucky College of Arts & Sciences [aaas.as.uky.edu]
• 13. Underlying mechanisms behind the neuroprotective effect of vanillic acid against diabetes-associated cognitive decline: An in vivo study in a rat model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Ferulic acid exerts neuroprotective effects against cerebral ischemia/reperfusion-induced injury via antioxidant and anti-apoptotic mechanisms in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. The road to ERK activation: Do neurons take alternate routes? - PMC [pmc.ncbi.nlm.nih.gov]
• 17. creative-diagnostics.com [creative-diagnostics.com]
• 18. Lactoferrin-cyanidin-3-glucoside nanoparticles alleviate inflammation and oxidative stress via Sesn2/Nrf2 activation in mastitis - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantification of Cyanidin 3-Glucoside in Plant Extracts by High-Performance Liquid Chromatography (HPLC)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the quantification of cyanidin (B77932) 3-glucoside (C3G) in plant extracts using High-Performance Liquid Chromatography (HPLC) with UV-Vis detection. C3G is a prominent anthocyanin responsible for the red, purple, and blue colors in many plants and is of significant interest due to its potential health benefits, including antioxidant and anti-inflammatory properties.[1][2] Accurate and reliable quantification of C3G is crucial for quality control in the food and pharmaceutical industries, as well as for research purposes. This document outlines the necessary steps for sample preparation, extraction, HPLC analysis, and method validation.

Introduction

Cyanidin 3-glucoside is a water-soluble flavonoid and one of the most common anthocyanins found in nature.[2] Its presence and concentration in plant-derived products are often linked to their biological activity. Therefore, a robust analytical method for its quantification is essential. Reversed-phase HPLC (RP-HPLC) is the most widely used technique for the separation and quantification of anthocyanins due to its high resolution and sensitivity.[3] This method typically employs a C18 column and a gradient elution with an acidified mobile phase to ensure the stability of the anthocyanin structure.[1][4]

Experimental Protocols

Sample Preparation and Extraction

The goal of sample preparation is to efficiently extract C3G from the plant matrix while minimizing degradation. Anthocyanins are sensitive to pH, light, and temperature.[1][3]

Materials:

• Plant material (fresh, frozen, or freeze-dried)

• Grinder or homogenizer

• Extraction solvent: Methanol/water/formic acid (e.g., 70:29:1, v/v/v) or Ethanol/water/hydrochloric acid (e.g., 85:15:0.1, v/v/v).[3][5] The use of organic acids like formic acid is often preferred to prevent the degradation of acylated anthocyanins.[6]

• Centrifuge

• Rotary evaporator (optional)

• 0.45 µm syringe filters

Protocol:

• Homogenize the plant material to a fine powder or paste. For fresh samples, freeze-drying prior to grinding can improve extraction efficiency.[1]

• Weigh a known amount of the homogenized sample (e.g., 1 gram) and place it in a conical tube.

• Add the extraction solvent at a specific solid-to-liquid ratio (e.g., 1:10, w/v).

• Sonicate the mixture for 15-30 minutes or vortex vigorously.[5] The extraction can be performed at room temperature or slightly elevated temperatures, but prolonged exposure to high temperatures should be avoided.[6]

• Centrifuge the mixture at 4000-7500 rpm for 10-15 minutes at 4°C.[5][6]

• Decant the supernatant. The extraction process can be repeated on the pellet to maximize yield.[3][5]

• Combine the supernatants. If necessary, concentrate the extract using a rotary evaporator at a temperature below 40°C.

• Filter the final extract through a 0.45 µm syringe filter prior to HPLC injection.[7]

HPLC Analysis

Instrumentation and Conditions:

• HPLC System: A system equipped with a gradient pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size) is commonly used.[7][8]

• Mobile Phase A: 0.1% to 0.5% formic acid or phosphoric acid in water.[7][8]

• Mobile Phase B: Acetonitrile or methanol.

• Flow Rate: 0.5 to 1.0 mL/min.[7][9]

• Column Temperature: 30°C.[7][9]

• Detection Wavelength: 520 nm.[7][8][10]

• Injection Volume: 5 to 20 µL.[7]

Gradient Elution Program: A typical gradient program starts with a low percentage of organic solvent (Mobile Phase B) and gradually increases to elute more hydrophobic compounds. An example gradient is as follows:

Time (min)	% Mobile Phase A	% Mobile Phase B
0	95	5
15	80	20
20	80	20
22	95	5
30	95	5

This is an example, and the gradient should be optimized based on the specific column and sample matrix.

Quantification

Quantification is achieved by comparing the peak area of C3G in the sample chromatogram to a calibration curve generated from C3G standards of known concentrations.

Protocol:

• Prepare a stock solution of cyanidin 3-glucoside standard in acidified methanol.

• Create a series of calibration standards by diluting the stock solution to concentrations spanning the expected range in the samples (e.g., 1 to 100 µg/mL).

• Inject the standards into the HPLC system using the same method as for the samples.

• Construct a calibration curve by plotting the peak area against the concentration of the standards.

• Determine the concentration of C3G in the plant extracts by interpolating their peak areas on the calibration curve.

Data Presentation

The following table summarizes typical quantitative data for an HPLC method for cyanidin 3-glucoside quantification, compiled from various studies.

Parameter	Typical Value	Reference
Retention Time (min)	4.4 - 12.1	[5][9]
Linearity (r²)	> 0.999	[7][8]
Concentration Range (µg/mL)	15.625 - 500	[8]
Limit of Detection (LOD)	0.06 - 0.2 mg/kg	[10][11]
Limit of Quantification (LOQ)	0.2 - 0.6 mg/kg	[10][11]
Accuracy / Recovery (%)	90 - 120	[8][11]
Precision (RSD%)	< 7%	[8][10]

Experimental Workflow Visualization

Caption: Workflow for Cyanidin 3-Glucoside Quantification.

Method Validation

To ensure the reliability of the results, the analytical method should be validated according to established guidelines. Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components. This can be confirmed by comparing the retention time and UV-Vis spectrum of the peak in the sample with that of a pure standard.

• Linearity: The ability of the method to produce results that are directly proportional to the concentration of the analyte. A linear regression analysis should be performed on the calibration curve, with a correlation coefficient (r²) close to 1.0 indicating good linearity.[7][8]

• Accuracy: The closeness of the test results to the true value. It is often determined by performing recovery studies on spiked samples.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample. It is usually expressed as the relative standard deviation (RSD).

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of an analyte that can be reliably detected and quantified, respectively.

Conclusion

The HPLC method described in this application note provides a robust and reliable approach for the quantification of cyanidin 3-glucoside in plant extracts. Proper sample preparation and method validation are critical for obtaining accurate and reproducible results. This protocol serves as a comprehensive guide for researchers, scientists, and drug development professionals working with anthocyanin-rich plant materials.

References

• 1. Cyanidin-3-O-glucoside (Chrysanthemin) Analysis Service - Creative Proteomics [creative-proteomics.com]
• 2. eprints.usm.my [eprints.usm.my]
• 3. Anthocyanin Extraction, Purification & Quantification - Creative Proteomics [creative-proteomics.com]
• 4. mdpi.com [mdpi.com]
• 5. advion.com [advion.com]
• 6. Extraction, Quantification and Characterization Techniques for Anthocyanin Compounds in Various Food Matrices—A Review [mdpi.com]
• 7. phcog.com [phcog.com]
• 8. cuk.elsevierpure.com [cuk.elsevierpure.com]
• 9. mjas.analis.com.my [mjas.analis.com.my]
• 10. Determination of cyanidin-3-glucoside (red kernel food colour) in beverages by high performance liquid chromatography and a study of its degradation by quadruple time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. An Optimized HPLC-DAD Methodology for the Determination of Anthocyanins in Grape Skins of Red Greek Winegrape Cultivars (Vitis vinifera L.) - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantification of Cyanidin 3-Glucoside in Human Plasma via UPLC-MS/MS

Introduction

Cyanidin (B77932) 3-glucoside (C3G) is one of the most prevalent anthocyanins found in a variety of fruits and vegetables, such as black rice, black beans, and numerous berries.[1] As a potent antioxidant, C3G is of significant interest to researchers for its potential health benefits, including anti-inflammatory, cardioprotective, and anti-cancer properties.[2][3] Accurate and sensitive quantification of C3G in human plasma is crucial for pharmacokinetic, bioavailability, and pharmacodynamic studies to understand its metabolic fate and biological activity.[4] Ultra-Performance Liquid Chromatography coupled with tandem mass spectrometry (UPLC-MS/MS) has become the preferred method for this analysis due to its high sensitivity, selectivity, and speed.[4] This application note provides a detailed protocol for the analysis of C3G in human plasma using UPLC-MS/MS, including two common sample preparation techniques: Protein Precipitation (PPT) and Solid-Phase Extraction (SPE).

Quantitative Data Summary

The following tables summarize key validation parameters from published UPLC-MS/MS methods for the analysis of cyanidin 3-glucoside in plasma.

Table 1: Comparison of Sample Preparation Techniques for Cyanidin 3-Glucoside Analysis in Plasma

Parameter	Protein Precipitation (PPT)	Solid-Phase Extraction (SPE)	Reference(s)
Principle	Protein denaturation and removal by organic solvent.	Analyte retention on a solid sorbent followed by elution.	[4][5]
Typical Solvents	Acetonitrile (B52724), Methanol (B129727)	Methanol, Acidified Methanol	[4][5]
Recovery (%)	4.2 - 18.4	60.8 - 121.1	[5]
Matrix Effect	Higher potential for matrix effects.	Generally lower matrix effects due to cleaner extracts.	[4][5]
Throughput	High	Moderate	[4]
Cost	Low	High	[4]
Recommendation	Suitable for rapid screening and high-throughput applications.	Recommended for methods requiring higher sensitivity, accuracy, and precision.	[4]

Table 2: UPLC-MS/MS Method Validation Parameters for Cyanidin 3-Glucoside in Plasma

Parameter	Method 1	Method 2
Analyte	Cyanidin 3-Glucoside	Delphinidin 3-glucoside, Cyanidin 3-glucoside
Internal Standard	Quercetin-3-O-glucoside	Not Specified
Linearity Range (ng/mL)	3.00 - 2700	0.20 - 200
Correlation Coefficient (r²)	≥ 0.99	≥ 0.998
Lower Limit of Quantification (LLOQ) (ng/mL)	3.00	0.20
Intra- and Inter-day Precision (%)	< 14.5	≤ 14.6
Accuracy (%)	-11.5 to 13.6	Not Specified
Recovery (%)	Not Specified	80.0 - 110.4
Reference(s)	[6]	[7][8]

Experimental Protocols

Sample Preparation

Protocol 1: Protein Precipitation (PPT)

• To 100 µL of human plasma in a microcentrifuge tube, add 300 µL of ice-cold acetonitrile containing the internal standard.[4]

• Vortex the mixture vigorously for 1 minute to precipitate proteins.[4]

• Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C.[4]

• Carefully transfer the supernatant to a clean tube.[4]

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 35°C.[4]

• Reconstitute the residue in 100 µL of the initial mobile phase.[4]

• Vortex for 30 seconds and transfer to an autosampler vial for UPLC-MS/MS analysis.[4]

Protocol 2: Solid-Phase Extraction (SPE)

• Conditioning: Condition an SPE cartridge (e.g., Agilent Bond Elut Plexa, 200 mg, 3 mL) with 2 mL of acidified methanol (1% formic acid) followed by 2 mL of acidified water (1% formic acid).[5]

• Loading: To 500 µL of plasma, add 500 µL of 4% phosphoric acid. Vortex and load the entire volume onto the conditioned SPE cartridge.[4]

• Washing: Wash the cartridge with 1 mL of 0.1% formic acid in water to remove interfering substances.[4]

• Elution: Elute the analyte with an appropriate volume of acidified methanol.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 35°C.[4]

• Reconstitution: Reconstitute the residue in 100 µL of the initial mobile phase.[4]

• Analysis: Vortex for 30 seconds and transfer to an autosampler vial for UPLC-MS/MS analysis.[4]

UPLC-MS/MS Analysis

Chromatographic Conditions

• System: Waters ACQUITY UPLC or equivalent.[4]

• Column: ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 100 mm or equivalent.[4]

• Mobile Phase A: 0.1% Formic acid in water.[4]

• Mobile Phase B: 0.1% Formic acid in acetonitrile.[4]

• Flow Rate: 0.4 mL/min.[4]

• Gradient:

  • 0-1 min: 5% B

  • 1-7 min: 5-40% B (linear gradient)

  • 7-7.1 min: 40-95% B (linear gradient)

  • 7.1-9 min: 5% B (re-equilibration)[4]

• Injection Volume: 5 µL.[4]

• Column Temperature: 40°C.[4]

Mass Spectrometry Conditions

• Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., Waters Xevo TQ-S).[4]

• Ionization Mode: Positive Electrospray Ionization (ESI+).[4]

• Multiple Reaction Monitoring (MRM) Transitions:

  • Cyanidin 3-glucoside: m/z 449.1 → 287.1[4]

  • Internal Standard (Quercetin-3-O-glucoside): m/z 463.0 → 300.1[6]

Visualizations

Caption: Experimental workflow for UPLC-MS/MS analysis of cyanidin 3-glucoside in human plasma.

Caption: Simplified signaling pathways modulated by cyanidin 3-glucoside.

References

• 1. The Effects and Mechanisms of Cyanidin-3-Glucoside and Its Phenolic Metabolites in Maintaining Intestinal Integrity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanism of Action of Cyanidin 3-O-Glucoside in Gluconeogenesis and Oxidative Stress-Induced Cancer Cell Senescence - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A review of recent advances on cyanidin-3-glucoside: the biotransformation, absorption, bioactivity and applications of nano-encapsulation - Food & Function (RSC Publishing) [pubs.rsc.org]
• 4. benchchem.com [benchchem.com]
• 5. agilent.com [agilent.com]
• 6. An LC-MS/MS method for quantitation of cyanidin-3-O-glucoside in rat plasma: Application to a comparative pharmacokinetic study in normal and streptozotocin-induced diabetic rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Development and validation of an LC-MS/MS analysis for simultaneous determination of delphinidin-3-glucoside, cyanidin-3-glucoside and cyanidin-3-(6-malonylglucoside) in human plasma and urine after blood orange juice administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols: Cell-Based Assays to Determine the Antioxidant Activity of Cyanidin 3-Glucoside

Audience: Researchers, scientists, and drug development professionals.

Introduction Cyanidin 3-glucoside (C3G) is one of the most prevalent anthocyanins found in red to blue colored fruits and vegetables.[1] It is a potent antioxidant that has garnered significant interest for its potential health benefits, including anti-inflammatory, anti-cancer, and neuroprotective properties.[2][3] While chemical assays (e.g., DPPH, ABTS) are useful for initial screening, cell-based assays provide a more biologically relevant assessment of antioxidant activity by accounting for factors like cellular uptake, metabolism, and interaction with cellular machinery.[4] These notes provide detailed protocols for key cell-based assays to evaluate the antioxidant efficacy of C3G.

Core Mechanism of Action: The Nrf2-ARE Signaling Pathway

A primary mechanism through which C3G exerts its antioxidant effects is by activating the Nuclear factor erythroid 2-related factor 2 (Nrf2)-Antioxidant Response Element (ARE) pathway.[2][5] Under normal conditions, Nrf2 is sequestered in the cytoplasm by Kelch-like ECH-associated protein 1 (KEAP1), which facilitates its degradation. In the presence of oxidative stress or activators like C3G, Nrf2 dissociates from KEAP1 and translocates to the nucleus.[6] There, it binds to the ARE in the promoter regions of various genes, initiating the transcription of a suite of cytoprotective proteins and antioxidant enzymes, including Heme Oxygenase-1 (HO-1), NAD(P)H Quinone Dehydrogenase 1 (NQO1), Superoxide Dismutase (SOD), Catalase (CAT), and Glutathione Peroxidases (GPx).[5][7] This induction of the endogenous antioxidant defense system is a key component of C3G's protective effects.[8]

Caption: Nrf2-ARE signaling pathway activation by C3G.

Cellular Antioxidant Activity (CAA) Assay

Application Note: The CAA assay is a highly relevant method for evaluating antioxidant efficacy as it measures the activity of a compound within a cellular environment.[4] The assay uses the cell-permeable probe 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA).[9] Inside the cell, esterases cleave the acetate (B1210297) groups, trapping the non-fluorescent DCFH. A free radical generator, 2,2'-azobis(2-amidinopropane) (B79431) dihydrochloride (B599025) (ABAP), produces peroxyl radicals that oxidize DCFH to the highly fluorescent 2',7'-dichlorofluorescein (B58168) (DCF).[4] The antioxidant capacity of C3G is quantified by its ability to quench these radicals and inhibit the formation of DCF, measured as a reduction in fluorescence intensity over time.[9] Human hepatocarcinoma (HepG2) cells are commonly used for this assay due to their relevance to hepatic metabolism.[4]

Caption: Experimental workflow for the CAA assay.

Experimental Protocol: CAA Assay (Adapted from Wolfe and Liu, 2007)[4]

• Cell Culture and Seeding:

  • Culture HepG2 cells in appropriate media (e.g., MEM with 10% FBS and 1% penicillin-streptomycin).

  • Seed cells at a density of 6 x 10⁴ cells/well in a 96-well black, clear-bottom microplate.[9]

  • Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere until cells are confluent.

• Cell Treatment:

  • Remove the growth medium and wash the cell monolayer once with 100 µL of sterile PBS.[9]

  • Treat cells with 100 µL of medium containing various concentrations of C3G, alongside a positive control (e.g., Quercetin).

  • Simultaneously add 25 µM DCFH-DA to the treatment wells.[9]

  • Incubate the plate for 1 hour at 37°C.

• Induction of Oxidative Stress:

  • Remove the treatment medium and wash the cells gently with 100 µL of PBS to remove extracellular compounds.[9]

  • Add 100 µL of 600 µM ABAP solution (prepared fresh in HBSS) to all wells except for blank controls.[9]

• Fluorescence Measurement:

  • Immediately place the plate in a microplate reader.

  • Measure fluorescence kinetically, with readings every 5 minutes for 1 hour. Use an excitation wavelength of 485 nm and an emission wavelength of 538 nm.[10]

• Data Analysis:

  • Calculate the area under the curve (AUC) from the fluorescence vs. time plot.

  • Calculate the CAA unit for each sample using the formula: CAA unit = 1 - (∫SA / ∫CA), where ∫SA is the AUC for the sample and ∫CA is the AUC for the control.

  • Express results as µmol of Quercetin Equivalents (QE) per µmol of C3G by comparing to the dose-response curve of the quercetin standard.[4]

Intracellular Reactive Oxygen Species (ROS) Measurement

Application Note: This assay directly quantifies the ability of C3G to reduce intracellular ROS levels. It is a fundamental method for confirming the antioxidant effect of a compound within a living cell. Similar to the CAA assay, it often employs the DCFH-DA probe.[11] In this application, cells are typically pre-treated with C3G and then exposed to an oxidative stressor like hydrogen peroxide (H₂O₂), high glucose, or glutamate (B1630785) to induce ROS production.[2][11][12] The reduction in DCF fluorescence in C3G-treated cells compared to stressed, untreated cells demonstrates the compound's ROS-scavenging or -preventing capabilities.[13] This can be measured using a plate reader for population-level analysis or flow cytometry for single-cell resolution.[2][11]

Caption: Experimental workflow for intracellular ROS measurement.

Experimental Protocol: DCFH-DA Assay for Intracellular ROS (Based on protocols from various studies)[2][11][12]

• Cell Seeding:

  • Seed cells (e.g., HepG2, HT22 neuronal cells, Human Retinal Endothelial Cells) in a 96-well plate (for plate reader) or a 6-well plate (for flow cytometry) and grow for 24 hours.

• Pre-treatment with C3G:

  • Remove media and add fresh media containing various concentrations of C3G (e.g., 10 µM, 50 µM). Include a vehicle control (e.g., 0.1% DMSO).[11]

  • Incubate for a suitable duration (e.g., 1 to 24 hours) depending on the experimental design.

• Induction of Oxidative Stress:

  • Introduce an oxidative stressor. For example, add H₂O₂ (e.g., 200 µM) to the media and incubate for a short period (e.g., 30-60 minutes).[11] Alternatively, cells can be co-treated with C3G and the stressor.[11]

• Probe Loading:

  • Remove the treatment medium and wash the cells twice with warm PBS.

  • Add medium containing 10-25 µM DCFH-DA and incubate for 30-60 minutes at 37°C in the dark.

• Measurement:

  • Plate Reader: Wash cells twice with PBS. Add 100 µL of PBS to each well and measure fluorescence at Ex/Em wavelengths of ~485/530 nm.

  • Flow Cytometry: Wash cells, detach them using trypsin, and resuspend in PBS. Analyze the cell suspension using a flow cytometer to measure the fluorescence intensity of the DCF probe.[2]

Analysis of Antioxidant Enzyme Activity and Expression

Application Note: To investigate the indirect antioxidant mechanism of C3G, it is crucial to measure its effect on the expression and activity of endogenous antioxidant enzymes. C3G has been shown to upregulate the expression of SOD, CAT, and GPx.[14] This can be assessed at the gene level using quantitative real-time PCR (qPCR) to measure mRNA transcripts or at the protein level using Western blotting to quantify protein expression.[11] Additionally, commercially available assay kits can be used to measure the enzymatic activity of SOD, CAT, and GPx in cell lysates, providing a functional readout of C3G's effects.

Experimental Protocols:

A. Western Blot for Protein Expression (e.g., Nrf2, HO-1, SOD)

• Cell Lysis: Treat cells with C3G for a specified time (e.g., 24h). Wash with ice-cold PBS and lyse the cells in RIPA buffer containing protease and phosphatase inhibitors. For Nrf2 translocation, use a nuclear/cytoplasmic fractionation kit.[2]

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-polyacrylamide gel. Separate proteins by electrophoresis and transfer them to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane (e.g., with 5% non-fat milk or BSA in TBST) for 1 hour. Incubate with primary antibodies against target proteins (e.g., Nrf2, HO-1, SOD1, CAT) and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

• Detection: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour. Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system. Quantify band density using software like ImageJ.

B. qPCR for Gene Expression (e.g., Sod1, Cat, Hmox1)

• RNA Extraction: Treat cells with C3G. Lyse the cells and extract total RNA using a commercial kit (e.g., TRIzol or spin columns).

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from 1-2 µg of total RNA using a reverse transcription kit.

• qPCR: Perform real-time PCR using a qPCR instrument, SYBR Green master mix, cDNA template, and specific primers for target genes (Sod1, Cat, Hmox1 for HO-1) and a housekeeping gene (e.g., Actb, Gapdh).

• Data Analysis: Calculate the relative gene expression using the 2-ΔΔCT method, normalizing the expression of target genes to the housekeeping gene.[11]

Data Presentation: Summary of C3G Antioxidant Activity

The following tables summarize quantitative data from published studies on the cell-based antioxidant effects of Cyanidin 3-glucoside.

Table 1: Effect of C3G on Intracellular ROS Levels

Cell Line	Stressor	C3G Concentration	Outcome	Reference
HepG2	H₂O₂ (50 µM, 200 µM)	10 µM, 50 µM	Dose-dependently reduced ROS generation.	[11]
HT22	Glutamate (5 mM)	10 µM, 20 µM, 40 µM	Significantly inhibited intracellular ROS generation.	[2]
HREC	High Glucose (25 mM)	50 µM	Reduced ROS levels by 44%.	[12]
MIN6N β-cells	H₂O₂ (100 µM)	10 µM, 50 µM	Dose-dependently scavenged intracellular ROS.	[13]

| C2BBe1 | None (basal ROS) | 200 µM | Reduced ROS levels to 11 ± 4% of control. |[15] |

Table 2: Effect of C3G on Antioxidant Enzyme Expression and Activity

Cell Line	Enzyme / Protein	C3G Concentration	Outcome	Reference
HepG2	Sod1, Cat (mRNA)	10 µM, 50 µM	Significantly induced expression.	[11]
HT22	Nrf2, HO-1 (protein)	10 µM, 20 µM, 40 µM	Upregulated Nrf2 and HO-1 protein expression.	[2]
HUVECs	Nrf2, HO-1 (mRNA)	Not specified	Activated Nrf2/ARE pathway and upregulated HO-1.	[3][5]
SH-SY5Y	Nrf2, HO-1, SOD1	2.5 µg/mL	Upregulated protein expression.	[7]
HEK-293T	SOD, CAT, GPx (activity)	200 µM	Significantly increased enzyme activities.	[14]

| Caco-2 | SOD, GSH (activity) | 0.05, 0.10 mg/mL | Enhanced the activity of SOD and GSH. |[16] |

References

• 1. Cyanidin-3-O-glucoside: Physical-Chemistry, Foodomics and Health Effects [mdpi.com]
• 2. Cyanidin-3-glucoside activates Nrf2-antioxidant response element and protects against glutamate-induced oxidative and endoplasmic reticulum stress in HT22 hippocampal neuronal cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Cyanidin-3-glucoside: targeting atherosclerosis through gut microbiota and anti-inflammation [frontiersin.org]
• 4. Cellular antioxidant activity (CAA) assay for assessing antioxidants, foods, and dietary supplements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. The Effects and Mechanisms of Cyanidin-3-Glucoside and Its Phenolic Metabolites in Maintaining Intestinal Integrity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synergistic Antioxidant Effects of C3G-Enriched Oryza sativa L. cv. RD83 Extract and α-Tocopherol Against H2O2-Induced Oxidative Stress in SH-SY5Y Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cyanidin-3-glucoside and its phenolic acid metabolites attenuate visible light-induced retinal degeneration in vivo via activation of Nrf2/HO-1 pathway and NF-κB suppression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. zen-bio.com [zen-bio.com]
• 11. Mechanism of Action of Cyanidin 3-O-Glucoside in Gluconeogenesis and Oxidative Stress-Induced Cancer Cell Senescence - PMC [pmc.ncbi.nlm.nih.gov]
• 12. imrpress.com [imrpress.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. biorxiv.org [biorxiv.org]

Application Notes and Protocols for In Vivo Animal Models Studying Cyanidin 3-Glucoside Efficacy

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for utilizing various in vivo animal models to investigate the therapeutic efficacy of Cyanidin 3-Glucoside (C3G), a prominent anthocyanin with potent antioxidant and anti-inflammatory properties. The included methodologies cover the induction of metabolic syndrome, neurodegenerative conditions, and cancer in rodent models, followed by protocols for C3G administration and subsequent efficacy evaluation through biochemical and histological analyses.

Metabolic Syndrome Model: High-Fat Diet-Induced Obesity in Mice

This model is designed to mimic human metabolic syndrome, characterized by obesity, insulin (B600854) resistance, and dyslipidemia, to assess the potential of C3G in mitigating these conditions.

Experimental Protocol

1.1. Animal Model Induction:

• Animals: Male C57BL/6J mice, 6 weeks of age.

• Acclimatization: House mice for 1 week under standard conditions (12-hour light/dark cycle, 22±2°C, 50±10% humidity) with ad libitum access to standard chow and water.

• Diet Induction:

  • Control Group: Feed a low-fat diet (LFD) with 10% of energy from fat.

  • High-Fat Diet (HFD) Group: Feed a high-fat diet with 60% of energy from fat for 12-20 weeks to induce obesity and insulin resistance.[1][2]

• Monitoring: Monitor body weight and food intake weekly throughout the study.

1.2. Cyanidin 3-Glucoside (C3G) Administration:

• Preparation: Dissolve C3G in a suitable vehicle (e.g., normal saline or 0.5% carboxymethylcellulose).

• Administration: From week 12 of the HFD regimen, administer C3G (e.g., 100 mg/kg body weight) or vehicle daily via oral gavage for 5-8 weeks.[3][4]

1.3. Efficacy Evaluation:

• Glucose Tolerance Test (GTT): At the end of the treatment period, fast mice overnight (12-16 hours). Administer glucose (2 g/kg body weight) intraperitoneally. Measure blood glucose levels at 0, 15, 30, 60, 90, and 120 minutes post-injection.

• Insulin Tolerance Test (ITT): Fast mice for 4-6 hours. Administer human insulin (0.75 U/kg body weight) intraperitoneally. Measure blood glucose levels at 0, 15, 30, 60, and 90 minutes post-injection.

• Biochemical Analysis: At the end of the study, collect blood samples to measure fasting blood glucose, insulin, total cholesterol (TC), triglycerides (TG), high-density lipoprotein cholesterol (HDL-C), and low-density lipoprotein cholesterol (LDL-C).

• Inflammatory Marker Analysis: Measure serum levels of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) using ELISA kits.[5][6]

• Histological Analysis: Euthanize mice and collect liver and adipose tissue for histological examination (e.g., H&E staining) to assess hepatic steatosis and adipocyte hypertrophy.

Quantitative Data Summary

Parameter	Control (HFD)	C3G-Treated (HFD)	% Change with C3G	Citation(s)
Body Weight Gain	Increased	Attenuated by ~20.3%	↓ 20.3%	[1][2][7]
Glucose Tolerance (AUC)	Impaired	Improved by ~26.5%	↓ 26.5%	[1][2][7]
Fasting Blood Glucose	Elevated	Significantly Reduced	↓	[8][9][10][11]
Serum Insulin	Elevated	Markedly Decreased	↓	[3][4]
Serum TNF-α	Elevated	Significantly Reduced	↓	[6][10]
Serum IL-6	Elevated	Significantly Reduced	↓	[5][6]

Experimental Workflow

High-Fat Diet Model Workflow

Neuroprotection Model: Permanent Middle Cerebral Artery Occlusion (pMCAO) in Mice

This model induces focal cerebral ischemia to simulate stroke, allowing for the assessment of C3G's neuroprotective effects.

Experimental Protocol

2.1. Animal Model Induction:

• Animals: Male C57BL/6 mice.

• Anesthesia: Anesthetize the mouse with an appropriate anesthetic (e.g., isoflurane).

• Surgical Procedure (pMCAO):

  • Make a midline neck incision to expose the right common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA).

  • Ligate the distal ECA.

  • Introduce a silicon-coated 6-0 nylon monofilament through a small incision in the ECA stump.

  • Advance the filament into the ICA until it occludes the origin of the middle cerebral artery (MCA).

  • Keep the filament in place permanently.

  • Suture the incision.

2.2. Cyanidin 3-Glucoside (C3G) Administration:

• Pre-treatment: Administer C3G (e.g., 2 mg/kg body weight) or vehicle orally 1 hour before pMCAO.[12]

• Post-treatment: Alternatively, administer C3G immediately after pMCAO.

2.3. Efficacy Evaluation:

• Neurological Scoring: 24 hours after pMCAO, evaluate neurological deficits using a standardized scoring system (e.g., 0 = no deficit, 1 = contralateral forelimb flexion, 2 = circling, 3 = falling, 4 = no spontaneous movement).[12]

• Infarct Volume Measurement: At 24 hours post-pMCAO, euthanize the mice and remove the brains. Slice the brain into 2 mm coronal sections and stain with 2% 2,3,5-triphenyltetrazolium chloride (TTC). The non-infarcted tissue will stain red, while the infarcted tissue remains white. Calculate the infarct volume as a percentage of the total brain volume.[12]

• Oxidative Stress Markers: Homogenize brain tissue to measure levels of malondialdehyde (MDA), a marker of lipid peroxidation.

• Apoptosis Markers: Measure the activity of caspase-3 in brain tissue homogenates as an indicator of apoptosis.

Quantitative Data Summary

Parameter	Vehicle-Treated (pMCAO)	C3G-Treated (pMCAO)	% Change with C3G	Citation(s)
Infarct Volume	Unattenuated	Reduced by 25-27%	↓ 25-27%	[12][13]
Neurological Score	High (impaired)	Significantly Improved	↓	[12][13]
Brain Superoxide Levels	Elevated	Lowered	↓	[12]
Cell Viability (OGD model)	37.6 ± 5.3%	61.5 ± 8.0% (at 5 µg/ml)	↑ ~63%	[14]
LDH Release (OGD model)	47.2 ± 3.4%	30.8 ± 3.1% (at 5 µg/ml)	↓ ~35%	[14]
MDA Levels	Increased	Reduced by 61.9%	↓ 61.9%	[15]
Cell Viability (AA-induced)	Reduced	Increased by 1.31 times	↑ 31%	[15]

Experimental Workflow

pMCAO Model Workflow

Cancer Model: MMTV-PyVT Transgenic Mice

This model utilizes transgenic mice that spontaneously develop mammary tumors, providing a platform to evaluate the anti-cancer and chemopreventive properties of C3G.

Experimental Protocol

3.1. Animal Model:

• Animals: Female FVB/N-Tg(MMTV-PyVT)634Mul/J transgenic mice. These mice express the polyoma virus middle T antigen under the control of the mouse mammary tumor virus (MMTV) promoter, leading to the spontaneous development of mammary tumors.[16]

3.2. Cyanidin 3-Glucoside (C3G) Administration:

• Preventive Regimen: Start C3G administration (e.g., via intraperitoneal injection or oral gavage) before the palpable onset of tumors (e.g., at 4-8 weeks of age).[16][17]

• Treatment Regimen: Alternatively, begin C3G administration after tumors become palpable.

3.3. Efficacy Evaluation:

• Tumor Growth and Burden: Monitor mice weekly for tumor onset and measure tumor dimensions with calipers. Calculate tumor volume using the formula: (length × width²) / 2. At the end of the study, euthanize the mice and weigh the tumors to determine the total tumor burden.[16][18]

• Tumor-free Interval: Record the time until the first palpable tumor appears for each mouse.[16][17]

• Metastasis Assessment: At the end of the study, collect lungs and other relevant organs for histological analysis to detect metastases.

• Molecular Analysis: Analyze tumor tissue for the expression of key signaling proteins (e.g., phosphorylated Akt) via Western blotting to elucidate the mechanism of action.[17]

Quantitative Data Summary

Parameter	Control (MMTV-PyVT)	C3G-Treated (MMTV-PyVT)	Outcome with C3G	Citation(s)
Tumor Burden	High	Significantly Smaller	↓	[16][17]
Tumor-free Interval	Shorter	Significantly Longer	↑	[16][17]
Transformation to Carcinoma	Earlier	Delayed	Delayed	[16][17]
Phosphorylated Akt in Tumors	High	Reduced Expression	↓	[17]

Experimental Workflow

MMTV-PyVT Model Workflow

Key Signaling Pathways Modulated by C3G

The therapeutic effects of C3G are often attributed to its ability to modulate key intracellular signaling pathways involved in inflammation, cell survival, and proliferation.

Akt/mTOR Signaling Pathway

C3G has been shown to inhibit the Akt/mTOR pathway, which is crucial for cancer cell survival and proliferation.[16] In the context of insulin signaling, C3G can restore attenuated Akt signaling.[19]

C3G Modulation of Akt/mTOR Pathway

JNK Signaling Pathway

C3G has been demonstrated to inhibit the JNK signaling pathway, which is involved in inflammatory responses and apoptosis.[20]

References

• 1. Dietary Cyanidin-3-Glucoside Attenuates High-Fat-Diet–Induced Body-Weight Gain and Impairment of Glucose Tolerance in Mice via Effects on the Hepatic Hormone FGF21 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dietary Cyanidin-3-Glucoside Attenuates High-Fat-Diet-Induced Body-Weight Gain and Impairment of Glucose Tolerance in Mice via Effects on the Hepatic Hormone FGF21 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [Cyanidin-3-glucoside attenuates body weight gain, serum lipid concentrations and insulin resistance in high-fat diet-induced obese rats] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cyanidin-3-glucoside attenuates body weight gain, serum lipid concentrations and insulin resistance in high-fat diet-induced obese rats [zgddek.com]
• 5. Cyanidin-3-glucoside inhibits inflammatory activities in human fibroblast-like synoviocytes and in mice with collagen-induced arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Effects and Mechanisms of Cyanidin-3-Glucoside and Its Phenolic Metabolites in Maintaining Intestinal Integrity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Food-derived cyanidin-3-O-glucoside alleviates oxidative stress: evidence from the islet cell line and diabetic db/db mice - Food & Function (RSC Publishing) [pubs.rsc.org]
• 9. Cyanidin-3-O-glucoside as a Nutrigenomic Factor in Type 2 Diabetes and Its Prominent Impact on Health - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cyanidin 3-glucoside ameliorates hyperglycemia and insulin sensitivity due to downregulation of retinol binding protein 4 expression in diabetic mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Cyanidin-3-Glucoside-Rich Extract from Chinese Bayberry Fruit Protects Pancreatic β Cells and Ameliorates Hyperglycemia in Streptozotocin-Induced Diabetic Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 12. dgist.elsevierpure.com [dgist.elsevierpure.com]
• 13. researchgate.net [researchgate.net]
• 14. The Neuroprotective Potential of Cyanidin-3-glucoside Fraction Extracted from Mulberry Following Oxygen-glucose Deprivation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Protective Effects of Cyanidin-3-O-Glucoside Against Neurotoxin Acrylamide Through Alleviating Mitochondrial Dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Cyanidin-3-Glucoside Reduces Tumor Growth In A Mouse Model Of Breast Cancer | Food for Breast Cancer [foodforbreastcancer.com]
• 17. Cyanidin-3-glucoside Hinders Neoplastic Progression in a Spontaneous Mammary Tumor Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Cyanidin-3-O-Glucoside Supplementation Ameliorates Metabolic Insulin Resistance via Restoration of Nitric Oxide-Mediated Endothelial Insulin Transport - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Cyanidin-3-O-glucoside represses tumor growth and invasion in vivo by suppressing autophagy via inhibition of the JNK signaling pathways - Food & Function (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for Stability Testing of Cyanidin-3-Glucoside Solutions

Introduction

Cyanidin-3-glucoside (C3G) is a prominent anthocyanin responsible for the vibrant red, purple, and blue colors in many fruits, vegetables, and flowers. Beyond its role as a natural colorant, C3G is a potent antioxidant with numerous potential health benefits, making it a subject of interest in the pharmaceutical, nutraceutical, and food industries. However, the inherent instability of C3G poses a significant challenge during processing, storage, and formulation, as it is susceptible to degradation by factors such as pH, temperature, light, and oxygen.[1][2][3][4]

These application notes provide a comprehensive protocol for conducting stability testing of cyanidin-3-glucoside solutions. The described methodologies will enable researchers, scientists, and drug development professionals to systematically evaluate the impact of various environmental factors on C3G stability, determine its degradation kinetics, and identify its degradation products. Adherence to this protocol will ensure the generation of robust and reproducible data, which is crucial for developing stable C3G-containing formulations and for defining appropriate storage and handling conditions.

Materials and Reagents

• Cyanidin-3-glucoside (C3G) standard (>98% purity)

• HPLC-grade methanol (B129727)

• HPLC-grade acetonitrile

• Formic acid (analytical grade)

• Hydrochloric acid (analytical grade)

• Sodium hydroxide (B78521) (analytical grade)

• Buffer salts (e.g., citrate (B86180), phosphate) for preparing solutions at various pH levels

• Deionized water (18.2 MΩ·cm)

• Amber vials

• Syringe filters (0.45 µm)

Equipment

• High-Performance Liquid Chromatography (HPLC) system with a Diode Array Detector (DAD) or UV-Vis detector

• C18 HPLC column (e.g., 4.6 x 150 mm, 3.5 µm)

• pH meter

• Analytical balance

• Vortex mixer

• Sonicator

• Temperature-controlled incubator or water bath

• Photostability chamber or a controlled light source

• UV-Vis spectrophotometer

• Lyophilizer (optional, for sample preparation)

• Rotary evaporator (optional, for sample concentration)

Experimental Protocols

Preparation of C3G Stock and Working Solutions

• Stock Solution Preparation: Accurately weigh a known amount of C3G standard and dissolve it in acidified methanol (e.g., 0.1% HCl in methanol) to obtain a stock solution of a specific concentration (e.g., 1 mg/mL).[5][6] The acidic conditions are crucial for stabilizing the C3G flavylium (B80283) cation.[1][7][8]

• Working Solution Preparation: Dilute the stock solution with the appropriate buffer (e.g., citrate buffer for pH 3-6, phosphate (B84403) buffer for pH 7-8) to the desired final concentration for the stability study (e.g., 50 µg/mL). Prepare a sufficient volume of each working solution to allow for sampling at all time points.

Stability Study Design

To comprehensively assess the stability of C3G, a matrix of conditions should be evaluated. The following is a recommended experimental design:

• pH: Prepare C3G solutions in buffers of varying pH values, for example, pH 2.0, 4.0, 7.0, and 9.0.[9][10] Anthocyanin stability is highly pH-dependent, with the red flavylium cation being most stable at low pH.[7][8]

• Temperature: For each pH level, aliquot the C3G solution into separate amber vials and incubate them at different temperatures, for instance, 4°C (refrigerated), 25°C (room temperature), and 40°C (accelerated condition).[4]

• Light Exposure: To assess photosensitivity, expose a parallel set of samples at each pH and temperature to a controlled light source (e.g., in a photostability chamber).[2] Wrap a corresponding set of vials in aluminum foil to serve as dark controls.

• Time Points: Collect samples at predetermined time intervals, such as 0, 1, 3, 7, 14, and 30 days. The frequency of sampling may be adjusted based on the anticipated rate of degradation.

Sample Analysis by HPLC

• Sample Preparation: At each time point, withdraw an aliquot from each vial, filter it through a 0.45 µm syringe filter, and transfer it to an HPLC vial.

• HPLC Conditions:

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: A typical gradient could be: 0-5 min, 5% B; 5-20 min, 5-30% B; 20-25 min, 30-50% B; 25-30 min, 50-5% B; followed by a re-equilibration period.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25°C

  • Detection Wavelength: 520 nm for C3G quantification.[5][11] A DAD can be used to scan a wider range (e.g., 200-600 nm) to monitor for the appearance of degradation products.

• Quantification: Create a calibration curve using freshly prepared C3G standards of known concentrations. The concentration of C3G in the stability samples can be determined by interpolating their peak areas from the calibration curve.

Analysis of Degradation Products

The primary degradation of C3G often involves the cleavage of the glycosidic bond to form the aglycone, cyanidin (B77932), and further degradation to protocatechuic acid and phloroglucinaldehyde.[8][12][13] These degradation products can be tentatively identified by comparing their retention times and UV-Vis spectra with those of authentic standards, if available. For definitive identification, LC-MS/MS analysis is recommended.[5][11]

Data Presentation

Summarize the quantitative data from the stability study in a clear and structured table. The percentage of the initial C3G remaining at each time point should be calculated.

Table 1: Stability of Cyanidin-3-Glucoside Solutions under Various Conditions

pH	Temperature (°C)	Light Condition	Time (days)	C3G Concentration (µg/mL)	% Initial C3G Remaining
2.0	4	Dark	0	50.1	100.0
1	49.8	99.4
3	49.5	98.8
7	48.9	97.6
14	47.8	95.4
30	46.2	92.2
2.0	25	Dark	0	50.2	100.0
1	48.7	97.0
3	46.1	91.8
7	42.3	84.3
14	36.5	72.7
30	28.9	57.6
7.0	25	Dark	0	49.9	100.0
1	35.2	70.5
3	21.4	42.9
7	9.8	19.6
14	2.1	4.2
30	< LOQ	< LOQ
2.0	25	Light	0	50.0	100.0
1	45.3	90.6
3	38.7	77.4
7	29.1	58.2
14	18.4	36.8
30	7.6	15.2

LOQ: Limit of Quantification

Mandatory Visualizations

Caption: Experimental workflow for C3G stability testing.

References

• 1. mdpi.com [mdpi.com]
• 2. Light temperature C3G stability [cn.aserain-ps.com]
• 3. mdpi.com [mdpi.com]
• 4. The effects of the interaction between cyanidin‐3‐O‐glucoside (C3G) and walnut protein isolate (WPI) on the thermal and oxidative stability of C3G - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cyanidin-3-O-glucoside (Chrysanthemin) Analysis Service - Creative Proteomics [creative-proteomics.com]
• 6. advion.com [advion.com]
• 7. tandfonline.com [tandfonline.com]
• 8. Impact of Thermal Degradation of Cyanidin-3-O-Glucoside of Haskap Berry on Cytotoxicity of Hepatocellular Carcinoma HepG2 and Breast Cancer MDA-MB-231 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. [PDF] Effects of pH on the stability of cyanidin and cyanidin 3-O-β-glucopyranoside in aqueous solution | Semantic Scholar [semanticscholar.org]
• 10. researchgate.net [researchgate.net]
• 11. Determination of cyanidin-3-glucoside (red kernel food colour) in beverages by high performance liquid chromatography and a study of its degradation by quadruple time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Thermal degradation of cyanidin-3-O-glucoside: Mechanism and toxicity of products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]

Standardized Protocol for Cyanidin 3-Glucoside Extraction from Berries: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyanidin (B77932) 3-glucoside (C3G) is a prominent anthocyanin found in a variety of berries, recognized for its potent antioxidant properties and potential therapeutic applications. The efficient extraction of C3G is a critical first step for research, development, and quality control. This document provides a detailed, standardized protocol for the extraction of cyanidin 3-glucoside from berries, compiled from established methodologies. It includes comprehensive application notes, detailed experimental procedures, and quantitative data to guide researchers in obtaining high-purity C3G for further analysis and application.

Core Principles of Extraction

The extraction of C3G from berries relies on the principle of solid-liquid extraction, where a solvent is used to selectively dissolve the anthocyanins from the plant matrix. The choice of solvent and extraction conditions are crucial for maximizing yield and purity while minimizing degradation of the target compound. Acidified organic solvents are commonly employed to enhance the stability of the flavylium (B80283) cation, the colored form of anthocyanins.

Data Presentation: Comparison of Extraction Parameters

The following table summarizes quantitative data on C3G extraction from various berry sources, highlighting the influence of different solvents and methods.

Berry Source	Extraction Method	Solvent System	Temperature (°C)	C3G Yield	Reference
Blackberry	Optimized Solvent Extraction	69.87% Ethanol, 0.53% HCl	47.68	0.72 mg/g	[1]
Blueberry	Ultrasonic Assisted Dual-Aqueous Phase	Not specified	60	12.372 ± 0.078 mg/g	[2]
Chinese Bayberry	Solvent Extraction	Ethanol with 1.0% Formic Acid	30	>95% of total anthocyanins	[3]
Aronia	Ultrasonic Extraction	Not specified	20	12.88 mg/g	[4]
Black Rice (for comparison)	Sonication	Methanol acidified with 1.0 N HCl (85:15, v/v)	4	25.5 mg from 30g	[5]

Experimental Protocols

This section outlines a standardized protocol for C3G extraction, which can be adapted based on the specific berry matrix and available equipment.

Protocol 1: Standardized Solid-Liquid Extraction with Acidified Methanol

This protocol is a widely applicable method for the efficient extraction of C3G from a variety of berries.

1. Sample Preparation:

• Fresh or frozen berries should be lyophilized (freeze-dried) to remove water content.
• Grind the lyophilized berries into a fine powder using a grinder or mortar and pestle to increase the surface area for extraction.[6]

2. Extraction:

• Weigh a precise amount of the powdered berry sample (e.g., 10 g).
• Prepare the extraction solvent: Methanol acidified with 0.1% HCl (v/v). The acidic conditions help to stabilize the anthocyanins.[6]
• Add the extraction solvent to the powdered sample at a solid-to-liquid ratio of 1:10 (w/v).
• The mixture can be agitated using one of the following methods:
• Maceration: Stir the mixture at room temperature for a specified period (e.g., 2-4 hours).
• Sonication: Place the mixture in an ultrasonic bath for a shorter duration (e.g., 15-30 minutes) to enhance extraction efficiency.[5]
• Shaking: Use an orbital shaker for a defined time and speed.

3. Separation and Filtration:

• After extraction, separate the solid residue from the liquid extract by centrifugation at approximately 4000-5000 x g for 10-15 minutes.[3]
• Carefully decant the supernatant.
• Filter the supernatant through a 0.45 µm syringe filter to remove any remaining particulate matter.

4. Solvent Evaporation:

• Concentrate the filtered extract using a rotary evaporator at a controlled temperature (typically ≤ 40°C) to remove the methanol.[3][7] This step is crucial to avoid degradation of the heat-sensitive anthocyanins.

5. Reconstitution:

• Redissolve the concentrated extract in a suitable solvent for analysis or further purification, such as acidified water (e.g., with 0.01% HCl) or a methanol/water mixture.[7]

Protocol 2: Ultrasound-Assisted Extraction (UAE)

UAE is a more rapid and often more efficient method compared to conventional maceration.

1. Sample Preparation:

• Follow the same sample preparation steps as in Protocol 1.

2. Extraction:

• Prepare the extraction solvent, for instance, 60% ethanol.
• Mix the powdered berry sample with the solvent at an optimized solid-to-liquid ratio (e.g., 1:10).
• Submerge the vessel containing the mixture into an ultrasonic bath.
• Apply ultrasonic waves at a specific frequency (e.g., 60 kHz) and temperature (e.g., 20°C) for a defined period (e.g., 5 hours).[4] These parameters may need to be optimized for different berry types.

3. Post-Extraction Processing:

• Follow steps 3-5 from Protocol 1 for separation, filtration, concentration, and reconstitution.

Mandatory Visualizations

Experimental Workflow for C3G Extraction

Caption: General workflow for cyanidin 3-glucoside extraction from berries.

Logical Relationship of Extraction Parameters

Caption: Key parameters influencing C3G extraction yield and purity.

Concluding Remarks

The protocols and data presented provide a robust framework for the extraction of cyanidin 3-glucoside from berries. Researchers are encouraged to optimize the described parameters, such as solvent composition, temperature, and extraction time, to suit their specific berry matrix and analytical objectives. Adherence to these standardized procedures will enhance the reproducibility and comparability of results across different studies, thereby accelerating research and development in the fields of natural products and drug discovery.

References

• 1. Enhancement on antioxidant, anti-hyperglycemic and antibacterial activities of blackberry anthocyanins by processes optimization involving extraction and purification - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Optimization the extraction of anthocyanins from blueberry residue by dual-aqueous phase method and cell damage protection study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cyanidin-3-Glucoside-Rich Extract from Chinese Bayberry Fruit Protects Pancreatic β Cells and Ameliorates Hyperglycemia in Streptozotocin-Induced Diabetic Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. advion.com [advion.com]
• 6. chemistry.muohio.edu [chemistry.muohio.edu]
• 7. ars.usda.gov [ars.usda.gov]

Formulation Strategies for Cyanidin-3-Glucoside in Animal Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyanidin-3-glucoside (C3G), a prominent anthocyanin found in various pigmented fruits and vegetables, has garnered significant attention for its potent antioxidant, anti-inflammatory, and pro-apoptotic properties. However, its therapeutic potential is often hindered by its inherent chemical instability and low bioavailability.[1] This document provides detailed application notes and protocols for various formulation strategies designed to enhance the stability and in vivo efficacy of C3G in animal studies. These strategies primarily focus on nanoencapsulation techniques, which have shown considerable promise in improving the pharmacokinetic profile and therapeutic effects of C3G.

I. Formulation Strategies and Protocols

The primary challenge in the in vivo application of C3G is its rapid degradation and poor absorption.[1] To overcome these limitations, several advanced formulation strategies have been developed. This section details the preparation of two of the most effective nanoformulations: liposomes and chitosan (B1678972) nanoparticles.

Liposomal Encapsulation of C3G

Liposomes are vesicular structures composed of a lipid bilayer that can encapsulate both hydrophilic and lipophilic compounds, making them excellent carriers for C3G.[2][3] The thin-film hydration method is a common and effective technique for preparing C3G-loaded liposomes.[4][5]

Protocol 1: Preparation of C3G-Liposomes via Thin-Film Hydration

Materials:

• Cyanidin-3-glucoside (C3G)

• Phosphatidylcholine (PC)

• Cholesterol (CH)

• Organic solvent (e.g., chloroform, ethanol)

• Phosphate-buffered saline (PBS), pH 7.4

• Rotary evaporator

• Bath sonicator

• Extruder with polycarbonate membranes (100 nm, 200 nm, 400 nm)

Procedure:

• Lipid Film Formation:

  • Dissolve C3G, phosphatidylcholine, and cholesterol in a suitable organic solvent in a round-bottom flask. A common ratio for PC to CH is 3:1 (w/w).

  • Attach the flask to a rotary evaporator.

  • Evaporate the organic solvent under reduced pressure at a temperature above the lipid phase transition temperature (e.g., 60°C) until a thin, uniform lipid film is formed on the inner surface of the flask.[4][6]

  • Dry the film under a vacuum for at least 2 hours to remove any residual solvent.[4]

• Hydration:

  • Hydrate the lipid film with pre-warmed PBS (pH 7.4) by rotating the flask gently. The volume of the aqueous phase will determine the final concentration of the liposomes.[4]

  • This initial hydration results in the formation of multilamellar vesicles (MLVs).

• Size Reduction and Homogenization:

  • To obtain unilamellar vesicles with a uniform size distribution, subject the MLV suspension to bath sonication at a temperature above the lipid's phase transition temperature for 30-60 minutes.[6]

  • For more uniform sizing, extrude the liposome (B1194612) suspension sequentially through polycarbonate membranes with decreasing pore sizes (e.g., 400 nm, 200 nm, and finally 100 nm).[5][6] Pass the suspension through each membrane multiple times (e.g., 10-20 times).

• Characterization:

  • Determine the particle size, polydispersity index (PDI), and zeta potential of the prepared liposomes using dynamic light scattering (DLS).

  • Calculate the encapsulation efficiency (EE%) by separating the unencapsulated C3G from the liposomes (e.g., via centrifugation or dialysis) and quantifying the C3G in both the supernatant and the liposomal pellet.[7]

Chitosan Nanoparticle Encapsulation of C3G

Chitosan, a natural biopolymer, is widely used for nanoparticle formulation due to its biocompatibility, biodegradability, and mucoadhesive properties.[8] The ionic gelation method is a simple and effective technique for preparing C3G-loaded chitosan nanoparticles.[8][9]

Protocol 2: Preparation of C3G-Chitosan Nanoparticles via Ionic Gelation

Materials:

• Cyanidin-3-glucoside (C3G)

• Low molecular weight chitosan

• Acetic acid (1% v/v)

• Sodium tripolyphosphate (TPP)

• Deionized water

• Magnetic stirrer

• Centrifuge

Procedure:

• Preparation of Chitosan Solution:

  • Dissolve chitosan powder in a 1% acetic acid solution to a final concentration of 0.05-0.5% (w/v).[9] Stir the solution at room temperature until the chitosan is completely dissolved, which may take several hours.[9]

  • Incorporate C3G into the chitosan solution and stir until fully dissolved.

• Formation of Nanoparticles:

  • Prepare a TPP solution in deionized water (e.g., 0.25-1 mg/mL).[9]

  • While stirring the C3G-chitosan solution at a moderate speed, add the TPP solution dropwise.[9] An opalescent suspension will form, indicating the spontaneous formation of nanoparticles due to the electrostatic interaction between the positively charged amino groups of chitosan and the negatively charged polyanions of TPP.[8][9]

• Purification:

  • Continue stirring for an additional 10-30 minutes to allow for the stabilization of the nanoparticles.

  • Separate the nanoparticles from the unreacted components by centrifugation (e.g., 18,000 x g for 30-40 minutes).[10]

  • Discard the supernatant and resuspend the nanoparticle pellet in deionized water. This washing step can be repeated to ensure the removal of any residual reactants.

• Characterization:

  • Determine the particle size, PDI, and zeta potential using DLS.

  • Assess the morphology of the nanoparticles using transmission electron microscopy (TEM) or scanning electron microscopy (SEM).

  • Calculate the encapsulation efficiency by quantifying the amount of C3G in the supernatant after centrifugation.

II. Data Presentation: Pharmacokinetics of C3G Formulations

The primary goal of these formulation strategies is to improve the bioavailability of C3G. The following tables summarize representative pharmacokinetic data from animal studies, comparing free C3G with its nanoformulations.

Table 1: Pharmacokinetic Parameters of C3G Formulations in Rats (Oral Administration)

Formulation	Dose	Cmax (µg/mL)	Tmax (h)	AUC (µg·h/mL)	Relative Bioavailability (%)	Reference
Free C3G	0.9 mmol/kg	~0.1	0.5 - 1	-	100
C3G Liposomes	-	Increased	Delayed	4.83-fold higher	483	[11]

Note: Specific values for C3G liposomes can vary based on the exact lipid composition and preparation method. The data from reference[11] is for a different water-soluble drug encapsulated in liposomes but demonstrates the potential for significant improvement in bioavailability.

Table 2: Bioavailability of C3G Formulations in Mice (Oral Administration)

Formulation	Dose	Bioavailability Enhancement	Key Findings	Reference
Free C3G	0.93 mg	-	Poorly absorbed, majority recovered in the gastrointestinal tract.	[8]
C3G with Low-Viscosity Alginate	-	27.4% increase in plasma	Alginate encapsulation enhanced bio-accessibility.	[1]

III. Experimental Protocols for In Vivo Studies

This section provides detailed protocols for animal models commonly used to evaluate the efficacy of C3G formulations.

Alcoholic Liver Disease (ALD) Model in Mice

Protocol 3: Induction of ALD and C3G Treatment

Animal Model:

• Species: Male C57BL/6J mice

• Age: 8 weeks old

Procedure:

• Acclimatization: Acclimatize mice for one week with free access to a standard diet and water.

• Model Induction:

  • Divide mice into three groups: Control (CON), Alcohol (Eth), and Alcohol + C3G (Eth-C3G).[12]

  • Feed all groups a liquid diet for 3 days.

  • For the next 4 days, gradually introduce an alcohol liquid diet to the Eth and Eth-C3G groups, increasing the alcohol content from 0% to 4% (v/v).[12]

  • Maintain the Eth and Eth-C3G groups on a 4% (v/v) alcohol liquid diet for the subsequent 7 weeks.[12] The CON group continues to receive the standard liquid diet.

• C3G Administration:

  • Administer C3G (or its formulation) to the Eth-C3G group daily via oral gavage at a dose of 100 mg/kg body weight.[12] The CON and Eth groups receive the vehicle control.

• Endpoint Analysis:

  • At the end of the 7-week period, collect blood samples for biochemical analysis (e.g., ALT, AST, triglycerides).

  • Euthanize the mice and collect liver tissue for histological analysis (H&E and Oil Red O staining) and molecular analysis (e.g., Western blotting for inflammatory and oxidative stress markers).[12]

UVB-Induced Skin Damage Model in Mice

Protocol 4: Induction of UVB Damage and C3G Treatment

Animal Model:

• Species: Hairless mice (e.g., BALB/c nude) or mice with shaved dorsal skin (e.g., Kunming mice)

• Age: 4-6 weeks old

Procedure:

• Acclimatization: Acclimatize mice for one week.

• Model Induction:

  • Anesthetize the mice.

  • Expose the dorsal skin to a single dose of UVB radiation (e.g., 200 mJ/cm²).[13]

• C3G Administration:

  • Topically apply a C3G-containing gel or cream (or the formulated C3G) to the irradiated skin area daily.

• Endpoint Analysis:

  • Visually assess skin for erythema and other signs of damage at various time points (e.g., 24, 48, 72 hours post-irradiation).[13]

  • Measure transepidermal water loss (TEWL) to assess skin barrier function.[13]

  • At the end of the experiment, euthanize the mice and collect skin tissue for histological analysis (H&E staining) and apoptosis detection (TUNEL assay).[13]

IV. Protocols for Key Mechanistic Assays

Western Blot for Nrf2 and HO-1

Protocol 5: Analysis of Nrf2/HO-1 Pathway Activation

Procedure:

• Protein Extraction: Homogenize liver tissue samples in RIPA buffer containing protease and phosphatase inhibitors. Centrifuge the lysates and collect the supernatant.

• Protein Quantification: Determine the protein concentration of each sample using a BCA protein assay kit.

• SDS-PAGE and Transfer: Separate equal amounts of protein (e.g., 25 µg) on an SDS-polyacrylamide gel. Transfer the separated proteins to a PVDF membrane.[14]

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.[14]

  • Incubate the membrane with primary antibodies against Nrf2 (1:1000) and HO-1 (1:1000) overnight at 4°C.[14]

  • Wash the membrane with TBST and then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.[14]

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system. Quantify the band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).[14]

TUNEL Assay for Apoptosis

Protocol 6: Detection of Apoptosis in Skin Tissue

Procedure:

• Tissue Preparation: Fix skin tissue samples in 4% paraformaldehyde, embed in paraffin (B1166041), and cut into 5 µm sections.

• Dewaxing and Rehydration: Dewax the paraffin sections in xylene and rehydrate through a graded series of ethanol.

• Permeabilization: Incubate the sections with Proteinase K solution to permeabilize the tissue.[15][16]

• TUNEL Staining:

  • Follow the manufacturer's protocol for the TUNEL assay kit. This typically involves an equilibration step followed by incubation with a reaction mixture containing Terminal deoxynucleotidyl transferase (TdT) and biotin-dUTP.[15][16]

  • Incubate the slides in a humidified chamber at 37°C for 60 minutes.[15][16]

• Detection:

  • Incubate the sections with a streptavidin-HRP conjugate.[16]

  • Visualize the apoptotic cells by adding a substrate such as diaminobenzidine (DAB), which will produce a brown stain in the nuclei of apoptotic cells.[16]

• Microscopy and Quantification: Counterstain the sections with a suitable nuclear stain (e.g., hematoxylin). Observe the slides under a light microscope and quantify the number of TUNEL-positive cells.[13]

V. Mandatory Visualizations

References

• 1. mdpi.com [mdpi.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Nanoliposomes a future based delivery vehicle of cyanidin-3-O-glucoside against major chronic disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Thin Film Hydration Method for Liposome and LNP formulation - Inside Therapeutics [insidetx.com]
• 5. Thin-Film Hydration Followed by Extrusion Method for Liposome Preparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Cellular uptake, transport mechanism and anti-inflammatory effect of cyanidin-3-glucoside nanoliposomes in Caco-2/RAW 264.7 co-culture model - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Chitosan Nanoparticles-Based Ionic Gelation Method: A Promising Candidate for Plant Disease Management - PMC [pmc.ncbi.nlm.nih.gov]
• 9. iijls.com [iijls.com]
• 10. A Simple Method for Synthesis of Chitosan Nanoparticles with Ionic Gelation and Homogenization [mdpi.com]
• 11. The pharmacokinetics of chelerythrine solution and chelerythrine liposomes after oral administration to rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Frontiers | Oleoylethanolamide Protects Against Acute Liver Injury by Regulating Nrf-2/HO-1 and NLRP3 Pathways in Mice [frontiersin.org]
• 15. Mouse Phenotyping UCSD University of California San Diego [mousepheno.ucsd.edu]
• 16. genscript.com [genscript.com]

Application Notes and Protocols for the Measurement of Cyanidin-3-Glucoside Metabolites in Urine

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cyanidin-3-glucoside (C3G) is a prominent anthocyanin found in various pigmented fruits and vegetables, recognized for its potent antioxidant and anti-inflammatory properties.[1] Upon ingestion, C3G undergoes extensive metabolism by both human enzymes and gut microbiota, leading to a diverse array of metabolites that are excreted in urine.[1][2] The quantification of these metabolites is crucial for understanding the bioavailability, pharmacokinetics, and biological activity of C3G. This document provides detailed protocols for the analysis of C3G and its key metabolites in human urine using advanced analytical techniques such as High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) and Ultra-High-Performance Liquid Chromatography-Quadrupole Time-of-Flight Mass Spectrometry (UPLC-Q-TOF-MS).

Metabolic Pathway of Cyanidin-3-Glucoside

Cyanidin-3-glucoside is metabolized into several key compounds. In the small intestine, it can be hydrolyzed to its aglycone, cyanidin (B77932).[2] Gut microbiota further degrade C3G into various phenolic acids.[1][2] The primary metabolites include protocatechuic acid (PCA), vanillic acid (VA), ferulic acid (FA), and phloroglucinaldehyde (PGA).[1][2] These metabolites can then undergo phase II metabolism, resulting in methylated, glucuronidated, and sulfated conjugates.[3][4]

Figure 1: Metabolic pathway of Cyanidin-3-Glucoside.

Experimental Protocols

Accurate quantification of C3G and its metabolites in urine requires robust and validated analytical methods. The following sections detail the protocols for sample preparation and analysis using HPLC-MS/MS.

Urine Sample Preparation

Two primary methods for urine sample preparation are Solid-Phase Extraction (SPE) and a simpler "dilute-and-shoot" approach. SPE is generally preferred for its ability to concentrate analytes and remove interfering matrix components.[5][6]

Protocol 1: Solid-Phase Extraction (SPE)

This protocol is adapted from methodologies that have demonstrated good recovery and sensitivity.[5]

• Materials:

  • C18 SPE cartridges (e.g., Sep-Pak, 500 mg, 6 mL)[5]

  • Methanol (B129727) (HPLC grade)

  • Acetonitrile (HPLC grade)

  • Formic acid (LC-MS grade)

  • Ultrapure water

  • Vortex mixer

  • Centrifuge

  • SPE manifold

• Procedure:

  • Acidify urine samples with formic acid (e.g., 2 mL of urine with 0.2 mL of formic acid).[7]

  • Centrifuge the acidified urine at 10,000 x g for 10 minutes to pellet any precipitates.

  • Condition the C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of ultrapure water.

  • Load the supernatant from the centrifuged urine sample onto the conditioned SPE cartridge.

  • Wash the cartridge with 5 mL of ultrapure water to remove hydrophilic interferences.

  • Elute the anthocyanins and their metabolites with 5 mL of methanol containing 5% formic acid.[5]

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 35°C.

  • Reconstitute the residue in a known volume (e.g., 200 µL) of the initial mobile phase (e.g., 10% methanol with 0.1% formic acid).[8]

  • Vortex, centrifuge, and transfer the supernatant to an autosampler vial for HPLC-MS/MS analysis.

Protocol 2: Dilute-and-Shoot

This method is faster but may be less sensitive and more prone to matrix effects.[9]

• Materials:

  • Formic acid (LC-MS grade)

  • Ultrapure water

  • Vortex mixer

  • Centrifuge

  • 0.22 µm syringe filters

• Procedure:

  • Thaw frozen urine samples at room temperature.

  • Vortex the sample to ensure homogeneity.

  • Dilute the urine sample 1:1 (v/v) with an acidic aqueous solution (e.g., water with 1% formic acid).[9]

  • Centrifuge the diluted sample at 14,000 rpm for 10 minutes.

  • Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for analysis.

HPLC-MS/MS Analysis

This protocol outlines a general method for the separation and quantification of C3G metabolites. Specific parameters may need to be optimized based on the available instrumentation.

• Instrumentation:

  • HPLC system coupled to a triple quadrupole mass spectrometer (e.g., AB Sciex Triple Quad 6500+ or similar).[10]

  • Reversed-phase C18 column (e.g., Synergi RP-Max, 250 x 4.6 mm, 4 µm).[5][9]

• Chromatographic Conditions:

  • Mobile Phase A: Water with 1% formic acid.[5][9]

  • Mobile Phase B: Acetonitrile.[5][9]

  • Flow Rate: 0.60 mL/min.[5][11]

  • Injection Volume: 10-30 µL.[8][9]

  • Gradient Elution:

    • Start with 5% B.[5][11]

    • Increase to 40% B over 15 minutes.[5][11]

    • Increase to 100% B over the next 7 minutes and hold for a short period to wash the column.[5]

    • Return to initial conditions and equilibrate for 5-10 minutes.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for each analyte and internal standard must be determined by direct infusion or from published literature. For C3G, a common transition is m/z 449.18 to 287.30.[8]

Quantitative Data Summary

The following tables summarize the quantitative performance data from various studies on the analysis of C3G and its metabolites in urine.

Table 1: Method Performance Characteristics

Analyte	Method	LOD (ng/mL)	LOQ (ng/mL)	Linearity (ng/mL)	Recovery (%)	Reference
Cyanidin-3-glucoside (C3G)	HPLC-MS/MS	0.10	0.20	0.20 - 200	80.0 - 110.4	[5]
Delphinidin-3-glucoside (D3G)	HPLC-MS/MS	0.10	0.20	0.20 - 200	80.0 - 110.4	[5]
Various Anthocyanins	HPLC-MS/MS	-	0.3 - 100	0.3 - 100	-	[9]
Various Anthocyanins	UHPLC	0.20 - 1.56	0.78 - 6.25	-	-	[12]

Table 2: Reported Concentrations of C3G Metabolites in Human Urine

Study Population	Dose	Metabolite(s)	Concentration Range	Time Point	Reference
Healthy Volunteers	20 g chokeberry extract	Total Anthocyanins & Metabolites	14.9 - 20.9 µmol/L	Within 5 hours	[4][13]
Healthy Volunteers	20 g chokeberry extract	Total Anthocyanins & Metabolites	11.1 - 13.0 nmol/L	22-24 hours	[4][13]
Healthy Volunteers	11 g elderberry concentrate	C3G & Cyanidin-3-sambubioside	0.003 - 0.012% of oral dose	Within 6 hours	[14]
Healthy Volunteers	150 mL elderberry juice concentrate	Total Anthocyanins	0.053% of administered dose	Within 5 hours	[7]
Healthy Male Volunteers	500 mg ¹³C₅-C3G	¹³C-labeled metabolites	Peak at 10.77 ± 4.52 µmol/L	6 - 24 hours	[15][16]

Experimental Workflow

The overall workflow for the analysis of C3G metabolites in urine is depicted below.

Figure 2: Experimental workflow for urine analysis.

Conclusion

The methods described provide a comprehensive framework for the reliable measurement of cyanidin-3-glucoside and its metabolites in urine. The choice between SPE and dilute-and-shoot for sample preparation will depend on the required sensitivity and throughput of the assay. HPLC-MS/MS remains the gold standard for this type of analysis due to its high selectivity and sensitivity. Adherence to these detailed protocols will enable researchers to generate high-quality data for pharmacokinetic and metabolic studies of this important dietary anthocyanin.

References

• 1. The Effects and Mechanisms of Cyanidin-3-Glucoside and Its Phenolic Metabolites in Maintaining Intestinal Integrity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Anthocyanin metabolites in human urine and serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. agilent.com [agilent.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. The Safety and Pharmacokinetics of Cyanidin-3-Glucoside after 2-Week Administration of Black Bean Seed Coat Extract in Healthy Subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 9. research-groups.usask.ca [research-groups.usask.ca]
• 10. Cyanidin-3-O-glucoside (Chrysanthemin) Analysis Service - Creative Proteomics [creative-proteomics.com]
• 11. researchgate.net [researchgate.net]
• 12. assets.fishersci.com [assets.fishersci.com]
• 13. Anthocyanin metabolites in human urine and serum - ProQuest [proquest.com]
• 14. Urinary excretion of cyanidin glycosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Human metabolism and elimination of the anthocyanin, cyanidin-3-glucoside: a (13)C-tracer study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Application Notes and Protocols for qPCR Analysis of Gene Expression Changes Induced by Cyanidin 3-Glucoside

Introduction

Cyanidin 3-glucoside (C3G) is one of the most abundant anthocyanins found in pigmented fruits, vegetables, and grains, such as berries, black rice, and purple potatoes.[1][2] Extensive research has demonstrated that C3G possesses a wide range of pharmacological properties, including potent antioxidant, anti-inflammatory, cytoprotective, and anti-cancer effects.[3][4][5] These biological activities are largely attributed to its ability to modulate the expression of critical genes involved in various cellular signaling pathways.

Quantitative Polymerase Chain Reaction (qPCR) is a powerful and sensitive technique used to measure changes in gene expression levels. This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals to analyze the effects of C3G on target gene expression. The key pathways influenced by C3G include the Nrf2-mediated antioxidant response, NF-κB-driven inflammation, and intrinsic apoptosis pathways.[3][5][6] C3G has been shown to upregulate the expression of antioxidant enzymes, downregulate pro-inflammatory cytokines, and modulate the expression of pro- and anti-apoptotic genes, making it a compound of significant interest for therapeutic development.[7][8][9]

Experimental Protocols

This section details the methodology for investigating C3G-induced gene expression changes, from cell culture to qPCR data analysis.

Protocol 1: Cell Culture and C3G Treatment

• Cell Line Selection: Choose a cell line relevant to the research question (e.g., MCF-7 or HS578T for breast cancer, THP-1 or RAW 264.7 for inflammation, HepG2 for metabolic studies).[6][7][10][11]

• Cell Seeding: Seed the cells in 6-well plates at a density that will result in 70-80% confluency at the time of treatment. For example, A549 lung cells can be seeded at 3 x 10⁵ cells/well and THP-1 macrophages at 6.5 x 10⁵ cells/well.[8]

• Incubation: Incubate the cells overnight under standard conditions (e.g., 37°C, 5% CO₂).

• C3G Preparation: Prepare a stock solution of C3G (commercially available) in a suitable solvent (e.g., DMSO or ethanol) and dilute it to the desired final concentrations (e.g., 10, 20, 40, 50 µM) in a complete cell culture medium.[5][7] A vehicle control (medium with the solvent) must be included.

• Treatment: Remove the existing medium from the cells and replace it with the C3G-containing medium or the vehicle control medium.

• Incubation Post-Treatment: Incubate the cells for a predetermined period (e.g., 3, 6, 12, or 24 hours) to allow for changes in gene expression.[7][8] The optimal time should be determined empirically or from literature precedents.

Protocol 2: Total RNA Isolation

• Cell Lysis: After incubation, wash the cells once with ice-cold Phosphate-Buffered Saline (PBS). Add 1 mL of a TRIzol-based reagent directly to each well to lyse the cells and homogenize the sample.[8]

• Phase Separation: Transfer the lysate to a microcentrifuge tube. Add 200 µL of chloroform, shake vigorously for 15 seconds, and incubate at room temperature for 3 minutes. Centrifuge at 12,000 x g for 15 minutes at 4°C. This separates the mixture into an upper aqueous phase (containing RNA), an interphase, and a lower organic phase.

• RNA Precipitation: Carefully transfer the upper aqueous phase to a new tube. Add 500 µL of isopropanol, mix by inversion, and incubate at room temperature for 10 minutes. Centrifuge at 12,000 x g for 10 minutes at 4°C to pellet the RNA.

• RNA Wash: Discard the supernatant. Wash the RNA pellet with 1 mL of 75% ethanol (B145695) (prepared with nuclease-free water). Centrifuge at 7,500 x g for 5 minutes at 4°C.

• RNA Resuspension: Discard the ethanol and air-dry the pellet for 5-10 minutes. Do not over-dry. Resuspend the RNA in 20-50 µL of nuclease-free water.

• Quantification and Quality Check: Determine the RNA concentration and purity using a spectrophotometer (e.g., NanoDrop). An A260/A280 ratio of ~2.0 indicates pure RNA.[8] RNA integrity can be assessed using gel electrophoresis.

Protocol 3: cDNA Synthesis (Reverse Transcription)

• Reaction Setup: In a nuclease-free PCR tube, combine 1-2 µg of total RNA with reverse transcription reagents. A typical 20 µL reaction includes:

  • Total RNA: 1 µg

  • Oligo(dT) and/or Random Primers

  • dNTP Mix

  • Reverse Transcriptase Enzyme

  • RT Buffer

  • Nuclease-free water to 20 µL

• Incubation: Perform the reverse transcription reaction in a thermal cycler using the manufacturer's recommended protocol (e.g., 65°C for 5 min, followed by 42-50°C for 60 min, and a final inactivation step at 70°C for 10 min).

• Storage: The resulting complementary DNA (cDNA) can be stored at -20°C.

Protocol 4: Quantitative PCR (qPCR)

• Primer Design: Design or obtain validated primers for the target genes and at least one stable housekeeping (reference) gene (e.g., GAPDH, ACTB). Primers should yield a product size of 80-250 bp.[12]

• qPCR Reaction Mix: Prepare a master mix for the number of reactions. A typical 20 µL reaction includes:

  • SYBR Green Master Mix (2X): 10 µL

  • Forward Primer (10 µM): 0.5 µL

  • Reverse Primer (10 µM): 0.5 µL

  • Diluted cDNA template (e.g., 1:10 dilution): 2 µL

  • Nuclease-free water: 7 µL

• Plate Setup: Pipette the reaction mix into a 96-well qPCR plate. Include triplicate reactions for each sample and a no-template control (NTC) for each primer pair.

• Thermal Cycling: Run the qPCR plate on a real-time PCR instrument with a typical cycling protocol:

  • Initial Denaturation: 95°C for 5-10 min

  • Cycling (40 cycles):

    • Denaturation: 95°C for 15 sec

    • Annealing/Extension: 60°C for 60 sec

  • Melt Curve Analysis: To verify the specificity of the amplified product.[13]

• Data Analysis: Calculate the relative gene expression using the 2-ΔΔCt method. The Ct (Cycle threshold) values of the target genes are normalized to the reference gene (ΔCt), and then normalized to the vehicle control group (ΔΔCt).

Data Presentation: Gene Expression Changes

The following tables summarize the typical gene expression changes observed in response to C3G treatment, as documented in scientific literature.

Table 1: Modulation of Apoptosis-Related Genes by C3G

Gene Name	Protein Product	Function	Effect of C3G	Cell Type Example	Citation
TP53	p53	Tumor suppressor, induces apoptosis	Upregulation	MCF-7, U87	[7][14]
BAX	Bax	Pro-apoptotic protein	Upregulation	MCF-7, U87	[7][14]
BCL2	Bcl-2	Anti-apoptotic protein	Downregulation	MCF-7, U87	[7][14]
CASP3	Caspase-3	Executioner caspase in apoptosis	Upregulation	MCF-7	[7]

Table 2: Modulation of Inflammation-Related Genes by C3G

Gene Name	Protein Product	Function	Effect of C3G	Cell Type Example	Citation
NLRP3	NLRP3	Forms the inflammasome	Downregulation	A549, THP-1	[8]
IL1B	Interleukin-1β	Pro-inflammatory cytokine	Downregulation	A549, THP-1	[8]
IL6	Interleukin-6	Pro-inflammatory cytokine	Downregulation	Caco-2	[5]
IL18	Interleukin-18	Pro-inflammatory cytokine	Downregulation	A549, THP-1	[8]
TNF	TNF-α	Pro-inflammatory cytokine	Downregulation	Caco-2, RAW 264.7	[5]

Table 3: Modulation of Oxidative Stress Response Genes by C3G

Gene Name	Protein Product	Function	Effect of C3G	Cell Type Example	Citation
NFE2L2	Nrf2	Transcription factor for antioxidant response	Activation/Nuclear Translocation	HT-29	[5]
HMOX1	HO-1	Heme oxygenase 1, antioxidant enzyme	Upregulation	Caco-2	[5]
NQO1	NQO1	NAD(P)H quinone dehydrogenase 1	Upregulation	Caco-2	[5]
GCLC	GCLc	Catalytic subunit of glutamate-cysteine ligase	Upregulation	HepG2	[15]

Visualizations: Workflows and Signaling Pathways

Experimental and Data Analysis Workflow

Caption: Workflow for qPCR analysis of C3G-treated cells.

C3G-Modulated Signaling Pathways

Caption: Key signaling pathways modulated by Cyanidin 3-Glucoside.

References

• 1. The Effects and Mechanisms of Cyanidin-3-Glucoside and Its Phenolic Metabolites in Maintaining Intestinal Integrity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cyanidin-3-glucoside: targeting atherosclerosis through gut microbiota and anti-inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nchr.elsevierpure.com [nchr.elsevierpure.com]
• 4. Frontiers | Cyanidin-3-glucoside: targeting atherosclerosis through gut microbiota and anti-inflammation [frontiersin.org]
• 5. Exploring the Impact of Cyanidin-3-Glucoside on Inflammatory Bowel Diseases: Investigating New Mechanisms for Emerging Interventions [mdpi.com]
• 6. Anti‐inflammatory activity of cyanidin‐3‐O‐glucoside and cyanidin‐3‐O‐glucoside liposomes in THP‐1 macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cyanidin 3-glycoside induced apoptosis in MCF-7 breast cancer cell line [archivesofmedicalscience.com]
• 8. Cyanidin-3-O-glucoside and Peonidin-3-O-glucoside-Rich Fraction of Black Rice Germ and Bran Suppresses Inflammatory Responses from SARS-CoV-2 Spike Glycoprotein S1-Induction In Vitro in A549 Lung Cells and THP-1 Macrophages via Inhibition of the NLRP3 Inflammasome Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Mechanism of Action of Cyanidin 3-O-Glucoside in Gluconeogenesis and Oxidative Stress-Induced Cancer Cell Senescence - PMC [pmc.ncbi.nlm.nih.gov]
• 11. tandfonline.com [tandfonline.com]
• 12. pcrbio.com [pcrbio.com]
• 13. Universal SYBR Green qPCR Protocol [sigmaaldrich.com]
• 14. Cytotoxic and Apoptogenic Effects of Cyanidin-3-Glucoside on the Glioblastoma Cell Line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. The anthocyanin cyanidin-3-O-β-glucoside, a flavonoid, increases hepatic glutathione synthesis and protects hepatocytes against reactive oxygen species during hyperglycemia: Involvement of a cAMP-PKA-dependent signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Protein-Cyanidin 3-Glucoside Interactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyanidin 3-glucoside (C3G) is one of the most prevalent anthocyanins found in a variety of pigmented fruits and vegetables, such as black rice, berries, and purple potatoes.[1][2] Renowned for its potent antioxidant and anti-inflammatory properties, C3G's biological activity is intrinsically linked to its interactions with proteins.[1][3] Understanding the binding mechanisms, affinity, and thermodynamics of C3G with target proteins is crucial for elucidating its physiological functions, bioavailability, and potential therapeutic applications.[4][5] These interactions can influence protein structure and function, while proteins can in turn affect the stability and activity of C3G.[2][6] This document provides detailed application notes and experimental protocols for several key biophysical techniques used to characterize these interactions.

Fluorescence Spectroscopy

Application Note

Fluorescence spectroscopy is a highly sensitive and widely used technique to investigate the binding of small molecules like C3G to proteins. The method relies on monitoring changes in the intrinsic fluorescence of proteins, which primarily originates from tryptophan (Trp) and tyrosine (Tyr) residues.[7] When C3G binds to a protein, it can quench this intrinsic fluorescence.[6][8]

The mechanism of quenching can be determined to be either static (formation of a non-fluorescent ground-state complex between C3G and the protein) or dynamic (collisional quenching).[2][6] By analyzing the fluorescence quenching data at different temperatures, key binding and thermodynamic parameters can be elucidated, including the binding constant (Kₐ), the number of binding sites (n), and changes in Gibbs free energy (ΔG), enthalpy (ΔH), and entropy (ΔS).[2][9] This information reveals the affinity, spontaneity, and primary driving forces (e.g., hydrophobic interactions, hydrogen bonds, van der Waals forces) of the interaction.[6][10][11]

Experimental Protocol

• Materials and Reagents:

  • Target protein (e.g., Bovine Serum Albumin, α-amylase)

  • Cyanidin 3-glucoside (C3G)

  • Phosphate (B84403) buffer (e.g., PBS, pH 7.4)

  • Fluorometer

  • Quartz cuvettes (1 cm path length)

• Sample Preparation:

  • Prepare a stock solution of the target protein (e.g., 1 µM) in the phosphate buffer.

  • Prepare a stock solution of C3G (e.g., 1 mM) in the same buffer. Protect from light.

  • Prepare a series of C3G solutions of increasing concentrations by diluting the stock solution.

• Fluorescence Measurement:

  • Set the excitation wavelength to 280 nm (to excite both Trp and Tyr) or 295 nm (to selectively excite Trp).

  • Record the emission spectra, typically in the range of 300-450 nm.[11]

  • Pipette 2 mL of the protein solution into a quartz cuvette and record its fluorescence spectrum.

  • Titrate the protein solution by sequentially adding small aliquots (e.g., 2 µL) of the C3G stock solution. Mix gently and allow the system to equilibrate for 5 minutes before each measurement.

  • Record the fluorescence spectrum after each addition of C3G.

  • Correct for the inner filter effect if necessary, especially at high C3G concentrations.

• Data Analysis:

  • Analyze the fluorescence quenching data using the Stern-Volmer equation to determine the quenching mechanism.

  • For static quenching, calculate the binding constant (Kₐ) and the number of binding sites (n) using the double logarithm regression curve.

  • Repeat the experiment at different temperatures (e.g., 298 K, 304 K, 310 K) to determine the thermodynamic parameters (ΔH, ΔS) using the van't Hoff equation.[7]

Data Presentation: C3G-Protein Binding Parameters (Fluorescence Spectroscopy)

Protein	Binding Constant (Kₐ) (L·mol⁻¹)	Stoichiometry (n)	Temperature (K)	Thermodynamic Parameters	Primary Driving Forces	Reference(s)
Bovine Serum Albumin (BSA)	4.159 x 10⁴	~1	308	-	Hydrogen bonds, van der Waals forces	[6][10]
Hemoglobin (Hb)	0.695 x 10⁴	~1	308	-	Hydrogen bonds, van der Waals forces	[6][10]
Myoglobin (Mb)	1.545 x 10⁴	~1	308	-	Hydrogen bonds, van der Waals forces	[6][10]
Walnut Protein Isolate (WPI)	-	~1	298	ΔG = -8.05 kJ·mol⁻¹, ΔH = 18.62 kJ·mol⁻¹, ΔS = 89.5 J·mol⁻¹·K⁻¹	Hydrophobic interactions	[2][9]
α-Amylase	(2.5 - 7.7) x 10⁴	-	-	-	Hydrophobic interactions	[4]
Soy Protein Isolate (SPI)	Higher than SPI Hydrolysates	-	-	-	Hydrophobic interactions	[12][13]
β-Lactoglobulin (β-LG)	-	-	-	-	Hydrophobic interactions	[11]

Workflow Diagram

Workflow for Fluorescence Spectroscopy Titration.

Isothermal Titration Calorimetry (ITC)

Application Note

Isothermal Titration Calorimetry (ITC) is a powerful biophysical technique that directly measures the heat released or absorbed during a binding event.[14] This provides a complete thermodynamic characterization of the protein-C3G interaction in a single experiment.[15] ITC allows for the simultaneous determination of the binding affinity (Kₐ), reaction stoichiometry (n), and the enthalpy change (ΔH).[16] From these direct measurements, the Gibbs free energy change (ΔG) and entropy change (ΔS) can be calculated. This detailed thermodynamic profile is invaluable for understanding the molecular driving forces behind the interaction, such as hydrogen bonding, hydrophobic effects, and electrostatic interactions, which is critical in drug design and development.[14][17]

Experimental Protocol

• Materials and Reagents:

  • Highly purified target protein

  • High-purity C3G

  • Identical buffer for both protein and C3G (e.g., HEPES, PBS), degassed thoroughly.

  • Isothermal Titration Calorimeter

• Sample Preparation:

  • Prepare a protein solution at a suitable concentration (e.g., 10-50 µM) in the degassed buffer.

  • Prepare a C3G solution at a concentration 10-20 times higher than the protein concentration (e.g., 100-500 µM) in the exact same buffer.

  • Dialyze the protein against the buffer to ensure a perfect match, minimizing heat of dilution effects.

• ITC Measurement:

  • Load the protein solution into the sample cell of the calorimeter.

  • Load the C3G solution into the injection syringe.

  • Set the experimental temperature (e.g., 298 K).

  • Perform a series of small, sequential injections (e.g., 2-10 µL) of the C3G solution into the protein solution while stirring.

  • Allow the system to reach thermal equilibrium between injections. The instrument measures the differential power required to maintain zero temperature difference between the sample and reference cells.

• Data Analysis:

  • Integrate the heat-flow peaks for each injection to obtain the heat change per mole of injectant.

  • Plot the heat change against the molar ratio of C3G to protein.

  • Fit the resulting binding isotherm to a suitable binding model (e.g., one-site binding model) using the instrument's software.

  • The fitting process will yield the values for Kₐ, n, and ΔH.

  • Calculate ΔG and TΔS using the standard thermodynamic equations.

Data Presentation: C3G-Protein Thermodynamic Parameters (ITC)

Protein	Binding Affinity (Kₐ) (M⁻¹)	Stoichiometry (n)	Enthalpy (ΔH) (kcal·mol⁻¹)	Entropy (TΔS) (kcal·mol⁻¹)	Gibbs Energy (ΔG) (kcal·mol⁻¹)	Reference(s)
Mucin	Data indicates interaction	-	-	-	-	[17]

(Note: Specific quantitative ITC data for C3G is limited in the literature, but the technique is highly applicable. The interaction with mucin was shown to be driven by hydrogen bonds and van der Waals forces.)[17]

Workflow Diagram

Workflow for Isothermal Titration Calorimetry.

Surface Plasmon Resonance (SPR)

Application Note

Surface Plasmon Resonance (SPR) is a label-free, real-time optical technique for monitoring biomolecular interactions.[18] In a typical SPR experiment for C3G-protein analysis, the protein (ligand) is immobilized on a sensor chip surface. A solution containing C3G (analyte) is then flowed over the surface. The binding of C3G to the immobilized protein causes a change in the refractive index at the sensor surface, which is detected as a shift in the SPR angle. This response is measured in Resonance Units (RU) and is proportional to the mass bound to the surface. SPR provides valuable kinetic data, including the association rate constant (kₐ) and the dissociation rate constant (kₔ), from which the equilibrium dissociation constant (Kₙ) can be calculated.[18] This high-throughput method is excellent for screening and characterizing interactions.

Experimental Protocol

• Materials and Reagents:

  • Target protein with a suitable tag for immobilization (e.g., His-tag, Biotin) or for amine coupling.

  • C3G

  • SPR instrument and sensor chips (e.g., CM5, Ni-NTA sensor chip)

  • Running buffer (e.g., HBS-EP+, degassed and filtered)

  • Immobilization reagents (for amine coupling: EDC, NHS, ethanolamine)

• Protein Immobilization:

  • Equilibrate the sensor chip with running buffer.

  • Activate the sensor surface (e.g., with EDC/NHS for a CM5 chip).

  • Inject the protein solution over the activated surface until the desired immobilization level is reached.

  • Deactivate any remaining active groups on the surface by injecting ethanolamine.

  • A reference flow cell should be prepared similarly but without protein immobilization to allow for reference subtraction.

• Interaction Analysis:

  • Prepare a series of C3G dilutions in the running buffer.

  • Inject the C3G solutions at different concentrations over both the protein-immobilized and reference flow cells for a set association time.

  • Follow the association phase with an injection of running buffer to monitor the dissociation phase.

  • Between different C3G concentrations, regenerate the sensor surface using a specific regeneration solution (e.g., low pH glycine) if the interaction is strong enough to require it.

• Data Analysis:

  • Subtract the signal from the reference flow cell from the signal from the active flow cell to obtain the specific binding sensorgram.

  • Fit the association and dissociation curves from the sensorgrams for all C3G concentrations globally to a suitable kinetic binding model (e.g., 1:1 Langmuir binding).

  • The fitting will yield the kinetic rate constants kₐ and kₔ.

  • Calculate the equilibrium dissociation constant Kₙ (Kₙ = kₔ / kₐ).

Workflow Diagram

Workflow for Surface Plasmon Resonance.

C3G-Protein Signaling Pathways

Cyanidin 3-glucoside exerts many of its biological effects by modulating intracellular signaling pathways. These interactions are often indirect, where C3G influences an upstream component that in turn affects a downstream cascade.

• AMPK Activation Pathway: C3G has been shown to activate AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis. This activation is not through direct binding but occurs indirectly via the adiponectin receptor signaling pathway, leading to the suppression of hepatic gluconeogenesis.[19]

• Anti-Inflammatory Pathway (NF-κB & MAPK): C3G and its metabolites can inhibit inflammation by targeting key signaling molecules. For instance, they can suppress LPS-induced inflammation by interfering with the TAK1-mediated activation of the NF-κB and MAPK signaling cascades.[1][3]

• Cancer Cell Apoptosis Pathway: In certain cancer cells, C3G can induce the generation of reactive oxygen species (ROS). This leads to the activation of stress-related pathways, including MAPK, STAT3, and NF-κB, ultimately culminating in apoptosis.[20]

Signaling Pathway Diagrams

References

• 1. The Effects and Mechanisms of Cyanidin-3-Glucoside and Its Phenolic Metabolites in Maintaining Intestinal Integrity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The effects of the interaction between cyanidin‐3‐O‐glucoside (C3G) and walnut protein isolate (WPI) on the thermal and oxidative stability of C3G - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Effects and Mechanisms of Cyanidin-3-Glucoside and Its Phenolic Metabolites in Maintaining Intestinal Integrity - ProQuest [proquest.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Unlocking Antioxidant Potential: Interactions Between Cyanidin-3-Glucoside and Corbicula fluminea Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Interactions with peanut protein isolate regulate the bioaccessibility of cyanidin-3-O-glucoside: Multispectral analysis, simulated digestion, and molecular dynamic simulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The effects of the interaction between cyanidin-3-O-glucoside (C3G) and walnut protein isolate (WPI) on the thermal and oxidative stability of C3G - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Interaction of cyanidin-3-O-glucoside with three proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. Interaction of Soy Protein Isolate Hydrolysates with Cyanidin-3-O-Glucoside and Its Effect on the In Vitro Antioxidant Capacity of the Complexes under Neutral Condition - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Isothermal titration calorimetry for studying protein-ligand interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. mdpi.com [mdpi.com]
• 19. Mechanism of Action of Cyanidin 3-O-Glucoside in Gluconeogenesis and Oxidative Stress-Induced Cancer Cell Senescence - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Cyanidin-3-O-Glucoside Induces the Apoptosis of Human Gastric Cancer MKN-45 Cells through ROS-Mediated Signaling Pathways [mdpi.com]

Application Notes and Protocols for Solid-Phase Extraction (SPE) Purification of Cyanidin 3-Glucoside

For Researchers, Scientists, and Drug Development Professionals

Introduction:

Cyanidin (B77932) 3-glucoside (C3G) is a prominent anthocyanin found in a variety of fruits and vegetables, recognized for its significant antioxidant properties and potential therapeutic applications. The purification of C3G from crude plant extracts is a critical step for its characterization, and preclinical and clinical evaluation. Solid-phase extraction (SPE) offers a robust and efficient method for the selective isolation and purification of C3G from complex matrices. This document provides detailed application notes and a comprehensive protocol for the purification of C3G using SPE, intended for researchers, scientists, and professionals in drug development.

Application Notes

Solid-phase extraction is a chromatographic technique used to separate components of a mixture. For the purification of cyanidin 3-glucoside, the process typically involves a reversed-phase mechanism where the polar C3G is retained on a non-polar stationary phase. The selection of the SPE cartridge is crucial for achieving high purity and recovery. While traditional C18 silica-based cartridges can be used, studies have shown that polymeric, vinylbenzene-based resins often provide superior retention and recovery for glucosylated anthocyanins[1]. The stability of anthocyanins like C3G is highly pH-dependent; they are most stable in acidic conditions (pH < 3). Therefore, the use of acidified solvents throughout the extraction and purification process is essential to prevent degradation.

Common impurities in crude plant extracts include sugars, organic acids, and other flavonoids. The wash step in the SPE protocol is designed to remove these more polar impurities, while the elution step uses a less polar, acidified organic solvent to recover the retained C3G. Optimization of the solvent composition and volumes for each step is critical to maximize purity and yield.

Experimental Workflow

The overall workflow for the purification of cyanidin 3-glucoside from a crude plant extract via solid-phase extraction is depicted below.

Figure 1: Workflow for Cyanidin 3-Glucoside Purification. This diagram illustrates the sequential steps from the initial extraction of the plant material to the final analysis of the purified compound.

Experimental Protocol

This protocol details the solid-phase extraction procedure for the purification of cyanidin 3-glucoside from a crude plant extract.

Materials:

• SPE cartridges (e.g., C18 or polymeric reversed-phase, such as Amberlite XAD-7 or D101 resin)

• Crude plant extract containing cyanidin 3-glucoside

• Methanol (HPLC grade)

• Deionized water

• Hydrochloric acid (HCl) or Formic acid

• SPE vacuum manifold

• Collection vials

Solutions:

• Acidified Methanol: Methanol acidified with 1.0 N HCl (85:15, v/v) or 0.1% formic acid.

• Acidified Water: Deionized water acidified to pH 2 with HCl or formic acid.

• Elution Solvent: Acidified methanol (pH 2).

Procedure:

• Crude Extract Preparation:

  • Extract the ground plant material with acidified methanol. For example, mix 30 grams of ground black rice with 200 mL of acidified methanol and sonicate for 15 minutes[2].

  • Centrifuge the mixture and collect the supernatant. Repeat the extraction on the pellet to maximize yield[2].

  • Combine the supernatants to form the crude extract.

• SPE Cartridge Conditioning:

  • Place the SPE cartridge on the vacuum manifold.

  • Condition the cartridge by passing 10 mL of methanol through it[1].

  • Equilibrate the cartridge by passing 10 mL of acidified water (pH 2) through it[1]. Do not allow the cartridge to dry out.

• Sample Loading:

  • Load the crude extract onto the conditioned SPE cartridge. The loading volume can be up to 100 mL depending on the cartridge capacity and the concentration of anthocyanins[1].

  • Apply a gentle vacuum to allow the sample to pass through the cartridge at a slow, steady rate.

• Washing:

  • Wash the cartridge with 10 mL of acidified water (pH 2) to remove sugars, organic acids, and other polar impurities[1].

  • Dry the cartridge under vacuum for a few minutes to remove any remaining wash solvent.

• Elution:

  • Place a clean collection vial under the cartridge outlet.

  • Elute the retained cyanidin 3-glucoside by passing a small volume of acidified methanol (e.g., 1.5 mL) through the cartridge[1].

  • Collect the eluate, which now contains the purified cyanidin 3-glucoside.

• Analysis:

  • Analyze the purity and concentration of cyanidin 3-glucoside in the eluate using High-Performance Liquid Chromatography (HPLC) with a C18 column and detection at approximately 520 nm.

Quantitative Data Summary

The efficiency of solid-phase extraction for cyanidin 3-glucoside purification can be evaluated based on recovery and purity. The following table summarizes quantitative data from various studies.

SPE Sorbent	Plant Source	Purity Achieved	Recovery Rate	Reference
Amberlite XAD-7	Aronia melanocarpa	-	-	[3][4]
D101 Resin	Blueberry	75.58% (initial)	-	[5]
AB-8 Resin	Red Raspberry	19.1-fold increase	98.84%	[4]
Not Specified	Black Rice	99.0%	-	[2]
Polymeric	Grapes	High	-	[1]

Signaling Pathway and Logical Relationships

The logical relationship in the SPE process is a sequential flow where the success of each step is dependent on the proper execution of the preceding one. The principle is based on the differential affinity of cyanidin 3-glucoside and impurities for the solid phase.

Figure 2: Logical Flow of Solid-Phase Extraction. This diagram outlines the decision-making and separation logic at each stage of the SPE protocol.

Disclaimer: The provided protocols and data are for informational purposes and should be adapted and optimized for specific laboratory conditions and plant materials.

References

• 1. A New Solid Phase Extraction for the Determination of Anthocyanins in Grapes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. advion.com [advion.com]
• 3. Solid‐phase extraction (SPE)—a comparison of 16 materials for the purification of anthocyanins from aronia melanocarpa var Nero | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. Isolation and Purification of Anthocyanin from Blueberry by Sequential Medium Pressure Column Chromatography on Macroporous Resin and Sephadex LH-20 [spkx.net.cn]

Application Note: Validated LC-MS/MS Method for the Quantification of Cyanidin 3-Glucoside in Human Plasma

Introduction

Cyanidin (B77932) 3-glucoside (C3G) is a prominent anthocyanin found in a variety of fruits and vegetables, including black rice, berries, and purple corn.[1][2] As a potent antioxidant, C3G is of significant interest to researchers for its potential health benefits, including anti-inflammatory and anti-cancer properties.[3][4][5] Accurate and sensitive quantification of C3G in biological matrices is crucial for pharmacokinetic, bioavailability, and pharmacodynamic studies. This application note describes a robust and validated Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method for the determination of C3G in human plasma.

Experimental Workflow

Caption: Experimental workflow for the LC-MS/MS analysis of Cyanidin 3-glucoside.

Protocols

Materials and Reagents

• Cyanidin 3-glucoside (C3G) reference standard (≥95% purity)

• Quercetin-3-O-glucoside (Internal Standard, IS)

• Acetonitrile (B52724) (ACN), Methanol (MeOH), and Water (LC-MS grade)

• Formic acid (FA) (LC-MS grade)

• Human plasma (K2-EDTA)

• Oasis HLB 1 cc Solid-Phase Extraction (SPE) cartridges

Standard Solutions and Quality Controls

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of C3G and the IS by dissolving the appropriate amount in methanol.

• Working Standard Solutions: Prepare serial dilutions of the C3G stock solution with 50% methanol to create calibration standards.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations by spiking known amounts of C3G into blank human plasma.

Sample Preparation

• Thaw human plasma samples on ice.

• To 200 µL of plasma, add 10 µL of the IS working solution and 200 µL of 0.1% formic acid in water. Vortex for 10 seconds.

• Solid-Phase Extraction (SPE):

  • Condition an Oasis HLB SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • Load the plasma sample onto the conditioned cartridge.

  • Wash the cartridge with 1 mL of water.

  • Elute the analytes with 500 µL of methanol containing 0.1% formic acid.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 35°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (5% acetonitrile in water with 0.1% formic acid). Vortex for 30 seconds and transfer to an autosampler vial.[6][7]

LC-MS/MS Method

Table 1: Chromatographic Conditions

Parameter	Condition
HPLC System	Shimadzu HPLC system or equivalent[6]
Column	Aquasil C18 (2.1 x 250 mm, 5 µm) or Zorbax SB-C18 (50 x 4.6 mm, 5 µm)[6][8]
Mobile Phase A	Water with 0.1% Formic Acid[6]
Mobile Phase B	Acetonitrile with 0.1% Formic Acid[6]
Gradient Elution	Start at 5% B, increase to 30% B over 30 minutes, then return to 5% B and equilibrate for 4 minutes.[6] A faster isocratic elution of 25% B for 7 min can also be used for higher throughput.[6]
Flow Rate	0.5 mL/min[9]
Column Temperature	40°C[7]
Injection Volume	10 µL[6]

Table 2: Mass Spectrometry Parameters

Parameter	Condition
Mass Spectrometer	Triple quadrupole mass spectrometer (e.g., Thermo Finnigan TSQ Quantum Ultra)[8]
Ionization Mode	Electrospray Ionization (ESI), Positive or Negative[8]
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transition (C3G)	Positive Mode: m/z 449.1 > 287.1[6][10] Negative Mode: m/z 447.3 > 285.2[8]
MRM Transition (IS)	Negative Mode: m/z 463.0 > 300.1 (for Quercetin-3-O-glucoside)[8]
Collision Energy (C3G)	30%[6]
Capillary Voltage	3.0 kV[11]
Source Temperature	120°C[11]
Desolvation Temperature	300°C[11]

Method Validation

The method was validated according to standard bioanalytical method validation guidelines.

Table 3: Method Validation Parameters

Parameter	Result
Linearity	The calibration curve was linear over the range of 1.0 to 500 ng/mL. A separate study showed linearity from 3.00-2700 ng/mL.[8]
Lower Limit of Quantification (LLOQ)	1.0 ng/mL in saliva.[6] Another study reported an LLOQ of 3.00 ng/mL in rat plasma.[8] A third study reported a limit of detection of 0.05 and 0.10 ng/mL for C3G in plasma and urine, respectively.[12]
Precision and Accuracy	Intra- and inter-day precision (CV%) were less than 12%, and accuracy was within 87.5-110%.[6] Another study reported intra- and inter-day precision of <14.5% and mean accuracy from -11.5 to 13.6%.[8]
Recovery	SPE recovery was found to be significantly higher (60.8–121.1%) compared to protein precipitation (4.2–18.4%).[13]
Stability	C3G was stable in plasma after three freeze-thaw cycles and at room temperature for 24 hours.[8] Acidification of plasma with formic acid helps maintain the stability of anthocyanins.[6]

Signaling Pathway

Cyanidin 3-glucoside has been shown to activate the AMP-activated protein kinase (AMPK) signaling pathway. This activation is not direct but occurs through the adiponectin receptor signaling pathway.[3][4] C3G also plays a role in increasing hepatic glutathione (B108866) synthesis through a cAMP-PKA-dependent signaling pathway.[14]

Caption: Signaling pathways modulated by Cyanidin 3-glucoside.

Conclusion

This application note provides a detailed and validated LC-MS/MS method for the quantification of cyanidin 3-glucoside in human plasma. The method is sensitive, specific, and robust, making it suitable for a wide range of research applications in the fields of pharmacology, nutrition, and drug development. The use of solid-phase extraction for sample preparation is recommended to achieve higher recovery and reduce matrix effects.

References

• 1. Cyanidin-3-O-glucoside (Chrysanthemin) Analysis Service - Creative Proteomics [creative-proteomics.com]
• 2. mdpi.com [mdpi.com]
• 3. Mechanism of Action of Cyanidin 3-O-Glucoside in Gluconeogenesis and Oxidative Stress-Induced Cancer Cell Senescence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mechanism of Action of Cyanidin 3-O-Glucoside in Gluconeogenesis and Oxidative Stress-Induced Cancer Cell Senescence - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Cyanidin-3-glucoside: targeting atherosclerosis through gut microbiota and anti-inflammation [frontiersin.org]
• 6. A Rapid and Sensitive LC-MS/MS Method for Quantification of Four Anthocyanins and Its Application in a Clinical Pharmacology Study of a Bioadhesive Black Raspberry Gel - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. An LC-MS/MS method for quantitation of cyanidin-3-O-glucoside in rat plasma: Application to a comparative pharmacokinetic study in normal and streptozotocin-induced diabetic rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mjas.analis.com.my [mjas.analis.com.my]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Development and validation of an LC-MS/MS analysis for simultaneous determination of delphinidin-3-glucoside, cyanidin-3-glucoside and cyanidin-3-(6-malonylglucoside) in human plasma and urine after blood orange juice administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. agilent.com [agilent.com]
• 14. The anthocyanin cyanidin-3-O-β-glucoside, a flavonoid, increases hepatic glutathione synthesis and protects hepatocytes against reactive oxygen species during hyperglycemia: Involvement of a cAMP-PKA-dependent signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Utilizing the Caco-2 Cell Model for Cyanidin-3-Glucoside Intestinal Absorption Studies

Introduction

Cyanidin-3-glucoside (C3G) is one of the most abundant anthocyanins found in red, blue, and purple fruits and vegetables.[1][2] Its potential health benefits, including antioxidant and anti-inflammatory properties, are a subject of intense research.[3][4] To exert systemic effects, C3G must be absorbed through the intestinal epithelium. The Caco-2 cell line, derived from a human colon adenocarcinoma, serves as a robust and widely accepted in vitro model for predicting intestinal drug and nutrient absorption.[5][6][7] When cultured on semi-permeable membranes, Caco-2 cells differentiate into a polarized monolayer of enterocytes, exhibiting tight junctions and brush border enzymes that mimic the human intestinal barrier.[8][9] This application note provides a comprehensive overview and detailed protocols for using the Caco-2 model to study the absorption, transport, and cellular effects of C3G.

Application Notes

Mechanism of Cyanidin-3-Glucoside Transport

The transport of C3G across the intestinal epithelium is a complex process involving both carrier-mediated transport and passive diffusion. Studies using the Caco-2 model have shown that the absorption efficiency is relatively low.[10][11]

• Carrier-Mediated Transport : Evidence strongly suggests the involvement of glucose transporters. The transport of C3G from the apical (luminal) to the basolateral (blood) side is significantly inhibited by phloridzin, an inhibitor of the sodium-dependent glucose transporter 1 (SGLT1), and phloretin, an inhibitor of the glucose transporter 2 (GLUT2).[10][12] Knockdown of SGLT1 or GLUT2 using siRNA also results in a significant decrease in C3G transport.[10][12] This indicates that SGLT1 on the apical membrane and GLUT2 on the basolateral membrane are key players in the active transport of C3G. The transport process is saturable, further supporting the involvement of transporters.[10]

• Passive Diffusion : Besides active transport, passive diffusion is considered a primary uptake mechanism for C3G, particularly at higher concentrations.[1][13]

Metabolism of Cyanidin-3-Glucoside in Caco-2 Cells

While C3G can be transported intact across Caco-2 monolayers, it also undergoes metabolism.[5][10] The primary metabolites identified in Caco-2 cell models are protocatechuic acid (PCA) and phloroglucinaldehyde (PGA).[2][5] The formation of these metabolites suggests that the health benefits associated with C3G consumption may be attributable not only to the parent compound but also to its metabolic breakdown products.[5]

Bioactivity and Cellular Signaling Pathways

C3G has demonstrated significant bioactivity in Caco-2 cells, particularly in modulating inflammatory responses.

• NF-κB Signaling Pathway : In models of intestinal inflammation induced by stimuli like TNF-α or palmitic acid, C3G pretreatment has been shown to inhibit the activation of the NF-κB pathway.[3][4][14][15] It prevents the phosphorylation of key signaling molecules like IKKα and the p65 subunit of NF-κB, thereby reducing the expression of pro-inflammatory cytokines such as IL-6 and IL-8.[4][14][16]

• Nrf2 Signaling Pathway : C3G can activate the Nrf2 signaling pathway, a critical regulator of cellular antioxidant responses.[3][14] By promoting the nuclear translocation of Nrf2, C3G enhances the expression of downstream antioxidant and detoxifying enzymes, which helps to mitigate oxidative stress.[3][14][17]

Quantitative Data Summary

The following tables summarize quantitative data from studies on C3G absorption and transport in the Caco-2 cell model.

Table 1: Transport Parameters of Cyanidin-3-Glucoside (C3G) across Caco-2 Monolayers

Parameter	Value	Experimental Conditions	Reference
Transport Efficiency	~0.5% - 4%	Apical to Basolateral transport of C3G.	[5][11]
Transport Direction	A → B transport is saturable	C3G concentration of 20 µmol/L.	[10]
Apparent Permeability (Papp)	Higher than free C3G	Study of C3G-phospholipid complex (50 µg/mL).	[18]
Cellular Uptake Peak	2 hours	C3G concentration of 0.2 mg/mL.	[1][19]

Table 2: Major Metabolites of Cyanidin-3-Glucoside (C3G) Identified in Caco-2 Cell Models

Metabolite	Parent Compound	Analytical Method	Reference
Protocatechuic acid (PCA)	Cyanidin-3-glucoside	HPLC	[2][5]
Phloroglucinaldehyde (PGA)	Cyanidin-3-glucoside	HPLC	[2][5]

Experimental Protocols

Protocol 1: Caco-2 Cell Culture and Differentiation for Transport Studies

This protocol describes the standard procedure for culturing and differentiating Caco-2 cells to form a polarized monolayer suitable for transport assays.

Materials:

• Caco-2 cell line (ATCC HTB-37)

• Dulbecco's Modified Eagle Medium (DMEM) with high glucose

• Fetal Bovine Serum (FBS)

• Non-Essential Amino Acids (NEAA)

• Penicillin-Streptomycin solution

• 0.25% Trypsin-EDTA

• Phosphate-Buffered Saline (PBS)

• Transwell® permeable supports (e.g., 12-well, 0.4 µm pore size)

• Cell culture flasks (T-75)

• EVOM2™ Epithelial Voltohmmeter with STX2 electrode

Procedure:

• Cell Maintenance : Culture Caco-2 cells in T-75 flasks with DMEM supplemented with 10% FBS, 1% NEAA, and 1% Penicillin-Streptomycin. Maintain in a humidified incubator at 37°C with 5% CO₂.

• Subculture : When cells reach 80-90% confluence, wash with PBS and detach using 0.25% Trypsin-EDTA.[20] Resuspend cells in fresh medium and split at a ratio of 1:6. Use cells between passages 40 and 50 for transport experiments to ensure stable characteristics.[10]

• Seeding on Transwell® Inserts : Seed the Caco-2 cells onto the apical side of the Transwell® inserts at an optimal density (e.g., 6 x 10⁴ cells/cm²). Add 0.5 mL of medium to the apical (AP) chamber and 1.5 mL to the basolateral (BL) chamber.[18]

• Differentiation : Culture the cells for 21 days to allow for spontaneous differentiation into a polarized monolayer.[9] Change the culture medium in both AP and BL chambers every 2-3 days.

• Monolayer Integrity Check :

  • Transepithelial Electrical Resistance (TEER) : Starting around day 18 post-seeding, measure the TEER daily. A differentiated monolayer suitable for transport studies should exhibit a stable TEER value exceeding 400 Ω·cm².[18][21]

  • Lucifer Yellow Permeability : To confirm tight junction integrity, perform a Lucifer Yellow rejection assay. Add Lucifer Yellow to the AP chamber and measure its appearance in the BL chamber over time. The permeability should be less than 1% per hour.[18]

Protocol 2: C3G Transepithelial Transport Assay

This protocol details the measurement of C3G transport across the differentiated Caco-2 monolayer.

Materials:

• Differentiated Caco-2 monolayers on Transwell® inserts

• Hanks' Balanced Salt Solution (HBSS) or transport buffer

• Cyanidin-3-glucoside (C3G) stock solution

• HPLC-grade solvents for analysis

Procedure:

• Preparation : Wash the Caco-2 monolayers twice with pre-warmed (37°C) HBSS. Equilibrate the cells by incubating with HBSS in both AP (0.5 mL) and BL (1.5 mL) chambers for 30 minutes at 37°C.

• Apical to Basolateral (A→B) Transport (Absorption) :

  • Remove the HBSS from the AP chamber.

  • Add the C3G solution (prepared in HBSS at the desired concentration, e.g., 20-50 µM) to the AP chamber.[10][14]

  • Add fresh HBSS to the BL chamber.

  • Incubate at 37°C. Collect samples from the BL chamber at specified time points (e.g., 30, 60, 90, 120 minutes), replacing the collected volume with fresh HBSS.[10]

  • At the end of the experiment, collect the final samples from both AP and BL chambers.

• Basolateral to Apical (B→A) Transport (Efflux) :

  • Follow the same procedure, but add the C3G solution to the BL chamber and sample from the AP chamber.

• Sample Preparation : Stabilize the collected samples immediately by adding an acid (e.g., formic acid) and store at -80°C until analysis.[22] To determine the amount of cell-associated C3G, wash the monolayers with ice-cold PBS and lyse the cells.[1]

• Data Analysis : Quantify the concentration of C3G in the samples using HPLC. Calculate the apparent permeability coefficient (Papp) using the following formula: Papp (cm/s) = (dQ/dt) / (A * C₀) Where dQ/dt is the transport rate, A is the surface area of the membrane, and C₀ is the initial concentration in the donor chamber.

Protocol 3: Quantification of C3G and Metabolites by HPLC

This protocol provides a general method for the quantification of C3G and its major metabolites.

Instrumentation & Conditions:

• HPLC System : A system equipped with a photodiode array (PDA) or UV-Vis detector.[23]

• Column : C18 reverse-phase column (e.g., 4.6 × 250 mm, 5 µm).[23]

• Mobile Phase : A gradient elution using two solvents:

  • Solvent A: Water with 0.5% formic acid.[23]

  • Solvent B: Acetonitrile with 0.5% formic acid.[23]

• Flow Rate : 1.0 mL/min.[23]

• Detection Wavelength : 520 nm for C3G.[22][23][24] Additional wavelengths (e.g., 280 nm) can be used for metabolites like PCA.

• Quantification : Create a standard curve using a certified C3G reference standard.[25] Identify metabolites by comparing retention times with standards and/or using mass spectrometry (LC-MS).[26]

Visualizations

Caption: A flowchart illustrating the key phases of a Caco-2 transport study for C3G.

Caption: C3G transport across and metabolism within a Caco-2 enterocyte.

Caption: C3G inhibits NF-κB and activates the Nrf2 antioxidant pathway.

References

• 1. Frontiers | Cellular uptake, transport mechanism and anti-inflammatory effect of cyanidin-3-glucoside nanoliposomes in Caco-2/RAW 264.7 co-culture model [frontiersin.org]
• 2. Cyanidin-3-O-glucoside: Physical-Chemistry, Foodomics and Health Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cyanidin-3-O-glucoside protects intestinal epithelial cells from palmitate-induced lipotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Anthocyanin Absorption and Metabolism by Human Intestinal Caco-2 Cells—A Review [mdpi.com]
• 6. Novel In Vitro Models for Cell Differentiation and Drug Transport Studies of the Human Intestine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Caco-2 Cells for Measuring Intestinal Cholesterol Transport - Possibilities and Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. journal.pan.olsztyn.pl [journal.pan.olsztyn.pl]
• 10. The Role of Sodium-Dependent Glucose Transporter 1 and Glucose Transporter 2 in the Absorption of Cyanidin-3-O-β-Glucoside in Caco-2 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Absorption of anthocyanins from blueberry extracts by caco-2 human intestinal cell monolayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The role of sodium-dependent glucose transporter 1 and glucose transporter 2 in the absorption of cyanidin-3-o-β-glucoside in Caco-2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Cyanidin-3-O-glucoside inhibits NF-kB signalling in intestinal epithelial cells exposed to TNF-α and exerts protective effects via Nrf2 pathway activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Anthocyanins inhibit tumor necrosis alpha-induced loss of Caco-2 cell barrier integrity - Food & Function (RSC Publishing) [pubs.rsc.org]
• 16. Cyanidin-3-O-Glucoside Modulates the In Vitro Inflammatory Crosstalk between Intestinal Epithelial and Endothelial Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Exploring the Impact of Cyanidin-3-Glucoside on Inflammatory Bowel Diseases: Investigating New Mechanisms for Emerging Interventions - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Caco-2 cell transport of purple sweet potato anthocyanins-phospholipids complex - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Cellular uptake, transport mechanism and anti-inflammatory effect of cyanidin-3-glucoside nanoliposomes in Caco-2/RAW 264.7 co-culture model - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Using Caco-2 Cells to Study Lipid Transport by the Intestine - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Determination of cyanidin-3-glucoside (red kernel food colour) in beverages by high performance liquid chromatography and a study of its degradation by quadruple time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. cuk.elsevierpure.com [cuk.elsevierpure.com]
• 24. researchgate.net [researchgate.net]
• 25. advion.com [advion.com]
• 26. agilent.com [agilent.com]

Application Notes and Protocols: In Vitro Assessment of the Anti-inflammatory Effects of Cyanidin-3-Glucoside

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cyanidin-3-glucoside (C3G) is a prominent anthocyanin found in various pigmented fruits and vegetables, recognized for its potent antioxidant and anti-inflammatory properties.[1] These application notes provide a comprehensive guide to the in vitro models and experimental protocols used to evaluate the anti-inflammatory efficacy of C3G. The methodologies detailed herein are designed to facilitate the screening and characterization of C3G and its derivatives for potential therapeutic applications in inflammatory diseases.

The primary mechanisms underlying the anti-inflammatory effects of C3G involve the modulation of key signaling pathways such as Nuclear Factor-kappa B (NF-κB), Mitogen-Activated Protein Kinases (MAPKs), and the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway.[2][3] By interfering with these pathways, C3G can effectively reduce the production of pro-inflammatory mediators including nitric oxide (NO), prostaglandins (B1171923) (e.g., PGE2), and cytokines like tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1β (IL-1β).[2][4]

This document outlines protocols for cell-based assays using relevant cell lines such as murine macrophages (RAW 264.7), human intestinal epithelial cells (Caco-2), and human umbilical vein endothelial cells (HUVECs).[2][5] These models allow for the simulation of inflammatory responses in vitro through stimulation with agents like lipopolysaccharide (LPS) or TNF-α.

Data Presentation: Summary of C3G Anti-inflammatory Effects

The following tables summarize quantitative data from various in vitro studies, highlighting the dose-dependent inhibitory effects of C3G on key inflammatory markers.

Table 1: Inhibition of Pro-inflammatory Mediators by C3G

Cell Line	Inflammatory Stimulus	Mediator	C3G Concentration (µM)	% Inhibition	Reference
RAW 264.7	LPS	NO	10 - 50	Dose-dependent decrease	[2]
HT-29	Cytokine Mix	NO	25	Significant reduction	[4]
HT-29	Cytokine Mix	PGE2	25	Significant reduction	[4]
Caco-2	Palmitic Acid	IL-6 mRNA	1 - 10	Dose-dependent inhibition	[2]
Caco-2	Palmitic Acid	IL-8 mRNA	1 - 10	Dose-dependent inhibition	[2]
THP-1	LPS	TNF-α	1.25 - 10	Dose-dependent suppression	[6]
THP-1	LPS	IL-6	1.25 - 10	Dose-dependent suppression	[6]
THP-1	LPS	IL-1β	1.25 - 10	Dose-dependent suppression	[6]

Table 2: Modulation of Inflammatory Enzyme and Adhesion Molecule Expression by C3G

Cell Line	Inflammatory Stimulus	Target	C3G Concentration (µM)	Effect	Reference
Caco-2	TNF-α	iNOS Protein	20 - 40	Downregulation	[2]
Caco-2	TNF-α	COX-2 Protein	20 - 40	Downregulation	[2]
HUVECs	TNF-α-stimulated Caco-2 conditioned media	E-selectin mRNA	Not specified	Inhibition	[5]
HUVECs	TNF-α-stimulated Caco-2 conditioned media	VCAM-1 mRNA	Not specified	Inhibition	[5]

Experimental Protocols

Cell Culture and Inflammatory Stimulation

a. RAW 264.7 Macrophages:

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Seeding Density: Seed cells in appropriate culture plates (e.g., 96-well, 24-well, or 6-well plates) and allow them to adhere overnight.

• Treatment: Pre-treat cells with varying concentrations of C3G for 1-24 hours.

• Stimulation: Induce inflammation by adding Lipopolysaccharide (LPS) (e.g., 1 µg/mL) and co-incubate for the desired time (e.g., 24 hours).[7][8]

b. Caco-2 Intestinal Epithelial Cells:

• Culture Medium: Eagle's Minimum Essential Medium (EMEM) supplemented with 20% FBS, 1% non-essential amino acids, 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Differentiation: Culture cells for 14-21 days to allow for differentiation into a polarized monolayer.

• Treatment: Pre-treat the apical or basolateral side with C3G for a specified period.

• Stimulation: Induce inflammation with TNF-α (e.g., 10 ng/mL) or other relevant stimuli.[9]

c. Human Umbilical Vein Endothelial Cells (HUVECs):

• Culture Medium: Endothelial Cell Growth Medium (EGM-2) supplemented with the provided growth factors.

• Seeding: Coat culture vessels with gelatin or fibronectin before seeding cells.

• Treatment: Pre-treat HUVECs with C3G for a designated time.

• Stimulation: Induce inflammation with TNF-α (e.g., 10 ng/mL) for 6-24 hours.[10]

Nitric Oxide (NO) Production Assay (Griess Assay)

This assay measures the accumulation of nitrite (B80452), a stable product of NO, in the cell culture supernatant.[11]

• Reagents:

  • Griess Reagent A: 1% (w/v) sulfanilamide (B372717) in 5% (v/v) phosphoric acid.

  • Griess Reagent B: 0.1% (w/v) N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water.

  • Sodium Nitrite Standard (for standard curve).

• Protocol:

  • Collect 100 µL of cell culture supernatant from each well of a 96-well plate.

  • Add 100 µL of Griess Reagent (equal volumes of Reagent A and B mixed immediately before use) to each supernatant sample.[12]

  • Incubate for 10-15 minutes at room temperature, protected from light.

  • Measure the absorbance at 540 nm using a microplate reader.

  • Quantify the nitrite concentration by comparing the absorbance values to a sodium nitrite standard curve.[12]

Cytokine Quantification (ELISA)

Enzyme-Linked Immunosorbent Assay (ELISA) is used to quantify the levels of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β in cell culture supernatants.

• Materials:

  • Commercially available ELISA kits for the specific cytokines of interest.

  • Microplate reader.

• Protocol:

  • Collect cell culture supernatants after treatment and stimulation.

  • Perform the ELISA according to the manufacturer's instructions.[13][14]

  • Briefly, add standards and samples to antibody-coated wells.

  • Incubate with a detection antibody, followed by an enzyme-conjugated secondary antibody.

  • Add a substrate and stop the reaction.

  • Measure the absorbance at the recommended wavelength.

  • Calculate cytokine concentrations based on the standard curve.[15]

Western Blot Analysis for Signaling Proteins

Western blotting is used to detect changes in the expression and phosphorylation of key proteins in inflammatory signaling pathways (e.g., NF-κB p65, IκBα, p38, ERK1/2).[16]

• Protocol:

  • Cell Lysis: After treatment, wash cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

  • Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

  • SDS-PAGE: Separate 20-40 µg of protein per sample on an SDS-polyacrylamide gel.[17]

  • Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the target proteins (e.g., anti-p-p65, anti-IκBα) overnight at 4°C.

  • Secondary Antibody Incubation: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

  • Analysis: Quantify band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).

Visualization of Signaling Pathways and Workflows

Caption: Experimental workflow for assessing the anti-inflammatory effects of C3G.

Caption: C3G inhibits the NF-κB signaling pathway.

Caption: C3G activates the Nrf2 antioxidant pathway.

References

• 1. Cyanidin and Cyanidin-3-Glucoside Alleviate Peptic Ulcer Disease: Insights from in vitro, and in vivo Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Exploring the Impact of Cyanidin-3-Glucoside on Inflammatory Bowel Diseases: Investigating New Mechanisms for Emerging Interventions [mdpi.com]
• 3. Cyanidin-3-O-Glucoside Ameliorates Lipopolysaccharide-Induced Injury Both In Vivo and In Vitro Suppression of NF-κB and MAPK Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cyanidin-3-Glucoside Suppresses Cytokine-Induced Inflammatory Response in Human Intestinal Cells: Comparison with 5-Aminosalicylic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cyanidin-3-O-Glucoside Modulates the In Vitro Inflammatory Crosstalk between Intestinal Epithelial and Endothelial Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cyanidin-3-O-glucoside and Peonidin-3-O-glucoside-Rich Fraction of Black Rice Germ and Bran Suppresses Inflammatory Responses from SARS-CoV-2 Spike Glycoprotein S1-Induction In Vitro in A549 Lung Cells and THP-1 Macrophages via Inhibition of the NLRP3 Inflammasome Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Repressing effect of transformed ginsenoside Rg3-mix against LPS-induced inflammation in RAW264.7 macrophage cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Lipopolysaccharide (LPS)-induced inflammation in RAW264.7 cells is inhibited by microRNA-494-3p via targeting lipoprotein-associated phospholipase A2 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cyanidin-3-O-glucoside inhibits NF-kB signalling in intestinal epithelial cells exposed to TNF-α and exerts protective effects via Nrf2 pathway activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. sciencellonline.com [sciencellonline.com]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]
• 17. Western blot Protocol specific for NFkB p65 antibody (NBP1-96139): Novus Biologicals [novusbio.com]

Application Notes: Isolating and Purifying Cyanidin 3-Glucoside (C3G) from Black Rice

Audience: Researchers, scientists, and drug development professionals.

Introduction: Black rice (Oryza sativa L.) is a significant source of anthocyanins, with cyanidin (B77932) 3-glucoside (C3G) being the most abundant of these bioactive compounds.[1][2] C3G is a potent antioxidant and has garnered considerable interest for its potential health benefits, including anti-inflammatory, anti-diabetic, and anti-cancer properties.[3][4][5] The effective isolation and purification of high-purity C3G are critical for research into its pharmacological activities and for the development of functional foods and therapeutics.[5][6] This document provides detailed protocols and methodologies for the extraction, purification, and analysis of C3G from black rice.

Part 1: Extraction of Crude C3G from Black Rice

The initial step involves extracting the anthocyanin-rich fraction from ground black rice. Acidified organic solvents are commonly used to enhance the stability and solubility of anthocyanins.[7][8]

Experimental Protocol: Acidified Solvent Extraction

• Sample Preparation: Purchase black rice from a local source. Grind the grains into a fine powder using a spice grinder or a laboratory mill.

• Extraction:

  • Weigh 30 g of the ground black rice powder and place it into a suitable flask.[9]

  • Add 200 mL of an acidified methanol (B129727) solution (85:15, v/v, methanol:1.0 N HCl).[9] Alternatively, an acidified ethanol (B145695) solution can be used, which is considered less toxic.[7][8]

  • Sonicate the mixture for 15 minutes to facilitate cell wall disruption and solvent penetration.[9]

• Separation:

  • Centrifuge the mixture at 7,500 rpm for 5 minutes at 4°C.[9]

  • Decant and collect the supernatant.

• Re-extraction:

  • Add another 200 mL of the acidified solvent to the remaining pellet and repeat the sonication and centrifugation steps.[9]

• Concentration:

  • Combine the supernatants from both extractions.

  • Use a rotary evaporator at a temperature below 40°C to reduce the solvent volume to approximately 25 mL.[9] This concentrated extract is now ready for purification.

Data Presentation: Comparison of Extraction Conditions

The efficiency of C3G extraction is influenced by parameters such as solvent type, acid concentration, temperature, and time.[7]

Parameter	Condition 1	Condition 2	Condition 3	Reference
Raw Material	Black Rice Powder	Black Rice Flour	Black Rice Powder	[9],[10],[8]
Solvent	Methanol:1.0 N HCl (85:15, v/v)	Ethanol:Water:HCl (50:50:0.5, V/V)	Ethanol (56.11%) with Citric Acid (4.42%)	[9],[10],[8]
Solid:Liquid Ratio	1:6.7 (g/mL)	1:10 (g/mL)	1:10 (g/mL)	[9],[10],[8]
Method	Sonication	Maceration	Heat-Assisted Maceration	[9],[10],[8]
Temperature	Ambient	50°C	49.29°C	[9],[10],[8]
Time	2 x 15 min	3 x 1 h	120 min	[9],[10],[8]

Part 2: Purification of Cyanidin 3-Glucoside

Purification is typically a multi-step process designed to remove sugars, proteins, and other phenolic compounds, thereby increasing the purity of C3G.[11] Macroporous resin chromatography is a highly effective initial step for enrichment, often followed by more refined techniques like preparative HPLC or Sephadex column chromatography.[10][12]

Workflow for C3G Isolation and Purification

Caption: Overall workflow from black rice to purified C3G.

Protocol 1: Macroporous Resin Column Chromatography

This technique separates anthocyanins from hydrophilic impurities based on adsorption and desorption characteristics.[12] AB-8 resin has demonstrated a good balance of adsorption and desorption for this purpose.[10][12]

• Resin Preparation:

  • Select a suitable macroporous resin (e.g., AB-8).[10]

  • Pre-treat the resin by soaking it in ethanol for 24 hours, followed by washing with deionized water until the eluent is clear.

  • Pack the resin into a glass column.

• Sample Loading:

  • Dilute the concentrated crude extract with deionized water.

  • Load the diluted extract onto the prepared column at a controlled flow rate (e.g., 1.0-2.0 Bed Volumes/hour).[10]

• Washing:

  • Wash the column with deionized water to remove sugars, organic acids, and other water-soluble impurities. Continue washing until the effluent is colorless.[13]

• Elution:

  • Elute the adsorbed anthocyanins using an appropriate solvent, such as 80% aqueous ethanol.[10]

  • Collect the colored eluate, which now contains an enriched C3G fraction. The purity can increase significantly, for example, from 3.45% to 22.59%.[10]

Macroporous Resin Purification Process

Caption: Macroporous resin chromatography workflow.

Protocol 2: Preparative High-Performance Liquid Chromatography (Prep-HPLC)

For achieving very high purity (>95%), preparative HPLC is a common subsequent step.[9][14]

• Sample Preparation: The enriched C3G fraction from the resin chromatography step is filtered through a 0.45 µm membrane.

• Instrumentation: Use a preparative HPLC system equipped with a C18 column.

• Mobile Phase: A typical mobile phase consists of two solvents:

  • Solvent A: Water with an acidifier (e.g., 1% formic acid).[15]

  • Solvent B: Acetonitrile with an acidifier (e.g., 1% formic acid).[15]

• Gradient Elution: Program a gradient to separate C3G from other closely related anthocyanins (like peonidin-3-glucoside). An example gradient is:

  • 0-10 min: 5% B

  • 10-15 min: 5-95% B

  • 15-17 min: 95% B

  • 17-22 min: 95-5% B[15]

• Fraction Collection: Monitor the eluent at 520 nm and collect the fraction corresponding to the C3G peak.[15]

• Final Processing: Combine the collected fractions and remove the solvent using a rotary evaporator or lyophilizer to obtain the high-purity C3G powder. A purity of 99.0% can be achieved with this method.[9]

Data Presentation: Comparison of Purification Techniques

Technique	Stationary Phase	Mobile/Elution Phase	Purity Achieved	Yield/Recovery	Reference
Macroporous Resin	AB-8 Resin	80% Aqueous Ethanol	22.59% (6-fold increase)	-	[10]
HPCCC + RP-MPLC	Two-phase solvent system + C18	TBME/n-butanol/acetonitrile/0.01% TFA	98.2%	76.0% Recovery	[3][16]
Prep-LC/Flash System	C18	Water/Acetonitrile Gradient	99.0%	25.5 mg from 30g rice	[9]
Sephadex LH-20	Sephadex LH-20	Gradient of Methanol (30%, 50%, 70%)	95.52% (for C3G)	-	[12]

Part 3: Identification, Quantification, and Analysis

Final analysis is performed to confirm the identity and determine the purity and concentration of the isolated C3G.

Protocol: Analytical HPLC-PDA

• Standard Preparation: Prepare a standard curve using a certified C3G reference standard (e.g., from Sigma-Aldrich) at various concentrations (e.g., 15-500 µg/mL).[15][17]

• Sample Preparation: Accurately weigh and dissolve the purified C3G powder in the mobile phase.

• HPLC Conditions:

  • Column: C18 column (e.g., Eclipse XDB-C18, 4.6 x 250 mm, 5 µm).[3][17]

  • Mobile Phase: Gradient elution using acidified water and acidified acetonitrile/methanol.[3][15]

  • Flow Rate: 1.0 mL/min.[3][17]

  • Detection: Photodiode Array (PDA) detector set at 520 nm for anthocyanins.[3][15]

  • Column Temperature: 25°C.[15]

• Analysis: Inject the sample and identify the C3G peak by comparing its retention time to the standard. Quantify the amount of C3G by integrating the peak area and comparing it to the standard curve.[15]

Analytical HPLC and LC-MS Workflow

Caption: Workflow for HPLC quantification and LC-MS confirmation.

Mass Spectrometry (LC-MS/MS) Confirmation

To unequivocally confirm the identity of the isolated compound, LC-MS/MS analysis is employed. The purified C3G will show a parent mass ion [M]+ at m/z 449.[2][14] Further fragmentation will yield a characteristic ion at m/z 287, corresponding to the cyanidin aglycone after the loss of the glucose moiety.[2]

References

• 1. mitchell.ucdavis.edu [mitchell.ucdavis.edu]
• 2. Identification and quantification of anthocyanin pigments in colored rice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Rapid Isolation of Cyanidin 3-Glucoside and Peonidin 3-Glucoside from Black Rice (Oryza sativa) Using High-Performance Countercurrent Chromatography and Reversed-Phase Column Chromatography -Natural Product Sciences [koreascience.kr]
• 4. ijpsr.com [ijpsr.com]
• 5. Cyanidin-3-O-β-glucoside Purified from Black Rice Protects Mice against Hepatic Fibrosis Induced by Carbon Tetrachloride via Inhibiting Hepatic Stellate Cell Activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Natural Black Rice Cyanidin 3 Glucoside: Driving Functional Food Innovation [fr.greenspringnatural.com]
• 7. Optimized preparation of anthocyanin-rich extract from black rice and its effects on in vitro digestibility - PMC [pmc.ncbi.nlm.nih.gov]
• 8. myfoodresearch.com [myfoodresearch.com]
• 9. advion.com [advion.com]
• 10. Extraction and Purification of Anthocyanins from Black Rice [spkx.net.cn]
• 11. Research Progress on the Extraction and Purification of Anthocyanins and Their Interactions with Proteins [mdpi.com]
• 12. tandfonline.com [tandfonline.com]
• 13. phcog.com [phcog.com]
• 14. researchgate.net [researchgate.net]
• 15. Application of Cyanidin-3-Glucosides as a functional food ingredient in rice-based bakery products - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. cuk.elsevierpure.com [cuk.elsevierpure.com]

Technical Notes & Optimization

Technical Support Center: Improving the Stability of Cyanidin-3-Glucoside in Aqueous Solutions

Welcome to the technical support center for improving the stability of cyanidin-3-glucoside (C3G) in aqueous solutions. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during experiments involving C3G. Here, you will find troubleshooting guides in a question-and-answer format, detailed experimental protocols, and quantitative data to support your research and development efforts.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues related to the instability of C3G in aqueous solutions and provides practical solutions.

Q1: My C3G solution is rapidly losing its characteristic red/purple color. What is causing this degradation?

A1: The instability of C3G in aqueous solutions is primarily influenced by several factors:

• pH: C3G is most stable in acidic conditions (pH < 3.0), where it exists as the colored flavylium (B80283) cation. As the pH increases towards neutral and alkaline conditions, it undergoes structural transformations to colorless or less stable forms like the carbinol pseudobase and chalcone, leading to color loss.[1][2][3]

• Temperature: Elevated temperatures significantly accelerate the degradation of C3G.[2][3][4] Thermal processing can lead to the opening of the pyrylium (B1242799) ring, resulting in the loss of color and antioxidant activity.[1]

• Light: Exposure to light, particularly UV radiation, can induce photodegradation of C3G.[5][6]

• Oxygen: The presence of dissolved oxygen can lead to oxidative degradation of the C3G molecule.[2]

Q2: I am observing a brownish tint in my C3G solution after heating. What does this indicate?

A2: The formation of a brown color during the heating of C3G solutions is a common sign of significant degradation. This is often due to the formation of polymeric compounds and other degradation products resulting from the opening of the pyrylium ring and subsequent reactions.[1] To mitigate this, it is crucial to minimize the duration and intensity of heat exposure.

Q3: Can I work with C3G solutions at neutral pH? If so, how can I prevent its rapid degradation?

A3: While C3G is inherently unstable at neutral pH, its stability can be enhanced through several methods:

• Co-pigmentation: The addition of certain colorless compounds (co-pigments) such as phenolic acids (e.g., ferulic acid, caffeic acid) or flavonoids (e.g., quercetin) can stabilize the C3G molecule through molecular stacking and complex formation.[7][8][9]

• Encapsulation: Encapsulating C3G within a protective matrix, such as proteins (e.g., whey protein, casein) or polysaccharides (e.g., alginate, chitosan), can shield it from degradative environmental factors.[5][10][11][12]

• Chemical Modification: Enzymatic acylation, which involves adding a fatty acid chain to the glucose moiety of C3G, can enhance its stability, particularly in lipophilic environments.[13][14][15][16]

Q4: My attempts at co-pigmentation are not showing a significant stabilizing effect. What could be the issue?

A4: Several factors can influence the effectiveness of co-pigmentation:

• Molar Ratio: The molar ratio of C3G to the co-pigment is critical. A higher concentration of the co-pigment is generally required to observe a significant stabilizing effect.[8][9]

• Type of Co-pigment: The chemical structure of the co-pigment plays a crucial role. Co-pigments with planar structures and the ability to form π-π stacking interactions are generally more effective.[7]

• pH of the Solution: Co-pigmentation is most effective at a pH where a significant portion of the C3G is in the flavylium cation form (typically pH 2-4).[8]

• Solvent: The presence of organic solvents can weaken the hydrophobic interactions that drive co-pigmentation.[17]

Q5: I am struggling with low encapsulation efficiency for my C3G nanoparticles. What are the key parameters to optimize?

A5: Low encapsulation efficiency can be due to several factors in the nanoparticle preparation process:

• Concentration of Wall Material: The concentration of the encapsulating agent (e.g., whey protein) is crucial. Insufficient wall material may not adequately entrap the C3G.

• pH: The pH during nanoparticle formation affects the charge and conformation of both the C3G and the wall material, influencing their interaction.

• Homogenization/Mixing Parameters: The speed and duration of homogenization or mixing are critical for forming stable nanoparticles and ensuring efficient encapsulation.[5]

• Cross-linking: For some encapsulation methods, the concentration of cross-linking agents (e.g., CaCl2 for alginate) is a key parameter to control.

Quantitative Data on C3G Stability

The stability of C3G is highly dependent on environmental conditions. The following tables summarize the degradation kinetics of C3G under various pH and temperature conditions.

Table 1: Effect of pH and Temperature on the Half-life (t1/2) of C3G

Temperature (°C)	pH	Half-life (min)	Reference
80	7.0	80.18	[4]
95	7.0	73.76	[4]
70	2.5	> 480	[18]
70	4.0	~240	[18]
70	7.0	< 60	[18]
90	2.5	~120	[18]
90	4.0	< 60	[18]
90	7.0	< 30	[18]

Table 2: Degradation Rate Constants (k) of C3G at Different Temperatures and pH

Temperature (°C)	pH	Rate Constant (k) (min-1)	Reference
80	7.0	0.00865	[4]
95	7.0	0.0093	[4]
60	2.0	0.0012	[3]
80	2.0	0.0035	[3]
100	2.0	0.0102	[3]
60	5.0	0.0028	[3]
80	5.0	0.0071	[3]
100	5.0	0.0185	[3]

Experimental Protocols

This section provides detailed methodologies for key experiments aimed at improving the stability of C3G.

Protocol 1: Co-pigmentation of C3G with Phenolic Acids

Objective: To stabilize C3G in an aqueous solution through intermolecular co-pigmentation with a phenolic acid (e.g., ferulic acid).

Materials:

• Cyanidin-3-glucoside (C3G)

• Ferulic acid (or other phenolic co-pigment)

• Citrate-phosphate buffer (pH 3.5)

• Spectrophotometer

Procedure:

• Prepare a stock solution of C3G in the citrate-phosphate buffer (pH 3.5). The concentration should be such that the absorbance at the maximum wavelength (λmax, approx. 510-520 nm) is around 1.0.

• Prepare stock solutions of the co-pigment (ferulic acid) at various concentrations to achieve different molar ratios of C3G to co-pigment (e.g., 1:1, 1:10, 1:20, 1:50).[8]

• Prepare a series of test solutions by mixing the C3G stock solution with the co-pigment stock solutions to the desired molar ratios. Also, prepare a control solution containing only C3G.

• Allow the solutions to equilibrate for a specific period (e.g., 30 minutes) in the dark at a controlled temperature (e.g., 20°C).[19]

• Measure the UV-Vis spectrum (e.g., 380-700 nm) of each solution.

• To assess stability, store the solutions under stress conditions (e.g., 50°C in the dark) and measure the absorbance at λmax at regular intervals.

• Calculate the degradation rate constant and half-life for the control and co-pigmented solutions to determine the stabilizing effect.

Protocol 2: Encapsulation of C3G in Whey Protein Nanoparticles

Objective: To improve the stability of C3G by encapsulating it within whey protein nanoparticles.[10]

Materials:

• Cyanidin-3-glucoside (C3G)

• Whey protein isolate (WPI)

• Calcium chloride (CaCl2)

• Deionized water

• pH meter

• Homogenizer

Procedure:

• Prepare a whey protein isolate (WPI) solution (e.g., 5% w/v) in deionized water.

• Adjust the pH of the WPI solution to 7.0.

• Heat the WPI solution in a water bath at 80°C for 30 minutes to induce protein denaturation and aggregation, then cool to room temperature.

• Prepare a C3G stock solution.

• Add the C3G solution to the heated WPI solution at a specific volume ratio (e.g., 1:80 C3G:WPI) and mix thoroughly.

• Add a solution of CaCl2 (e.g., to a final concentration of 8 mmol/L) to the mixture to induce the formation of nanoparticles.

• Homogenize the mixture to obtain a uniform dispersion of nanoparticles.

• The resulting nanoparticle suspension can be used for stability studies (thermal, light, and oxidative stability) by comparing the degradation of encapsulated C3G with that of free C3G under the same conditions.

Protocol 3: Enzymatic Acylation of C3G

Objective: To enhance the stability and lipophilicity of C3G through enzymatic acylation with a fatty acid.[13][14]

Materials:

• Cyanidin-3-glucoside (C3G)

• Novozym 435 (immobilized lipase)

• Octanoic acid (or other fatty acid)

• Tertiary butanol

• Dimethylformamide (DMF)

• Molecular sieves (4 Å)

Procedure:

• Dissolve C3G in a mixture of tertiary butanol and DMF (e.g., 9:1 v/v).

• Dry the solvent mixture overnight with activated molecular sieves.

• Add the fatty acid (e.g., octanoic acid) to the C3G solution at a specific molar ratio (e.g., 1:10 C3G:fatty acid).

• Add Novozym 435 to the reaction mixture (e.g., 20 g/L).

• Incubate the reaction mixture at a controlled temperature (e.g., 60°C) with stirring for a specific duration (e.g., 24 hours).

• Terminate the reaction by filtering out the enzyme.

• The acylated C3G can be purified from the reaction mixture using appropriate chromatographic techniques.

• The stability of the acylated C3G can then be compared to that of native C3G in both aqueous and lipid-based systems.

Visualizations

The following diagrams illustrate key concepts and workflows related to the stability of C3G.

References

• 1. The Effects and Mechanisms of Cyanidin-3-Glucoside and Its Phenolic Metabolites in Maintaining Intestinal Integrity [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Thermal and pH degradation kinetics of anthocyanins in natural food colorant prepared from black rice bran - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The effects of the interaction between cyanidin‐3‐O‐glucoside (C3G) and walnut protein isolate (WPI) on the thermal and oxidative stability of C3G - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. encyclopedia.pub [encyclopedia.pub]
• 7. Stability Enhancement of Anthocyanins from Blackcurrant (Ribes Nigrum L.) Pomace through Intermolecular Copigmentation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Fabrication and Study of Whey Protein/Cyanidin-3-O-Glucoside Nanoparticles [spkx.net.cn]
• 11. researchgate.net [researchgate.net]
• 12. Nanoencapsulation of Cyanidin 3- O-Glucoside: Purpose, Technique, Bioavailability, and Stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Enzymatic acylation of cyanidin-3-O-glucoside in raspberry anthocyanins for intelligent packaging: Improvement of stability, lipophilicity and functional properties - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Impact of Thermal Degradation of Cyanidin-3-O-Glucoside of Haskap Berry on Cytotoxicity of Hepatocellular Carcinoma HepG2 and Breast Cancer MDA-MB-231 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]

degradation kinetics of cyanidin 3-glucoside at different pH and temperatures

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the degradation kinetics of cyanidin (B77932) 3-glucoside (C3G) at different pH and temperature conditions.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway of cyanidin 3-glucoside?

Cyanidin 3-glucoside (C3G) degradation is primarily initiated by the hydrolysis of the glycosidic bond, releasing the sugar moiety and the unstable aglycone, cyanidin. This is often followed by the opening of the pyrylium (B1242799) ring (C-ring), leading to the formation of a chalcone (B49325) structure. Further degradation can result in the formation of smaller phenolic compounds such as protocatechuic acid (PCA) and phloroglucinaldehyde (PGA).[1][2] The stability of C3G is significantly influenced by environmental factors like pH, temperature, light, and the presence of oxygen.[3][4][5]

Q2: How does pH affect the stability of cyanidin 3-glucoside?

The pH of the medium is a critical factor in the stability of C3G.[5] Generally, C3G is most stable in acidic conditions (pH < 3.0), where it exists predominantly as the red-colored flavylium (B80283) cation.[5][6] As the pH increases, it undergoes structural transformations to the colorless hemiketal (carbinol) form, the blue/purple quinoidal base, and the yellowish chalcone.[3] At neutral (pH 7.0) and alkaline pH, the degradation of C3G is significantly accelerated.[1] For instance, at 70°C and 90°C, C3G is almost completely lost at pH 7.0, while it shows greater stability at pH 2.5 and 4.0.[1]

Q3: What is the effect of temperature on the degradation of cyanidin 3-glucoside?

Elevated temperatures accelerate the degradation of C3G, and this effect is often synergistic with pH.[1][4] The degradation of C3G typically follows first-order kinetics, and the degradation rate constant (k) increases with increasing temperature.[7][8] For example, in one study, the half-life of C3G at pH 7.0 was significantly shorter at 95°C compared to 80°C.[4] Lowering the processing and storage temperature is a key strategy to preserve the content of C3G.[1]

Q4: What are the typical kinetic models used to describe the degradation of cyanidin 3-glucoside?

The thermal degradation of cyanidin 3-glucoside is most commonly described by a first-order kinetic model .[7][8] This is supported by high regression coefficients (R²) in numerous studies. Some studies have also reported second-order kinetics for anthocyanin degradation in solid food systems.[9] The temperature dependence of the degradation rate constant is often modeled using the Arrhenius equation.[8]

Troubleshooting Guide

Issue Encountered	Possible Causes	Recommended Solutions
Rapid loss of red color in C3G solution	High pH of the solution.	Adjust the pH to a more acidic range (ideally pH < 3.0) using food-grade acids like citric acid or hydrochloric acid.
Elevated storage or processing temperature.	Store solutions at refrigerated temperatures (e.g., 4°C) and minimize exposure to high temperatures during experiments.
Exposure to light.	Store solutions in amber-colored vials or wrap containers in aluminum foil to protect from light.
Presence of oxygen.	Degas the solvent and store the solution under an inert atmosphere (e.g., nitrogen or argon).
Presence of metal ions.	Use deionized, distilled water and avoid contact with metal surfaces that can leach ions. Consider using a chelating agent like EDTA if metal contamination is suspected.
Inconsistent degradation rates between experimental batches	Fluctuations in pH.	Use a calibrated pH meter to ensure consistent pH across all samples and buffers.
Temperature variations.	Use a calibrated water bath or incubator with precise temperature control.
Differences in the initial concentration of C3G.	Prepare a stock solution of C3G and dilute it to the desired concentration for each experiment to ensure consistency.
Presence of other interacting compounds.	Be aware that other compounds in your sample matrix (e.g., ascorbic acid, proteins, other phenolics) can accelerate or inhibit C3G degradation.[4][10]
Formation of unexpected degradation products	Complex degradation pathways due to multiple stress factors.	Systematically investigate the effect of each factor (pH, temperature, light, etc.) individually to understand their contribution to the degradation profile.
Enzymatic degradation.	If working with crude extracts, consider the presence of enzymes like polyphenol oxidase (PPO) which can degrade C3G.[11] Heat treatment or the use of enzyme inhibitors may be necessary.

Data Presentation

Table 1: Degradation Rate Constants (k) and Half-Lives (t₁/₂) of Cyanidin 3-Glucoside at Different pH and Temperatures

Temperature (°C)	pH	Rate Constant (k)	Half-Life (t₁/₂)	Reference
70	2.5	-	21% loss after 8h	[1]
70	4.0	-	53% loss after 8h	[1]
70	7.0	-	Almost complete loss	[1]
90	2.5	-	95% loss after 8h	[1]
90	4.0	-	98% loss after 8h	[1]
90	7.0	-	Almost complete loss	[1]
80	7.0	0.00865 min⁻¹	80.18 min	[4]
95	7.0	0.0093 min⁻¹	73.76 min	[4]
60	2.0 - 5.0	k increases with pH	t₁/₂ decreases with pH	[7]
80	2.0 - 5.0	k increases with pH	t₁/₂ decreases with pH	[7]
100	2.0 - 5.0	k increases with pH	t₁/₂ decreases with pH	[7]

Note: The data presented is a summary from various studies and experimental conditions may differ.

Experimental Protocols

Methodology for Studying the Degradation Kinetics of Cyanidin 3-Glucoside

• Preparation of Buffer Solutions: Prepare a series of buffer solutions with the desired pH values (e.g., pH 2.0, 4.0, 7.0) using appropriate buffer systems (e.g., citrate-phosphate buffer).

• Preparation of Cyanidin 3-Glucoside Solution: Dissolve a known amount of pure C3G standard in the prepared buffer solutions to achieve a specific initial concentration.

• Incubation: Aliquot the C3G solutions into vials, seal them to prevent evaporation, and place them in a temperature-controlled environment (e.g., water bath or incubator) set to the desired experimental temperatures.

• Sampling: At predetermined time intervals, withdraw samples from the vials.

• Analysis: Immediately analyze the concentration of C3G in the samples. High-Performance Liquid Chromatography (HPLC) with a C18 column and a UV-Vis detector (monitoring at ~520 nm) is a common and accurate method for quantification.

• Data Analysis: Plot the natural logarithm of the C3G concentration (or the ratio of C3G concentration at time 't' to the initial concentration) versus time. If the degradation follows first-order kinetics, the plot will be linear. The negative slope of this line represents the degradation rate constant (k). The half-life (t₁/₂) can be calculated using the equation: t₁/₂ = 0.693 / k.

Visualizations

Caption: Experimental workflow for studying the degradation kinetics of cyanidin 3-glucoside.

Caption: Key environmental factors influencing the degradation of cyanidin 3-glucoside.

References

• 1. Impact of Thermal Degradation of Cyanidin-3-O-Glucoside of Haskap Berry on Cytotoxicity of Hepatocellular Carcinoma HepG2 and Breast Cancer MDA-MB-231 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Effects and Mechanisms of Cyanidin-3-Glucoside and Its Phenolic Metabolites in Maintaining Intestinal Integrity | MDPI [mdpi.com]
• 3. Cyanidin-3-O-glucoside: Physical-Chemistry, Foodomics and Health Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The effects of the interaction between cyanidin‐3‐O‐glucoside (C3G) and walnut protein isolate (WPI) on the thermal and oxidative stability of C3G - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. [PDF] Effects of pH on the stability of cyanidin and cyanidin 3-O-β-glucopyranoside in aqueous solution | Semantic Scholar [semanticscholar.org]
• 7. Thermal and pH degradation kinetics of anthocyanins in natural food colorant prepared from black rice bran - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Thermal and pH degradation kinetics of anthocyanins in natural food colorant prepared from black rice bran - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Degradation kinetics of cyanidin 3-O-glucoside and cyanidin 3-O-rutinoside during hot air and vacuum drying in mulberry (Morus alba L.) fruit: A comparative study based on solid food system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Degradation of cyanidin-3-O-glucoside induced by antioxidant compounds in model Chinese bayberry wine: Kinetic studies and mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. healthprofessionals.blueberry.org [healthprofessionals.blueberry.org]

Technical Support Center: Enhancing Cyanidin-3-Glucoside Bioavailability through Nanoencapsulation

This technical support center is designed for researchers, scientists, and drug development professionals working on enhancing the bioavailability of cyanidin-3-glucoside (C3G) through nanoencapsulation. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to assist in your research and development efforts.

I. Troubleshooting Guides & FAQs

This section addresses common issues encountered during the nanoencapsulation of C3G and subsequent characterization and bioavailability studies.

Frequently Asked Questions (FAQs)

1. Why is nanoencapsulation necessary for cyanidin-3-glucoside (C3G)?

Cyanidin-3-glucoside, a potent antioxidant anthocyanin, suffers from low bioavailability due to its poor chemical stability under physiological pH conditions, enzymatic degradation in the gastrointestinal tract, and limited intestinal absorption.[1][2] Nanoencapsulation protects C3G from degradation, enhances its stability, and can improve its absorption, thereby increasing its overall bioavailability and therapeutic efficacy.[3][4]

2. What are the most common signs of nanoparticle aggregation, and how can I detect it?

Visual signs of aggregation include cloudiness or visible precipitates in the nanoparticle suspension.[5] For quantitative assessment, Dynamic Light Scattering (DLS) is the most common technique. A significant increase in the Z-average diameter and a high Polydispersity Index (PDI > 0.5) are clear indicators of aggregation.[5] Zeta potential measurements are also crucial; a value close to zero suggests a higher likelihood of aggregation due to reduced electrostatic repulsion between particles.[5]

3. How can I prevent the aggregation of my C3G-loaded nanoparticles?

Preventing aggregation is crucial for a stable and effective nanoformulation. Key strategies include:

• Optimizing Stabilizer Concentration: Insufficient stabilizer will not adequately coat the nanoparticle surface, while excessive amounts can also lead to instability.[6]

• Controlling pH: Maintaining a stable and optimal pH is critical, as changes can affect surface charge and lead to aggregation.[7]

• Using Appropriate Buffers: The choice of buffer can influence nanoparticle stability.

• Controlled Stirring/Sonication: Excessive or uncontrolled energy input during formulation can sometimes induce aggregation.[5]

• Gradual Solvent Exchange: When changing solvents, a gradual exchange (e.g., through dialysis) is preferable to direct resuspension to avoid osmotic shock and aggregation.[8]

4. What are the critical parameters to consider when scaling up the production of C3G nanoparticles?

Scaling up from a lab-scale batch to a larger production volume presents several challenges. Critical parameters to control include:

• Mixing Efficiency: Ensuring uniform mixing at a larger scale is crucial for consistent particle size and encapsulation efficiency.

• Temperature Control: Maintaining a consistent temperature throughout the larger volume is essential.

• Solvent Evaporation Rate: The rate of solvent removal can impact nanoparticle properties and needs to be carefully controlled during scale-up.

• Reproducibility: Establishing robust and well-documented procedures is key to ensuring batch-to-batch consistency.

5. What are some common pitfalls in Caco-2 cell permeability assays for assessing bioavailability?

The Caco-2 cell model is a valuable tool for in vitro permeability studies, but researchers should be aware of potential pitfalls:

• Monolayer Integrity: It is crucial to ensure the integrity of the Caco-2 cell monolayer before and during the experiment. This is typically assessed by measuring the transepithelial electrical resistance (TEER).[9][10]

• Efflux Transporter Activity: Caco-2 cells express efflux transporters (like P-glycoprotein) that can pump the compound back into the apical side, leading to an underestimation of absorption.[9] Using specific inhibitors can help to clarify the role of these transporters.

• Compound Solubility: Poorly soluble compounds can precipitate in the assay medium, leading to inaccurate permeability values.[11]

• Metabolism by Caco-2 cells: Caco-2 cells can metabolize certain compounds, which can affect the measured permeability.

Troubleshooting Guide: Nanoparticle Aggregation

Symptom	Potential Cause	Suggested Solution
Visible precipitation or cloudiness immediately after formulation	Inadequate stabilizer concentration.	Optimize the concentration of the stabilizing agent (e.g., Poloxamer, PVA, Tween 80).[6]
Improper solvent/anti-solvent ratio in nanoprecipitation.	Systematically vary the ratio to find the optimal point for stable nanoparticle formation.
Inefficient homogenization or sonication.	Optimize the energy input (pressure, time, power) to ensure proper particle size reduction and stabilization.
Increased particle size and PDI over time during storage	Suboptimal storage conditions (temperature, light exposure).	Store nanoparticle suspensions at recommended temperatures (often 4°C) and protect from light, especially for light-sensitive compounds like C3G.
Inappropriate pH of the storage medium.	Ensure the pH of the suspension is at a point of maximum stability for the nanoparticles, which can be determined by zeta potential measurements across a pH range.[7]
Microbial contamination.	Use sterile filtration or add a suitable antimicrobial agent if compatible with the formulation and application.
Aggregation upon addition to cell culture media or biological fluids	Protein corona formation leading to destabilization.	Pre-coat nanoparticles with proteins like albumin or use PEGylated nanoparticles to reduce protein binding.
High ionic strength of the medium.	Increase the concentration or molecular weight of the steric stabilizer (e.g., PEG) to provide a more robust protective layer.[8]

II. Experimental Protocols

This section provides detailed methodologies for key experiments related to the nanoencapsulation of C3G and the assessment of its bioavailability.

Protocol 1: Preparation of C3G-Loaded Chitosan (B1678972) Nanoparticles by Ionic Gelation

This protocol describes a common and relatively simple method for encapsulating C3G in chitosan nanoparticles.

Materials:

• Low molecular weight chitosan

• Acetic acid

• Sodium tripolyphosphate (TPP)

• Cyanidin-3-glucoside (C3G)

• Deionized water

Procedure:

• Preparation of Chitosan Solution:

  • Dissolve 300 mg of low molecular weight chitosan in 300 mL of a 1% (v/v) acetic acid solution to obtain a 0.1% chitosan solution.[12]

  • Stir the solution overnight at room temperature to ensure complete dissolution.

  • Filter the chitosan solution through a 0.45 µm syringe filter to remove any undissolved particles.

• Incorporation of C3G:

  • Dissolve the desired amount of C3G in the chitosan solution. The concentration of C3G will need to be optimized based on the desired loading efficiency.

• Nanoparticle Formation:

  • Prepare a 1 mg/mL aqueous solution of sodium tripolyphosphate (TPP).

  • While stirring the C3G-chitosan solution at a moderate speed (e.g., 600 rpm) at room temperature, add the TPP solution dropwise at a rate of approximately 1 mL/min.[13]

  • An opalescent suspension will form, indicating the formation of nanoparticles.

  • Continue stirring for 30 minutes after the addition of TPP is complete.

• Purification of Nanoparticles:

  • Collect the nanoparticles by centrifugation at 14,000 x g for 20 minutes at 4°C.[14]

  • Discard the supernatant and resuspend the nanoparticle pellet in deionized water.

  • Wash the nanoparticles twice more by repeating the centrifugation and resuspension steps to remove unencapsulated C3G and other reagents.

• Lyophilization (Optional for long-term storage):

  • Freeze the final nanoparticle suspension at -80°C.

  • Lyophilize the frozen suspension for 48 hours to obtain a dry powder.

Protocol 2: In Vitro Bioavailability Assessment using the Caco-2 Cell Model

This protocol outlines the procedure for assessing the permeability of nanoencapsulated C3G across a Caco-2 cell monolayer, a widely accepted in vitro model of the human intestinal epithelium.

Materials:

• Caco-2 cells

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with fetal bovine serum (FBS), non-essential amino acids, and penicillin-streptomycin

• Transwell® polycarbonate membrane inserts (0.4 µm pore size)

• Hanks' Balanced Salt Solution (HBSS)

• Lucifer yellow

• C3G and C3G-loaded nanoparticles

Procedure:

• Caco-2 Cell Culture and Seeding:

  • Culture Caco-2 cells in DMEM at 37°C in a humidified atmosphere of 5% CO2.

  • Seed the Caco-2 cells onto the apical (AP) side of the Transwell® inserts at a density of 1 x 10^5 cells/cm².[4]

  • Culture the cells for 21 days to allow for differentiation and the formation of a confluent monolayer with tight junctions. Change the medium every 2-3 days.

• Monolayer Integrity Assessment:

  • Before the transport experiment, measure the transepithelial electrical resistance (TEER) of the cell monolayers using a voltmeter. Monolayers with TEER values exceeding 400 Ω·cm² are typically used.[4]

  • Confirm the integrity by assessing the paracellular flux of Lucifer yellow. The flux should be less than 1% per hour.[4]

• Transport Experiment (Apical to Basolateral - Absorption):

  • Wash the cell monolayers twice with pre-warmed HBSS.

  • Add the test solution (C3G or C3G nanoparticles suspended in HBSS) to the apical (AP) compartment.

  • Add fresh HBSS to the basolateral (BL) compartment.

  • Incubate the plates at 37°C on an orbital shaker.

  • At predetermined time points (e.g., 30, 60, 90, 120 minutes), collect samples from the basolateral compartment and replace with an equal volume of fresh HBSS.[4]

• Sample Analysis:

  • Quantify the concentration of C3G in the collected samples using a suitable analytical method, such as HPLC or LC-MS/MS.

• Calculation of Apparent Permeability Coefficient (Papp):

  • The apparent permeability coefficient (Papp) is calculated using the following equation: Papp (cm/s) = (dQ/dt) / (A * C0) Where:

    • dQ/dt is the steady-state flux of the compound across the monolayer (µg/s).

    • A is the surface area of the membrane (cm²).

    • C0 is the initial concentration of the compound in the apical compartment (µg/mL).

III. Quantitative Data Presentation

This section provides a summary of quantitative data from various studies on the physicochemical properties of C3G-loaded nanoparticles.

Table 1: Physicochemical Properties of C3G-Loaded Nanoparticles

Nanocarrier System	Preparation Method	Particle Size (nm)	Polydispersity Index (PDI)	Encapsulation Efficiency (%)	Reference
Nanoliposomes	Reverse-phase evaporation	165.78 ± 4.3	0.143 ± 0.025	70.43 ± 1.95	[3][15]
Nanoliposomes	Thin-film dispersion	258.9 ± 5.06	-	77.5	[16]
Chitosan Nanoparticles	Ionic Gelation	~100 - 500	-	~60 - 90	[17]
PLGA Nanoparticles	Emulsion solvent evaporation	~150 - 300	< 0.2	> 70	-
Solid Lipid Nanoparticles (SLNs)	High-pressure homogenization	~100 - 250	< 0.3	> 80	-

Note: "-" indicates that the data was not reported in the cited literature. The values for PLGA and SLNs are typical ranges reported for flavonoid encapsulation and may vary for C3G.

IV. Mandatory Visualizations

This section provides diagrams illustrating key signaling pathways and experimental workflows relevant to the nanoencapsulation of C3G.

Diagram 1: Experimental Workflow for C3G Nanoencapsulation and Characterization

Caption: Workflow for the preparation, characterization, and evaluation of C3G nanoparticles.

Diagram 2: C3G-Mediated Activation of the AMPK Signaling Pathway

Caption: C3G activates AMPK, leading to the inhibition of mTOR and gluconeogenesis.[18][19][20]

Diagram 3: C3G-Mediated Activation of the Nrf2 Antioxidant Pathway

Caption: C3G promotes Nrf2 translocation to the nucleus, activating antioxidant gene expression.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Optimization of Conditions for Cyanidin-3-OGlucoside (C3G) Nanoliposome Production by Response Surface Methodology and … [ouci.dntb.gov.ua]
• 4. Caco-2 cell transport of purple sweet potato anthocyanins-phospholipids complex - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. quora.com [quora.com]
• 8. benchchem.com [benchchem.com]
• 9. enamine.net [enamine.net]
• 10. creative-bioarray.com [creative-bioarray.com]
• 11. Permeability for intestinal absorption: Caco-2 assay and related issues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. A simple and user-friendly protocol for chitosan nanoparticle synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Preparation of Chitosan Nanoparticles as a Capable Carrier for Antigen Delivery and Antibody Production - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 16. Cyanidin-3-o-glucoside liposome: Preparation via a green method and antioxidant activity in GES-1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Mechanism of Action of Cyanidin 3-O-Glucoside in Gluconeogenesis and Oxidative Stress-Induced Cancer Cell Senescence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Mechanism of Action of Cyanidin 3-O-Glucoside in Gluconeogenesis and Oxidative Stress-Induced Cancer Cell Senescence - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]

optimizing extraction parameters for maximizing cyanidin 3-glucoside yield from elderberry

Technical Support Center: Optimizing Cyanidin-3-Glucoside Extraction from Elderberry

Welcome to the technical support center for the optimization of cyanidin-3-glucoside extraction from elderberry. This resource is designed for researchers, scientists, and drug development professionals. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to maximize your cyanidin-3-glucoside yield.

Frequently Asked Questions (FAQs)

Q1: What is the most effective and safest solvent for extracting cyanidin-3-glucoside from elderberry?

A1: Aqueous ethanol (B145695) solutions are generally the most effective and are considered Generally Recognized as Safe (GRAS).[1][2] Pure ethanol is effective for anthocyanin aglycones, while water is better for their glycosides.[1] A mixture of ethanol and water, typically in the range of 40-70%, provides a good balance for extracting a broad range of anthocyanins, including cyanidin-3-glucoside.[1][3][4] One study identified an optimal ethanol concentration of 40.9%.[1][2]

Q2: How does temperature affect the stability and yield of cyanidin-3-glucoside during extraction?

A2: Temperature is a critical factor. While higher temperatures can increase extraction efficiency up to a certain point, temperatures above 60°C can lead to the degradation of anthocyanins like cyanidin-3-glucoside.[5] For optimal recovery, lower temperatures are often preferred. For instance, one study found the optimal temperature to be 20°C for maximizing anthocyanin recovery.[1][2] It is crucial to balance extraction efficiency with the thermal stability of the target compound.

Q3: What is the impact of pH on the extraction and stability of cyanidin-3-glucoside?

A3: Cyanidin-3-glucoside is most stable in acidic conditions (pH 2.0-4.0).[6][7][8] As the pH increases towards neutral and alkaline, its stability decreases significantly, leading to degradation.[6] Therefore, it is common practice to acidify the extraction solvent, often with citric acid or formic acid, to maintain a low pH and improve the stability and yield of cyanidin-3-glucoside.[3][7]

Q4: Can advanced extraction techniques like ultrasound-assisted extraction (UAE) or microwave-assisted extraction (MAE) improve my yield?

A4: Yes, both UAE and MAE can significantly improve the extraction yield of cyanidin-3-glucoside and reduce extraction time compared to conventional methods like maceration.[9][10][11] UAE is a non-thermal technique that uses acoustic cavitation to rupture plant cell walls, which is beneficial for heat-sensitive compounds like anthocyanins.[10] MAE uses microwave energy to heat the solvent and sample, which can also enhance extraction efficiency, though temperature control is important to prevent degradation.[5]

Q5: How can I prevent the degradation of cyanidin-3-glucoside during storage of the extract?

A5: To prevent degradation during storage, it is recommended to store the extract at low temperatures (e.g., 5°C) and in the dark, as both light and elevated temperatures can accelerate the degradation of anthocyanins.[11][12] Maintaining an acidic pH also contributes to the stability of the extract. Storage at room temperature can lead to a significant reduction in total monomeric anthocyanin content.[12][13]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low Cyanidin-3-Glucoside Yield	1. Suboptimal Solvent: The solvent may not be ideal for extracting anthocyanin glycosides. 2. Inefficient Extraction Method: The chosen method may not be effectively disrupting the plant cell matrix. 3. Short Extraction Time: The duration of the extraction may be insufficient.	1. Use an aqueous ethanol solution (40-70%).[1][3][4] Acidify the solvent to a pH between 2.0 and 4.0.[6][7][8] 2. Consider using Ultrasound-Assisted Extraction (UAE) or Microwave-Assisted Extraction (MAE) for higher efficiency.[9][10][11] 3. Optimize the extraction time; for UAE, shorter times (e.g., 15-40 minutes) may be sufficient.[1][14]
Extract Discoloration or Browning	1. Degradation of Anthocyanins: Exposure to high temperatures, neutral or alkaline pH, or light can cause degradation.[5][6][15] 2. Oxidation: Presence of oxygen can lead to oxidative degradation.	1. Maintain a low extraction temperature (ideally below 40°C).[3][14] Ensure the pH of the solvent is acidic.[6] Protect the extract from light during and after the process. 2. Consider working under an inert atmosphere (e.g., nitrogen) if oxidation is a major concern.
Inconsistent Results Between Batches	1. Variability in Raw Material: The cyanidin-3-glucoside content in elderberries can vary depending on the cultivar, ripeness, and growing conditions.[5] 2. Inconsistent Extraction Parameters: Minor variations in temperature, time, solvent concentration, or solid-to-liquid ratio can affect the yield.	1. Standardize the source and pre-processing of your elderberry material. If possible, analyze the anthocyanin content of the raw material before extraction. 2. Carefully control and document all extraction parameters for each batch to ensure reproducibility.
Presence of Impurities in the Extract	1. Co-extraction of other compounds: The solvent may be extracting other compounds like sugars, proteins, and other phenolics.[3][16]	1. After the initial extraction, consider a purification step using solid-phase extraction (SPE) with a C18 cartridge to isolate the anthocyanins.[3][16]

Data Presentation: Optimized Extraction Parameters

The following tables summarize key quantitative data from studies optimizing cyanidin-3-glucoside and total anthocyanin extraction from elderberry.

Table 1: Comparison of Different Extraction Methods and Solvents

Extraction Method	Solvent	Temperature (°C)	Time (min)	Total Anthocyanin Content (mg/g biomass)	Reference
Conventional	100% Ethanol	25	60	5.1	[1]
Optimized	40.9% Ethanol	20	15	21.0	[1][2]
Conventional	50% Ethanol	-	-	-	[11]
UAE	45% Ethanol	40	40	- (Optimized for Total Phenols)	[14]
MAE	-	80	5	Highest Anthocyanin Content (relative)	[9]

Table 2: Influence of Ethanol Concentration on Total Phenolic and Anthocyanin Content

Ethanol Concentration (%)	Total Phenolic Content (mg/g biomass)	Total Anthocyanin Content (mg/g biomass)	Reference
0 (Water)	~25	~12	[1]
25	~50	~19	[1]
50	~60.5	~20.9	[1]
75	~55	~18	[1]
100	9.0	5.1	[1]

Experimental Protocols

Protocol 1: Optimized Conventional Extraction

This protocol is based on the optimized conditions for maximizing anthocyanin recovery.

1. Sample Preparation:

• Use freeze-dried elderberry powder.

2. Extraction Solvent Preparation:

• Prepare a 40.9% (v/v) aqueous ethanol solution.

• Adjust the pH to approximately 2.5-3.0 using citric acid or formic acid.

3. Extraction Procedure:

• Mix the elderberry powder with the extraction solvent at a solid-to-liquid ratio of 1:10 (w/v).

• Agitate the mixture at 20°C for 15 minutes.

• Separate the solid residue from the supernatant by centrifugation or filtration.

• Collect the supernatant containing the cyanidin-3-glucoside.

4. Analysis:

• Determine the cyanidin-3-glucoside concentration using HPLC-DAD at 520 nm.

Protocol 2: Ultrasound-Assisted Extraction (UAE)

This protocol provides a general guideline for performing UAE.

1. Sample Preparation:

• Use freeze-dried or fresh, homogenized elderberries.

2. Extraction Solvent Preparation:

• Prepare a 45% (v/v) aqueous ethanol solution.

• Acidify the solvent to a pH of approximately 3.0.

3. Extraction Procedure:

• Place the sample and solvent mixture in a vessel suitable for sonication.

• Immerse the ultrasonic probe into the mixture.

• Apply ultrasound at a specific frequency and power (these parameters may need to be optimized for your specific equipment) for 40 minutes, while maintaining the temperature at 40°C using a cooling bath.

• After sonication, separate the extract from the solid material.

4. Analysis:

• Analyze the cyanidin-3-glucoside content using HPLC-DAD.

Visualizations

Caption: Workflow for optimizing cyanidin-3-glucoside extraction.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Impact of Thermal Degradation of Cyanidin-3-O-Glucoside of Haskap Berry on Cytotoxicity of Hepatocellular Carcinoma HepG2 and Breast Cancer MDA-MB-231 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Determination of cyanidin-3-glucoside (red kernel food colour) in beverages by high performance liquid chromatography and a study of its degradation by quadruple time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Black Elderberry Press Cake as a Source of Bioactive Ingredients Using Green-Based Extraction Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 10. hielscher.com [hielscher.com]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. OPTIMAL EXTRACTION OF PURE ANTHOCYANINS FROM FRUITS OF SAMBUCUS NIGRA | International Society for Horticultural Science [ishs.org]

Technical Support Center: Stabilizing Cyanidin 3-Glucoside During Storage

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to prevent the oxidative degradation of cyanidin (B77932) 3-glucoside (C3G) during storage.

Troubleshooting Guide

This guide addresses common issues encountered during the storage and handling of cyanidin 3-glucoside.

Q1: My C3G solution is rapidly losing its characteristic red/purple color. What could be the cause?

A1: Color loss in C3G solutions is a primary indicator of degradation. Several factors, alone or in combination, could be responsible:

• pH Shift: C3G is most stable in acidic conditions (pH < 3), where it exists as the stable red flavylium (B80283) cation.[1] As the pH increases towards neutral or alkaline, it converts to less stable forms, such as the colorless carbinol pseudo-base (pH 4-5) and the blue quinoidal base (pH > 6), which are more susceptible to degradation.[1][2]

• Exposure to Light: Light, particularly UV light, can accelerate the degradation of C3G.[3]

• Elevated Temperature: Higher temperatures significantly increase the rate of C3G degradation.[1][4]

• Presence of Oxygen: Oxygen is a key factor in the oxidative degradation of C3G.[2] Ensure your solutions are stored in airtight containers and consider de-gassing your solvents.

• Contamination with Metal Ions: Metal ions can catalyze the oxidation of C3G.[2] Use high-purity water and reagents, and avoid contact with metal spatulas or containers where possible.

• Enzymatic Degradation: If working with crude extracts, enzymes like polyphenol oxidase (PPO) can degrade C3G.[3]

Q2: I've stored my C3G powder at the recommended -20°C, but it still seems to be degrading upon reconstitution. Why?

A2: While storing the powder at -20°C is the correct procedure for long-term stability, degradation can still occur during handling and reconstitution.[3]

• Moisture Absorption: C3G is hygroscopic. Absorbed moisture can initiate degradation even at low temperatures. Ensure the container is tightly sealed and consider storing it in a desiccator.

• Freeze-Thaw Cycles: Repeatedly taking the powder out of the freezer can lead to condensation and moisture absorption. Aliquot the powder into smaller, single-use vials to avoid this.

• Reconstitution Conditions: The pH and temperature of the solvent used for reconstitution are critical. Use a pre-chilled, acidic buffer (pH < 3) to dissolve the C3G.

Q3: I am trying to stabilize C3G with a protein, but I am not seeing a significant improvement in stability. What am I doing wrong?

A3: Protein binding can effectively protect C3G, but the success of this method depends on several factors:

• Protein Choice and Concentration: The type of protein and its concentration relative to C3G are important. Whey protein isolate (WPI) and its components like β-lactoglobulin and bovine serum albumin (BSA) have been shown to be effective.[5][6] The binding affinity and stabilizing effect can vary between proteins.[6]

• Interaction Conditions: The pH of the solution affects the charge of both the protein and C3G, influencing their interaction. The interaction is often optimal at a pH where electrostatic and hydrophobic interactions are favorable.[5]

• Formation of the Complex: Ensure that you are allowing sufficient time for the C3G-protein complex to form. This may involve a specific incubation period with gentle stirring.[5]

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for C3G solutions?

A1: For optimal stability, C3G solutions should be stored under the following conditions:

• pH: Below 3.0.[1]

• Temperature: At 4°C for short-term storage and -20°C or lower for long-term storage.[3]

• Light: In amber-colored vials or wrapped in aluminum foil to protect from light.[3]

• Atmosphere: In airtight containers, with the headspace preferably purged with an inert gas like nitrogen or argon to minimize oxygen exposure.

Q2: How does pH affect the stability and color of C3G?

A2: The pH of the solution has a profound effect on both the stability and the color of C3G.[2]

• pH < 3: C3G is in its most stable form, the red flavylium cation.[1]

• pH 4-5: It converts to the colorless carbinol pseudo-base.[1]

• pH > 6: It forms the blue quinoidal base, which is unstable.[1] At neutral to alkaline pH, C3G is highly susceptible to degradation.[1]

Q3: What are some common methods to improve the stability of C3G during storage?

A3: Several strategies can be employed to enhance the stability of C3G:

• Acidification: Maintaining a low pH is the simplest and most effective method.

• Co-pigmentation: The addition of other phenolic compounds can sometimes enhance stability, although this effect can be temperature-dependent.[4]

• Complexation with Proteins: Forming complexes with proteins like whey protein isolate can protect C3G from degradation by encapsulating the molecule.[5]

• Nanoencapsulation: Encapsulating C3G in nanocarriers, such as those made from polysaccharides or proteins, can significantly improve its stability against heat, light, and oxidation.[3]

Q4: What are the primary degradation products of C3G?

A4: The thermal degradation of C3G typically involves the opening of the pyrylium (B1242799) ring to form a chalcone, followed by cleavage into smaller phenolic compounds.[3] The major degradation products are protocatechuic acid (PCA) and phloroglucinaldehyde (PGA).[1]

Data Presentation

Table 1: Effect of Temperature and pH on the Stability of Cyanidin 3-Glucoside.

Temperature (°C)	pH	C3G Loss after 8 hours (%)	Reference
70	2.5	21	[1]
90	2.5	95	[1]
70	4.0	53	[1]
90	4.0	98	[1]
70	7.0	Nearly 100	[1]
90	7.0	Nearly 100	[1]

Table 2: Improvement of Cyanidin 3-Glucoside Half-Life with Walnut Protein Isolate (WPI) at pH 7.0.

Temperature (°C)	C3G Half-life (minutes)	C3G with WPI Half-life (minutes)	Increase in Half-life	Reference
80	80.18	129.8	1.62 times	[5]
95	73.76	74.12	1.05 times	[5]

Table 3: Stability of Encapsulated vs. Non-encapsulated Cyanidin 3-Glucoside.

Storage Condition	Encapsulated C3G Retention (%)	Non-encapsulated C3G Retention (%)	Reference
28 days at 4°C in the dark	83.34	76.63	[3]
28 days at 25°C in the dark	66.80	48.53	[3]
28 days at 25°C under white fluorescent light	43.38	28.09	[3]

Experimental Protocols

Protocol 1: Stabilization of Cyanidin 3-Glucoside with Walnut Protein Isolate (WPI)

This protocol is adapted from a study by He et al.[5]

• Preparation of WPI Solution:

  • Dissolve WPI powder in a pH 7.0 phosphate (B84403) buffer to a final concentration of 0.1 mg/mL.

  • Gently stir the solution with a magnetic stirrer for 3 hours at 25°C to ensure complete hydration.

  • Refrigerate the solution overnight at 4°C.

• Preparation of C3G Solution:

  • Dissolve C3G powder in the same pH 7.0 phosphate buffer to a final concentration of 0.05 mg/mL.

• Formation of C3G-WPI Complex:

  • Mix equal volumes of the WPI and C3G solutions.

  • Gently stir the mixture in the dark at 25°C for 2 hours.

  • Store the resulting complex at 4°C until further analysis.

• Thermal Stability Test:

  • Aliquot the C3G-WPI complex solution and a control C3G solution into separate vials.

  • Heat the vials in a water bath at a desired temperature (e.g., 80°C) for various time intervals (e.g., 0, 20, 40, 60, 80 minutes).

  • After each time point, immediately cool the vials in an ice bath.

  • Dilute the solutions with the pH 7.0 buffer and measure the absorbance at 520 nm using a UV-Vis spectrophotometer to determine the remaining C3G concentration.

Protocol 2: Nanoencapsulation of Cyanidin 3-Glucoside using Spray-Drying

This is a general protocol based on techniques described in the literature.[3]

• Preparation of the Encapsulation Matrix:

  • Prepare a solution of the wall material (e.g., maltodextrin, whey protein isolate) in distilled water. The concentration will depend on the specific material used.

  • Stir until the wall material is completely dissolved.

• Incorporation of C3G:

  • Prepare a concentrated stock solution of C3G in an acidic aqueous solution (e.g., water with 1% citric acid).

  • Add the C3G solution to the wall material solution and mix thoroughly. The ratio of core (C3G) to wall material is a critical parameter to optimize.

• Homogenization:

  • Homogenize the mixture using a high-speed homogenizer to create a uniform emulsion or dispersion.

• Spray-Drying:

  • Feed the homogenized mixture into a spray dryer.

  • Set the inlet and outlet temperatures. These will need to be optimized for the specific wall material and desired powder characteristics. A common starting point is an inlet temperature of 160-180°C and an outlet temperature of 80-90°C.

  • Collect the resulting powder.

• Storage and Stability Analysis:

  • Store the encapsulated C3G powder in a cool, dry, and dark place.

  • To assess stability, expose the powder to various conditions (e.g., different temperatures, light intensities) and periodically measure the C3G content. This can be done by reconstituting the powder in an appropriate solvent and analyzing it via HPLC or UV-Vis spectrophotometry.

Mandatory Visualizations

References

• 1. Impact of Thermal Degradation of Cyanidin-3-O-Glucoside of Haskap Berry on Cytotoxicity of Hepatocellular Carcinoma HepG2 and Breast Cancer MDA-MB-231 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Cyanidin-3-O-glucoside: Physical-Chemistry, Foodomics and Health Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The effects of the interaction between cyanidin‐3‐O‐glucoside (C3G) and walnut protein isolate (WPI) on the thermal and oxidative stability of C3G - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Exploring the effects of whey protein components on the interaction and stability of cyanidin-3-O-glucoside - PubMed [pubmed.ncbi.nlm.nih.gov]

troubleshooting peak tailing in HPLC analysis of cyanidin 3-glucoside

Technical Support Center: HPLC Analysis of Cyanidin (B77932) 3-Glucoside

Welcome to the technical support center for scientists and researchers. This guide provides targeted troubleshooting advice and frequently asked questions (FAQs) to address peak tailing issues encountered during the High-Performance Liquid Chromatography (HPLC) analysis of cyanidin 3-glucoside.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and why is it a problem in the HPLC analysis of cyanidin 3-glucoside?

A1: Peak tailing is a common chromatographic issue where a peak appears asymmetrical, with a trailing edge that extends from the main peak.[1] An ideal peak should be symmetrical, resembling a Gaussian distribution.[1] This distortion is problematic because it can compromise the accuracy and reproducibility of quantification by affecting peak integration, and it reduces the resolution between closely eluting compounds.[1]

Q2: What are the most common causes of peak tailing specific to cyanidin 3-glucoside analysis?

A2: The primary causes of peak tailing for cyanidin 3-glucoside, an anthocyanin, often stem from secondary chemical interactions with the stationary phase and other system issues. Key factors include:

• Secondary Silanol (B1196071) Interactions: Residual, un-capped silanol groups (Si-OH) on the surface of silica-based C18 columns can interact with the polar hydroxyl groups present in the cyanidin 3-glucoside structure.[1][2] This secondary retention mechanism is a major cause of peak tailing.[1][3]

• Mobile Phase pH: The pH of the mobile phase is critical. Cyanidin 3-glucoside is most stable in its flavylium (B80283) cation form under acidic conditions (pH < 3).[4][5] An inappropriate pH can lead to multiple ionized states, causing broadened and tailing peaks.[1]

• Metal Chelation: Anthocyanins, including cyanidin 3-glucoside, can chelate with metal ions (e.g., iron, aluminum, copper) that may be present in the sample, mobile phase, or HPLC system components like stainless steel tubing and frits.[1][6] This can form complexes with different chromatographic behaviors, contributing to peak tailing.[1]

• Column Issues: Problems such as column contamination, degradation of the stationary phase, or the formation of a void at the column inlet can create active sites and disrupt the sample path, leading to tailing for all peaks.[7][8][9]

• System and Injection Issues: Extra-column effects (e.g., excessive tubing length), sample overload, or using an injection solvent significantly stronger than the mobile phase can also cause peak distortion.[7][8]

Q3: How does the mobile phase pH affect the peak shape of cyanidin 3-glucoside?

A3: Mobile phase pH is one of the most critical factors for achieving sharp, symmetrical peaks for cyanidin 3-glucoside. For optimal results, acidic mobile phases with a pH below 3.0 are recommended.[4][10] This ensures the anthocyanin remains in its more stable flavylium form and suppresses the ionization of residual silanol groups on the column, minimizing the secondary interactions that cause tailing.[3][4] Using an acidifier like formic acid, phosphoric acid, or trifluoroacetic acid in the mobile phase is a standard practice.[11][12][13]

Q4: Can my HPLC column be the cause of peak tailing?

A4: Yes, the column is a frequent source of peak tailing. For cyanidin 3-glucoside, which has polar hydroxyl groups, interactions with acidic silanol groups on the silica (B1680970) surface of the column are a primary cause of tailing.[1][2] This can be addressed by:

• Using an End-Capped Column: Modern, high-purity, end-capped columns are designed to have minimal residual silanol groups, significantly reducing tailing for polar compounds.[7]

• Column Contamination: Accumulation of strongly retained compounds from previous injections can create active sites. Flushing the column with a strong solvent may resolve this.[7]

• Column Degradation: Over time, the stationary phase can degrade, exposing more active silanol sites. If performance declines and cannot be restored by cleaning, the column may need replacement.[8][11]

• Column Voids: A void or channel in the packing material at the column inlet can cause peak distortion for all analytes in the chromatogram.[9] This can sometimes be fixed by reversing and flushing the column (if permitted by the manufacturer).[9]

Q5: Could my sample preparation or injection technique be causing the issue?

A5: Yes, sample-related issues can lead to poor peak shape. Two common culprits are:

• Column Overload: Injecting a sample that is too concentrated can saturate the stationary phase, resulting in distorted, tailing peaks.[8][9] To check for this, dilute the sample and re-inject it. If the peak shape improves, overload was the likely cause.[9]

• Injection Solvent: If the sample is dissolved in a solvent that is much stronger (i.e., has a higher elution strength) than the mobile phase, it can cause peak distortion, including tailing or splitting.[8][14] It is best to dissolve the sample in the initial mobile phase or a weaker solvent.

Q6: I've tried optimizing the mobile phase and checking my column, but the peak for cyanidin 3-glucoside still tails. What else could it be?

A6: If common issues have been ruled out, consider the possibility of metal chelation . The B-ring of cyanidin 3-glucoside has a catechol group (two adjacent hydroxyl groups) that can chelate with metal ions present in the HPLC system or sample.[1][15] This interaction can cause significant peak tailing. A simple way to diagnose this is to add a small concentration of a chelating agent, like ethylenediaminetetraacetic acid (EDTA), to the mobile phase (e.g., 0.1 mM). If the peak shape improves, metal chelation is a likely contributor.[1]

Troubleshooting Guide

This section provides a systematic approach to diagnosing and resolving peak tailing for cyanidin 3-glucoside.

Step 1: Initial Diagnosis

First, determine if the peak tailing is specific to cyanidin 3-glucoside or affects all peaks in the chromatogram.

• All Peaks Tailing: This typically points to a system-wide or physical problem. Common causes include a partially blocked column inlet frit, a void in the column, or significant extra-column volume (dead volume) in the tubing or fittings.[9][16]

• Only Cyanidin 3-Glucoside (or other flavonoids) Tailing: This suggests a chemical interaction between the analyte and the chromatographic system.[1] Proceed with the following chemical-focused troubleshooting steps.

Step 2: Mobile Phase Optimization

Optimizing the mobile phase is often the most effective way to address peak tailing for polar analytes like cyanidin 3-glucoside.

• Action: Ensure the mobile phase is sufficiently acidic. A pH between 2.0 and 3.0 is generally ideal.[4][10] Use a common acidifier such as 0.1-0.5% formic acid or phosphoric acid.[12][17]

• Rationale: A low pH protonates residual silanol groups on the stationary phase, preventing them from interacting with the hydroxyl groups on the cyanidin 3-glucoside molecule.[3] It also maintains the analyte in its stable flavylium cation form.[4]

Step 3: Column Evaluation

If mobile phase optimization does not resolve the issue, evaluate the column.

• Action 1: If not already using one, switch to a modern, high-purity, end-capped C18 column. These are designed to minimize silanol interactions.[7]

• Action 2: If the column has been used extensively, flush it with a strong solvent (e.g., isopropanol (B130326) or 100% acetonitrile) to remove contaminants. Always follow the manufacturer's guidelines for column washing.[7]

• Action 3: Protect your analytical column by using a guard column, especially when analyzing complex matrices like plant extracts.

Step 4: Investigate Metal Chelation

If tailing persists, investigate the possibility of metal chelation.

• Action: Prepare a mobile phase containing a low concentration of a chelating agent, such as 0.1 mM EDTA. Equilibrate the column and inject a cyanidin 3-glucoside standard.

• Evaluation: If peak tailing is significantly reduced, metal contamination in the system or sample is the likely cause.[1] Consider passivating the HPLC system to remove metal contaminants.[1]

Data Presentation

Table 1: Summary of Causes and Solutions for Cyanidin 3-Glucoside Peak Tailing

Cause	Description	Recommended Solution(s)
Secondary Silanol Interactions	Polar hydroxyl groups of C3G interact with acidic residual silanols on the silica-based stationary phase.[1]	Lower mobile phase pH to < 3.0 with an acidifier (e.g., formic acid).[3] Use a high-purity, end-capped column.[7]
Inappropriate Mobile Phase pH	pH is not low enough to stabilize the C3G flavylium cation and suppress silanol ionization.[1][4]	Adjust mobile phase pH to a range of 2.0-3.0.[10]
Column Overload	Injecting too high a concentration of the analyte saturates the column.[8]	Reduce sample concentration by diluting the sample or decrease the injection volume.[9]
Metal Chelation	The catechol moiety on the C3G B-ring chelates with metal ions in the HPLC system or sample.[1][15]	Add a chelating agent like 0.1 mM EDTA to the mobile phase.[1] Passivate the HPLC system if necessary.[1]
Column Contamination/Void	Buildup of matrix components or physical degradation of the column bed.[8][9]	Use a guard column. Flush the column with a strong solvent or replace it if necessary.[7]
Extra-Column Effects	Excessive dead volume in tubing and fittings causes band broadening.[8]	Use tubing with a smaller internal diameter and ensure all fittings are properly connected to minimize dead volume.[11]

Table 2: Typical HPLC Method Parameters for Cyanidin 3-Glucoside Analysis

Parameter	Recommended Condition	Reference(s)
Column	C18, End-Capped (e.g., 4.6 x 250 mm, 5 µm)	[17]
Mobile Phase A	Water with 0.1% - 0.5% Formic Acid or Phosphoric Acid	[12][17]
Mobile Phase B	Acetonitrile or Methanol	[11][17]
Elution Mode	Gradient	[17]
Flow Rate	0.5 - 1.0 mL/min	[13][17]
Column Temperature	30 - 35 °C	[13][18]
Detection Wavelength	520 - 525 nm	[5][13]
pH	Adjusted to 2.0 - 3.0	[5][10]

Experimental Protocols

Protocol 1: Mobile Phase pH Optimization

• Preparation: Prepare two mobile phases. Mobile Phase A: Water with 0.5% formic acid. Mobile Phase B: Acetonitrile with 0.5% formic acid.

• Initial Analysis: Run your standard gradient method with these mobile phases and analyze the peak shape of cyanidin 3-glucoside.

• pH Adjustment (If Tailing Persists): Prepare a new Mobile Phase A using a different acidifier, such as 0.2% phosphoric acid, which can achieve a lower pH.

• Equilibration: Thoroughly equilibrate the column with the new mobile phase for at least 15-20 column volumes.

• Re-analysis: Inject a standard solution of cyanidin 3-glucoside and observe the peak shape.

• Evaluation: Compare the peak asymmetry to the chromatogram obtained with the previous mobile phase. A significant improvement in symmetry indicates that mobile phase pH was a primary contributor to the tailing.

Visualizations

Caption: A step-by-step workflow for diagnosing and resolving peak tailing of cyanidin 3-glucoside.

Caption: Desired vs. undesired interactions of cyanidin 3-glucoside with a C18 stationary phase.

References

• 1. benchchem.com [benchchem.com]
• 2. pharmagrowthhub.com [pharmagrowthhub.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. Recent Advances in Anthocyanin Analysis and Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Determination of cyanidin-3-glucoside (red kernel food colour) in beverages by high performance liquid chromatography and a study of its degradation by quadruple time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Metal Chelates of Petunidin Derivatives Exhibit Enhanced Color and Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 7. uhplcs.com [uhplcs.com]
• 8. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. agilent.com [agilent.com]
• 11. benchchem.com [benchchem.com]
• 12. Regularities of Anthocyanins Retention in RP HPLC for “Water–Acetonitrile–Phosphoric Acid” Mobile Phases - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mjas.analis.com.my [mjas.analis.com.my]
• 14. agilent.com [agilent.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 17. cuk.elsevierpure.com [cuk.elsevierpure.com]
• 18. ymcamerica.com [ymcamerica.com]

strategies for improving the delivery of cyanidin 3-glucoside to target tissues

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Cyanidin (B77932) 3-Glucoside (C3G). This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges in enhancing the delivery of C3G to target tissues.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges associated with the delivery of Cyanidin 3-Glucoside (C3G)?

A1: The primary challenges with C3G delivery stem from its inherent physicochemical properties. C3G has low bioavailability due to its poor stability under various conditions and limited absorption in the small intestine.[1][2][3][4][5] It is highly sensitive to degradation by factors such as pH (especially alkaline conditions), temperature, light, oxygen, and metal ions.[6][7][8] This instability during processing, storage, and passage through the gastrointestinal tract significantly limits its therapeutic efficacy.[2][5]

Q2: What are the most promising strategies to improve C3G bioavailability?

A2: Nanoencapsulation is a leading strategy to enhance the bioavailability and stability of C3G.[2][4][5][9] This technology involves encapsulating C3G within nanocarriers, which protects it from degradation and can facilitate controlled release and targeted delivery.[1][2][3] Common nanocarriers include:

• Lipid-based systems: Nanoliposomes and emulsions are effective in shielding C3G from the harsh gastrointestinal environment.[1][2][3][10]

• Protein-based systems: Proteins like whey protein isolate and walnut protein isolate can bind with C3G, improving its thermal and oxidative stability.[2][8]

• Polysaccharide-based systems: Materials like chitosan, alginate, and pectin (B1162225) are used to create nanoparticles that can enhance C3G's stability and bioaccessibility.[2][11]

Q3: How does pH affect the stability and color of C3G, and how can I manage this in my experiments?

A3: C3G is highly pH-sensitive, which affects both its stability and its visible color.[6][7]

• Acidic conditions (pH ≤ 4.0): C3G exists primarily as the stable, red flavylium (B80283) cation.[6]

• Neutral to slightly acidic conditions (pH 5-6): It can transform into a colorless carbinol form or a blue quinoidal form.[6]

• Alkaline conditions (pH > 6.0): It rapidly degrades into a light yellow chalcone (B49325) form.[6]

To manage pH-related instability, it is crucial to work with buffered solutions, especially when not using a protective encapsulation system. For oral delivery systems, encapsulation is key to protect C3G from the alkaline pH of the small intestine.[12]

Q4: Can the metabolites of C3G contribute to its biological activity?

A4: Yes, the metabolites of C3G play a significant role in its overall bioactivity.[12][13] After ingestion, C3G is metabolized in the gastrointestinal tract by gut microbiota into various phenolic compounds, such as protocatechuic acid, phloroglucinaldehyde, vanillic acid, and ferulic acid.[12][13] These metabolites are absorbed into the bloodstream and are known to possess antioxidant and anti-inflammatory properties, contributing to the systemic effects of C3G.[12][13]

Troubleshooting Guides

Issue 1: Low Encapsulation Efficiency of C3G in Nanoliposomes

Potential Cause	Troubleshooting Step
Suboptimal Formulation Parameters	Optimize the ratio of phosphatidylcholine to cholesterol and the concentration of C3G. Response surface methodology can be a useful tool for this optimization.[10]
Inefficient Preparation Method	The reverse-phase evaporation method is known to be simple and efficient for preparing C3G nanoliposomes.[10] Ensure proper execution of the chosen method.
Incorrect pH during Encapsulation	Maintain an acidic pH (around 3-4) during the encapsulation process to ensure the stability of the C3G flavylium cation structure.
Degradation during Processing	Minimize exposure to high temperatures and light during the preparation of the nanoliposomes.

Issue 2: Instability of C3G Formulations During Storage

Potential Cause	Troubleshooting Step
Sensitivity to Temperature	Store C3G formulations, especially non-encapsulated forms, at low temperatures (e.g., 4°C) and in the dark.[2] Encapsulation with materials like whey protein can improve thermal stability.[8]
Oxidative Degradation	Use deoxygenated solvents and consider adding antioxidants to the formulation. Encapsulation can also protect C3G from oxidation.[8]
pH Shifts in the Formulation	Ensure the formulation is well-buffered to maintain an optimal acidic pH for C3G stability.
Aggregation of Nanoparticles	Optimize the surface charge of the nanoparticles (zeta potential) to prevent aggregation. This can often be achieved by adjusting the pH or adding stabilizers.

Issue 3: Poor In Vitro Release Profile of C3G from Nanocarriers

Potential Cause	Troubleshooting Step
Inappropriate Nanocarrier Material	The choice of nanocarrier significantly impacts the release profile. For controlled intestinal release, consider enteric-coated nanoparticles or pH-responsive materials like chitosan.[2]
High Binding Affinity	Strong interactions between C3G and the carrier material (e.g., strong hydrophobic interactions with proteins) might hinder release.[8] Modify the carrier or the formulation to modulate these interactions.
Cross-linking Issues	If using cross-linked nanoparticles, the degree of cross-linking can affect the release rate. Optimize the cross-linker concentration.
Inaccurate In Vitro Model	Ensure your simulated gastrointestinal fluids (SGF and SIF) are correctly prepared and that the experimental conditions (pH, enzymes, temperature, time) accurately mimic physiological conditions.[10][14]

Data Presentation

Table 1: Comparison of Different Nanoencapsulation Systems for C3G Delivery

Nanocarrier System	Key Advantages	Reported Encapsulation Efficiency (%)	Key Findings on Stability/Bioavailability	Reference
Nanoliposomes	Biocompatible, can encapsulate hydrophilic compounds, enhances bioavailability.	~70%	Showed acceptable stability in simulated gastric fluid.[10]	[1][3][10]
Whey Protein Isolate	High stability in acidic conditions and at high temperatures.	Not explicitly stated	Improved thermal stability of C3G under different pH conditions.	[2]
Walnut Protein Isolate	Enhances thermal and oxidative stability.	Not explicitly stated	Increased the half-life of C3G at 80°C and 95°C.[8]	[8]
Low-viscosity Alginate	Improves bioaccessibility and bioavailability.	~84% (binding efficiency)	Increased in vitro bioaccessibility from 46.3% to about 70.0%.[11]	[11]
Silk Fibroin Peptide	Enhances tolerance to alkaline pH and heat resistance.	Not explicitly stated	Increased the average half-life of C3G at 80°C by up to 2.5 times.[15]	[15]

Experimental Protocols

Protocol 1: Preparation of C3G Nanoliposomes using the Reverse-Phase Evaporation Method

This protocol is a generalized representation based on the principles described in the literature.[10]

• Preparation of Lipid Phase: Dissolve a specific ratio of phosphatidylcholine and cholesterol (e.g., 2.87:1 w/w) in a suitable organic solvent (e.g., chloroform/methanol mixture).

• Preparation of Aqueous Phase: Prepare an aqueous solution of C3G at a desired concentration (e.g., 0.17 mg/mL) in an acidic buffer (e.g., citrate (B86180) buffer, pH 3.0) to ensure C3G stability.

• Emulsification: Add the aqueous phase to the lipid phase and sonicate the mixture in an ice bath to form a water-in-oil emulsion.

• Solvent Evaporation: Remove the organic solvent under reduced pressure using a rotary evaporator at a controlled temperature (e.g., 41.41 °C). This will lead to the formation of a viscous gel.

• Nanoliposome Formation: Continue the evaporation until a fluid suspension of nanoliposomes is formed.

• Sizing: To obtain a uniform size distribution, the nanoliposome suspension can be extruded through polycarbonate membranes with a defined pore size (e.g., 100 nm).

• Purification: Remove non-encapsulated C3G by methods such as dialysis or ultracentrifugation.

• Characterization: Characterize the prepared nanoliposomes for particle size, polydispersity index, zeta potential, and encapsulation efficiency.

Protocol 2: In Vitro Digestion Model for Assessing C3G Bioaccessibility

This protocol is a simplified representation of in vitro digestion models.[14]

• Oral Phase (Optional): Mix the C3G formulation with simulated salivary fluid containing α-amylase and incubate at 37°C for a short period (e.g., 2-5 minutes).

• Gastric Phase:

  • Add the sample from the oral phase to simulated gastric fluid (SGF) containing pepsin.

  • Adjust the pH to approximately 2.0-3.0.

  • Incubate at 37°C with gentle agitation for a specified time (e.g., 2 hours).

• Intestinal Phase:

  • Neutralize the gastric digest with a bicarbonate solution.

  • Add simulated intestinal fluid (SIF) containing pancreatin (B1164899) and bile salts.

  • Adjust the pH to approximately 7.0.

  • Incubate at 37°C with gentle agitation for a specified time (e.g., 2-3 hours).

• Sample Analysis: After digestion, centrifuge the sample to separate the micellar fraction (bioaccessible) from the undigested pellet. Analyze the C3G content in the supernatant using a suitable analytical method like HPLC.

Visualizations

Caption: Workflow for C3G delivery system development.

Caption: Key signaling pathways modulated by C3G.

Caption: Troubleshooting low C3G bioavailability.

References

• 1. tandfonline.com [tandfonline.com]
• 2. mdpi.com [mdpi.com]
• 3. Nanoliposomes a future based delivery vehicle of cyanidin-3-O-glucoside against major chronic disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A review of recent advances on cyanidin-3-glucoside: the biotransformation, absorption, bioactivity and applications of nano-encapsulation - Food & Function (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Cyanidin-3-O-glucoside: Physical-Chemistry, Foodomics and Health Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. [PDF] Effects of pH on the stability of cyanidin and cyanidin 3-O-β-glucopyranoside in aqueous solution | Semantic Scholar [semanticscholar.org]
• 8. The effects of the interaction between cyanidin‐3‐O‐glucoside (C3G) and walnut protein isolate (WPI) on the thermal and oxidative stability of C3G - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Nanoencapsulation of Cyanidin 3-O-Glucoside: Purpose, Technique, Bioavailability, and Stability [ouci.dntb.gov.ua]
• 10. Optimization of Conditions for Cyanidin-3-O-Glucoside (C3G) Nanoliposome Production by Response Surface Methodology and Cellular Uptake Studies in Caco-2 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. The Effects and Mechanisms of Cyanidin-3-Glucoside and Its Phenolic Metabolites in Maintaining Intestinal Integrity - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The Effects and Mechanisms of Cyanidin-3-Glucoside and Its Phenolic Metabolites in Maintaining Intestinal Integrity - ProQuest [proquest.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

enzymatic acylation to improve cyanidin 3-glucoside stability and lipophilicity

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the enzymatic acylation of cyanidin-3-glucoside (C3G). This process is crucial for enhancing the stability and lipophilicity of C3G, a potent antioxidant with significant therapeutic potential.

Frequently Asked Questions (FAQs)

Q1: What is the primary goal of enzymatic acylation of C3G?

A1: The primary goal of enzymatic acylation is to improve the stability and lipophilicity of cyanidin-3-glucoside.[1][2][3] C3G is a naturally occurring anthocyanin with strong antioxidant properties, but its application is often limited by its poor stability under various environmental conditions such as heat, light, and pH changes.[4][5][6] Acylation, the process of adding an acyl group (often from a fatty acid), enhances its structural stability and makes it more soluble in lipids, thereby broadening its potential applications in food, pharmaceuticals, and cosmetics.[7][8][9]

Q2: Which enzymes are commonly used for the acylation of C3G?

A2: Lipases are the most frequently used enzymes for the acylation of C3G.[10] Specifically, immobilized Candida antarctica lipase (B570770) B (CALB), commercially known as Novozyme 435, is widely cited for its high efficiency and regioselectivity in catalyzing the acylation reaction.[3][11][12] This enzyme preferentially catalyzes the esterification at the primary hydroxyl group of the glucose moiety of C3G.[3][10]

Q3: What are suitable acyl donors for this reaction?

A3: A variety of acyl donors can be used, and the choice depends on the desired properties of the final product. Common acyl donors include:

• Fatty Acids and their Esters: Short to long-chain fatty acids (e.g., octanoic acid, lauric acid, myristic acid) and their methyl or ethyl esters are widely used to increase lipophilicity.[1][13][3][8]

• Aromatic Acid Esters: Methyl esters of aromatic acids, such as methyl salicylate (B1505791) and methyl benzoate, have also been successfully used and can significantly improve thermostability and photostability.[12][14]

• Phenolic Acids: Acyl donors like caffeic acid and p-coumaric acid can not only improve stability but also potentially enhance the antioxidant activity of the resulting molecule.[15][16]

Q4: How does acylation affect the stability of C3G?

A4: Acylation significantly enhances the stability of C3G through several mechanisms. The attached acyl group can sterically hinder the C-2 position of the pyrylium (B1242799) ring from nucleophilic attack by water, which is a primary degradation pathway for anthocyanins.[3] Additionally, intramolecular π-π stacking interactions can occur between the aromatic rings of the anthocyanin and the acyl group, further stabilizing the molecule.[3][12] This results in improved thermostability and photostability.[1][2][12][17]

Q5: How is the lipophilicity of acylated C3G measured and what are the expected changes?

A5: Lipophilicity is typically determined by measuring the octanol-water partition coefficient (Log P). A higher Log P value indicates greater lipophilicity.[3][8] Enzymatic acylation with fatty acids dramatically increases the Log P value of C3G. For instance, the Log P of native C3G can be negative (indicating hydrophilicity), while acylated C3G can have a positive Log P, signifying a shift to a more lipophilic character.[3][8]

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low Acylation Yield	Suboptimal Reaction Temperature: The enzyme activity is highly dependent on temperature.	Optimize the reaction temperature. For Novozyme 435, temperatures between 50°C and 60°C are often reported to be effective.[8][11][12]
Inappropriate Solvent System: The solubility of both C3G and the acyl donor, as well as enzyme activity, is affected by the solvent.	Use a non-aqueous solvent system. A mixture of a polar aprotic solvent like dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO) with a less polar solvent like tert-butanol (B103910) or acetonitrile (B52724) is often used to dissolve both substrates.[3][8] Ensure the solvent is anhydrous by using molecular sieves, as water can lead to hydrolysis of the ester product.[11]
Incorrect Molar Ratio of Substrates: An insufficient amount of the acyl donor will limit the reaction.	Increase the molar ratio of acyl donor to C3G. Ratios of 10:1 or even higher are commonly used to drive the reaction towards product formation.[11][12]
Enzyme Deactivation: The enzyme may have lost its activity due to improper storage or handling.	Use fresh or properly stored enzyme. Consider increasing the enzyme concentration in the reaction mixture.[8]
Multiple or Unwanted Products	Lack of Regioselectivity: The enzyme may be catalyzing acylation at different positions on the C3G molecule.	While Novozyme 435 is highly regioselective for the 6''-OH of the glucose moiety, using a different lipase might result in different products.[3] Confirm the identity of your enzyme and consider using a more specific one if needed.
Presence of Impurities: Impurities in the C3G extract or acyl donor can lead to side reactions.	Use highly purified C3G and acyl donors. Purification of C3G can be achieved using techniques like semi-preparative HPLC.[3][11]
Difficulty in Product Purification	Similar Polarity of Reactants and Products: Unreacted C3G and the acylated product may have similar polarities, making separation challenging.	Optimize the purification method. Semi-preparative HPLC with a C18 column and a gradient of acetonitrile and formic acid in water is a common and effective method for separating acylated anthocyanins.[3][11]
Product Degradation During Purification: The acylated C3G may be unstable under the purification conditions.	Perform purification steps at low temperatures and protect the samples from light to minimize degradation.
Inconsistent Stability Results	Inaccurate Measurement Techniques: The methods used to assess stability may not be robust.	Standardize stability testing protocols. For thermostability, incubate samples at specific temperatures in the dark and measure the degradation over time using HPLC.[12][17] For photostability, expose samples to a controlled light source and measure degradation.[12][17]
pH of the Medium: The stability of both native and acylated C3G is highly pH-dependent.[4]	Control and report the pH of the buffer system used for stability assays. Anthocyanins are generally more stable at acidic pH values.[4]

Data Presentation

Table 1: Improvement in Lipophilicity of C3G upon Acylation

Compound	Acyl Donor	Log P Value	Reference
Cyanidin-3-glucoside (C3G)	-	-1.59	[8]
C3G-octanoyl ester	Octanoic Acid	1.37	[8]
Cyanidin-3-glucoside (C3G)	-	-0.83	[3]
C3G-octanoic acid	Octanoic Acid	0.68	[3]

Table 2: Enhancement of Thermostability of C3G upon Acylation

Compound	Treatment	Retention Rate (%)	Reference
Cyanidin-3-glucoside (C3G)	75°C for 5 hours	34.1	[12]
C3G-salicyloyl ester (S-C3G)	75°C for 5 hours	70.56	[12]
C3G-octanoyl ester (O-C3G)	75°C for 5 hours	81.39	[12]
Acylated Mulberry Anthocyanins	90°C for 10 hours	44.10	[17]
Non-acylated Mulberry Anthocyanins	90°C for 10 hours	27.44	[17]

Experimental Protocols

1. Enzymatic Acylation of Cyanidin-3-Glucoside

This protocol is a generalized procedure based on common methodologies.[3][11][12]

• Materials:

  • Purified Cyanidin-3-glucoside (C3G)

  • Acyl donor (e.g., octanoic acid, methyl salicylate)

  • Immobilized Lipase (e.g., Novozyme 435)

  • Anhydrous solvent system (e.g., tert-butanol/DMF 9:1 v/v or acetonitrile/DMSO 10:1 v/v)

  • Molecular sieves (4 Å)

  • Reaction vessel (e.g., Erlenmeyer flask)

  • Shaking incubator or magnetic stirrer with heating

• Procedure:

  • Dry the solvent over freshly activated molecular sieves overnight to ensure anhydrous conditions.

  • Dissolve purified C3G in the anhydrous solvent system to a final concentration of approximately 1 mg/mL.

  • Add the acyl donor to the C3G solution. A molar ratio of C3G to acyl donor of 1:10 is a good starting point.

  • Add the immobilized lipase (e.g., Novozyme 435) to the reaction mixture, typically at a concentration of 10-20 g/L.

  • Incubate the reaction mixture at a controlled temperature (e.g., 60°C) with constant stirring (e.g., 250-350 rpm) for 24 hours.

  • Monitor the reaction progress by taking small aliquots at different time points and analyzing them by HPLC.

  • After the reaction is complete, terminate it by filtering out the immobilized enzyme.

  • Remove the solvent from the filtrate under reduced pressure (e.g., using a rotary evaporator).

  • Purify the acylated C3G from the crude product using semi-preparative HPLC.

2. Determination of Octanol-Water Partition Coefficient (Log P)

• Materials:

  • Purified native C3G or acylated C3G

  • n-Octanol

  • Water (or buffer of a specific pH)

  • Separatory funnel or centrifuge tubes

  • UV-Vis Spectrophotometer or HPLC

• Procedure:

  • Prepare a stock solution of the compound (C3G or acylated C3G) in a suitable solvent.

  • Saturate n-octanol with water and water with n-octanol by mixing them and allowing the phases to separate.

  • Add a known amount of the stock solution to a mixture of the saturated n-octanol and water phases in a separatory funnel or centrifuge tube.

  • Shake the mixture vigorously for a set period to allow for partitioning.

  • Separate the two phases by centrifugation or by using a separatory funnel.

  • Determine the concentration of the compound in both the n-octanol and aqueous phases using a UV-Vis spectrophotometer at the λmax of the compound or by HPLC.

  • Calculate the partition coefficient (P) as the ratio of the concentration in the octanol (B41247) phase to the concentration in the aqueous phase.

  • The Log P is the logarithm (base 10) of the partition coefficient.

3. Thermostability and Photostability Assays

• Materials:

  • Solutions of native C3G and acylated C3G in a suitable buffer (e.g., citrate-phosphate buffer at a specific pH)

  • Heating block or water bath

  • Light source with controlled intensity (for photostability)

  • HPLC system

• Procedure for Thermostability:

  • Place aliquots of the sample solutions in sealed vials and incubate them in a heating block or water bath at a constant temperature (e.g., 80°C) in the dark.

  • At predetermined time intervals, remove a vial, cool it down immediately, and analyze the remaining concentration of the compound by HPLC.

  • Calculate the retention rate at each time point relative to the initial concentration.

  • The degradation kinetics can be modeled, and the half-life (t1/2) can be calculated.

• Procedure for Photostability:

  • Place aliquots of the sample solutions in transparent vials or cuvettes.

  • Expose the samples to a light source (e.g., a 450 W lamp) at a controlled temperature.

  • At predetermined time intervals, measure the absorbance at the λmax or analyze the remaining concentration by HPLC.

  • A control sample should be kept in the dark at the same temperature.

  • Calculate the retention rate and degradation kinetics as described for thermostability.

Visualizations

Caption: Workflow of the enzymatic acylation of Cyanidin-3-Glucoside.

Caption: Troubleshooting flowchart for low acylation yield.

References

• 1. researchgate.net [researchgate.net]
• 2. Pharmacological Activities and Chemical Stability of Natural and Enzymatically Acylated Anthocyanins: A Comparative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Enzymatic acylation of cyanidin-3-O-glucoside in raspberry anthocyanins for intelligent packaging: Improvement of stability, lipophilicity and functional properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sources and relative stabilities of acylated and nonacylated anthocyanins in beverage systems - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. tandfonline.com [tandfonline.com]
• 8. Enzymatic fatty acid acylation of cyanidin-3-O-glucoside extracted from black rice bran: thermostability, lipophilicity, cytotoxicity and absorption studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Acylation of Anthocyanins and Their Applications in the Food Industry: Mechanisms and Recent Research Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. mdpi.com [mdpi.com]
• 13. Enzymatic acylation of cyanidin-3-glucoside with fatty acid methyl esters improves stability and antioxidant activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. mdpi.com [mdpi.com]
• 17. Enhancement of Stability and Antioxidant Activity of Mulberry Anthocyanins Through Succinic Acid Acylation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Cyanidin 3-Glucoside Stability with Deep Eutectic Solvents

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for using deep eutectic solvents (DESs) to enhance the stability of cyanidin (B77932) 3-glucoside (C3G).

Troubleshooting Guide

This section addresses specific issues that may be encountered during experimentation.

Issue: Rapid degradation of Cyanidin 3-Glucoside (C3G) is observed even after incorporating it into a Deep Eutectic Solvent (DES).

• Possible Cause 1: Inappropriate DES composition. The choice of hydrogen bond donor (HBD) and hydrogen bond acceptor (HBA) significantly impacts C3G stability. Some organic acids, while effective for extraction, may not provide optimal stability during storage.

• Solution 1: Select DES components that are known to enhance anthocyanin stability. Glycerol-based DES, for instance, have been shown to improve the chemical and color stability of C3G compared to urea-based DES.[1][2] Consider using sugars or sugar alcohols like sorbitol as HBDs.[3]

• Possible Cause 2: High water content in the DES. While a certain amount of water can reduce viscosity and improve mass transfer, excessive water can compromise the hydrogen bonding network of the DES, reducing its protective effect against C3G degradation.[4][5]

• Solution 2: Optimize the water content in your DES. The optimal water content often ranges between 20% and 35% (w/w), but it should be empirically determined for your specific DES and application.[3][4]

• Possible Cause 3: Exposure to high temperatures. C3G is a heat-sensitive compound, and its degradation accelerates at elevated temperatures, even in a DES.[6][7]

• Solution 3: Store C3G-DES solutions at refrigerated temperatures (e.g., 4°C) and in the dark to minimize thermal degradation.[3]

• Possible Cause 4: Unfavorable pH of the DES. The stability of anthocyanins like C3G is highly pH-dependent. They are most stable in acidic conditions (pH < 3).[8][9]

• Solution 4: Use DESs that have an inherently acidic pH or adjust the pH of the C3G-DES solution to the acidic range if your experimental conditions allow. Organic acid-based DESs can be advantageous in this regard.[10]

Issue: The viscosity of the prepared DES is too high, making it difficult to handle and mix with the C3G sample.

• Possible Cause 1: Intrinsic properties of the DES components. Some HBDs and HBAs, particularly those with more hydroxyl or acid groups, can result in highly viscous DESs.[11]

• Solution 1: Select DES components that lead to lower viscosity. For example, DESs prepared with glycerol (B35011) tend to be less viscous than those with some sugars.

• Possible Cause 2: Insufficient water content. Water is a common additive to reduce the viscosity of DESs.[4]

• Solution 2: Gradually add a small percentage of water (e.g., starting from 10% w/w) to your DES and monitor the viscosity until it reaches a manageable level for your application. Be mindful that excessive water can reduce C3G stability.

• Possible Cause 3: Low operating temperature. The viscosity of DESs is temperature-dependent and increases as the temperature decreases.

• Solution 3: Gently warm the DES to a moderate temperature (e.g., 40-50°C) to reduce its viscosity before mixing with C3G.[3][12] However, avoid prolonged exposure to high temperatures to prevent C3G degradation.

Issue: Difficulty in analyzing C3G in DES using High-Performance Liquid Chromatography (HPLC).

• Possible Cause 1: Interference from DES components. The components of the DES may co-elute with C3G or interfere with its detection.

• Solution 1: Develop a specific HPLC method for your C3G-DES system. This may involve adjusting the mobile phase composition and gradient to achieve good separation.[13][14] It is crucial to run a blank DES sample to identify the retention times of the DES components.

• Possible Cause 2: High viscosity of the sample. Highly viscous samples can be problematic for HPLC injectors and columns.

• Solution 2: Dilute the C3G-DES sample with an appropriate solvent (e.g., acidified methanol (B129727) or the mobile phase) before injection to reduce viscosity.

Frequently Asked Questions (FAQs)

Q1: How do I choose the best DES for enhancing C3G stability?

A1: The ideal DES for C3G stability generally possesses the following characteristics:

• Acidic pH: To maintain the stable flavylium (B80283) cation form of C3G.[10]

• Good Hydrogen Bonding Capacity: To interact with the C3G molecule and protect it from degradation.

• Low Water Activity: To minimize hydrolytic degradation.

• Appropriate Viscosity: For ease of handling and application.

Commonly used and effective DESs for anthocyanin stability include those based on choline (B1196258) chloride as the HBA and organic acids (e.g., citric acid, lactic acid) or polyols (e.g., glycerol, sorbitol) as the HBD.[3][10][12]

Q2: What is the mechanism by which DESs enhance C3G stability?

A2: DESs are thought to enhance C3G stability through several mechanisms:

• Hydrogen Bonding: The extensive hydrogen bond network within the DES can form hydrogen bonds with the hydroxyl groups of the C3G molecule, effectively shielding it from degradation reactions.[1]

• Reduced Water Activity: By entrapping water molecules within their structure, DESs reduce the availability of free water, which can participate in the nucleophilic attack and degradation of the C3G structure.[1]

• Viscosity: The high viscosity of some DESs can limit the mobility of reactants, thereby slowing down degradation kinetics.[4]

• Acidic Environment: Many DESs, particularly those based on organic acids, provide an acidic environment that favors the more stable flavylium cation form of C3G.[10]

Q3: Can I use DESs for both the extraction and stabilization of C3G?

A3: Yes, one of the significant advantages of DESs is their ability to act as both efficient extraction solvents and effective stabilizing media for anthocyanins.[12] This dual functionality simplifies processing and can help to preserve the integrity of the C3G from the initial extraction step.

Q4: How does temperature affect the stability of C3G in DESs?

A4: Temperature is a critical factor influencing C3G stability. Even in DESs, increasing the temperature will accelerate the degradation of C3G.[7] The degradation generally follows first-order kinetics.[6] For long-term storage, it is recommended to keep C3G-DES solutions at low temperatures (4°C or -18°C).[7]

Q5: What analytical methods are suitable for quantifying C3G in DESs?

A5: High-Performance Liquid Chromatography (HPLC) with a Diode-Array Detector (DAD) or a UV-Vis detector is the most common and reliable method for the quantification of C3G in DESs.[13][15][16] The detection wavelength is typically set around 520 nm, which is the maximum absorbance for C3G.[15][16] It is essential to develop a validated HPLC method that ensures good separation of C3G from the DES components and any potential degradation products.

Data Presentation

Table 1: Comparison of C3G Stability in Different Deep Eutectic Solvents

DES Components (Molar Ratio)	Temperature (°C)	Half-life (t½) of C3G (days)	Reference
Choline chloride:Glycerol (1:2)	25	> 35	[1]
Choline chloride:Xylitol (1:1)	25	~30	[7]
Choline chloride:Lactic acid (1:1)	25	~20	[1]
Choline chloride:Malic acid (1:1)	25	< 15	[7]
Acidified Methanol (Control)	25	~10	[7]

Note: The half-life values are approximate and can vary depending on the specific experimental conditions.

Experimental Protocols

Protocol 1: Preparation of a Choline Chloride-Based Deep Eutectic Solvent

• Materials: Choline chloride (HBA), a hydrogen bond donor (HBD) (e.g., glycerol, citric acid, sorbitol), magnetic stirrer with heating, and a sealed container.

• Procedure:

  • Weigh the HBA and HBD in the desired molar ratio (e.g., 1:1 or 1:2).

  • Combine the components in a sealed glass vial or beaker.

  • Place the container on a magnetic stirrer with a heating plate.

  • Heat the mixture to 60-80°C while stirring continuously.[12]

  • Continue heating and stirring until a clear, homogeneous liquid is formed.

  • If a specific water content is desired, add the calculated amount of deionized water to the prepared DES and stir until homogeneous.

  • Store the DES in a sealed container at room temperature.

Protocol 2: C3G Stability Assay

• Materials: C3G standard, prepared DES, control solvent (e.g., acidified ethanol), UV-Vis spectrophotometer or HPLC-DAD system, temperature-controlled incubator or water bath, and amber vials.

• Procedure:

  • Prepare a stock solution of C3G in the desired DES and the control solvent.

  • Aliquot the C3G solutions into amber vials to protect them from light.

  • Store the vials at different temperatures (e.g., 4°C, 25°C, 60°C) for a specified period (e.g., 30 days).

  • At regular time intervals (e.g., day 0, 1, 3, 7, 15, 30), withdraw an aliquot from each vial.

  • Analyze the C3G concentration using a UV-Vis spectrophotometer (at ~520 nm) or an HPLC-DAD system.

  • Plot the C3G concentration as a function of time for each condition.

  • Calculate the degradation rate constant (k) and the half-life (t½ = 0.693/k) assuming first-order kinetics.

Protocol 3: HPLC Quantification of C3G

• Instrumentation: HPLC system with a C18 column and a DAD or UV-Vis detector.

• Mobile Phase: A gradient of two solvents is typically used:

  • Solvent A: Water with a small percentage of formic acid (e.g., 0.1-0.5%).[15]

  • Solvent B: Acetonitrile or methanol with a small percentage of formic acid (e.g., 0.1-0.5%).[15]

• Procedure:

  • Prepare a series of C3G standard solutions of known concentrations in the mobile phase to create a calibration curve.

  • Dilute the C3G-DES samples with the mobile phase.

  • Filter the diluted samples through a 0.45 µm syringe filter before injection.

  • Inject the standards and samples into the HPLC system.

  • Set the detection wavelength to ~520 nm.[16]

  • Identify the C3G peak based on its retention time compared to the standard.

  • Quantify the C3G concentration in the samples using the calibration curve.

Mandatory Visualizations

Caption: C3G degradation pathway and influencing factors.

Caption: Experimental workflow for C3G stability analysis in DES.

Caption: How DESs enhance C3G stability.

References

• 1. researchgate.net [researchgate.net]
• 2. Collection - Chemical/Color Stability and Rheological Properties of Cyanidin-3-Glucoside in Deep Eutectic Solvents as a Gateway to Design Task-Specific Bioactive Compounds - ACS Sustainable Chemistry & Engineering - Figshare [figshare.com]
• 3. mdpi.com [mdpi.com]
• 4. Ultrasound-assisted natural deep eutectic solvent extraction of anthocyanin from Vitis davidii Foex. pomace: Optimization, identification, antioxidant activity and stability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. The effects of the interaction between cyanidin‐3‐O‐glucoside (C3G) and walnut protein isolate (WPI) on the thermal and oxidative stability of C3G - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. Factors affecting the stability of anthocyanins and strategies for improving their stability: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Ultrasound-Assisted Extraction of Anthocyanins Using Natural Deep Eutectic Solvents and Their Incorporation in Edible Films - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. Extraction of Anthocyanins with Deep Eutectic Solvents and Chemical Evaluation by High-Performance Liquid Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Extraction of Anthocyanins with Deep Eutectic Solvents and Chemical Evaluation by High-Performance Liquid Chromatography | Springer Nature Experiments [experiments.springernature.com]
• 15. cuk.elsevierpure.com [cuk.elsevierpure.com]
• 16. phcog.com [phcog.com]

Technical Support Center: Optimizing Solid-Phase Extraction for Cyanidin 3-Glucoside Sample Cleanup

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize the solid-phase extraction (SPE) cleanup of cyanidin (B77932) 3-glucoside samples.

Frequently Asked Questions (FAQs)

Q1: What is the most common type of Solid-Phase Extraction (SPE) cartridge for cyanidin 3-glucoside cleanup?

A1: Reversed-phase SPE cartridges are most commonly used for purifying and concentrating cyanidin 3-glucoside. C18 cartridges are a traditional choice, offering good retention of anthocyanins. However, polymeric sorbents like Oasis HLB (Hydrophilic-Lipophilic Balanced) and Oasis PRiME HLB are often preferred as they can provide higher and more consistent recoveries, especially when dealing with complex matrices.

Q2: Why is it crucial to use acidified solvents during the SPE process for cyanidin 3-glucoside?

A2: Cyanidin 3-glucoside is most stable in acidic conditions, typically at a pH below 3.0. In neutral or alkaline environments, it can degrade into colorless or brown compounds, leading to significant sample loss. Acidifying the solvents (e.g., with 0.1% formic acid or trifluoroacetic acid) used for sample loading, washing, and elution helps to maintain the stable flavylium (B80283) cation form of cyanidin 3-glucoside throughout the cleanup process.

Q3: Can I reuse my SPE cartridges for multiple cyanidin 3-glucoside samples?

A3: While it may be technically possible in some cases, it is generally not recommended to reuse SPE cartridges for quantitative analysis of cyanidin 3-glucoside. Reusing cartridges can lead to cross-contamination between samples and a decrease in recovery due to irreversible adsorption of matrix components. For reliable and reproducible results, it is best to use a new cartridge for each sample.

Q4: What are the key steps in a typical SPE workflow for cyanidin 3-glucoside?

A4: A standard SPE protocol involves four main steps:

• Conditioning: The cartridge is treated with an organic solvent (e.g., methanol) to activate the stationary phase.

• Equilibration: The cartridge is flushed with a solution similar to the sample matrix (e.g., acidified water) to prepare it for sample loading.

• Loading: The sample is passed through the cartridge, where cyanidin 3-glucoside is retained on the sorbent.

• Washing: The cartridge is washed with a weak solvent (e.g., acidified water) to remove unretained impurities.

• Elution: The purified cyanidin 3-glucoside is recovered from the cartridge using a strong organic solvent (e.g., acidified methanol (B129727) or ethanol).

Troubleshooting Guide

Issue	Possible Cause(s)	Troubleshooting Steps
Low Recovery of Cyanidin 3-Glucoside	1. Analyte Breakthrough: The analyte did not bind effectively to the SPE sorbent and was lost during the loading or washing steps. This can be due to an inappropriate sorbent, incorrect sample pH, or a sample solvent that is too strong. 2. Incomplete Elution: The elution solvent was not strong enough to desorb the analyte from the sorbent. 3. Analyte Degradation: Cyanidin 3-glucoside may have degraded due to exposure to non-acidic pH, high temperatures, light, or oxygen.	1. Optimize Loading Conditions: Ensure the sample is acidified (pH < 3). If using a C18 cartridge, dilute the sample with acidified water to reduce the organic content. Consider using a more retentive sorbent like Oasis HLB. 2. Strengthen Elution Solvent: Increase the percentage of organic solvent (methanol or ethanol) in the elution solution. Ensure the elution solvent is also acidified. Test different elution solvents; for instance, acidified methanol often yields high recovery.[1] 3. Maintain Stability: Work with chilled, acidified solvents and protect samples from light. Process samples promptly to minimize degradation.
Poor Purity of Eluted Sample	1. Co-elution of Interferences: The wash step was not effective at removing all matrix components that have similar properties to cyanidin 3-glucoside. 2. Inappropriate Wash Solvent: The wash solvent was too weak, leaving interfering compounds on the cartridge.	1. Optimize Wash Step: Increase the strength of the wash solvent by adding a small percentage of organic solvent (e.g., 5% methanol in acidified water). Be cautious not to make the wash solvent so strong that it elutes the cyanidin 3-glucoside. 2. Fractionated Elution: Use a stepwise elution with increasing concentrations of organic solvent to selectively elute the analyte away from interfering compounds.
Inconsistent Results Between Samples	1. Variable Sample pH: Inconsistent acidification of samples can lead to variable retention and recovery. 2. Cartridge Drying Out: If the sorbent bed dries out between steps, it can lead to channeling and inconsistent flow, affecting recovery. 3. Inconsistent Flow Rate: A flow rate that is too fast during loading can result in poor retention.	1. Standardize pH Adjustment: Ensure all samples and solutions are at a consistent, acidic pH. 2. Maintain a Wetted Sorbent Bed: Do not allow the cartridge to dry out between the conditioning, equilibration, and loading steps, unless using a water-wettable sorbent like Oasis HLB. 3. Control Flow Rate: Use a vacuum manifold or positive pressure manifold to maintain a slow and consistent flow rate (e.g., 1-2 mL/min) during sample loading.
Sample Browning or Color Loss	1. Degradation of Cyanidin 3-Glucoside: This is a clear indicator of analyte degradation, likely due to pH instability or oxidation.	1. Strict pH Control: Immediately acidify the sample upon extraction and ensure all subsequent SPE solutions are acidic. 2. Minimize Exposure to Air and Light: Work quickly and use amber vials or cover tubes with foil to protect the sample from light. Consider using degassed solvents.

Quantitative Data Summary

Table 1: Comparison of Cyanidin 3-Glucoside Recovery with Different SPE Cartridges

SPE Cartridge	Sample Matrix	Recovery (%)	Reference
C18	Rat Plasma	68.36	[2]
Oasis HLB	Rat Plasma	~90-110	[3]
Oasis PRiME HLB	Plasma and Urine	High and Consistent	[4]

Table 2: Effect of Elution Solvent Composition on Anthocyanin Recovery

Elution Solvent	Recovery (%)	Notes	Reference
Acidified Methanol (pH 2)	~100	For most anthocyanins with a 1.5 mL elution volume.	[5][6]
Acidified Ethanol (20% with 1% acetic acid)	High Yield	Optimized for extraction, but indicates efficacy for elution.	[7]
70% Acidified Methanol	Higher than acidified ethanol	At 80°C extraction, suggesting strong elution power.	[8]

Experimental Protocols

Protocol 1: General Purpose C18 SPE Cleanup

• Cartridge Conditioning:

  • Pass 3 mL of methanol through the C18 cartridge.

• Cartridge Equilibration:

  • Pass 3 mL of acidified water (e.g., 0.1% formic acid in water) through the cartridge. Do not allow the cartridge to dry.

• Sample Loading:

  • Acidify the cyanidin 3-glucoside sample to pH 2-3 with formic acid.

  • Dilute the sample with at least an equal volume of acidified water.

  • Load the sample onto the cartridge at a flow rate of 1-2 mL/min.

• Washing:

  • Wash the cartridge with 3 mL of acidified water to remove polar impurities.

• Elution:

  • Elute the cyanidin 3-glucoside with 2 mL of acidified methanol (0.1% formic acid in methanol) into a collection tube.

Protocol 2: High Recovery Oasis® HLB SPE Cleanup

• Cartridge Conditioning (Optional for some Oasis® products like PRiME):

  • Pass 1 mL of methanol through the Oasis HLB cartridge.

• Cartridge Equilibration (Optional for some Oasis® products):

  • Pass 1 mL of acidified water (e.g., 0.1% formic acid in water) through the cartridge.

• Sample Loading:

  • Acidify the cyanidin 3-glucoside sample to pH 2-3.

  • Load the sample directly onto the cartridge at a flow rate of 1-2 mL/min.

• Washing:

  • Wash the cartridge with 1 mL of 5% methanol in acidified water to remove interferences.

• Elution:

  • Elute the cyanidin 3-glucoside with 1 mL of acidified methanol (0.1% formic acid in methanol).

Visualizations

Caption: A generalized workflow for solid-phase extraction of cyanidin 3-glucoside.

Caption: A troubleshooting flowchart for low recovery in SPE of cyanidin 3-glucoside.

References

• 1. chemijournal.com [chemijournal.com]
• 2. mjas.analis.com.my [mjas.analis.com.my]
• 3. lcms.cz [lcms.cz]
• 4. lcms.cz [lcms.cz]
• 5. A New Solid Phase Extraction for the Determination of Anthocyanins in Grapes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Solvent optimization for anthocyanin extraction from Syzygium cumini L. Skeels using response surface methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ars.usda.gov [ars.usda.gov]

reducing cyanidin 3-glucoside degradation during thermal processing of foods

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working to reduce the degradation of cyanidin (B77932) 3-glucoside (C3G) during the thermal processing of foods and other biomaterials.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of cyanidin 3-glucoside (C3G) degradation during thermal processing?

A1: The thermal degradation of cyanidin 3-glucoside is a complex process primarily initiated by the cleavage of the glycosidic bond, separating the cyanidin aglycone from the glucose moiety.[1] This is often followed by the opening of the heterocyclic C-ring to form a chalcone, which is colorless and can further break down into smaller phenolic compounds like protocatechuic acid and phloroglucinaldehyde.[2][3] The presence of oxygen can significantly accelerate this degradation process.[1]

Q2: How does pH influence the thermal stability of C3G?

A2: pH plays a critical role in the stability of C3G. C3G is most stable in acidic conditions (pH < 3), where it exists predominantly in its colored flavylium (B80283) cation form.[4][5] As the pH increases towards neutral and alkaline conditions, C3G is converted to less stable forms, including the colorless hemiketal (carbinol) and the blue quinoidal base, which are more susceptible to thermal degradation.[2][3] At neutral pH, significant degradation can occur even at moderate temperatures.[2]

Q3: What is co-pigmentation and how can it protect C3G from thermal degradation?

A3: Co-pigmentation is a phenomenon where other non-colored organic molecules, known as co-pigments (e.g., phenolic acids, flavonoids, and some organic acids), form molecular complexes with anthocyanins like C3G.[3][6] These interactions, which include hydrogen bonding and π-π stacking, help to stabilize the C3G molecule, protecting it from hydration and subsequent degradation.[3][7] This complex formation can also lead to an enhancement and shift in color, known as hyperchromic and bathochromic effects, respectively.[8]

Q4: What is encapsulation and which techniques are most effective for protecting C3G?

A4: Encapsulation is a process where C3G is entrapped within a protective matrix or wall material, creating micro- or nanoparticles.[9][10] This provides a physical barrier against adverse environmental factors like heat, oxygen, and light.[10][11] Commonly used and effective techniques include:

• Spray drying: A widely used industrial method that involves atomizing a solution of C3G and a carrier material into hot air to produce a powder.[9][11][12]

• Freeze drying (Lyophilization): A gentle method that involves freezing the C3G solution and then removing the water by sublimation under vacuum, which is effective at preserving the compound's integrity.[11][12]

• Emulsification and Liposomal systems: These techniques involve creating oil-in-water emulsions or lipid vesicles to encapsulate C3G, offering protection and potentially enhancing bioavailability.[9][11]

Q5: Can the addition of antioxidants prevent C3G degradation?

A5: The effect of antioxidants on C3G stability can be complex. While some antioxidants can protect against oxidative degradation, others, such as ascorbic acid, have been shown to accelerate C3G degradation under certain conditions.[13] This is because ascorbic acid can act as a pro-oxidant in the presence of metal ions or oxygen. Some sulfur-containing antioxidants like cysteine and glutathione (B108866) have also been observed to promote the degradation of C3G.[13] Therefore, the choice of antioxidant and the specific processing conditions are crucial.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Significant color loss and C3G degradation at relatively low processing temperatures.	High pH of the medium: C3G is highly unstable at neutral or near-neutral pH.[2]	- Adjust the pH of the food matrix to be more acidic (ideally pH < 4).[4] - Consider the use of food-grade acids like citric acid or tartaric acid.
C3G degradation is still high despite using an acidic pH.	Presence of oxygen: Oxygen accelerates the thermal degradation of C3G.[1]	- Process under vacuum or in an inert atmosphere (e.g., nitrogen).[14] - De-aerate the product before heating.
Inconsistent C3G stability across different batches of the same product.	Variability in raw material composition: The presence of naturally occurring co-pigments or metal ions can vary.	- Standardize raw materials. - Analyze for the presence of potential co-pigments or interfering substances.
Low encapsulation efficiency during spray drying.	Inappropriate carrier material or processing parameters.	- Optimize the inlet and outlet temperatures. - Select a suitable carrier material such as maltodextrin (B1146171) or gum arabic.[15] - Adjust the ratio of core to wall material.
Rapid release of C3G from encapsulated particles.	High water solubility of the wall material.	- Use a combination of wall materials to modify the release profile.[15] - Consider double encapsulation techniques.
Unexpected acceleration of C3G degradation after adding antioxidants.	Pro-oxidant activity of the added antioxidant.	- Re-evaluate the choice of antioxidant. Ascorbic acid can be problematic.[13] - Test different concentrations of the antioxidant. - Ensure the absence of metal ions that can catalyze pro-oxidant activity.

Quantitative Data Summary

Table 1: Effect of Temperature and pH on the Half-life of Cyanidin 3-Glucoside

Temperature (°C)	pH	Half-life (t1/2)	Source
70	2.5	> 8 hours (21% degradation)	[2]
90	2.5	< 8 hours (95% degradation)	[2]
70	4.0	< 8 hours (53% degradation)	[2]
90	4.0	< 8 hours (98% degradation)	[2]
70	7.0	Almost complete degradation	[2]
90	7.0	Almost complete degradation	[2]
80	3.0	386.3 min	[5]
80	6.0	109.2 min	[5]
80	7.0	80.18 min (without WPI)	[16]
80	7.0	129.8 min (with WPI)	[16]
95	7.0	73.76 min (without WPI)	[16]
95	7.0	74.12 min (with WPI)	[16]

WPI: Walnut Protein Isolate

Table 2: Degradation Kinetics of Cyanidin 3-Glucoside under Different Conditions

Condition	Kinetic Model	Rate Constant (k)	Activation Energy (Ea) (kJ/mol)	Source
Thermal degradation in Nitrogen	Three steps	-	65.85	[1]
Thermal degradation in Air	Three steps	-	80.98	[1]
Thermal degradation in black rice bran colorant powder (pH 2.0-5.0, 60-100°C)	First-order	Increases with temperature and pH	Decreases with increasing pH	[17]
Hot air and vacuum drying of mulberry fruit (60-75°C)	Second-order	Higher in vacuum drying	-	[14]

Experimental Protocols

Protocol 1: Evaluation of C3G Thermal Stability

• Preparation of C3G Solution: Prepare a stock solution of cyanidin 3-glucoside in a suitable buffer at the desired pH (e.g., citrate (B86180) buffer for acidic pH, phosphate (B84403) buffer for neutral pH).

• Thermal Treatment: Aliquot the C3G solution into sealed, airtight vials. Place the vials in a temperature-controlled water bath or oven at the desired processing temperature (e.g., 80°C).

• Sampling: At predetermined time intervals, remove a vial from the heat source and immediately place it in an ice bath to stop the degradation reaction.

• Quantification of C3G: Analyze the concentration of C3G in each sample using High-Performance Liquid Chromatography (HPLC) with a C18 column and a UV-Vis detector set to the wavelength of maximum absorbance for C3G (typically around 520 nm). A gradient elution with acidified water and methanol (B129727) or acetonitrile (B52724) is commonly used.

• Data Analysis: Plot the natural logarithm of the C3G concentration versus time. If the plot is linear, the degradation follows first-order kinetics. The slope of the line will be the negative of the degradation rate constant (k). The half-life (t1/2) can be calculated as 0.693/k.

Protocol 2: Microencapsulation of C3G by Spray Drying

• Preparation of the Feed Solution: Dissolve the wall material (e.g., maltodextrin, gum arabic, or a combination) in distilled water to create a solution. Gently stir until fully dissolved.

• Incorporation of C3G: Add the cyanidin 3-glucoside to the wall material solution and mix thoroughly.

• Spray Drying:

  • Set the inlet temperature of the spray dryer (e.g., 160-180°C).

  • Adjust the feed flow rate and the atomization pressure to achieve a desired outlet temperature (e.g., 80-100°C).

  • Feed the C3G-wall material solution into the spray dryer.

• Powder Collection: Collect the resulting microencapsulated powder from the collection chamber.

• Evaluation of Encapsulation Efficiency:

  • Determine the total C3G content in the powder by dissolving a known amount in a suitable solvent to break the microcapsules and analyzing by HPLC.

  • Determine the surface C3G content by washing a known amount of powder with a solvent that dissolves the C3G on the surface but does not disrupt the microcapsules, followed by HPLC analysis of the washing solvent.

  • Calculate the encapsulation efficiency (%) as: [(Total C3G - Surface C3G) / Total C3G] x 100.

Visualizations

Caption: Thermal degradation pathway of Cyanidin 3-Glucoside (C3G).

Caption: Protective mechanisms against C3G degradation.

References

• 1. Thermal degradation of cyanidin-3-O-glucoside: Mechanism and toxicity of products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Impact of Thermal Degradation of Cyanidin-3-O-Glucoside of Haskap Berry on Cytotoxicity of Hepatocellular Carcinoma HepG2 and Breast Cancer MDA-MB-231 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Cyanidin-3-O-glucoside: Physical-Chemistry, Foodomics and Health Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Review of the Current Knowledge of Thermal Stability of Anthocyanins and Approaches to Their Stabilization to Heat - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Degradation kinetics of cyanidin-3-glucoside in the presence of ferulic acid or resveratrol and identification of its copigmented products - American Chemical Society [acs.digitellinc.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. books.rsc.org [books.rsc.org]
• 13. Degradation of cyanidin-3-O-glucoside induced by antioxidant compounds in model Chinese bayberry wine: Kinetic studies and mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Degradation kinetics of cyanidin 3-O-glucoside and cyanidin 3-O-rutinoside during hot air and vacuum drying in mulberry (Morus alba L.) fruit: A comparative study based on solid food system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. The effects of the interaction between cyanidin‐3‐O‐glucoside (C3G) and walnut protein isolate (WPI) on the thermal and oxidative stability of C3G - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Thermal and pH degradation kinetics of anthocyanins in natural food colorant prepared from black rice bran - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Study of Antioxidant Activity: Cyanidin 3-Glucoside vs. Cyanidin

An objective analysis for researchers, scientists, and drug development professionals on the comparative antioxidant efficacy of the anthocyanin cyanidin (B77932) 3-glucoside and its aglycone form, cyanidin.

This guide provides a detailed comparison of the antioxidant properties of cyanidin 3-glucoside (C3G), a common dietary anthocyanin, and its aglycone, cyanidin. The evaluation is based on experimental data from various in vitro antioxidant capacity assays and an exploration of the underlying molecular signaling pathways involved in their antioxidant action.

Executive Summary

In vitro studies consistently demonstrate that cyanidin, the aglycone form, exhibits a higher direct antioxidant capacity compared to its glycosylated counterpart, cyanidin 3-glucoside. This is evidenced by lower IC50 values in radical scavenging assays such as DPPH and ABTS, and a higher capacity in assays like ORAC. The presence of the glucose moiety in C3G is thought to sterically hinder the molecule's ability to quench free radicals. However, it is crucial to consider that C3G is metabolized in the body, with the glucose moiety being cleaved to release cyanidin. This metabolic conversion suggests that the in vivo antioxidant effects of C3G are likely attributable, at least in part, to the activity of cyanidin itself. Both compounds have been shown to modulate cellular antioxidant defenses through the activation of the Nrf2 signaling pathway, a key regulator of endogenous antioxidant and detoxification enzymes.

Quantitative Comparison of Antioxidant Activity

The following tables summarize the available quantitative data from various in vitro antioxidant assays, comparing the activity of cyanidin and cyanidin 3-glucoside.

Antioxidant Assay	Compound	Result	Interpretation
DPPH Radical Scavenging Activity	Cyanidin	IC50: ~4.85 µM	Higher antioxidant activity
Cyanidin 3-Glucoside	IC50: ~7.29 µM	Lower antioxidant activity
ABTS Radical Scavenging Activity	Cyanidin	Lower IC50	Higher antioxidant activity
Cyanidin 3-Glucoside	Higher IC50	Lower antioxidant activity
Oxygen Radical Absorbance Capacity (ORAC)	Cyanidin	Higher Activity	Higher antioxidant capacity
Cyanidin 3-Glucoside	6.36 µmol TE/µmol	Lower antioxidant capacity
Superoxide (B77818) Radical Scavenging	Cyanidin	Higher Activity	More effective at scavenging superoxide radicals
Cyanidin 3-Glucoside	Lower Activity	Less effective at scavenging superoxide radicals
Ferric Reducing Antioxidant Power (FRAP)	Cyanidin	Data not available for direct comparison	-
Cyanidin 3-Glucoside	FRAP values reported in various extracts	-

Experimental Protocols

Detailed methodologies for the key antioxidant assays cited in this guide are provided below to facilitate experimental replication and further research.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom to the stable DPPH radical.

• Reagents:

  • DPPH (2,2-diphenyl-1-picrylhydrazyl) solution (typically 0.1 mM in methanol (B129727) or ethanol).

  • Test compounds (cyanidin and cyanidin 3-glucoside) at various concentrations.

  • Methanol or ethanol (B145695) as a solvent.

  • Positive control (e.g., Ascorbic acid, Trolox).

• Procedure:

  • Prepare a working solution of DPPH in methanol with an absorbance of approximately 1.0 at 517 nm.

  • In a 96-well plate, add a specific volume of the test compound or standard to each well.

  • Add the DPPH working solution to each well and mix thoroughly.

  • Incubate the plate in the dark at room temperature for a specified time (e.g., 30 minutes).

  • Measure the absorbance at 517 nm using a microplate reader.

  • The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

  • The IC50 value (the concentration of the antioxidant that scavenges 50% of the DPPH radicals) is determined by plotting the percentage of inhibition against the compound concentration.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay measures the ability of an antioxidant to scavenge the pre-formed ABTS radical cation (ABTS•+).

• Reagents:

  • ABTS stock solution (e.g., 7 mM in water).

  • Potassium persulfate solution (e.g., 2.45 mM in water).

  • Test compounds at various concentrations.

  • Ethanol or phosphate-buffered saline (PBS) for dilution.

  • Positive control (e.g., Trolox).

• Procedure:

  • Generate the ABTS•+ solution by mixing the ABTS stock solution with the potassium persulfate solution and allowing it to stand in the dark at room temperature for 12-16 hours.

  • Dilute the ABTS•+ solution with ethanol or PBS to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Add a specific volume of the test compound or standard to the diluted ABTS•+ solution.

  • Incubate the mixture at room temperature for a specific time (e.g., 6 minutes).

  • Measure the absorbance at 734 nm.

  • Calculate the percentage of inhibition as described for the DPPH assay.

  • The results can also be expressed as Trolox Equivalent Antioxidant Capacity (TEAC).

Ferric Reducing Antioxidant Power (FRAP) Assay

This assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).

• Reagents:

  • FRAP reagent: prepared by mixing acetate (B1210297) buffer (300 mM, pH 3.6), a solution of 10 mM TPTZ (2,4,6-tripyridyl-s-triazine) in 40 mM HCl, and a solution of 20 mM FeCl₃·6H₂O in a 10:1:1 ratio.

  • Test compounds at various concentrations.

  • Standard solution of known Fe²⁺ concentration (e.g., FeSO₄·7H₂O) or Trolox.

• Procedure:

  • Warm the FRAP reagent to 37°C.

  • Add a small volume of the test compound or standard to the FRAP reagent.

  • Incubate the mixture at 37°C for a specific time (e.g., 4 minutes).

  • Measure the absorbance at 593 nm.

  • The antioxidant capacity is determined by comparing the change in absorbance of the sample to a standard curve and is expressed as Fe²⁺ equivalents or Trolox equivalents.

Signaling Pathways and Mechanisms of Action

Both cyanidin and cyanidin 3-glucoside exert their antioxidant effects not only through direct radical scavenging but also by modulating intracellular signaling pathways that enhance the body's endogenous antioxidant defense systems. A key pathway implicated in the action of both compounds is the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway.

Experimental Workflow for Antioxidant Activity Comparison

The following diagram illustrates a generalized workflow for the comparative evaluation of the antioxidant activity of two compounds.

A Comparative Analysis of the Anti-Inflammatory Effects of Cyanidin 3-Glucoside and Delphinidin 3-Glucoside

A comprehensive guide for researchers and drug development professionals on the differential anti-inflammatory properties of two prominent anthocyanins, supported by experimental data and detailed protocols.

Cyanidin (B77932) 3-glucoside (C3G) and delphinidin (B77816) 3-glucoside (D3G) are two of the most abundant anthocyanins found in pigmented fruits and vegetables, recognized for their potent antioxidant and anti-inflammatory activities.[1][2] This guide provides a detailed comparison of their anti-inflammatory effects, drawing on published experimental data. The key differences in their chemical structures, specifically the number of hydroxyl groups on the B-ring, are thought to underlie their distinct biological activities.

Quantitative Comparison of Anti-Inflammatory Activity

The following tables summarize the quantitative data on the inhibitory effects of C3G and D3G on key inflammatory mediators. It is important to note that the data are compiled from various studies and experimental conditions may differ.

Inflammatory Mediator	Cell Line	Stimulant	Cyanidin 3-Glucoside (C3G) Inhibition	Delphinidin 3-Glucoside (D3G) Inhibition	Reference
TNF-α Production	Human Neutrophils	-	50% inhibition	Not Reported	[3]
IL-6 Production	Human Neutrophils	-	30% inhibition	Not Reported	[3]
NO Production	RAW 264.7 Macrophages	LPS	Dose-dependent decrease	Not Reported	[4]
PGE₂ Production	RAW 264.7 Macrophages	LPS	Dose-dependent decrease	Not Reported	[4]
iNOS Expression	THP-1 Macrophages	LPS	Dose-dependent decrease	Not Reported	[5]
COX-2 Expression	THP-1 Macrophages	LPS	Dose-dependent decrease	Not Reported	[5]
PD-L1 Expression	HCT-116 Cells	-	39.5% inhibition (p = 0.0110)	No significant inhibition	[6]
PD-1 Expression	PBMCs (co-cultured with HCT-116)	-	38.7% decrease (p = 0.0007)	49.5% decrease (p = 0.0378)	[6]
PD-1 Expression	PBMCs (co-cultured with HT-29)	-	25.6% decrease (p = 0.0093)	51.0% decrease (p = 0.0345)	[6]

Note: "Not Reported" indicates that the specific data for that compound was not available in the cited comparative studies.

Mechanisms of Anti-Inflammatory Action

Both C3G and D3G exert their anti-inflammatory effects primarily through the modulation of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways. These pathways are central to the inflammatory response, controlling the expression of numerous pro-inflammatory genes.

NF-κB Signaling Pathway

The NF-κB pathway is a key regulator of inflammation. In resting cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals like lipopolysaccharide (LPS) or tumor necrosis factor-alpha (TNF-α), IκB is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes.

MAPK Signaling Pathway

The MAPK pathway is another critical signaling cascade involved in inflammation. It consists of a series of protein kinases that are activated in response to extracellular stimuli, leading to the activation of transcription factors that regulate the expression of inflammatory mediators.

Experimental Protocols

Detailed methodologies for key experiments cited in the literature are provided below.

Cell Culture and LPS-Induced Inflammation in RAW 264.7 Macrophages

• Cell Culture: RAW 264.7 murine macrophages are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin (B1217042) at 37°C in a humidified atmosphere of 5% CO₂.[7]

• Seeding: Cells are seeded into appropriate well plates (e.g., 96-well for viability assays, 6-well for protein extraction) and allowed to adhere overnight.

• Treatment: Cells are pre-treated with varying concentrations of C3G or D3G for 1 hour.[7]

• Stimulation: Following pre-treatment, cells are stimulated with lipopolysaccharide (LPS) (e.g., 1 µg/mL) to induce an inflammatory response.[7]

• Incubation: Cells are incubated for a specified period (e.g., 24 hours for cytokine measurements).

• Sample Collection: Supernatants are collected for cytokine analysis (ELISA), and cell lysates are prepared for protein analysis (Western blot).

Enzyme-Linked Immunosorbent Assay (ELISA) for TNF-α and IL-6

• Coating: A 96-well plate is coated with a capture antibody specific for either TNF-α or IL-6 and incubated overnight.[8]

• Blocking: The plate is washed and blocked with a suitable blocking buffer to prevent non-specific binding.

• Sample Incubation: Cell culture supernatants and standards are added to the wells and incubated.

• Detection Antibody: A biotinylated detection antibody specific for the target cytokine is added and incubated.[8]

• Enzyme Conjugate: Streptavidin-horseradish peroxidase (HRP) is added, which binds to the biotinylated detection antibody.

• Substrate Addition: A substrate solution (e.g., TMB) is added, which is converted by HRP to produce a colored product.

• Measurement: The reaction is stopped, and the absorbance is measured at a specific wavelength (e.g., 450 nm).[8] The concentration of the cytokine in the samples is determined by comparison to a standard curve.[9]

Western Blot for NF-κB p65 and Phospho-p65

• Protein Extraction: Cells are lysed, and total protein is extracted. Protein concentration is determined using a BCA or Bradford assay.

• SDS-PAGE: Equal amounts of protein (e.g., 40 µg) are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).[10]

• Transfer: Proteins are transferred from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.[10]

• Blocking: The membrane is blocked with a blocking buffer (e.g., 5% non-fat milk or bovine serum albumin in TBST) to prevent non-specific antibody binding.[10]

• Primary Antibody Incubation: The membrane is incubated with a primary antibody specific for total p65 or phospho-p65 (Ser536) overnight at 4°C.[10][11]

• Secondary Antibody Incubation: The membrane is washed and incubated with an HRP-conjugated secondary antibody.[10]

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.[12]

Cell Viability Assay (MTT)

• Cell Seeding and Treatment: Cells are seeded in a 96-well plate and treated with various concentrations of C3G or D3G as described in the inflammation protocol.

• MTT Addition: After the treatment period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (e.g., 0.5 mg/mL final concentration) is added to each well.[13]

• Incubation: The plate is incubated for 3-4 hours at 37°C to allow for the formation of formazan (B1609692) crystals by viable cells.[13][14]

• Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO or SDS-HCl solution) is added to dissolve the formazan crystals.[14][15]

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.[14] Cell viability is expressed as a percentage of the control group.

Conclusion

Both cyanidin 3-glucoside and delphinidin 3-glucoside demonstrate significant anti-inflammatory properties by targeting the NF-κB and MAPK signaling pathways. The available data suggests that C3G may be a more potent inhibitor of certain inflammatory mediators like TNF-α and IL-6 in some cell types, while D3G shows greater efficacy in modulating immune checkpoint proteins like PD-1. However, direct comparative studies under identical experimental conditions are limited. Further research is warranted to fully elucidate the differential anti-inflammatory effects and to determine their therapeutic potential for various inflammatory conditions. The detailed protocols provided in this guide offer a foundation for researchers to conduct such comparative studies and further explore the mechanisms of these promising natural compounds.

References

• 1. Frontiers | Cyanidin-3-glucoside: targeting atherosclerosis through gut microbiota and anti-inflammation [frontiersin.org]
• 2. news-medical.net [news-medical.net]
• 3. Cyanidin and Cyanidin-3-Glucoside Alleviate Peptic Ulcer Disease: Insights from in vitro, and in vivo Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Anthocyanins, delphinidin-3-O-glucoside and cyanidin-3-O-glucoside, inhibit immune checkpoints in human colorectal cancer cells in vitro and in silico - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Determination of Interleukin-6 and Tumor Necrosis Factor-alpha concentrations in Iranian-Khorasanian patients with preeclampsia - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Western blot Protocol specific for NFkB p65 antibody (NBP1-96139): Novus Biologicals [novusbio.com]
• 11. Phospho-NF-kappaB p65 (Ser536) (93H1) Rabbit Monoclonal Antibody | Cell Signaling Technology [cellsignal.com]
• 12. fivephoton.com [fivephoton.com]
• 13. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 14. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - JP [thermofisher.com]
• 15. MTT (Assay protocol [protocols.io]

In Vivo Neuroprotective Efficacy of Cyanidin-3-Glucoside: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the in vivo neuroprotective effects of Cyanidin-3-glucoside (C3G) across various mouse models of neurological disorders. We present supporting experimental data, detailed methodologies for key experiments, and visual representations of implicated signaling pathways to facilitate a comprehensive understanding of C3G's therapeutic potential.

Cyanidin-3-glucoside, a prominent anthocyanin found in various fruits and berries, has garnered significant attention for its potent antioxidant and anti-inflammatory properties.[1][2] Emerging in vivo evidence suggests that C3G can cross the blood-brain barrier, making it a promising candidate for mitigating neuronal damage in a range of neurodegenerative and acute brain injury models.[2] This guide synthesizes findings from multiple studies to offer a comparative perspective on its efficacy and mechanisms of action.

Comparative Efficacy of Cyanidin-3-glucoside Across Mouse Models

The neuroprotective effects of C3G have been validated in several mouse models, each mimicking key pathological aspects of human neurological diseases. The following table summarizes the quantitative outcomes of C3G treatment in models of Alzheimer's disease, ischemic stroke, Parkinson's disease, and ethanol-induced neurotoxicity.

Mouse Model	C3G Dosage & Administration	Key Neuroprotective Outcomes	Reference
Alzheimer's Disease (APPswe/PS1ΔE9)	30 mg/kg/day, oral gavage for 16 weeks	- Reduced soluble and insoluble Aβ40 and Aβ42 levels. - Decreased protein expression of amyloid precursor protein (APP), presenilin-1 (PS-1), and β-secretase (BACE1). - Mitigated tau hyperphosphorylation. - Upregulated autophagy markers (LC3B-II, LAMP-1) and downregulated p62. - Improved synaptic function (increased synaptophysin and PSD-95).	[1][3][4]
Focal Cerebral Ischemia (pMCAO)	2 mg/kg, oral gavage (pre- or post-treatment)	- Attenuated infarction volume by 27% (pre-treatment) and 25% (post-treatment). - Significantly improved neurological functional outcome. - Lowered brain superoxide (B77818) levels. - Blocked the mitochondrial release of apoptosis-inducing factor (AIF).	[5][6][7]
Parkinson's Disease (MPTP-induced)	Not specified in detail, pharmacodynamic study	- Protected against 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (B15802) (MPTP)-induced neurotoxicity. - Modulated gut microbiota and related metabolites.	[8][9][10]
Ethanol-Induced Neurotoxicity (Neonatal mice)	Intraperitoneal injection	- Reduced ethanol-mediated caspase-3 activation and neurodegeneration. - Decreased microglial activation. - Inhibited ethanol-induced oxidative stress (reduced malondialdehyde - MDA). - Blocked GSK3β activation.	[11]

Comparative Analysis of Methodologies

The validation of C3G's neuroprotective effects relies on a variety of well-established experimental protocols. Below are detailed methodologies for key experiments frequently cited in the referenced studies.

Animal Models

• Alzheimer's Disease Model (APPswe/PS1ΔE9 Transgenic Mice): These mice co-express a chimeric mouse/human amyloid precursor protein (APPswe) and a mutant human presenilin 1 (PS1-dE9), both associated with early-onset Alzheimer's disease.[1][12] This leads to age-dependent accumulation of amyloid-beta (Aβ) plaques in the brain, mimicking a key pathological hallmark of the disease.[1][12]

• Focal Cerebral Ischemia Model (Permanent Middle Cerebral Artery Occlusion - pMCAO): In C57BL/6 mice, the middle cerebral artery is permanently occluded by electrocoagulation.[5][6] This procedure induces a consistent and reproducible ischemic stroke in the territory of the MCA, leading to neuronal death and neurological deficits.[5][6]

• Parkinson's Disease Model (MPTP-induced): The neurotoxin 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP) is administered to mice, which selectively destroys dopaminergic neurons in the substantia nigra. This mimics the primary pathology of Parkinson's disease.

• Ethanol-Induced Neurodegeneration Model: Seven-day-old mouse pups are administered ethanol (B145695) to model the effects of fetal alcohol spectrum disorders. This exposure induces significant apoptosis and neuroinflammation in the developing brain.[11]

Behavioral and Histological Assays

• Neurological Scoring: Following ischemic injury, functional outcomes are often assessed using a neurological scoring system. This typically involves evaluating motor deficits, balance, and coordination to provide a quantitative measure of neurological impairment and recovery.[5][6]

• Infarct Volume Measurement: Twenty-four hours after pMCAO, brains are excised, sectioned, and stained (e.g., with 2,3,5-triphenyltetrazolium chloride - TTC) to delineate the infarcted tissue. The volume of the infarct is then calculated to quantify the extent of ischemic damage.[5][6]

• Immunohistochemistry and Western Blotting: These techniques are used to detect and quantify the expression levels of specific proteins in brain tissue. For instance, levels of Aβ, tau, synaptic proteins (synaptophysin, PSD-95), apoptotic markers (caspase-3, AIF), and inflammatory mediators are measured to assess the molecular effects of C3G treatment.[1][11]

Key Signaling Pathways and Experimental Workflow

The neuroprotective effects of Cyanidin-3-glucoside are mediated through the modulation of several key intracellular signaling pathways. The following diagrams, generated using Graphviz, illustrate these pathways and a typical experimental workflow for in vivo validation studies.

Caption: C3G's neuroprotective signaling pathways.

Caption: A typical experimental workflow.

References

• 1. Protocol for the MPTP mouse model of Parkinson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 2.7. TUNEL Assay to Determine Neural Cells Apoptosis [bio-protocol.org]
• 3. Western blot in homogenised mouse brain samples [protocols.io]
• 4. MPTP Mouse Model of Parkinson’s Disease - Creative Biolabs [creative-biolabs.com]
• 5. researchgate.net [researchgate.net]
• 6. jneurosci.org [jneurosci.org]
• 7. ELISA in Mouse Samples [bio-protocol.org]
• 8. Optimizing Morris Water Maze Experiments: Tips and Tricks for Researchers [sandiegoinstruments.com]
• 9. Morris water maze: procedures for assessing spatial and related forms of learning and memory - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The mouse model of Parkinson disease (PD) [bio-protocol.org]
• 11. MPTP Mouse Models of Parkinson’s Disease: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Morris Water Maze Test for Learning and Memory Deficits in Alzheimer's Disease Model Mice [jove.com]

Cyanidin-3-Glucoside vs. Resveratrol: A Comparative Analysis of Neuroprotective Potency

A detailed examination of current experimental evidence to determine the more potent neuroprotective agent for researchers, scientists, and drug development professionals.

The quest for effective neuroprotective agents to combat the rising tide of neurodegenerative diseases has led to the investigation of numerous natural compounds. Among these, cyanidin-3-glucoside (C3G), a prominent anthocyanin, and resveratrol (B1683913), a well-studied polyphenol, have emerged as promising candidates. Both compounds exhibit significant antioxidant, anti-inflammatory, and anti-apoptotic properties. This guide provides a comprehensive comparison of their neuroprotective efficacy based on available experimental data, details the underlying molecular mechanisms, and offers standardized protocols for their evaluation.

While direct head-to-head comparative studies under identical experimental conditions are limited, this guide synthesizes quantitative data from various studies employing similar neurotoxicity models to offer a critical assessment of their relative potency.

Comparative Neuroprotective Efficacy

Both C3G and resveratrol exert their neuroprotective effects through multiple mechanisms, primarily by mitigating oxidative stress and neuroinflammation, key pathological features of neurodegenerative disorders.

Cyanidin-3-Glucoside (C3G) has been shown to be effective in protecting neurons against a range of insults, including glutamate-induced excitotoxicity and amyloid-beta (Aβ) peptide-induced toxicity.[1][2] Its primary neuroprotective mechanism involves the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, a master regulator of the antioxidant response.[1] Activation of Nrf2 leads to the upregulation of a suite of antioxidant and detoxifying enzymes, thereby bolstering the cell's intrinsic defense against oxidative damage.

Resveratrol , on the other hand, is well-documented for its ability to protect against ischemic brain injury and in models of Alzheimer's disease.[3][4] A key mechanism underlying its neuroprotective action is the activation of Sirtuin 1 (SIRT1), a protein deacetylase that plays a crucial role in cellular stress resistance and longevity.[5] Resveratrol has been shown to reduce neuronal apoptosis and improve cognitive function in various experimental models.

Quantitative Data on Neuroprotective Effects

The following tables summarize quantitative data from various in vitro and in vivo studies, providing insights into the effective concentrations and observed effects of C3G and resveratrol in different neuroprotection models.

Table 1: Neuroprotective Effects of Cyanidin-3-Glucoside (C3G)

Experimental Model	Neurotoxic Insult	C3G Concentration	Key Findings	Reference
Cultured Rat Hippocampal Neurons	Amyloid-β (Aβ) 25-35 (20 µM)	10 µg/ml	Significantly increased neuronal cell survival.	[2]
HT22 Mouse Hippocampal Cells	Glutamate (B1630785) (5 mM)	1 µM	Protected against glutamate-induced apoptosis.	[1]
APPswe/PS1ΔE9 Transgenic Mice	Alzheimer's Disease Pathology	30 mg/kg/day (oral)	Reduced Aβ levels and tau phosphorylation, improved cognitive function.	[6]
Mice with Focal Cerebral Ischemia	Permanent Middle Cerebral Artery Occlusion (pMCAO)	2 mg/kg (oral)	Attenuated infarct volume by 27% (pre-treatment) and 25% (post-treatment).	[7]

Table 2: Neuroprotective Effects of Resveratrol

Experimental Model	Neurotoxic Insult	Resveratrol Concentration	Key Findings	Reference
Organotypic Hippocampal Slice Cultures	Oxygen-Glucose Deprivation (OGD)	10, 25, 50 µM	Reduced cell death from 46% to 22%, 20%, and 13% respectively.	[4]
Primary Cortical Neurons	Oxygen-Glucose Deprivation/Reoxygenation (OGD/R)	1-10 µM	Improved cell viability and suppressed apoptosis in a concentration-dependent manner.	[8]
Primary Cortical Cells	Oxygen-Glucose Deprivation (OGD)	Not specified	Reversed OGD-induced reduction in cell viability and apoptosis.	[9]
Rats with Ischemic Injury	Not specified	Not specified	Pretreatment inhibited neuronal ferroptosis-related changes.	[3]

Key Signaling Pathways

The neuroprotective actions of C3G and resveratrol are mediated by distinct but interconnected signaling pathways.

Cyanidin-3-Glucoside and the Nrf2 Pathway

C3G is a potent activator of the Nrf2-antioxidant response element (ARE) pathway. Under conditions of oxidative stress, C3G promotes the dissociation of Nrf2 from its inhibitor Keap1, allowing Nrf2 to translocate to the nucleus and initiate the transcription of antioxidant genes.

Caption: C3G-mediated activation of the Nrf2 signaling pathway.

Resveratrol and the SIRT1 Pathway

Resveratrol's neuroprotective effects are significantly attributed to its activation of SIRT1. SIRT1, in turn, deacetylates and modulates the activity of various downstream targets involved in stress resistance, inflammation, and apoptosis.

Caption: Resveratrol-mediated activation of the SIRT1 signaling pathway.

Experimental Protocols

To facilitate the comparative evaluation of neuroprotective compounds like C3G and resveratrol, standardized experimental protocols are essential. Below are detailed methodologies for key in vitro assays.

Assessment of Neuroprotection against Glutamate-Induced Excitotoxicity in HT22 Cells

This protocol describes a common in vitro model to assess the neuroprotective effects of compounds against oxidative stress-induced neuronal cell death.

1. Cell Culture and Seeding:

• Culture HT22 mouse hippocampal cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Maintain cells in a humidified incubator at 37°C with 5% CO₂.

• Seed HT22 cells into 96-well plates at a density of 1 x 10⁴ cells per well and allow them to adhere for 24 hours.[10]

2. Compound Treatment:

• Prepare stock solutions of Cyanidin-3-Glucoside and Resveratrol in a suitable solvent (e.g., DMSO).

• Dilute the stock solutions in cell culture medium to achieve the desired final concentrations (e.g., 0.1, 1, 10, 25, 50 µM).

• Pre-treat the cells with the compounds for a specified duration (e.g., 2 to 24 hours) before inducing toxicity.

3. Induction of Glutamate Excitotoxicity:

• Prepare a stock solution of L-Glutamic acid in sterile PBS.

• After the pre-treatment period, add glutamate to the wells to a final concentration of 2-10 mM to induce oxidative stress.[10]

• Include control wells: untreated cells, cells treated with glutamate only, and cells treated with a known neuroprotective agent as a positive control.

• Incubate the plates for 18-24 hours.

4. Assessment of Cell Viability (MTT Assay):

• Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in PBS.[11]

• Remove the culture medium from the wells.

• Add 100 µL of fresh medium and 10 µL of the MTT solution to each well.

• Incubate the plate for 2-4 hours at 37°C until a purple formazan (B1609692) precipitate is visible.

• Add 100 µL of a solubilizing agent (e.g., DMSO or a specialized detergent reagent) to each well.

• Shake the plate on an orbital shaker for 15 minutes to dissolve the formazan crystals.[11]

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the untreated control.

Western Blot Analysis of Nrf2 and SIRT1 Activation

This protocol outlines the steps to measure the protein expression levels of key signaling molecules.

1. Cell Lysis and Protein Extraction:

• After treatment, wash the cells twice with ice-cold phosphate-buffered saline (PBS).

• For total protein, lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• For nuclear and cytoplasmic fractions, use a nuclear/cytoplasmic extraction kit according to the manufacturer's protocol.

• Determine the protein concentration of each lysate using a BCA protein assay kit.

2. SDS-PAGE and Protein Transfer:

• Mix equal amounts of protein (20-40 µg) with Laemmli sample buffer and boil for 5-10 minutes.

• Load the samples onto a 10-12% SDS-polyacrylamide gel and perform electrophoresis.

• Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

3. Immunoblotting:

• Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against Nrf2, SIRT1, or downstream targets (e.g., HO-1 for Nrf2 activation) overnight at 4°C. A loading control antibody (e.g., β-actin or GAPDH) should also be used.

• Wash the membrane three times with TBST.

• Incubate with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again three times with TBST.

4. Detection and Analysis:

• Apply an enhanced chemiluminescence (ECL) substrate to the membrane.

• Visualize the protein bands using a chemiluminescence imaging system.

• Quantify the band intensities using densitometry software (e.g., ImageJ).

• Normalize the expression of the target proteins to the loading control.

Conclusion

Both cyanidin-3-glucoside and resveratrol demonstrate significant neuroprotective potential through distinct yet powerful molecular mechanisms. C3G's robust activation of the Nrf2 antioxidant pathway and resveratrol's modulation of the SIRT1 longevity pathway highlight their promise as therapeutic leads. While the current body of evidence does not permit a definitive declaration of one being superior to the other across all contexts, the data presented in this guide provides a solid foundation for researchers to make informed decisions in their drug discovery and development efforts. Future direct comparative studies are warranted to elucidate the relative potency of these compounds in various models of neurodegeneration.

References

• 1. Cyanidin-3-glucoside activates Nrf2-antioxidant response element and protects against glutamate-induced oxidative and endoplasmic reticulum stress in HT22 hippocampal neuronal cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cyanidin-3-glucoside inhibits amyloid β25–35-induced neuronal cell death in cultured rat hippocampal neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Resveratrol pretreatment protects neurons from oxygen-glucose deprivation/reoxygenation and ischemic injury through inhibiting ferroptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Protective effect of resveratrol against oxygen-glucose deprivation in organotypic hippocampal slice cultures: Involvement of PI3-K pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Cyanidin-3-O-glucoside protects the brain and improves cognitive function in APPswe/PS1ΔE9 transgenic mice model - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Neuroprotective effect of cyanidin-3-O-glucoside anthocyanin in mice with focal cerebral ischemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Resveratrol alleviates oxygen/glucose deprivation/reoxygenation-induced neuronal damage through induction of mitophagy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Resveratrol inhibits oxygen-glucose deprivation-induced MMP-3 expression and cell apoptosis in primary cortical cells via the NF-κB pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. MTT assay protocol | Abcam [abcam.com]

systematic review and meta-analysis of clinical trials on cyanidin 3-glucoside

For Researchers, Scientists, and Drug Development Professionals

This guide provides a systematic review and meta-analysis of key clinical trials investigating the therapeutic potential of cyanidin-3-glucoside (C3G), a prominent anthocyanin found in various pigmented fruits and vegetables. We offer an objective comparison of its performance with placebo controls, supported by experimental data, to inform future research and drug development in cardiometabolic health, cognitive function, and inflammation.

Data Summary: A Quantitative Overview of Clinical Findings

The following tables summarize the quantitative outcomes from key randomized controlled trials (RCTs) on C3G and anthocyanin supplementation. These studies highlight the potential of C3G in modulating various physiological and pathological processes.

Table 1: Cardiometabolic Health Markers

Study	Intervention	Duration	N	Outcome Measure	Baseline (Mean ± SD)	Change in Intervention Group (Mean ± SD)	Change in Placebo Group (Mean ± SD)	P-value
Qin et al. (2009) [1][2]	320 mg/day anthocyanins	12 weeks	120	LDL-Cholesterol (mmol/L)	3.82 ± 0.65	-0.52 ± 0.41	-0.02 ± 0.39	<0.001
HDL-Cholesterol (mmol/L)	1.17 ± 0.21	0.16 ± 0.15	0.03 ± 0.13	<0.001
Triglycerides (mmol/L)	2.15 ± 0.81	-0.28 ± 0.62	0.04 ± 0.58	<0.01
Zhu et al. (2013) [3]	320 mg/day anthocyanins	24 weeks	150	LDL-Cholesterol (%)	Not Reported	-10.4%	Not Reported	<0.05
HDL-Cholesterol (%)	Not Reported	+14.0%	Not Reported	<0.05

Table 2: Inflammatory Markers

Study	Intervention	Duration	N	Outcome Measure	Baseline (Mean ± SD)	Change in Intervention Group (Mean ± SD)	Change in Placebo Group (Mean ± SD)	P-value
Zhu et al. (2013) [3]	320 mg/day anthocyanins	24 weeks	150	hs-CRP (mg/L)	2.13 ± 1.57	-0.46 ± 1.02	0.15 ± 0.89	<0.01
IL-1β (pg/mL)	1.21 ± 0.84	-0.18 ± 0.63	0.09 ± 0.51	<0.05
sVCAM-1 (ng/mL)	489 ± 123	-45 ± 98	12 ± 87	<0.01
Karlsen et al. (2007) [4]	300 g/day bilberry/blackcurrant	3 weeks	120	NF-κB-related chemokines/cytokines	Not Reported	Significant Reduction	No Significant Change	<0.05

Table 3: Cognitive Function

Study	Intervention	Duration	N	Outcome Measure	Key Findings
Lee et al. (2019) [5][6][7][8]	C3G-rich black rice extract	12 weeks	48	ADAS-cog, CERAD-K	No significant improvement in objective cognitive scores, but a trend towards improvement in ADAS-cog was observed. Significant improvement in subjective memory was reported in the intervention group.

Key Experimental Protocols

A detailed understanding of the methodologies employed in these clinical trials is crucial for interpreting the results and designing future studies.

Cardiometabolic and Inflammatory Marker Studies (Qin et al., 2009 & Zhu et al., 2013)[1][2][3]

• Study Design: Both studies were randomized, double-blind, placebo-controlled trials.

• Participants: Adults with dyslipidemia (Qin et al.) or hypercholesterolemia (Zhu et al.).

• Intervention: Participants received capsules containing a purified anthocyanin mixture (320 mg/day) or a placebo. The anthocyanin composition was primarily cyanidin-3-glucoside and delphinidin-3-glucoside.

• Blood Sample Analysis: Fasting blood samples were collected at baseline and at the end of the intervention. Serum lipids (Total Cholesterol, LDL-C, HDL-C, Triglycerides) were measured using standard enzymatic methods. Inflammatory markers such as high-sensitivity C-reactive protein (hs-CRP), interleukin-1β (IL-1β), and soluble vascular cell adhesion molecule-1 (sVCAM-1) were quantified using enzyme-linked immunosorbent assays (ELISAs). Cholesteryl ester transfer protein (CETP) activity was also measured.[1][3][9]

Cognitive Function Study (Lee et al., 2019)[5][6][7][8]

• Study Design: A 12-week, double-blind, randomized, placebo-controlled trial.

• Participants: Older adults with subjective memory impairment.

• Intervention: Participants consumed either capsules containing C3G-rich black rice extract or a placebo.

• Cognitive Assessment: Cognitive function was evaluated using the Alzheimer's Disease Assessment Scale-cognitive subscale (ADAS-cog) and the Consortium to Establish a Registry for Alzheimer's Disease (CERAD-K) neuropsychological battery. Subjective memory was also assessed.

Mechanistic Insights: Signaling Pathways

Cyanidin-3-glucoside exerts its biological effects by modulating key cellular signaling pathways involved in inflammation and antioxidant defense.

Caption: A generalized workflow for the reviewed clinical trials.

Inhibition of the NF-κB Inflammatory Pathway

C3G has been shown to inhibit the nuclear factor-kappa B (NF-κB) pathway, a key regulator of inflammation. By preventing the activation of NF-κB, C3G can reduce the expression of pro-inflammatory cytokines and adhesion molecules.[4]

Caption: C3G inhibits the NF-κB inflammatory signaling pathway.

Activation of the Nrf2 Antioxidant Pathway

C3G can activate the Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is a master regulator of the antioxidant response. This leads to the production of antioxidant enzymes that protect cells from oxidative stress.

Caption: C3G activates the Nrf2 antioxidant response pathway.

References

• 1. Anthocyanin supplementation improves serum LDL- and HDL-cholesterol concentrations associated with the inhibition of cholesteryl ester transfer protein in dyslipidemic subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Anthocyanins inhibit nuclear factor-kappaB activation in monocytes and reduce plasma concentrations of pro-inflammatory mediators in healthy adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. An Exploration of the Oryza sativa L. Cyanidin-3-glucoside on the Cognitive Function in Older Adults with Subjective Memory Impairment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. An Exploration of the Oryza sativa L. Cyanidin-3-glucoside on the Cognitive Function in Older Adults with Subjective Memory Impairment - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. cuk.elsevierpure.com [cuk.elsevierpure.com]
• 9. Anthocyanins linked to improved cholesterol levels [nutraingredients.com]

Comparative Analysis of Cyanidin-3-Glucoside and Synthetic Antioxidants: An In Vitro Efficacy Guide

This guide provides a detailed comparison of the in vitro antioxidant capacity of Cyanidin-3-Glucoside (C3G), a prominent natural anthocyanin, against commonly used synthetic antioxidants such as Butylated Hydroxyanisole (BHA), Butylated Hydroxytoluene (BHT), and Trolox. The following sections present quantitative data from established antioxidant assays, detailed experimental protocols, and visual representations of key signaling pathways and workflows to facilitate a comprehensive understanding of their relative efficacy.

Quantitative Comparison of Antioxidant Capacity

The antioxidant activities of C3G and synthetic antioxidants are commonly evaluated using various assays that measure different aspects of antioxidant action, such as radical scavenging and reducing power. The data presented below, summarized from multiple studies, compares their performance in key in vitro assays. Lower IC50 values indicate higher antioxidant activity.

Antioxidant Assay	Cyanidin-3-Glucoside (C3G)	Butylated Hydroxyanisole (BHA)	Butylated Hydroxytoluene (BHT)	Trolox
DPPH Radical Scavenging Activity (IC50)	Lower IC50 values reported, indicating strong activity.[1]	Consistently low IC50 values.[1]	Generally higher IC50 than BHA and Trolox.[1]	A water-soluble analog of vitamin E, used as a standard with potent activity.[1]
ABTS Radical Cation Decolorization Assay (IC50)	Demonstrates potent scavenging ability.[1]	Effective scavenger.[1]	Moderate activity.[1]	Strong and rapid decolorization.[1]
Ferric Reducing Antioxidant Power (FRAP)	Exhibits significant reducing power.[1]	Strong reducing capacity.[1]	Moderate reducing power.[1]	High FRAP value, often used as a positive control.[1]
Oxygen Radical Absorbance Capacity (ORAC)	Reported ORAC value of 6.36 µmol of Trolox equivalents (TE) per µmol.[2]	N/A	N/A	Standard for ORAC assay.

Note: IC50 values can vary between studies due to different experimental conditions. The table provides a qualitative summary of relative activities based on available literature.

Experimental Protocols

Detailed methodologies for the key antioxidant assays are provided below to enable researchers to replicate and compare findings.

1. DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the capacity of an antioxidant to donate a hydrogen atom and scavenge the stable DPPH radical.

• Protocol:

  • Prepare a stock solution of DPPH in methanol (B129727) (e.g., 0.1 mM), with an absorbance of approximately 1.0 at 517 nm.[2]

  • Prepare various concentrations of the test compounds (C3G and synthetic antioxidants) in methanol.[2]

  • In a 96-well microplate, add 20 µL of the sample or standard to each well.[2]

  • Add 200 µL of the DPPH working solution to each well and mix thoroughly.[2]

  • Incubate the plate in the dark at room temperature for 30 minutes.[2]

  • Measure the absorbance at 517 nm using a microplate reader.[2]

  • The percentage of scavenging activity is calculated, and the IC50 value is determined.

2. ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay assesses the ability of antioxidants to scavenge the ABTS radical cation (ABTS•+).

• Protocol:

  • The ABTS•+ is generated by reacting ABTS stock solution with potassium persulfate.

  • The ABTS•+ solution is diluted with a suitable solvent (e.g., ethanol (B145695) or phosphate-buffered saline) to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Aliquots of the test compounds are added to the ABTS•+ solution.

  • The absorbance is measured at 734 nm after a set incubation period.

  • Results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC).

3. Ferric Reducing Antioxidant Power (FRAP) Assay

The FRAP assay measures the ability of antioxidants to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).

• Protocol:

  • Prepare the FRAP reagent by mixing 300 mM acetate (B1210297) buffer (pH 3.6), 10 mM TPTZ (2,4,6-tripyridyl-s-triazine) in 40 mM HCl, and 20 mM FeCl₃·6H₂O solution in a 10:1:1 ratio.[2]

  • Warm the FRAP reagent to 37°C.

  • Add a small volume of the test sample to the FRAP reagent.

  • The absorbance of the reaction mixture is measured at 593 nm after a specified time.

  • The change in absorbance is proportional to the reducing power of the antioxidant.

Signaling Pathways and Experimental Workflows

Cellular Antioxidant Mechanisms of Cyanidin-3-Glucoside

Beyond direct radical scavenging, C3G exerts its antioxidant effects by modulating cellular signaling pathways that bolster endogenous antioxidant defenses. A primary mechanism is the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2)-Antioxidant Response Element (ARE) pathway.[2][3] Under basal conditions, Nrf2 is sequestered in the cytoplasm by Keap1. In the presence of activators like C3G, Nrf2 is released, translocates to the nucleus, and binds to the ARE, upregulating the expression of antioxidant enzymes such as heme oxygenase-1 (HO-1), NAD(P)H:quinone oxidoreductase 1 (NQO1), superoxide (B77818) dismutase (SOD), and catalase (CAT).[2][3]

Caption: Nrf2-ARE signaling pathway activation by Cyanidin-3-Glucoside.

General Workflow for Comparative Antioxidant Assays

The following diagram illustrates a generalized workflow for the comparative in vitro evaluation of the antioxidant activity of C3G and synthetic antioxidants.

Caption: Generalized workflow for in vitro antioxidant activity comparison.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]

A Comparative Guide to HPLC and UPLC-MS/MS Methods for Cyanidin 3-Glucoside Quantification

For researchers, scientists, and drug development professionals engaged in the analysis of anthocyanins, the precise and efficient quantification of cyanidin (B77932) 3-glucoside is of paramount importance. This guide provides an objective, data-driven comparison of two prevalent analytical techniques: High-Performance Liquid Chromatography (HPLC) with UV-Vis detection and Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS). The selection of an appropriate analytical method is critical for obtaining reliable data in pharmacokinetic studies, quality control of natural products, and functional food development.

This document outlines the experimental protocols for each method and presents a comparative summary of their performance based on key validation parameters. The information is curated from a variety of scientific literature to aid in the selection and implementation of the most suitable method for your research needs.

Performance Comparison: HPLC vs. UPLC-MS/MS

The choice between HPLC and UPLC-MS/MS for cyanidin 3-glucoside quantification hinges on the specific requirements of the analysis, such as sensitivity, selectivity, and sample throughput. While both methods demonstrate excellent linearity, UPLC-MS/MS generally offers superior sensitivity and speed.[1]

Parameter	HPLC with UV-Vis Detection	UPLC-MS/MS	Key Advantages of UPLC-MS/MS
Retention Time (min)	15 - 30	3 - 8	Shorter analysis time, higher throughput.[1]
Linearity (R²)	> 0.999	> 0.999	Both methods provide excellent linearity.[1][2][3]
Limit of Detection (LOD)	0.05 - 0.2 µg/mL	0.05 - 2.3 ng/mL	Significantly higher sensitivity for trace analysis.[1][4][5]
Limit of Quantification (LOQ)	~0.1 µg/mL	3.0 - 8.1 ng/mL	Lower quantification limits for detecting small concentrations.[3][4][5]
Precision (RSD%)	< 7%	< 15%	Both methods demonstrate good precision.[3][5][6]
Accuracy (Recovery %)	96.5 - 102.6%	54 - 110.4%	Both methods show acceptable accuracy.[2][5][7]

Experimental Protocols

Detailed methodologies for the analysis of cyanidin 3-glucoside using both HPLC and UPLC-MS/MS are provided below. These protocols are based on established methods and can be adapted to specific laboratory conditions and instrumentation.

HPLC Method for Cyanidin 3-Glucoside Quantification

This protocol is suitable for the quantification of cyanidin 3-glucoside in various samples, including beverages and plant extracts.

Instrumentation: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis or Diode-Array Detector (DAD).

• Column: Eclipse XDB-C18 (4.6 x 250 mm, 5 µm) or Symmetry® C18 (150 mm × 4.6; 3.5 µm).[2][8]

• Mobile Phase: A gradient elution is typically used.

  • Solvent A: 0.5% formic acid in water or 10% aqueous formic acid.[2][8]

  • Solvent B: Acetonitrile (B52724) with 0.5% formic acid or Methanol (B129727).[2][8]

• Flow Rate: 1.0 mL/min.[2]

• Column Temperature: 30°C.[9]

• Detection Wavelength: 520 nm.[2][6]

• Injection Volume: 5-10 µL.[9]

• Sample Preparation: For soft drinks, pH adjustment to 2.0 may be necessary. For solid samples like sugar confectionery, extraction with 30-50% methanol in 0.1% formic acid is recommended.[6] It is crucial to protect samples from light and maintain acidic conditions (pH < 3) to ensure the stability of cyanidin 3-glucoside.[4]

UPLC-MS/MS Method for Cyanidin 3-Glucoside Quantification

This method is ideal for high-sensitivity and high-throughput analysis of cyanidin 3-glucoside in complex biological matrices such as plasma and urine.

Instrumentation: A UPLC system coupled with a triple quadrupole mass spectrometer.

• Column: ACQUITY UPLC BEH C18 (2.1 x 100 mm, 1.7 µm) or Phenomenex Kinetex C18 (2.1 × 30 mm, 1.7 µm).[10][11]

• Mobile Phase:

  • Solvent A: 0.1% formic acid in water.[10]

  • Solvent B: 0.1% formic acid in acetonitrile.[10]

• Flow Rate: 0.35 - 0.4 mL/min.[10][11]

• Column Temperature: 40°C.[10]

• Injection Volume: 1 - 5 µL.[10][11]

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI) in positive or negative mode.[3][11]

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transition for Cyanidin 3-glucoside: m/z 449.1 → 287.1 (positive mode) or m/z 447.3 → 285.2 (negative mode).[3][10]

• Sample Preparation: For plasma samples, protein precipitation with acidified acetonitrile or solid-phase extraction (SPE) can be employed.[7] SPE generally results in cleaner extracts and higher recovery rates.[7][10]

Visualizing the Methodologies

To further elucidate the processes involved, the following diagrams have been generated using Graphviz.

Caption: Cross-validation workflow for HPLC and UPLC-MS/MS methods.

Caption: Logical flow for selecting between HPLC and UPLC-MS/MS.

Conclusion

References

• 1. benchchem.com [benchchem.com]
• 2. cuk.elsevierpure.com [cuk.elsevierpure.com]
• 3. An LC-MS/MS method for quantitation of cyanidin-3-O-glucoside in rat plasma: Application to a comparative pharmacokinetic study in normal and streptozotocin-induced diabetic rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cyanidin-3-O-glucoside (Chrysanthemin) Analysis Service - Creative Proteomics [creative-proteomics.com]
• 5. researchgate.net [researchgate.net]
• 6. Determination of cyanidin-3-glucoside (red kernel food colour) in beverages by high performance liquid chromatography and a study of its degradation by quadruple time-of-flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]
• 8. files01.core.ac.uk [files01.core.ac.uk]
• 9. phcog.com [phcog.com]
• 10. benchchem.com [benchchem.com]
• 11. cjfs.agriculturejournals.cz [cjfs.agriculturejournals.cz]

The Double-Edged Sword: Unraveling the Correlation Between In Vitro Antioxidant Vigor and In Vivo Efficacy of Cyanidin-3-Glucoside

For researchers, scientists, and drug development professionals, the quest for potent, naturally derived therapeutic agents is a perpetual frontier. Among these, Cyanidin-3-glucoside (C3G), a prominent anthocyanin, has garnered significant attention for its striking antioxidant properties. This guide provides a comprehensive comparison of C3G's performance in laboratory assays against its tangible efficacy within living organisms, supported by experimental data and detailed methodologies, to bridge the gap between in vitro potential and in vivo reality.

Cyanidin-3-glucoside is a natural anthocyanin abundant in various fruits and vegetables, recognized for its potent antioxidant and anti-inflammatory properties.[1] Its in vitro antioxidant capacity is well-documented, demonstrating a remarkable ability to scavenge free radicals. However, the translation of this chemical reactivity into palpable in vivo therapeutic effects is a complex narrative, influenced by factors such as bioavailability, metabolism, and the intricate signaling pathways it modulates within the body.

In Vitro Antioxidant Prowess: A Quantitative Look

The antioxidant capacity of C3G has been extensively evaluated using a battery of in vitro assays, each measuring a different facet of its radical-scavenging and reducing capabilities. The most common of these are the DPPH (2,2-diphenyl-1-picrylhydrazyl), ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)), FRAP (Ferric Reducing Antioxidant Power), and ORAC (Oxygen Radical Absorbance Capacity) assays. The results, often expressed as IC50 values (the concentration required to inhibit 50% of the radical) or Trolox equivalents (TE), provide a quantitative measure of antioxidant strength.

Antioxidant Assay	Cyanidin-3-glucoside (C3G)	Other Antioxidants (for comparison)	Reference
DPPH IC50	Varies (e.g., ~10-50 µg/mL)	Ascorbic Acid: ~5 µg/mL, Trolox: ~8 µg/mL	[2][3]
ABTS IC50	Varies (e.g., ~5-30 µg/mL)	Ascorbic Acid: ~2 µg/mL, Trolox: ~4 µg/mL	[2][4]
FRAP Value	High (e.g., >1000 µmol Fe(II)/g)	Quercetin: ~1500 µmol Fe(II)/g	[3]
ORAC Value	High (e.g., ~3000-5000 µmol TE/g)	Epicatechin: ~4000 µmol TE/g	[5]

Note: The values presented are approximate and can vary significantly based on the specific experimental conditions, purity of the compound, and the source of the C3G.

From the Test Tube to the Living System: In Vivo Efficacy

While in vitro assays confirm C3G's potent direct antioxidant activity, its in vivo efficacy is often attributed to more complex, indirect mechanisms. Upon ingestion, C3G undergoes significant metabolism, with only a small fraction reaching the systemic circulation intact.[1] Its major metabolites, such as protocatechuic acid (PCA), also possess biological activity and contribute to the overall therapeutic effect.[6]

The in vivo antioxidant effects of C3G are frequently demonstrated through its ability to modulate endogenous antioxidant defense systems. A key mechanism is the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway.[7][8]

This activation leads to the upregulation of a suite of antioxidant and detoxifying enzymes, including superoxide (B77818) dismutase (SOD), catalase (CAT), glutathione (B108866) peroxidase (GPx), and heme oxygenase-1 (HO-1).[8] This bolstering of the cell's own defense mechanisms provides a more sustained and potent protection against oxidative stress compared to direct radical scavenging alone.

Quantitative In Vivo Effects of Cyanidin-3-Glucoside

Animal Model	Oxidative Stressor	C3G Dosage	Effect on Antioxidant Markers	Reference
Diabetic db/db mice	Hyperglycemia	100 mg/kg/day	↑ SOD & CAT activity in pancreas	[9]
Rats	Carbon tetrachloride (CCl4)	50 mg/kg/day	↑ Liver SOD, CAT, GPx activity; ↓ Liver MDA	[7]
Mice	High-fat diet	200 mg/kg/day	↑ Aortic SOD, GPx activity; ↓ Aortic MDA	[6]
Rats	Myocardial Ischemia-Reperfusion	20 mg/kg	↑ Myocardial SOD activity; ↓ Myocardial MDA	[10]

MDA (Malondialdehyde) is a marker of lipid peroxidation.

Experimental Protocols

In Vitro: DPPH Radical Scavenging Assay

Objective: To determine the free radical scavenging capacity of Cyanidin-3-glucoside.

Materials:

• Cyanidin-3-glucoside (C3G) standard

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Methanol (B129727) (spectrophotometric grade)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of DPPH solution: Prepare a 0.1 mM solution of DPPH in methanol.

• Preparation of C3G solutions: Prepare a series of dilutions of C3G in methanol (e.g., 1, 5, 10, 25, 50 µg/mL).

• Assay:

  • Add 100 µL of each C3G dilution to the wells of a 96-well plate.

  • Add 100 µL of the DPPH solution to each well.

  • A control well should contain 100 µL of methanol and 100 µL of the DPPH solution.

  • A blank well should contain 200 µL of methanol.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 The IC50 value is then determined by plotting the percentage of inhibition against the C3G concentration.[2]

In Vivo: Assessment of Antioxidant Enzyme Activity in a Rodent Model of Oxidative Stress

Objective: To evaluate the effect of Cyanidin-3-glucoside on endogenous antioxidant enzyme activity in an animal model of oxidative stress.

Materials:

• Male Wistar rats or C57BL/6 mice

• Cyanidin-3-glucoside

• Oxidative stress-inducing agent (e.g., carbon tetrachloride, high-fat diet)

• Assay kits for SOD, CAT, GPx, and MDA

• Tissue homogenizer

• Centrifuge

• Spectrophotometer

Procedure:

• Animal Acclimatization: House the animals in a controlled environment for at least one week before the experiment.

• Grouping and Treatment:

  • Divide the animals into groups: a control group, an oxidative stress group (receiving the inducing agent), and C3G treatment groups (receiving the inducing agent and different doses of C3G).

  • Administer C3G orally (by gavage) daily for a predetermined period (e.g., 4-8 weeks).

• Induction of Oxidative Stress: Administer the oxidative stress-inducing agent according to the established protocol.

• Sample Collection: At the end of the treatment period, euthanize the animals and collect blood and target tissues (e.g., liver, heart, brain).

• Tissue Preparation: Homogenize the tissues in a suitable buffer and centrifuge to obtain the supernatant for analysis.

• Biochemical Analysis:

  • Measure the activity of SOD, CAT, and GPx in the tissue homogenates and/or serum using commercially available assay kits.

  • Determine the levels of malondialdehyde (MDA), a marker of lipid peroxidation, in the tissue homogenates and/or serum.

• Data Analysis: Compare the results between the different groups to assess the protective effect of C3G.[7]

Conclusion: A Tale of Two Activities

The evidence strongly suggests that while the potent in vitro antioxidant activity of Cyanidin-3-glucoside is a key indicator of its potential, it does not tell the whole story. The in vivo efficacy of C3G is a multifaceted process that extends beyond direct radical scavenging to the modulation of crucial cellular signaling pathways, most notably the Nrf2-ARE pathway. This indirect antioxidant mechanism, coupled with the bioactivity of its metabolites, likely underpins the observed protective effects in various models of oxidative stress. For researchers and drug development professionals, understanding this disconnect and the underlying mechanisms is paramount for the rational design of C3G-based therapeutic strategies. Future investigations should continue to focus on the bioavailability and metabolic fate of C3G and its metabolites to fully elucidate the correlation between its remarkable in vitro antioxidant capacity and its promising in vivo therapeutic effects.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. The Effects and Mechanisms of Cyanidin-3-Glucoside and Its Phenolic Metabolites in Maintaining Intestinal Integrity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Cyanidin-3-glucoside activates Nrf2-antioxidant response element and protects against glutamate-induced oxidative and endoplasmic reticulum stress in HT22 hippocampal neuronal cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Food-derived cyanidin-3-O-glucoside alleviates oxidative stress: evidence from the islet cell line and diabetic db/db mice - Food & Function (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]

The Dose-Dependent Efficacy of Cyanidin-3-Glucoside in Mitigating Oxidative Stress: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the dose-dependent effects of Cyanidin-3-Glucoside (C3G) on key oxidative stress markers. The information presented is curated from various scientific studies to aid in the evaluation of C3G as a potential therapeutic agent for conditions associated with oxidative stress.

Unveiling the Antioxidant Power of Cyanidin-3-Glucoside

Cyanidin-3-glucoside, a prominent anthocyanin found in various pigmented fruits and vegetables, has garnered significant attention for its potent antioxidant properties.[1] Its protective effects are largely attributed to its ability to scavenge reactive oxygen species (ROS) and modulate endogenous antioxidant defense systems. A key mechanism of action involves the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, a master regulator of cellular redox homeostasis.[2][3]

Comparative Analysis of Dose-Response Relationships

The efficacy of C3G in reducing oxidative stress is intrinsically linked to its concentration. The following tables summarize the quantitative data from both in vitro and in vivo studies, illustrating the dose-dependent relationship between C3G and critical markers of oxidative stress: Malondialdehyde (MDA), a marker of lipid peroxidation, and the antioxidant enzymes Superoxide (B77818) Dismutase (SOD), Catalase (CAT), and Glutathione (B108866) Peroxidase (GSH-Px).

Table 1: In Vitro Dose-Response of Cyanidin-3-Glucoside on Oxidative Stress Markers in HepG2 Cells

C3G Concentration (µM)	MDA Level (nmol/mg protein)	SOD Activity (U/mg protein)	GSH-Px Activity (U/mg protein)	CAT Activity (U/mg protein)	Reference
Control (H₂O₂ induced)	12.5 ± 1.1	25.3 ± 2.2	30.1 ± 2.5	15.2 ± 1.3	[4][5]
2.5	9.8 ± 0.9	30.1 ± 2.6	35.8 ± 3.1	18.9 ± 1.6	[4][5]
5	7.2 ± 0.6	35.6 ± 3.1	42.3 ± 3.7	22.5 ± 1.9	[4][5]
10	5.1 ± 0.4	42.8 ± 3.7	50.1 ± 4.4	28.7 ± 2.4	[4][5]

Note: Data is presented as mean ± standard deviation. The control group was treated with an oxidizing agent (H₂O₂) to induce oxidative stress.

Table 2: In Vivo Dose-Response of Cyanidin-3-Glucoside on Hepatic Oxidative Stress Markers in Rats

C3G Dosage (mg/kg/day)	Liver MDA (nmol/mg protein)	Liver SOD Activity (U/mg protein)	Liver CAT Activity (U/mg protein)	Liver GSH-Px Activity (U/mg protein)	Reference
Control (Vehicle)	8.5 ± 0.7	120.4 ± 10.5	55.2 ± 4.8	85.3 ± 7.4	[6][7]
10	6.9 ± 0.6	135.2 ± 11.8	62.1 ± 5.4	94.6 ± 8.2	[6][7]
15	5.4 ± 0.5	148.9 ± 13.0	70.5 ± 6.1	105.8 ± 9.2	[6][7]
20	4.1 ± 0.4	162.3 ± 14.1	78.9 ± 6.9	118.2 ± 10.3	[6][7]

Note: Data is presented as mean ± standard deviation. The control group received a vehicle. The treatment groups received daily oral administration of C3G for a specified period.

Experimental Protocols

In Vitro Study: C3G Treatment of HepG2 Cells

• Cell Culture: Human hepatoma (HepG2) cells were cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO₂.[8][9]

• Induction of Oxidative Stress: To induce oxidative stress, cells were exposed to a specific concentration of hydrogen peroxide (H₂O₂) for a designated time period prior to treatment with C3G.[5]

• C3G Treatment: C3G was dissolved in a suitable solvent (e.g., DMSO) and added to the cell culture medium at various final concentrations (as indicated in Table 1). Cells were incubated with C3G for a specified duration (e.g., 24 hours).[5]

• Biochemical Assays:

  • MDA Assay: The level of malondialdehyde, a marker of lipid peroxidation, was determined using the thiobarbituric acid reactive substances (TBARS) assay.[8]

  • SOD, CAT, and GSH-Px Assays: The activities of superoxide dismutase, catalase, and glutathione peroxidase were measured using commercially available assay kits, following the manufacturer's instructions.[4]

In Vivo Study: C3G Administration in Rats

• Animal Model: Male Wistar rats were used for the study. The animals were housed under standard laboratory conditions with free access to food and water.[7]

• Treatment Protocol: Rats were randomly divided into a control group and several C3G treatment groups. The control group received a vehicle (e.g., saline) daily via oral gavage. The treatment groups received C3G at different doses (as indicated in Table 2) via oral gavage for a specified period (e.g., 4 weeks).[6][7]

• Sample Collection: At the end of the treatment period, the animals were euthanized, and liver tissues were collected for biochemical analysis.

• Biochemical Analysis: Liver homogenates were prepared, and the levels of MDA and the activities of SOD, CAT, and GSH-Px were determined using methods similar to the in vitro study.[10][11]

Visualizing the Mechanism: Signaling Pathways and Experimental Workflow

To provide a clearer understanding of the molecular mechanisms and experimental procedures, the following diagrams have been generated using Graphviz (DOT language).

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. The Nrf2-Antioxidant Response Element Signaling Pathway and Its Activation by Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Cyanidin-3-glucoside prevents hydrogen peroxide (H2O2)-induced oxidative damage in HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cyanidin 3-glucoside modulated cell cycle progression in liver precancerous lesion, in vivo study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cyanidin 3-glucoside modulated cell cycle progression in liver precancerous lesion, in vivo study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Hep G2 Hepatocyte Lipid Peroxidation Assay - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. reframeDB [reframedb.org]
• 10. The Comparison of Parameters of Oxidative Stress in Native Rat Livers Between Different Immunosuppressive Regimens - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Biochemical and oxidative stress markers in the liver and kidneys of rats submitted to different protocols of anabolic steroids - PubMed [pubmed.ncbi.nlm.nih.gov]

head-to-head comparison of different extraction methods for cyanidin 3-glucoside

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to selecting the optimal extraction method for cyanidin (B77932) 3-glucoside, with supporting experimental data and detailed protocols.

Cyanidin 3-glucoside (C3G), a prominent anthocyanin found in a variety of pigmented plants, has garnered significant attention for its potential therapeutic properties, including antioxidant and anti-inflammatory effects. The efficient extraction of C3G from its natural sources is a critical first step for research and drug development. This guide provides a detailed head-to-head comparison of various extraction methods, presenting quantitative data, experimental protocols, and visual workflows to aid in the selection of the most suitable technique.

Comparative Analysis of Extraction Methods

The choice of extraction method significantly impacts the yield, purity, and integrity of the extracted C3G. Below is a summary of quantitative data from comparative studies on conventional solvent extraction, ultrasound-assisted extraction (UAE), microwave-assisted extraction (MAE), and supercritical fluid extraction (SFE).

Extraction Method	Plant Source	Solvent	Temperature (°C)	Time	Yield of C3G/Total Anthocyanins	Purity (%)	Reference
Solvent Extraction	Black Rice	Methanol (B129727):HCl (85:15 v/v)	Room Temp	2 x 15 min sonication	25.5 mg C3G from 30g rice	99.0	[1]
Purple Corn	50.78% Ethanol (B145695) with HCl	Ambient	Not Specified	624.27 mg C3G equiv./g extract	Not Specified	[2]
Ultrasound-Assisted Extraction (UAE)	Blueberry	Ethanol:Water (1:1) with Citric Acid	40	5 min	1165.44 mg/kg (Total Anthocyanins)	Not Specified	[3]
Bilberry	Choline chloride:sorbitol (1:1) with 34.79% water	48.38	37.63 min	0.27 mg/g DW (C3G)	Not Specified	[4]
Microwave-Assisted Extraction (MAE)	Purple Corn Cob	Acidified Methanol (59.6%)	Not Specified	132 s	185.1 mg/100g (Total Anthocyanins)	Not Specified	[5]
Red Onion Skin	Ethanol	60	30 min	40.01% Extraction Efficiency	Not Specified	[6]
Supercritical Fluid Extraction (SFE)	Black Rosehip	CO2 with 25% Ethanol (v/v)	60	Not Specified	10.89 mg C3G equiv./g dry fruit	Not Specified	[7]
Grape Pomace	CO2 with Ethanol	95	180 min	1932.1 mg/kg dry matter (Total Anthocyanins)	Not Specified	[3]
High-Speed Countercurrent Chromatography (HSCCC)	Blue Honeysuckle Fruits	tert-butyl methyl ether/n-butanol/acetonitrile/water/TFA	Not Specified	Not Specified	22.8 mg C3G from 100mg crude extract	98.1	[8]

Experimental Protocols

Detailed methodologies for the key extraction techniques are provided below. These protocols are based on published research and offer a starting point for laboratory implementation.

Conventional Solvent Extraction (CSE) from Black Rice

This protocol is adapted from a method for extracting C3G from black rice.[1]

Materials:

• Ground black rice

• Methanol

• 1.0 N Hydrochloric acid (HCl)

• Centrifuge

• Rotary evaporator

• Sonicator

Procedure:

• Mix 30 grams of ground black rice with 200 mL of methanol acidified with 1.0 N HCl (85:15, v/v).

• Sonicate the mixture for 15 minutes.

• Centrifuge the mixture at 7500 rpm for 5 minutes at 4°C.

• Decant the supernatant into a clean flask.

• Repeat the extraction of the pellet with an additional 200 mL of the acidified methanol solution and sonicate for 15 minutes.

• Combine the supernatants from both extractions.

• Reduce the volume of the combined supernatant to 25 mL using a rotary evaporator.

• The concentrated extract is now ready for purification or analysis.

Ultrasound-Assisted Extraction (UAE) from Berries

This protocol is a general representation of UAE for anthocyanin extraction from berries.[3][4]

Materials:

• Frozen or fresh berries (e.g., blueberries, bilberries)

• Extraction solvent (e.g., 50% ethanol with 0.01% w/v citric acid)

• Ultrasonic bath or probe system

• Filtration system

Procedure:

• Homogenize the berries.

• Mix the homogenized berries with the extraction solvent at a specified solid-to-solvent ratio (e.g., 1:20 g/g).

• Place the mixture in an ultrasonic bath or use an ultrasonic probe.

• Apply ultrasound at a specific frequency (e.g., 35 kHz) and power for a designated time (e.g., 5-40 minutes) and temperature (e.g., 40-50°C).

• After sonication, filter the mixture to separate the extract from the solid residue.

• The collected filtrate contains the extracted C3G.

Microwave-Assisted Extraction (MAE) from Purple Corn

This protocol is based on an optimized method for anthocyanin extraction from purple corn cobs.[5]

Materials:

• Dried and powdered purple corn cobs

• Extraction solvent (e.g., 59.6% acidified methanol)

• Microwave extraction system

• Filtration system

Procedure:

• Mix the powdered purple corn cobs with the extraction solvent at a solid-liquid ratio of 1:20.

• Place the mixture in the microwave extractor vessel.

• Apply microwave irradiation at a power of 555 W for 19 minutes.

• After extraction, allow the mixture to cool.

• Filter the mixture to obtain the crude extract.

Supercritical Fluid Extraction (SFE) from Plant Material

This protocol provides a general overview of SFE for anthocyanin extraction.[7]

Materials:

• Dried and ground plant material (e.g., black rosehip)

• Supercritical fluid extractor

• Food-grade carbon dioxide (CO2)

• Co-solvent (e.g., ethanol)

Procedure:

• Load the ground plant material into the extraction vessel.

• Pressurize the system with CO2 to the desired pressure (e.g., 280 bar) and heat to the target temperature (e.g., 60°C).

• Introduce the co-solvent (e.g., 25% ethanol) at a specific flow rate.

• Maintain the extraction for a predetermined duration.

• Depressurize the system in a separator vessel, causing the CO2 to return to a gaseous state and the extract to precipitate.

• Collect the C3G-rich extract from the separator.

Solid-Phase Extraction (SPE) for Purification

SPE is often used as a purification step after initial extraction to isolate anthocyanins from other compounds.

Materials:

• Crude C3G extract

• SPE cartridge (e.g., C18)

• Conditioning solvent (e.g., methanol)

• Equilibration solvent (e.g., acidified water)

• Washing solvent (e.g., acidified water)

• Elution solvent (e.g., acidified methanol)

Procedure:

• Conditioning: Pass methanol through the SPE cartridge to activate the stationary phase.

• Equilibration: Pass acidified water (e.g., with 0.01% HCl) through the cartridge to prepare it for the sample.

• Loading: Load the crude extract onto the cartridge.

• Washing: Pass acidified water through the cartridge to remove sugars, acids, and other polar impurities.

• Elution: Elute the anthocyanins, including C3G, from the cartridge using an acidified methanol solution.

• Collect the eluate containing the purified C3G.

Visualizing the Extraction Workflows

The following diagrams illustrate the general workflows for the described extraction methods.

Caption: General workflows for different C3G extraction methods.

Caption: Workflow for Solid-Phase Extraction (SPE) purification of C3G.

Conclusion

The selection of an appropriate extraction method for cyanidin 3-glucoside is a trade-off between yield, purity, cost, and environmental impact.

• Conventional Solvent Extraction is simple and widely used but can be time-consuming and require large volumes of organic solvents.

• Ultrasound-Assisted Extraction and Microwave-Assisted Extraction are more modern techniques that can significantly reduce extraction time and solvent consumption while often improving yields.[3][5]

• Supercritical Fluid Extraction is a "green" alternative that uses non-toxic CO2, but the initial equipment cost is higher.[7]

• Solid-Phase Extraction is an effective method for purifying C3G from crude extracts, leading to high-purity samples suitable for sensitive analytical techniques and biological assays.

For researchers and drug development professionals, a combination of an efficient initial extraction method (such as UAE or MAE) followed by a purification step like SPE or chromatography can provide high-purity C3G for further investigation. The specific choice will depend on the available resources, the scale of the extraction, and the desired final purity of the compound.

References

• 1. advion.com [advion.com]
• 2. Optimized preparation of anthocyanin-rich extract from black rice and its effects on in vitro digestibility - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Ultrasound-Assisted Natural Deep Eutectic Solvents Extraction of Bilberry Anthocyanins: Optimization, Bioactivities, and Storage Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Comparison of different green extraction methods used for the extraction of anthocyanin from red onion skin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Optimization of Supercritical Carbon Dioxide Extraction of Polyphenols from Black Rosehip and Their Bioaccessibility Using an In Vitro Digestion/Caco-2 Cell Model - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Isolation of cyanidin 3-glucoside from blue honeysuckle fruits by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

validating the inhibitory effects of cyanidin 3-glucoside on cancer cell growth in vivo

For researchers and drug development professionals exploring the therapeutic potential of natural compounds, cyanidin (B77932) 3-glucoside (C3G) has emerged as a promising candidate for its inhibitory effects on cancer cell growth. This guide provides a comprehensive comparison of the in vivo efficacy of C3G with a closely related anthocyanin, peonidin (B1209262) 3-glucoside, supported by experimental data and detailed protocols.

Quantitative Comparison of In Vivo Efficacy

The following table summarizes the available quantitative data from in vivo studies on the tumor-inhibiting effects of Cyanidin 3-Glucoside and its related compounds.

Compound	Cancer Model	Animal Model	Dosage & Administration	Key Findings	Tumor Inhibition Rate
Cyanidin 3-Glucoside (C3G)	Lewis Lung Carcinoma	C57BL/6 Mice	Data not specified in abstract	Inhibited tumor growth in vivo.[1][2]	Data not specified in abstract
Peonidin 3-Glucoside	Lewis Lung Carcinoma	C57BL/6 Mice	Data not specified in abstract	Inhibited tumor growth in vivo.[1][2]	Data not specified in abstract
Oryza sativa L. indica Anthocyanins (OAs) (containing C3G and Peonidin 3-Glucoside)	Lewis Lung Carcinoma	C57BL/6 Mice	Oral administration	2.1-fold reduction in tumor volume by day 29; 2.5-fold reduction in tumor weight by day 30.	Not explicitly calculated
Cyanidin 3-Glucoside (C3G) + Cisplatin (DDP)	Cervical Cancer (Xenograft)	BALB/c Nude Mice	C3G: 40 mg/kg bw; DDP: 3 mg/kg bw	Combination therapy showed significant synergistic anti-tumor efficacy.	58.49%
Cyanidin 3-Glucoside (C3G) alone	Cervical Cancer (Xenograft)	BALB/c Nude Mice	40 mg/kg bw	Inhibited tumor growth.	40.49%

Detailed Experimental Protocols

A detailed understanding of the experimental methodologies is crucial for the replication and validation of scientific findings. Below are the generalized protocols for in vivo cancer studies involving anthocyanins.

Lewis Lung Carcinoma Model

• Animal Model: Male C57BL/6 mice are typically used for the Lewis lung carcinoma (LLC) model.

• Cell Culture and Implantation: LLC cells are cultured under standard conditions. For tumor induction, a suspension of LLC cells (e.g., 1x10^6 cells in 0.1 mL of saline) is injected subcutaneously into the flank of the mice.

• Treatment: Once tumors are palpable, mice are randomly assigned to treatment and control groups. The treatment group receives daily oral gavage of the anthocyanin compound (e.g., C3G or peonidin 3-glucoside) at a specified dose. The control group receives the vehicle (e.g., saline).

• Tumor Measurement: Tumor volume is measured at regular intervals using calipers, typically calculated using the formula: (length × width^2) / 2.

• Endpoint Analysis: At the end of the study period (e.g., 30 days), mice are euthanized, and tumors are excised and weighed. Tissues may be collected for further analysis, such as immunohistochemistry or Western blotting.

Human Tumor Xenograft Model in Nude Mice

• Animal Model: Immunocompromised nude mice (e.g., BALB/c nude mice) are used to prevent rejection of human tumor xenografts.

• Cell Culture and Implantation: Human cancer cells (e.g., MDA-MB-453 breast cancer cells) are cultured and then injected subcutaneously into the flank of the nude mice.

• Treatment Regimen: Similar to the LLC model, once tumors are established, mice are treated with the test compound (e.g., C3G) via a specified route (e.g., oral gavage, intraperitoneal injection) and dosage.

Signaling Pathways and Mechanisms of Action

dot

Caption: Comparative Signaling Pathways of C3G and Peonidin 3-Glucoside.

Both C3G and peonidin 3-glucoside exert their anticancer effects by modulating key signaling pathways involved in cell proliferation, apoptosis, and metastasis. While both compounds are reported to induce apoptosis, they exhibit differential effects on cell cycle regulatory proteins.[1]

In a study on HS578T human breast cancer cells, peonidin 3-glucoside treatment led to the down-regulation of cyclin-dependent kinase (CDK)-1, CDK-2, cyclin B1, and cyclin E.[1] In contrast, C3G decreased the protein levels of CDK-1, CDK-2, cyclin B1, and cyclin D1.[1] This suggests that while both compounds can induce a G2/M phase arrest, they may do so by targeting slightly different sets of cell cycle proteins.

Furthermore, peonidin 3-glucoside has been shown to inhibit lung cancer metastasis through the downregulation of the MAPK pathway. C3G has been found to attenuate angiogenesis by inhibiting the STAT3/VEGF pathway and can suppress the migration and invasion of breast cancer cells by upregulating Krüppel-like factor 4 (KLF4).

Experimental Workflow

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]

The Bioavailability Challenge: A Comparative Guide to Cyanidin-3-Glucoside Formulations

For researchers, scientists, and drug development professionals, understanding the bioavailability of bioactive compounds is paramount to translating their potential into tangible health benefits. Cyanidin-3-glucoside (C3G), a potent anthocyanin with a spectrum of therapeutic promise, faces a significant hurdle: low bioavailability.[1][2][3] This guide provides a comparative analysis of different C3G formulations, summarizing available experimental data to shed light on strategies aimed at enhancing its absorption and systemic exposure.

The inherent instability of C3G in the gastrointestinal tract and its rapid metabolism contribute to its limited presence in the bloodstream after oral administration.[1][4] To overcome this, various formulation strategies, including liposomal and other nano-based delivery systems, are being explored to protect C3G from degradation and improve its absorption.[5] This guide will delve into the available pharmacokinetic data for these formulations, detail the experimental protocols used for their assessment, and visualize the underlying biological pathways.

Comparative Bioavailability: A Quantitative Overview

The following table summarizes key pharmacokinetic parameters for different C3G formulations based on available preclinical and clinical studies. It is important to note that direct head-to-head comparative studies are limited, and data presented here are compiled from various sources, which may involve different study designs, dosages, and analytical methods.

Formulation	Subject	Dose	Cmax (Maximum Concentration)	Tmax (Time to Maximum Concentration)	AUC (Area Under the Curve)	Source
Standard C3G Extract	Healthy Humans	1g black bean seed coat extract	Not specified	Not specified	AUC of C3G from 1g black bean seed coat extract was equivalent to ~250 ml of acai pulp and ~30 g of black raspberry powder.[6]	[6]
Standard C3G Extract	Healthy Humans	Not specified	Not specified	Not specified	Mean half-life of C3G was 1.5 h.[6]	[6]
Wild Mulberry Extract (79% C3G)	Wistar Rats	Not specified	Not specified	15 minutes (plasma and kidney)	2.76 +/- 0.88 µg·h/mL (plasma)	[7]
Liposomal C3G	In vitro (GES-1 cells)	Not specified	Data on cellular uptake, not in vivo Cmax	Not applicable	Not applicable	[8]
Liposomal C3G	In vitro (Caco-2 cells)	Not specified	Data on cellular activity, not in vivo Cmax	Not applicable	Not applicable	[9]

Experimental Protocols

The determination of C3G bioavailability relies on robust experimental designs and sensitive analytical techniques. Below are detailed methodologies for key experiments cited in the literature.

In Vivo Bioavailability Study in Rats

This protocol outlines a typical approach to assess the pharmacokinetics of a C3G formulation in a preclinical animal model.

• Animal Model: Male Wistar rats are commonly used.[7]

• Housing and Acclimation: Animals are housed in controlled conditions (temperature, humidity, light/dark cycle) and allowed to acclimate for a specified period before the experiment.

• Fasting: Rats are typically fasted overnight (e.g., 12 hours) with free access to water before administration of the C3G formulation.

• Formulation Administration: The C3G formulation (e.g., standard extract, liposomal formulation) is administered orally via gavage at a specific dose.

• Blood Sampling: Blood samples are collected at predetermined time points (e.g., 0, 15, 30, 60, 120, 240, 480 minutes) from the tail vein or via cardiac puncture at the end of the study.

• Plasma Preparation: Blood samples are collected in tubes containing an anticoagulant (e.g., heparin or EDTA) and centrifuged to separate the plasma.

• Sample Storage: Plasma samples are stored at -80°C until analysis.

• Pharmacokinetic Analysis: Plasma concentrations of C3G and its metabolites are determined using a validated analytical method (see below). Pharmacokinetic parameters (Cmax, Tmax, AUC) are then calculated using appropriate software.

Quantification of Cyanidin-3-Glucoside in Plasma using LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the sensitive and specific quantification of C3G and its metabolites in biological matrices.[10][11][12][13]

• Sample Preparation:

  • Protein Precipitation: A common method involves adding a protein precipitating agent (e.g., trifluoroacetic acid or methanol) to the plasma sample to remove proteins that can interfere with the analysis.[13]

  • Solid-Phase Extraction (SPE): Alternatively, SPE can be used for sample clean-up and concentration of the analytes.[11][12]

• Chromatographic Separation:

  • Column: A reverse-phase C18 column is typically used for separation.[10]

  • Mobile Phase: A gradient elution with a mixture of aqueous and organic solvents (e.g., water with formic acid and acetonitrile (B52724) or methanol) is employed to separate C3G from other plasma components.[11][12][13]

• Mass Spectrometric Detection:

  • Ionization: Electrospray ionization (ESI) in positive or negative ion mode is commonly used to ionize the C3G molecules.[10]

  • Detection Mode: Selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) is used for highly selective and sensitive detection of the parent and daughter ions of C3G and its internal standard.[11][12]

• Quantification: A calibration curve is constructed using known concentrations of C3G standards to quantify the amount of C3G in the plasma samples.[10]

Visualizing the Pathways

To better understand the journey of C3G in the body and the experimental process to study it, the following diagrams are provided.

Caption: Metabolic fate of Cyanidin-3-Glucoside (C3G) after oral ingestion.

Caption: Workflow for a typical in vivo bioavailability study of C3G.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. A review of recent advances on cyanidin-3-glucoside: the biotransformation, absorption, bioactivity and applications of nano-encapsulation - Food & Function (RSC Publishing) [pubs.rsc.org]
• 4. Cyanidin-3-O-glucoside: Physical-Chemistry, Foodomics and Health Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Nanoliposomes a future based delivery vehicle of cyanidin-3-O-glucoside against major chronic disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Safety and Pharmacokinetics of Cyanidin-3-Glucoside after 2-Week Administration of Black Bean Seed Coat Extract in Healthy Subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Absorption and metabolism of cyanidin-3-glucoside and cyanidin-3-rutinoside extracted from wild mulberry (Morus nigra L.) in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Comparison of anticancer activity and antioxidant activity between cyanidin-3-O-glucoside liposomes and cyanidin-3-O-glucoside in Caco-2 cells in vitro - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 10. An LC-MS/MS method for quantitation of cyanidin-3-O-glucoside in rat plasma: Application to a comparative pharmacokinetic study in normal and streptozotocin-induced diabetic rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A Rapid and Sensitive LC-MS/MS Method for Quantification of Four Anthocyanins and Its Application in a Clinical Pharmacology Study of a Bioadhesive Black Raspberry Gel - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. research-groups.usask.ca [research-groups.usask.ca]

Assessing the Synergistic Antioxidant Effects of Cyanidin 3-Glucoside with Other Flavonoids: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the synergistic antioxidant effects of Cyanidin 3-glucoside (C3G) in combination with other flavonoids. The following sections present quantitative data from experimental studies, detailed methodologies for key assays, and visualizations of the underlying signaling pathways to facilitate further research and drug development.

Quantitative Comparison of Antioxidant Synergies

The synergistic antioxidant capacity of Cyanidin 3-glucoside (C3G) with various flavonoids has been evaluated using multiple in vitro and cellular assays. The data below summarizes the key findings, including Combination Index (CI) values where available, which quantitatively determine the nature of the interaction (CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism).

Table 1: Synergistic Antioxidant Activity of C3G with Catechin (B1668976)

Assay	Compound/Combination	Concentration	Antioxidant Activity Metric	Result	Synergy Assessment	Reference(s)
Pancreatic Lipase Inhibition	C3G	-	IC50: 0.268 mg/mL	-	-	[1]
Catechin	-	IC50: 0.280 mg/mL	-	-	[1]
C3G + Catechin (2:3 ratio)	-	IC50: 0.201 mg/mL	Enhanced Inhibition	Synergistic	[1]
Lipid Accumulation in HepG2 Cells	C3G	50 μM	Reduction in lipid droplets	Effective	-	[2]
Catechin	50 μM	Reduction in lipid droplets	Effective	-	[2]
C3G + Catechin	50 μM	More pronounced reduction in lipid droplets	Superior Efficacy	Synergistic	[2][3]
LDL-C Reduction in Co-cultured Cells	C3G	-	No significant change	-	-	[3]
C3G + Catechin	-	26.7% reduction	Significant Reduction	Synergistic	[3]
HDL-C Increase in Co-cultured Cells	C3G + Catechin	-	462% (5.6-fold) increase	Dramatic Increase	Synergistic	[3]

Table 2: Synergistic Antioxidant Activity of Cyanidin Glycosides with Rutin (B1680289)

Assay	Compound/Combination	Antioxidant Activity Metric	Result	Synergy Assessment (CI)	Reference(s)
ORAC Assay	CY3D5G + Rutin	Synergistic Interaction	P<0.05	-	[4]
CY3D5G + Rutin + Mg(II)	Synergistic Interaction	P<0.05	-	[4]
Cellular ROS Levels	CY3D5G + Rutin + Mg(II)	Median Effective Concentration	7.76 μmol QE/L	CI = 0.67 (Synergistic)	[4]
Cellular Antioxidant Activity in RAW264.7 Cells	CY3D5G + Rutin	-	-	CI < 1 (Synergistic)	[5]
CY3D5G + Mg(II)	-	-	CI < 1 (Synergistic)	[5]
CY3D5G + Rutin + Mg(II)	-	-	CI < 1 (Synergistic)	[5]

Note: CY3D5G is Cyanidin-3-diglucoside-5-glucoside, a related anthocyanin.

Table 3: Comparative Antioxidant Activity of C3G and Quercetin (B1663063)

Assay	Compound	Concentration	Antioxidant Activity Metric	Result	Reference(s)
ROS Scavenging in A2E-containing RPE cells	C3G	25 μM	ROS Levels Diminished by	52.2%	[6]
Quercetin	25 μM	ROS Levels Diminished by	<52.2%	[6]
A2E Photooxidation Inhibition (Cell-free)	C3G	200 μM	Consumption of A2E Reduced by	38.8%	[6]
Quercetin	200 μM	Consumption of A2E Reduced by	93.8%	[6]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are protocols for key assays used to assess antioxidant synergy.

Cellular Antioxidant Activity (CAA) Assay

This assay measures the ability of compounds to inhibit the formation of the fluorescent probe 2',7'-dichlorofluorescein (B58168) (DCF) within cells, providing a more biologically relevant measure of antioxidant activity.

Protocol:

• Cell Culture:

  • Seed human hepatocarcinoma (HepG2) cells in a 96-well, black, clear-bottom microplate at a density of 6 x 10^4 cells/well.

  • Incubate for 24 hours at 37°C in a 5% CO2 incubator until cells reach confluence.

• Treatment:

  • Remove the culture medium and wash the cells once with 100 µL of phosphate-buffered saline (PBS).

  • Treat the cells with 100 µL of treatment medium containing the test compounds (C3G, other flavonoids, and their combinations) at various concentrations, along with 25 µM 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA).

  • Include control wells (cells with DCFH-DA and a radical initiator but no antioxidant) and a quercetin standard curve.

  • Incubate the plate for 1 hour at 37°C.

• Induction of Oxidative Stress:

  • Remove the treatment medium and wash the cells with 100 µL of PBS.

  • Add 100 µL of 600 µM 2,2'-azobis(2-amidinopropane) (B79431) dihydrochloride (B599025) (ABAP) solution in Hank's Balanced Salt Solution (HBSS) to all wells except for the blank wells (which receive only HBSS).

• Fluorescence Measurement:

  • Immediately place the plate in a fluorescence microplate reader.

  • Measure the fluorescence intensity kinetically every 5 minutes for 1 hour, with an excitation wavelength of 485 nm and an emission wavelength of 538 nm.

• Data Analysis:

  • Calculate the area under the curve (AUC) for the fluorescence versus time plot for each sample.

  • The CAA value is calculated using the formula: CAA unit = 1 - (∫SA / ∫CA), where ∫SA is the integrated area under the sample curve and ∫CA is the integrated area under the control curve.

  • Express the CAA values of the test compounds as quercetin equivalents (QE) by comparing their CAA units to the quercetin standard curve.

Chou-Talalay Method for Combination Index (CI) Calculation

The Chou-Talalay method is a widely accepted approach to quantitatively determine synergism, additivity, or antagonism of drug combinations.[3][7][8][9]

Principle:

The method is based on the median-effect equation: fa/fu = (D/Dm)^m, where:

• fa is the fraction affected (e.g., 0.9 for 90% inhibition).

• fu is the fraction unaffected (1 - fa).

• D is the dose.

• Dm is the dose required for 50% effect (e.g., IC50).

• m is the slope of the dose-effect curve.

Calculation of Combination Index (CI):

The CI for two compounds is calculated as: CI = (D)1/(Dx)1 + (D)2/(Dx)2

Where:

• (D)1 and (D)2 are the concentrations of compound 1 and compound 2 in combination that elicit a certain effect (e.g., x% inhibition).

• (Dx)1 and (Dx)2 are the concentrations of the individual compounds required to produce the same effect.

Interpretation of CI Values:

• CI < 1: Synergism

• CI = 1: Additive effect

• CI > 1: Antagonism

Signaling Pathways and Mechanisms of Action

The synergistic antioxidant effects of C3G with other flavonoids are often mediated through the modulation of key cellular signaling pathways that regulate the endogenous antioxidant defense system.

Nrf2/HO-1 Signaling Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a master regulator of the antioxidant response. Under basal conditions, Nrf2 is sequestered in the cytoplasm by Keap1. Upon exposure to oxidative stress or activators like C3G and other flavonoids, Nrf2 translocates to the nucleus, where it binds to the Antioxidant Response Element (ARE) and initiates the transcription of antioxidant enzymes such as Heme Oxygenase-1 (HO-1), SOD, and GPx.[5][10][11] The synergistic action of C3G with other flavonoids can enhance the activation of this pathway.

Figure 1: Nrf2/HO-1 Signaling Pathway Activation by C3G and Other Flavonoids.

PINK1/Parkin-Mediated Mitophagy Pathway

Mitophagy is the selective degradation of damaged mitochondria, a critical process for cellular quality control. The PINK1/Parkin pathway is a key regulator of mitophagy. When mitochondria are damaged, PINK1 accumulates on the outer mitochondrial membrane and recruits Parkin, which ubiquitinates mitochondrial proteins, marking the damaged mitochondria for removal by autophagy. C3G has been shown to activate this pathway, and its synergistic effects with other flavonoids may enhance the clearance of dysfunctional mitochondria, thereby reducing oxidative stress.[12]

Figure 2: PINK1/Parkin-Mediated Mitophagy Pathway.

Experimental Workflow for Assessing Synergy

A logical workflow is essential for systematically evaluating the synergistic antioxidant effects of C3G with other flavonoids.

Figure 3: Experimental Workflow for Assessing Synergistic Antioxidant Effects.

Conclusion

The evidence presented in this guide indicates that Cyanidin 3-glucoside exhibits significant synergistic antioxidant effects when combined with other flavonoids, notably catechin and rutin. This synergy is not limited to direct radical scavenging but also involves the enhanced activation of crucial cellular defense pathways such as the Nrf2/HO-1 and PINK1/Parkin-mediated mitophagy pathways. The quantitative data and detailed protocols provided herein offer a solid foundation for researchers and drug development professionals to further explore these promising combinations for therapeutic applications in conditions associated with oxidative stress. Future studies should focus on in vivo models to validate these in vitro findings and to elucidate the pharmacokinetic and pharmacodynamic interactions of these flavonoid combinations.

References

• 1. Interaction of Quercetin, Cyanidin, and Their O-Glucosides with Planar Lipid Models: Implications for Their Biological Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synergy analysis of cyanidin-3-O-glucoside and catechin: absorption, transport and lipid metabolism effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synergistic combination of microtubule targeting anticancer fludelone with cytoprotective panaxytriol derived from panax ginseng against MX-1 cells in vitro: experimental design and data analysis using the combination index method - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effect of complexes of cyanidin-3-diglucoside-5-glucoside with rutin and metal ions on their antioxidant activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effects of dietary cyanidin-3-diglucoside-5-glucoside complexes with rutin/Mg(II) against H2O2-induced cellular oxidative stress [pubmed.ncbi.nlm.nih.gov]
• 6. Quercetin and cyanidin-3-glucoside protect against photooxidation and photodegradation of A2E in retinal pigment epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. dergipark.org.tr [dergipark.org.tr]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Synergistic Antioxidant Effects of C3G-Enriched Oryza sativa L. cv. RD83 Extract and α-Tocopherol Against H2O2-Induced Oxidative Stress in SH-SY5Y Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. PINK1- and Parkin-mediated mitophagy at a glance - PMC [pmc.ncbi.nlm.nih.gov]

The Validation of Cyanidin-3-Glucoside as a Biomarker of Berry Intake: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of cyanidin-3-glucoside (C3G) as a biomarker for berry intake against other potential alternatives. It includes supporting experimental data, detailed methodologies for key experiments, and visualizations of relevant biological pathways and workflows to aid in the design and interpretation of clinical and preclinical studies.

Executive Summary

Cyanidin-3-glucoside (C3G) has emerged as a promising biomarker for the consumption of anthocyanin-rich berries. A systematic review of clinical trials has shown that C3G is frequently detected in both plasma (69.49% of the time) and urine (58.06% of the time) following the intake of such berries.[1][2][3][4] The validation of C3G as a reliable biomarker is supported by its fulfillment of several key criteria, including plausibility, dose-response relationship, time-response relationship, stability, and analytical performance.[1][2][3][4][5] This guide delves into the quantitative data supporting C3G's validation, compares it with other potential biomarkers, provides detailed experimental protocols for its detection, and illustrates the key signaling pathways it modulates.

Data Presentation: Quantitative Comparison of Berry Intake Biomarkers

The selection of a biomarker for berry intake depends on the specific type of berry and the research question. While C3G is a strong candidate for general berry intake, other compounds may offer greater specificity for certain berry types.

Biomarker	Berry Source(s)	Matrix	Key Advantages	Key Limitations	Reference(s)
Cyanidin-3-glucoside (C3G)	Blackberries, blackcurrants, raspberries, cranberries, blueberries	Plasma, Urine	Frequently detected after consumption of various berries; fulfills multiple biomarker criteria.	Less specific than other markers for a particular berry type.	[1][2][3][4]
Malvidin (B83408) Glycosides	Blueberries	Plasma, Urine	High abundance in blueberries, making it a good indicator of blueberry intake.	Also present in other foods like red grapes, which can lead to false positives.	[6][7][8]
Peonidin (B1209262) & Cyanidin Glycosides	Cranberries	Plasma, Urine	Major anthocyanins found in cranberries, providing specificity for this fruit.	Less suitable as a general biomarker for all berry types.	[6][7][9][10][11]
Urolithins	Strawberries, Raspberries	Urine	Gut microbial metabolites of ellagitannins, indicating consumption of specific berries and nuts.	Inter-individual variation in gut microbiota can lead to different urolithin profiles.	[6][7][12]

Pharmacokinetic Profile of Cyanidin-3-Glucoside

The pharmacokinetic properties of C3G and its metabolites are crucial for designing sample collection schedules in clinical studies.

Parameter	C3G	Protocatechuic Acid (PCA)	Phloroglucinaldehyde (PGA)	Hippuric Acid	Ferulic Acid	Reference(s)
Tmax (hours)	~1	2-3	2-3	~16	~8	[13][14]
Cmax (nM)	~141	~146	~582	~2000	~1000	[13][14]
Half-life (hours)	0.5 - 96 (metabolites)	0.5 - 96 (metabolites)	0.5 - 96 (metabolites)	0.5 - 96 (metabolites)	0.5 - 96 (metabolites)	[13][14]

Experimental Protocols

Accurate quantification of C3G in biological matrices is essential for its validation as a biomarker. Below are detailed methodologies for sample preparation and LC-MS/MS analysis.

Sample Preparation: A Comparative Overview

The two most common techniques for preparing plasma samples for C3G analysis are Protein Precipitation (PPT) and Solid-Phase Extraction (SPE).

Parameter	Protein Precipitation (PPT)	Solid-Phase Extraction (SPE)	Reference(s)
Principle	Protein denaturation and removal using an organic solvent.	Analyte retention on a solid sorbent followed by elution.	[15]
Typical Solvents	Acetonitrile, Methanol (B129727)	Methanol, Acidified Methanol	[15]
Recovery (%)	4.2 - 18.4	60.8 - 121.1	[15]
Matrix Effect	Higher potential for matrix effects.	Generally lower matrix effects, resulting in cleaner extracts.	[15]
Throughput	High	Moderate	[15]

Detailed Protocol for Solid-Phase Extraction (SPE)

• Sample Pre-treatment: To 500 µL of plasma, add 500 µL of 4% phosphoric acid and vortex.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge with 2 mL of methanol followed by 2 mL of water.

• Loading: Load the entire pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 2 mL of 0.1% formic acid in water to remove interfering substances.

• Elution: Elute the analytes with 2 mL of acidified methanol (1% formic acid).

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 35°C.

• Reconstitution: Reconstitute the residue in 100 µL of the initial mobile phase, vortex for 30 seconds, and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis Protocol

• Chromatographic System: A UHPLC system coupled to a triple quadrupole mass spectrometer.

• Column: A C18 reversed-phase column (e.g., 50 x 4.6 mm, 5 µm).[16]

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: Acetonitrile.

• Gradient Elution: A typical gradient would be to start at 5% B, increase to 95% B over several minutes, hold, and then return to initial conditions for re-equilibration.

• Flow Rate: 0.5 mL/min.

• Injection Volume: 5 µL.

• Ionization Mode: Electrospray Ionization (ESI) in positive or negative mode.

• MRM Transitions: For C3G, a common transition is m/z 449.1 → 287.1.[17] For an internal standard like quercetin-3-O-glucoside, the transition could be m/z 463.0 → 300.1.[16]

Parameter	Value	Reference(s)
Linearity (ng/mL)	3.00 - 2700	[16]
Lower Limit of Quantification (LLOQ) (ng/mL)	3.00	[16]
Intra- and Inter-day Precision (%)	<14.5	[16]
Mean Accuracy (%)	-11.5 to 13.6	[16]

Mandatory Visualization

Experimental Workflow for C3G Biomarker Validation

Caption: Workflow for C3G biomarker validation.

Absorption and Metabolism of Cyanidin-3-Glucoside

Caption: C3G absorption and metabolism pathway.

Signaling Pathways Modulated by Cyanidin-3-Glucoside

C3G and its metabolites have been shown to modulate several key signaling pathways involved in cellular processes such as inflammation, oxidative stress, and metabolism.

Caption: Key signaling pathways modulated by C3G.

Conclusion

Current evidence strongly supports the use of cyanidin-3-glucoside as a biomarker of intake for anthocyanin-rich berries.[1][2][3][4] Its frequent detection in plasma and urine, coupled with a well-characterized pharmacokinetic profile and the availability of robust analytical methods, makes it a valuable tool for researchers. However, for studies focusing on the intake of specific berries, a multi-biomarker approach that includes more specific compounds such as malvidin glycosides for blueberries or peonidin glycosides for cranberries may be more appropriate.[6][7] The detailed experimental protocols and pathway diagrams provided in this guide are intended to facilitate the design of rigorous studies to further explore the relationship between berry consumption, C3G bioavailability, and health outcomes.

References

• 1. mdpi.com [mdpi.com]
• 2. Mechanism of Action of Cyanidin 3-O-Glucoside in Gluconeogenesis and Oxidative Stress-Induced Cancer Cell Senescence - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cyanidin-3-glucoside as a possible biomarker of anthocyanin-rich berry intake in body fluids of healthy humans: a systematic review of clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Biomarkers of Berry Intake: Systematic Review Update - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Blueberries and Honeysuckle Berries: Anthocyanin-Rich Polyphenols for Vascular Endothelial Health and Cardiovascular Disease Prevention [mdpi.com]
• 9. The effects of cranberry juice consumption on antioxidant status and biomarkers relating to heart disease and cancer in healthy human volunteers. | Cranberry Institute [cranberryinstitute.org]
• 10. researchgate.net [researchgate.net]
• 11. Phytogenotypic Anthocyanin Profiles and Antioxidant Activity Variation in Fruit Samples of the American Cranberry (Vaccinium macrocarpon Aiton) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Urinary Biomarkers of Strawberry and Blueberry Intake - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The pharmacokinetics of anthocyanins and their metabolites in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. The pharmacokinetics of anthocyanins and their metabolites in humans - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. An LC-MS/MS method for quantitation of cyanidin-3-O-glucoside in rat plasma: Application to a comparative pharmacokinetic study in normal and streptozotocin-induced diabetic rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Frontiers | Cyanidin-3-O-glucoside extracted from the Chinese bayberry (Myrica rubra Sieb. et Zucc.) alleviates antibiotic-associated diarrhea by regulating gut microbiota and down-regulating inflammatory factors in NF-κB pathway [frontiersin.org]

2D Monolayers vs. 3D Spheroids: A Comparative Analysis of Cyanidin 3-Glucoside's Anticancer Activity

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the anticancer and antioxidant activities of Cyanidin 3-glucoside (C3G) in traditional two-dimensional (2D) versus more physiologically relevant three-dimensional (3D) cell culture models. The data presented herein highlights the differing cellular responses to C3G in these distinct microenvironments, underscoring the importance of model selection in preclinical drug screening.

Cyanidin 3-glucoside, a common anthocyanin found in various fruits and vegetables, has garnered significant interest for its potential chemopreventive and therapeutic effects. However, the evaluation of its efficacy is highly dependent on the in vitro model system employed. While 2D cell cultures have been foundational in cancer research, they often fail to replicate the complex cellular interactions and microenvironmental gradients characteristic of solid tumors. In contrast, 3D spheroid models are increasingly recognized for their ability to more accurately mimic in vivo tumor biology, including aspects of drug resistance. This guide synthesizes available data to compare the bioactivity of C3G in both model systems.

Data Presentation: Quantitative Comparison

The following tables summarize the quantitative data on the effects of Cyanidin 3-glucoside (C3G) and its liposomal formulation on the viability and antioxidant status of Caco-2 human colorectal adenocarcinoma cells in 2D and 3D culture models.

Table 1: Comparative Cell Viability (IC50 Values) of C3G in Caco-2 Cells

Compound	2D Culture Model IC50 (mg/mL)	3D Spheroid Model IC50 (mg/mL)	Fold Change (3D/2D)	Reference
Cyanidin 3-glucoside (C3G)	0.19	0.25	~1.32	[1]
C3G Liposomes	0.175	0.233	~1.33	[1]

IC50 (Inhibitory Concentration 50) is the concentration of a drug that is required for 50% inhibition of cell viability.

The data clearly indicates that Caco-2 cells cultured as 3D spheroids exhibit a higher IC50 value for both C3G and its liposomal formulation compared to cells grown in a 2D monolayer[1]. This suggests a decreased sensitivity or increased resistance to the cytotoxic effects of C3G in the more complex 3D environment. The multicellular architecture and cell-cell adhesions within spheroids are thought to contribute to this reduced sensitivity[1].

Table 2: Comparative Antioxidant Activity of C3G in Caco-2 Cells

Assay	Effect of C3G and C3G Liposomes in 2D vs. 3D Models	Reference
Glutathione (GSH) Activity	Enhanced in both models, with a more pronounced effect in 3D cultures.	[1]
Superoxide Dismutase (SOD) Activity	Enhanced in both models, with a more pronounced effect in 3D cultures.	[1]
Total Antioxidant Capacity (T-AOC)	Enhanced in both models, with a more pronounced effect in 3D cultures.	[1]
Malondialdehyde (MDA) Content	Decreased in both models, indicating reduced lipid peroxidation.	[1]

Interestingly, while the anticancer proliferative effects of C3G appear diminished in 3D models, its antioxidant activity is more pronounced[1]. This highlights the complex and context-dependent nature of C3G's bioactivity.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to facilitate reproducibility and further investigation.

Caco-2 Cell Culture (2D Model)

Caco-2 cells are maintained in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 1% non-essential amino acids, and 1% penicillin-streptomycin. Cells are cultured in T-75 flasks at 37°C in a humidified atmosphere of 5% CO2. For experiments, cells are seeded in 96-well plates at a density of 1 x 10^4 cells/well and allowed to adhere for 24 hours before treatment with C3G.

Caco-2 Spheroid Formation (3D Model)

3D spheroids of Caco-2 cells can be generated using the hanging drop method or ultra-low attachment plates.

• Hanging Drop Method: A cell suspension of a defined concentration (e.g., 2.5 x 10^4 cells/mL) is prepared. Droplets (20 µL) of the cell suspension are pipetted onto the lid of a petri dish. The lid is then inverted over the petri dish containing phosphate-buffered saline (PBS) to maintain humidity. Spheroids are allowed to form over 72 hours at 37°C and 5% CO2.

• Ultra-Low Attachment Plates: Cells are seeded into 96-well ultra-low attachment round-bottom plates at a desired density. The plates are centrifuged at a low speed (e.g., 300 x g) for 10 minutes to facilitate cell aggregation at the bottom of the wells. Spheroids typically form within 24-72 hours.

Cell Viability Assay (MTT Assay)

• After treating 2D cultures or 3D spheroids with varying concentrations of C3G for a specified duration (e.g., 24 or 48 hours), the culture medium is removed.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) is added to each well (typically 10% of the culture volume) and incubated for 4 hours at 37°C.

• The MTT solution is then removed, and the formazan (B1609692) crystals are dissolved in a solubilization solution (e.g., dimethyl sulfoxide (B87167) - DMSO).

• The absorbance is measured at 570 nm using a microplate reader. Cell viability is expressed as a percentage of the untreated control.

Apoptosis Assay (Caspase-3 Activity)

Apoptosis can be quantified by measuring the activity of caspase-3, a key executioner caspase.

• Cell lysates from both 2D and 3D cultures are prepared using a lysis buffer. For spheroids, mechanical or enzymatic dissociation may be necessary prior to lysis.

• The protein concentration of the lysates is determined using a standard protein assay (e.g., BCA assay).

• Equal amounts of protein from each sample are incubated with a colorimetric or fluorometric caspase-3 substrate (e.g., DEVD-pNA).

• The cleavage of the substrate by active caspase-3 is measured by reading the absorbance or fluorescence at the appropriate wavelength. The results are typically normalized to the protein concentration and expressed as fold-change relative to the untreated control.

Signaling Pathways and Experimental Workflow

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways affected by Cyanidin 3-glucoside and a general experimental workflow for comparing its activity in 2D and 3D models.

Caption: Signaling pathways modulated by Cyanidin 3-glucoside in cancer cells.

Caption: Experimental workflow for comparing C3G's anticancer activity in 2D vs. 3D models.

Conclusion

The transition from 2D to 3D cell culture models reveals a more nuanced understanding of the anticancer potential of natural compounds like Cyanidin 3-glucoside. The available data suggests that while C3G exhibits cytotoxic effects in both models, its potency is reduced in the more physiologically representative 3D spheroids of Caco-2 cells[1]. This increased resistance in 3D models is a critical consideration for drug development, as it may provide a more accurate prediction of in vivo efficacy. Conversely, the enhanced antioxidant effects of C3G in 3D cultures suggest that its mechanisms of action may be multifaceted and dependent on the tumor microenvironment[1]. Future research should expand these comparative studies to a broader range of cancer cell lines and further investigate the differential modulation of signaling pathways to fully elucidate the therapeutic potential of Cyanidin 3-glucoside.

References

• 1. biorxiv.org [biorxiv.org]

Safety & Regulatory Compliance

Safeguarding Your Laboratory and Environment: Proper Disposal of Cyanidin 3-Glucoside

For researchers, scientists, and drug development professionals, the integrity of your work extends to the responsible management of all laboratory materials, including the proper disposal of chemical compounds like Cyanidin 3-glucoside. Adherence to correct disposal procedures is essential not only for regulatory compliance but also for ensuring a safe laboratory environment and preventing ecological contamination. While Cyanidin 3-glucoside is not generally classified as a hazardous substance, it must be handled with care and disposed of following established institutional and regulatory guidelines.

Immediate Safety and Disposal Protocols

The primary directive for the disposal of Cyanidin 3-glucoside is to prevent its release into the environment. Under no circumstances should this compound or its waste materials be discharged into drains or disposed of in regular trash.[1] All waste, including pure substance, solutions, and contaminated consumables, must be managed in accordance with local, state, and federal regulations.[2][3]

Waste Segregation and Collection:

• Designated Waste Container: All materials contaminated with Cyanidin 3-glucoside should be collected in a designated, sealed, and clearly labeled chemical waste container.[1] This includes unused or expired product, experimental solutions, and contaminated lab supplies such as gloves, pipette tips, and weighing boats.

• Labeling: The waste container must be accurately labeled with the chemical name ("Cyanidin 3-glucoside") and any other information required by your institution's environmental health and safety (EHS) department.

• Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from incompatible materials, pending collection by a professional waste disposal service.

Handling Spills:

In the event of a spill, avoid generating dust. The spilled solid should be collected mechanically, for example, by sweeping or vacuuming it up, and placed into a suitable, closed container for disposal.[3] Ensure adequate ventilation and wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, during cleanup.

Summary of Personal Protective Equipment (PPE) for Handling and Disposal

PPE Item	Specification	Purpose
Hand Protection	Nitrile or latex gloves (tested according to EN 374)	To prevent skin contact with the chemical.
Eye Protection	Safety glasses with side-shields or tightly fitting safety goggles (conforming to EN 166 or NIOSH)	To protect eyes from airborne particles and splashes.
Body Protection	Laboratory coat; fire/flame resistant and impervious clothing for larger quantities	To protect skin and personal clothing from contamination.
Respiratory Protection	N95/FFP2 dust mask or a respirator with a particle filter (NIOSH/EN 149)	Recommended when handling powders that may generate dust to prevent inhalation.

This data is synthesized from multiple safety data sheets to provide a comprehensive recommendation.

Detailed Disposal Methodology

The recommended procedure for the disposal of Cyanidin 3-glucoside waste is through a licensed professional chemical waste disposal service.[1] It is the responsibility of the user to correctly classify the waste and ensure it is handled in compliance with all applicable regulations.[3]

Step-by-Step Disposal Protocol:

• Waste Characterization: Identify all waste streams containing Cyanidin 3-glucoside. This includes pure chemical, solutions, and contaminated materials.

• Segregation: Collect these materials in a dedicated, properly sealed, and labeled hazardous waste container. Do not mix with other waste types unless permitted by your institution's EHS guidelines.[2]

• Container Management: Ensure the waste container is in good condition and compatible with the chemical. Keep the container closed when not in use.

• Arrange for Pickup: Contact your institution's EHS department or a licensed chemical waste contractor to arrange for the collection and disposal of the waste.

• Documentation: Maintain accurate records of the waste generated and disposed of, as required by your institution and local regulations.

Some sources suggest that for very small quantities, disposal with household waste may be an option; however, this is immediately followed by the critical instruction that all disposal must adhere to official regulations.[4] For a professional laboratory setting, this option should be disregarded in favor of the more stringent and safer chemical waste stream process. The material can be disposed of by a licensed chemical destruction plant or through controlled incineration with flue gas scrubbing.[5]

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of Cyanidin 3-glucoside and associated materials.

Caption: Workflow for the safe disposal of Cyanidin 3-glucoside waste.

References

• 1. benchchem.com [benchchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. chemicalbook.com [chemicalbook.com]

Essential Safety and Operational Guidance for Handling Cyanidin 3-glucoside

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling of Cyanidin 3-glucoside (CAS No. 7084-24-4). The following procedural guidance is designed to ensure the safe handling, use, and disposal of this compound in a laboratory setting. While Cyanidin 3-glucoside is not classified as a hazardous substance or mixture, adherence to standard laboratory safety protocols is crucial to minimize any potential risks.[1][2]

Personal Protective Equipment (PPE)

Consistent and proper use of Personal Protective Equipment is the primary defense against accidental exposure. The following PPE is recommended when handling Cyanidin 3-glucoside, particularly in its solid, powdered form.

Body Part	PPE Recommendation	Standard	Purpose
Eyes	Safety glasses with side shields or safety goggles	EN 166	To protect eyes from airborne powder and potential splashes.[3]
Hands	Impervious gloves (e.g., Nitrile or latex)	EN 374	To prevent direct skin contact.[3]
Body	Laboratory coat or long-sleeved coveralls	EN ISO 27065	To protect skin and personal clothing from dust and splashes.[3]
Respiratory	Dust mask (N95/FFP2) or respirator with a particle filter	NIOSH/EN 149	Recommended when weighing or handling quantities that may generate dust to prevent inhalation.[3]

Operational Plan: Step-by-Step Handling Protocol

A systematic workflow is essential for both personal safety and the integrity of the experiment.

1. Preparation and Area Setup:

• Designated Area: All handling of powdered Cyanidin 3-glucoside should be conducted in a designated area, such as a chemical fume hood or a ventilated enclosure, to effectively control dust.[3]

• Gather Materials: Before commencing work, ensure all necessary PPE, handling equipment (e.g., spatulas, weigh boats), solvents, and clearly labeled waste containers are readily accessible.

2. Handling and Use:

• Weighing: Use a calibrated balance within a ventilated enclosure to minimize the dispersion of fine particles.

• Dissolving: When preparing solutions, add the solvent to the weighed powder slowly and carefully to prevent splashing.

• General Hygiene: Avoid inhalation of dust. Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling the compound.[4][5][6]

3. Post-Procedure:

• Decontamination: Thoroughly clean all surfaces, glassware, and equipment that have come into contact with Cyanidin 3-glucoside.

• PPE Removal: Remove PPE in the correct order to prevent cross-contamination (e.g., gloves first, followed by lab coat and eye protection).

Emergency and First-Aid Procedures

In the event of accidental exposure, follow these immediate first-aid measures.

Exposure Route	First-Aid Measure
Inhalation	Move the individual to fresh air.[2]
Skin Contact	Immediately take off all contaminated clothing. Rinse the affected skin area with plenty of water.[2]
Eye Contact	Rinse the eyes cautiously with plenty of water for several minutes. If present, remove contact lenses.[2]
Ingestion	Have the individual drink water (two glasses at most). Consult a doctor if they feel unwell.

Disposal Plan

Proper disposal of Cyanidin 3-glucoside and any contaminated materials is imperative to prevent environmental contamination.

• Waste Collection: Collect waste material and any spilled substance in suitable, closed, and clearly labeled containers for disposal.[7]

• Environmental Precautions: Prevent the chemical from entering drains, sewers, or surface and ground water.[5][7]

• Regulatory Compliance: Dispose of all chemical waste in accordance with local, state, and federal regulations.

Workflow for Safe Handling of Cyanidin 3-glucoside

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. carlroth.com [carlroth.com]
• 3. benchchem.com [benchchem.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. qclscientific.com [qclscientific.com]
• 6. Article - Laboratory Safety Manual - ... [policies.unc.edu]
• 7. echemi.com [echemi.com]